8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione

• CAS: 25032-23-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione

This guide provides a comprehensive overview of the synthesis of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione, a valuable intermediate in pharmaceutical research. Its unique spirocyclic structure combined with a terminal alkyne functional group makes it a versatile building block, particularly for developing agents targeting the central nervous system (CNS) and for applications in click chemistry for rapid drug discovery.[1] We will explore a robust two-stage synthetic pathway, beginning with the construction of the core 8-azaspiro[4.5]decane-7,9-dione scaffold, followed by its functionalization via N-alkylation.

Strategic Overview: A Two-Stage Approach

The synthesis is logically divided into two primary stages. This modular approach allows for the isolation and purification of the core heterocyclic scaffold before introducing the propargyl group, ensuring higher purity and yield in the final step.

• Stage 1: Formation of the Spirocyclic Imide Core. Synthesis of 8-azaspiro[4.5]decane-7,9-dione from foundational precursors.

• Stage 2: N-Alkylation. Introduction of the prop-2-ynyl group onto the nitrogen atom of the pre-formed spirocyclic imide.

Caption: High-level overview of the two-stage synthetic pathway.

Part 1: Synthesis of the Core Scaffold: 8-Azaspiro[4.5]decane-7,9-dione

The foundational step is the creation of the spirocyclic imide. This structure is a derivative of glutarimide, featuring a cyclopentane ring spiro-fused at the C4 position. The most direct method involves the condensation of a suitable dicarboxylic acid with a nitrogen source.

Causality Behind the Method

The formation of a cyclic imide from a dicarboxylic acid and ammonia (or a surrogate like urea) is a classic condensation reaction. The process relies on driving the equilibrium towards the product by removing water. Initially, an acid-base reaction forms an ammonium carboxylate salt.[2][3] Subsequent heating eliminates two molecules of water: the first to form a diamide intermediate, and the second through intramolecular cyclization to yield the stable five-membered imide ring.[2] A patent describes a similar, efficient, high-temperature reaction using 1,1-pentamethylene oxalic acid and urea, highlighting the industrial viability of this approach.[4]

Experimental Protocol: Scaffold Synthesis

Materials and Reagents:

• 1,1-Cyclopentanediacetic acid

• Urea

• Ethanol (for recrystallization)

• Activated carbon

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer and a condenser, combine 1,1-cyclopentanediacetic acid and urea in a molar ratio of approximately 1:1.2.

• Thermal Condensation: Heat the mixture to 160-180 °C with continuous stirring. The mixture will melt and evolve ammonia and carbon dioxide gas. Maintain this temperature for 1-2 hours until gas evolution ceases.

• Work-up and Purification:

  • Allow the reaction mixture to cool to approximately 100 °C, resulting in a crude solid product.

  • Dissolve the crude solid in a minimal amount of hot 50% aqueous ethanol.

  • Add a small amount of activated carbon and heat at reflux for 15 minutes to decolorize the solution.

  • Hot-filter the solution to remove the activated carbon.

  • Allow the filtrate to cool slowly to room temperature and then in an ice bath to induce crystallization.

• Isolation: Collect the white crystalline product, 8-azaspiro[4.5]decane-7,9-dione, by vacuum filtration, wash with cold ethanol, and dry under vacuum. A typical yield for this reaction is in the range of 80-90%.[4]

Part 2: Synthesis of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione

This stage involves the functionalization of the core imide via a nucleophilic substitution reaction. The acidic N-H proton of the imide is deprotonated by a base to form a potent nucleophile, which then attacks an electrophilic propargyl source.

Causality Behind the Method

The N-alkylation of imides is a well-established and reliable transformation.[5] The choice of a strong, non-nucleophilic base and a polar aprotic solvent is critical for efficiency.

• Base Selection: A base such as potassium carbonate (K₂CO₃) or sodium hydride (NaH) is used.[6] Potassium carbonate is often preferred for its ease of handling. It is sufficiently basic to deprotonate the imide (pKa ≈ 9-10) to generate the corresponding anion.

• Solvent Rationale: A polar aprotic solvent like dimethylformamide (DMF) or acetonitrile is ideal. These solvents effectively solvate the cation (e.g., K⁺) but poorly solvate the imide anion, leaving it highly nucleophilic and reactive towards the alkylating agent.

• Alkylating Agent: Propargyl bromide is an excellent electrophile for this Sₙ2 reaction due to the good leaving group ability of the bromide ion.[7][8]

Caption: Mechanism of the base-mediated N-alkylation reaction.

Experimental Protocol: N-Alkylation

Materials and Reagents:

• 8-Azaspiro[4.5]decane-7,9-dione (from Part 1)

• Propargyl bromide (80% solution in toluene is common)

• Potassium carbonate (anhydrous, powdered)

• N,N-Dimethylformamide (DMF, anhydrous)

• Ethyl acetate

• Brine solution

• Magnesium sulfate (anhydrous)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add 8-azaspiro[4.5]decane-7,9-dione and anhydrous potassium carbonate (1.5 equivalents).

• Solvent Addition: Add anhydrous DMF via syringe to dissolve the starting material.

• Addition of Alkylating Agent: While stirring vigorously, add propargyl bromide (1.2 equivalents) dropwise at room temperature.

• Reaction: Stir the mixture at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Upon completion, pour the reaction mixture into cold water and extract with ethyl acetate (3 x volumes).

  • Combine the organic layers and wash sequentially with water and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient, to afford 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione as a pure solid.

Part 3: Characterization and Data

Thorough analytical characterization is essential to confirm the identity and purity of the synthesized compound.

Property	Data
Molecular Formula	C₁₂H₁₅NO₂
Molecular Weight	205.25 g/mol
Appearance	White to off-white solid
CAS Number	25032-23-9
Storage	Room temperature, protect from light

Spectroscopic Data Interpretation:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ ~4.2 ppm (d, 2H): Methylene protons (-N-CH₂ -C≡CH), showing coupling to the acetylenic proton.

  • δ ~2.7 ppm (s, 4H): Methylene protons of the piperidine-dione ring adjacent to the carbonyls.

  • δ ~2.2 ppm (t, 1H): The terminal acetylenic proton (-C≡CH ).

  • δ ~1.6 ppm (m, 8H): Protons of the spiro-fused cyclopentane ring.

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ ~175 ppm: Carbonyl carbons of the imide.

  • δ ~78 ppm: Quaternary acetylenic carbon (-N-CH₂-C ≡CH).

  • δ ~72 ppm: Terminal acetylenic carbon (-N-CH₂-C≡C H).

  • δ ~45 ppm: Spiro carbon atom.

  • δ ~30-40 ppm: Carbons of the cyclopentane and piperidine-dione rings.

• IR (KBr, cm⁻¹):

  • ~3250 cm⁻¹: Sharp, characteristic stretch for the terminal alkyne (≡C-H).

  • ~2120 cm⁻¹: Weak stretch for the alkyne C≡C bond.

  • ~1700 cm⁻¹: Strong, characteristic stretch for the imide C=O groups.

References

• MySkinRecipes. 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione. Available from: [Link]

• Google Patents. 8-azaspiro[6][7] decane-7, the preparation method of 9-dione compounds. CN1085895A. Available from:

• ResearchGate. Synthesis of 8-oxa-2-azaspiro[4.5]decane | Request PDF. Available from: [Link]

• Google Patents. Process for the preparation of 8-(4-(4-pyrimidin-2-yl-piperazinyl)-butyl)-8-aza-spiro(4.5)decane-7,9-dione (buspiron). EP0395192A2.

• PubMed Central. Synthesis of Propargylamines via Michael Addition Using Methyl Vinyl Ketone Derivatives, 1-Alkynes, and Secondary Amines Catalyzed by Copper (I) Halides. Available from: [Link]

• National Institutes of Health. Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. Available from: [Link]

• PubMed. Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Available from: [Link]

• precisionFDA. 8,8-(BUTANE-1,4-DIYL)BIS(8-AZASPIRO(4.5)DECANE-7,9-DIONE). Available from: [Link]

• ResearchGate. The preparation of 8-[4-[4-(2-pyrimidinyl)-1-piperaziny]butyl]-8-azaspiro[6][7] decane-7,9-dione hydrochloride. Available from: [Link]

• New Drug Approvals. BMS-442608. Available from: [Link]

• National Institutes of Health. 8-Azaspiro(4.5)decane-7,9-dione - PubChem. Available from: [Link]

• PubChem. 8-azaspiro(4.5)decane-7,9-dione, 8-(4-(4-(5-methoxy-1h-indol-3-yl)). Available from: [Link]

• MDPI. [4+2]-Cycloaddition to 5-Methylidene-Hydantoins and 5-Methylidene-2-Thiohydantoins in the Synthesis of Spiro-2-Chalcogenimidazolones. Available from: [Link]

• ResearchGate. Cyclic imides synthesis via N‐alkylation of activated halides. Available from: [Link]

• ACS Publications. Dual Gold Catalysis: A Novel Synthesis of Bicyclic and Tricyclic Pyrroles from N-Propargyl Ynamides | Organic Letters. Available from: [Link]

• Organic Chemistry Portal. Synthesis of propargylic amines. Available from: [Link]

• Organic Chemistry Portal. Substituted imide synthesis by alkylation. Available from: [Link]

• PubMed. Synthesis of hydantoins and thiohydantoins spiro-fused to pyrrolidines: druglike molecules based on the 2-arylethyl amine scaffold. Available from: [Link]

• YouTube. REACTION OF CARBOXYLIC ACIDS WITH AMMONIA (NH3). Available from: [Link]

• National Institutes of Health. Alkyne Ligation Handles: Propargylation of Hydroxyl, Sulfhydryl, Amino, and Carboxyl Groups via the Nicholas Reaction - PMC. Available from: [Link]

• bartleby. Draw the product of the reaction of cyclopentane carboxylic acid with the three different reagents listed. If the product is a pair of ions, draw both ions.. Available from: [Link]

• ACS Publications. Spirocyclic Scaffolds in Medicinal Chemistry. Available from: [Link]

• Journal of Chemical Technology and Metallurgy. SYNTHESIS AND CHARACTERIZATION OF N3-ACETYL DERIVATIVES OF SPIROHYDANTOINS. Available from: [Link]

• Semantic Scholar. Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. Available from: [Link]

• Green Chemistry (RSC Publishing). Selective catalytic Hofmann N-alkylation of poor nucleophilic amines and amides with catalytic amounts of alkyl halides. Available from: [Link]

• Chemistry LibreTexts. 22.10 Reactions of Carboxylic Acids. Available from: [Link]

• PubMed Central. Facile synthesis of hydantoin/1,2,4-oxadiazoline spiro-compounds via 1,3-dipolar cycloaddition of nitrile oxides to 5-iminohydantoins. Available from: [Link]

• OUCI. Selective catalytic Hofmann N-alkylation of poor nucleophilic amines and amides with catalytic amounts of alkyl halides. Available from: [Link]

• Chemguide. Reactions between acids and ammonia. Available from: [Link]

• YouTube. Year 12 Organic Chemistry Revision - Reactions of Carboxylic acids and Amines. Available from: [Link]

• Unife. triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Available from: [Link]

Sources

• 1. 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione [myskinrecipes.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemguide.uk [chemguide.uk]
• 4. CN1085895A - 8-azaspiro [4,5] decane-7, the preparation method of 9-dione compounds - Google Patents [patents.google.com]
• 5. Substituted imide synthesis by alkylation [organic-chemistry.org]
• 6. EP0395192A2 - Process for the preparation of 8-(4-(4-pyrimidin-2-yl-piperazinyl)-butyl)-8-aza-spiro(4.5)decane-7,9-dione (buspiron) - Google Patents [patents.google.com]
• 7. Synthesis of Propargylamines via Michael Addition Using Methyl Vinyl Ketone Derivatives, 1-Alkynes, and Secondary Amines Catalyzed by Copper (I) Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione (CAS: 25032-23-9)

A Versatile Building Block for CNS Drug Discovery and Beyond

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione, a key intermediate in the synthesis of novel pharmaceutical compounds, particularly those targeting the central nervous system (CNS). The document details the compound's chemical properties, a proposed synthetic route, and its primary application in copper-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry." Step-by-step experimental protocols are provided to enable researchers, scientists, and drug development professionals to effectively utilize this versatile spirocyclic building block in their research endeavors. The guide emphasizes the causality behind experimental choices, ensuring both technical accuracy and practical insight.

Introduction: The Strategic Importance of the Azaspiro[4.5]decane Scaffold

The 8-azaspiro[4.5]decane-7,9-dione core is a privileged scaffold in medicinal chemistry. Its rigid, three-dimensional structure is a key feature in the design of ligands for various biological targets. Notably, this scaffold is the backbone of the anxiolytic drug Buspirone and its numerous analogs, which have been pivotal in the study of serotonin 5-HT1A receptors.[1][2] The introduction of a propargyl group at the N8 position, yielding 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione, transforms this scaffold into a versatile platform for modern drug discovery. The terminal alkyne functionality serves as a reactive handle for "click chemistry," allowing for the rapid and efficient diversification of the core structure to generate libraries of novel compounds for high-throughput screening.[3][4] This guide will explore the synthesis and utility of this valuable intermediate.

Physicochemical Properties and Handling

A summary of the key physicochemical properties of 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione is presented in Table 1.

Property	Value	Source
CAS Number	25032-23-9	[3]
Molecular Formula	C₁₂H₁₅NO₂	[3]
Molecular Weight	205.25 g/mol	[3]
MDL Number	MFCD14631782	[3]
Appearance	White to off-white solid (predicted)	General knowledge
Storage	Room temperature, in a dry, well-ventilated place	[3]

Synthesis Pathway and Experimental Protocol

The synthesis of 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione is achieved through the N-propargylation of its parent compound, 8-azaspiro[4.5]decane-7,9-dione. This is a standard N-alkylation reaction of an imide. The imide proton is sufficiently acidic to be removed by a moderately strong base, generating a nucleophilic anion that subsequently displaces a halide from propargyl bromide.

Caption: Synthetic pathway for the N-propargylation of 8-azaspiro[4.5]decane-7,9-dione.

Proposed Synthesis Protocol: N-Propargylation

This protocol is a representative procedure based on standard N-alkylation methods for imides and has not been sourced from a specific publication for this exact compound.

Materials:

• 8-Azaspiro[4.5]decane-7,9-dione (1.0 eq)

• Propargyl bromide (80% solution in toluene, 1.2 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add 8-azaspiro[4.5]decane-7,9-dione (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous DMF to the flask to create a stirrable suspension (approximately 0.2-0.5 M concentration of the starting imide).

• Reagent Addition: While stirring vigorously, add the propargyl bromide solution (1.2 eq) dropwise to the suspension at room temperature.

• Reaction: Heat the reaction mixture to 50-60 °C and stir for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting material.

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extraction: Extract the aqueous layer with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with water (2x) and then with brine (1x) to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione.

Rationale for Experimental Choices:

• Base: Potassium carbonate is a mild and cost-effective base suitable for deprotonating the imide. Stronger bases like sodium hydride (NaH) could also be used but require more stringent anhydrous conditions.

• Solvent: DMF is a polar aprotic solvent that effectively dissolves the reactants and facilitates the SN2 reaction. Acetonitrile is another suitable alternative.

• Inert Atmosphere: While not strictly necessary for all N-alkylations, an inert atmosphere prevents potential side reactions with moisture and oxygen, especially if using a more reactive base like NaH.

• Temperature: Gentle heating increases the reaction rate without promoting significant decomposition of the propargyl bromide.

Application in Drug Discovery: The Power of Click Chemistry

The primary utility of 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione lies in its terminal alkyne group, which makes it an ideal substrate for the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.[3][4] This highly efficient and bio-orthogonal reaction allows for the covalent linking of the spirocyclic core to a wide variety of molecules functionalized with an azide group, leading to the formation of a stable 1,2,3-triazole linkage.

Sources

• 1. researchgate.net [researchgate.net]
• 2. broadpharm.com [broadpharm.com]
• 3. jenabioscience.com [jenabioscience.com]
• 4. “Click Chemistry”: An Emerging Tool for Developing a New Class of Structural Motifs against Various Neurodegenerative Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]

An In-depth Technical Guide to 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione: A Versatile Intermediate for CNS Drug Discovery

This technical guide provides a comprehensive overview of the physical, chemical, and pharmacological properties of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione. This spirocyclic compound, incorporating a reactive propargyl group, serves as a valuable and versatile intermediate for the synthesis of novel therapeutic agents, particularly those targeting the central nervous system (CNS). This document is intended for researchers, scientists, and drug development professionals engaged in the exploration of new chemical entities with potential neurological applications.

Introduction: The Significance of the 8-Azaspiro[4.5]decane-7,9-dione Scaffold

The 8-azaspiro[4.5]decane-7,9-dione core is a privileged scaffold in medicinal chemistry. Its rigid, three-dimensional structure allows for the precise spatial orientation of substituents, which can lead to enhanced binding affinity and selectivity for biological targets. This structural motif is notably a key component of the anxiolytic drug Buspirone, which highlights the therapeutic potential of this chemical class. The introduction of a propargyl group at the 8-position of the spirocycle, as in 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione, introduces a versatile functional handle for further chemical modifications, significantly broadening its utility in drug discovery.

The terminal alkyne functionality is of particular interest due to its participation in a variety of chemical transformations, most notably the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction. This highly efficient and bioorthogonal reaction allows for the facile conjugation of the spirocyclic core to a wide array of molecules, enabling rapid diversification and the synthesis of compound libraries for high-throughput screening.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in drug development. While extensive experimental data for 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione is not widely available in the public domain, a combination of data for the parent compound and predicted values provides a solid foundation for its characterization.

Property	Value	Source
Molecular Formula	C₁₂H₁₅NO₂	[1][2]
Molecular Weight	205.25 g/mol	[1]
Monoisotopic Mass	205.11028 Da	[2]
CAS Number	25032-23-9	[1]
Predicted XlogP	1.3	[2]
Appearance	White to off-white solid (predicted)	Inferred from parent compound
Melting Point	Not available. Parent compound (8-Azaspiro[4.5]decane-7,9-dione) melts at 154-156 °C.	[3]
Boiling Point	Not available
Solubility	Expected to be soluble in organic solvents such as dichloromethane, chloroform, and ethyl acetate. Limited solubility in water is predicted.	Inferred from structure
Storage	Room temperature	[1]

Synthesis and Characterization

The synthesis of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione can be logically achieved through a two-step process starting from 1,1-cyclopentanediacetic acid.

Synthesis of the Precursor: 8-Azaspiro[4.5]decane-7,9-dione

The parent spirocycle, 8-azaspiro[4.5]decane-7,9-dione, can be prepared via the condensation of 1,1-cyclopentanediacetic acid with urea. A patented method describes this one-pot synthesis.[3]

dot

Caption: Synthesis of 8-Azaspiro[4.5]decane-7,9-dione.

Experimental Protocol (Based on Patent CN1085895A) [3]

• Combine 1,1-cyclopentanediacetic acid and urea in a molar ratio of 1:1.1 to 1:1.6 in a reaction vessel equipped with a stirrer.

• Heat the mixture to 150-200 °C with stirring for 0.5-2 hours.

• Cool the reaction mixture slightly and add 30-60% ethanol to dissolve the crude product.

• Add activated carbon and heat to reflux.

• Filter the hot solution and allow the filtrate to cool to induce crystallization.

• Collect the white crystals of 8-azaspiro[4.5]decane-7,9-dione by filtration, wash with cold ethanol, and dry.

N-Alkylation with Propargyl Bromide

The final step involves the N-alkylation of the synthesized 8-azaspiro[4.5]decane-7,9-dione with propargyl bromide. This is a standard procedure for the alkylation of imides.

dot

Caption: N-Alkylation to yield the target compound.

Proposed Experimental Protocol

• Dissolve 8-azaspiro[4.5]decane-7,9-dione in an aprotic polar solvent such as dimethylformamide (DMF).

• Add a suitable base, for example, anhydrous potassium carbonate, in excess.

• Add propargyl bromide dropwise to the stirred suspension at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Pour the reaction mixture into water and extract with an organic solvent like ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione.

Spectral Characterization (Predicted)

• ¹H NMR: The spectrum should show signals for the cyclopentyl protons, the methylene protons of the glutarimide ring, the methylene protons of the propargyl group, and the acetylenic proton. The acetylenic proton would appear as a triplet due to coupling with the adjacent methylene group.

• ¹³C NMR: The spectrum will exhibit signals for the carbonyl carbons of the dione, the spiro carbon, the carbons of the cyclopentyl and glutarimide rings, and the two sp-hybridized carbons of the alkyne.

• IR Spectroscopy: Characteristic absorption bands would be expected for the C=O stretching of the imide (around 1700-1750 cm⁻¹), the C≡C stretching of the alkyne (around 2100-2260 cm⁻¹, typically weak), and the ≡C-H stretching of the terminal alkyne (around 3250-3350 cm⁻¹).

• Mass Spectrometry: The molecular ion peak [M]⁺ would be observed at m/z = 205.11.

Chemical Reactivity and Applications in Drug Discovery

The chemical reactivity of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione is dominated by the terminal alkyne group, making it a valuable building block in medicinal chemistry.

Click Chemistry

The propargyl group is a key substrate for the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry." This reaction allows for the efficient and regiospecific formation of a stable 1,2,3-triazole ring, linking the spirocyclic core to another molecule containing an azide group. This approach is widely used for:

• Lead Discovery: Rapidly generating libraries of diverse compounds for biological screening.

• Structure-Activity Relationship (SAR) Studies: Systematically modifying a lead compound to optimize its activity and properties.

• Bioconjugation: Attaching the molecule to peptides, proteins, or other biomolecules for targeted delivery or diagnostic purposes.

dot

Caption: CuAAC "Click" Reaction Workflow.

Other Alkyne Reactions

Beyond click chemistry, the terminal alkyne can participate in other important synthetic transformations, including:

• Sonogashira Coupling: A palladium-catalyzed cross-coupling reaction with aryl or vinyl halides to form carbon-carbon bonds.

• Mannich Reaction: Reaction with an aldehyde and a secondary amine to form a propargylamine.

• Cadiot-Chodkiewicz Coupling: Coupling with a terminal bromoalkyne to form a diacetylene.

Applications in CNS Drug Discovery

The 8-azaspiro[4.5]decane-7,9-dione scaffold is a known pharmacophore for serotonin 5-HT₁A receptor ligands.[4] Derivatives of this scaffold have been extensively explored for the treatment of anxiety and depression.[1] 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione serves as a key intermediate in the synthesis of novel analogs for neurological disorders. The ability to introduce a wide range of substituents via the propargyl group allows for the fine-tuning of pharmacological properties, including receptor affinity, selectivity, and pharmacokinetic profiles.

Conclusion

8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione is a strategically important building block for the development of novel therapeutics, particularly in the CNS area. Its rigid spirocyclic core provides a well-defined three-dimensional structure, while the terminal alkyne offers a gateway for a multitude of chemical modifications through reactions like click chemistry. This combination of features makes it an invaluable tool for medicinal chemists seeking to create diverse and potent new drug candidates. Further research into the synthesis and biological evaluation of derivatives of this compound is warranted and holds significant promise for the discovery of next-generation CNS agents.

References

• PubChem. 8-Azaspiro(4.5)decane-7,9-dione. National Center for Biotechnology Information. Available from: [Link].

• Mokrosz JL, Dereń-Wesołek A, Tatarczyńska E, et al. 8-[4-[2-(1,2,3,4-Tetrahydroisoquinolinyl]butyl-8-azaspiro[4.5]decane-7,9-dione: a new 5-HT1A receptor ligand with the same activity profile as buspirone. J Med Chem. 1996;39(5):1125-1129. Available from: [Link].

• MySkinRecipes. 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione. Available from: [Link].

• PubChem. 8-Azaspiro[4.5]decane-7,9-dione, 8-[2-[[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]amino]ethyl]-, monomethanesulfonate [CAS]. National Center for Biotechnology Information. Available from: [Link].

• Request PDF. Synthesis of 8-oxa-2-azaspiro[4.5]decane. ResearchGate. Available from: [Link].

• Google Patents. 8-azaspiro[1][5] decane-7, the preparation method of 9-dione compounds. CN1085895A. Available from: .

• Jia HM, Zhang J, Yang Z, et al. Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorg Med Chem. 2020;28(14):115560. Available from: [Link].

• PubChemLite. 8-azaspiro(4.5)decane-7,9-dione, 8-(4-(4-(5-methoxy-1h-indol-3-yl)-1-piperidinyl)butyl)-. Available from: [Link].

• Luo H, Xia W, Qian C, Chen X, He C. The preparation of 8-[4-[4-(2-pyrimidinyl)-1-piperaziny]butyl]-8-azaspiro[1][5] decane-7,9-dione hydrochloride. Research on Chemical Intermediates. 2011;37(2-5):329-335. Available from: [Link].

• Miller YJ, Chen L, Bohn AT, et al. Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. J Pharmacol Exp Ther. 2024;389(3):364-374. Available from: [Link].

• Díez-Barra E, de la Hoz A, Moreno A, Sánchez-Verdú P. SELECTIVE ALLYLATION AND PROPARGYLATION OF AZOLES BY PHASE TRANSFER CATALYSIS IN THE ABSENCE OF SOLVENT. Heterocycles. 1994;38(6):1367. Available from: [Link].

• Conference on Nonlinear Systems Biology and Dynamics (CNSD). 8-Azaspirodecane-7,9-dione (Standard). Available from: [Link].

• PubChemLite. 8-(prop-2-yn-1-yl)-8-azaspiro[4.5]decane-7,9-dione. Available from: [Link].

• National Institute of Standards and Technology. Buspirone. NIST Chemistry WebBook. Available from: [Link].

• Advent Chembio. 8-Azaspiro[4.5]decane-7,9-dione. Available from: [Link].

• Kourounakis AP, Kourounakis AP, Charitos C, et al. 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. Molbank. 2021;2021(2):M1228. Available from: [Link].

Sources

• 1. 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione [myskinrecipes.com]
• 2. PubChemLite - 8-(prop-2-yn-1-yl)-8-azaspiro[4.5]decane-7,9-dione (C12H15NO2) [pubchemlite.lcsb.uni.lu]
• 3. CN1085895A - 8-azaspiro [4,5] decane-7, the preparation method of 9-dione compounds - Google Patents [patents.google.com]
• 4. 8-[4-[2-(1,2,3,4-Tetrahydroisoquinolinyl]butyl-8-azaspiro[4.5]decane-7,9-dione: a new 5-HT1A receptor ligand with the same activity profile as buspirone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 8-Azaspiro[4.5]decane-7,9-dione, 8-[2-[[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]amino]ethyl]-, monomethanesulfonate [CAS] | C20H27BrN2O4 | CID 23581829 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility Profile of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione: A Theoretical and Practical Guide for Drug Development

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione is a pivotal intermediate in the synthesis of novel therapeutics, particularly those targeting the central nervous system (CNS).[1] Despite its importance, a comprehensive public dataset on its solubility in common organic solvents is conspicuously absent. Solubility is a critical physicochemical parameter that profoundly influences every stage of drug development, from reaction kinetics and purification efficiency to formulation and ultimate bioavailability.

This guide provides a robust framework for researchers and drug development professionals to address this knowledge gap. We will first dissect the molecule's structural attributes to build a theoretical foundation for its solubility behavior. Subsequently, this guide presents a detailed, field-proven experimental protocol for the accurate determination of its thermodynamic solubility using the gold-standard shake-flask method. By synthesizing predictive theory with a rigorous, self-validating experimental workflow, this document serves as an essential tool for unlocking the full potential of this valuable pharmaceutical building block.

Introduction: The Critical Role of a Key Intermediate

8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione is a heterocyclic compound featuring a spirocyclic core, a reactive propargyl group, and a dione functionality. Its molecular formula is C₁₂H₁₅NO₂ with a molecular weight of 205.25 g/mol .[1] This unique combination of features makes it an attractive scaffold for medicinal chemists. The spirocyclic system imparts conformational rigidity, often leading to higher receptor affinity and selectivity. The terminal alkyne of the propargyl group is particularly valuable, enabling highly efficient and specific "click chemistry" reactions for rapid compound diversification and the synthesis of complex drug candidates.[1]

Given its role as a key intermediate, understanding its solubility is not merely an academic exercise. It is a practical necessity that impacts:

• Process Chemistry: Selecting appropriate solvents for synthesis, work-up, and crystallization is fundamental to achieving high yield and purity.

• Purification: Efficient purification by chromatography or recrystallization is entirely dependent on differential solubility in various solvent systems. A patent for the parent compound, 8-azaspiro[4.5]decane-7,9-dione, notes recrystallization from ethanol, giving a qualitative clue to its solubility profile.[2]

• Formulation Development: For preclinical studies, creating appropriate dosing solutions requires knowledge of suitable solubilizing agents.

• Analytical Method Development: Preparing stock solutions and standards for assays like HPLC and NMR requires solvents that can dissolve the compound at known concentrations.

Physicochemical Profile and Theoretical Solubility Predictions

To rationally select solvents for experimental testing, we must first analyze the molecular structure of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione to predict its behavior.

Key Structural Features Influencing Solubility:

• Spirocyclic Alkane Core: The azaspiro[4.5]decane moiety is predominantly nonpolar and hydrophobic, suggesting good solubility in solvents with significant nonpolar character.

• Dione Group: The two carbonyl groups (C=O) are highly polar and can act as hydrogen bond acceptors. This feature will promote interaction with polar solvents.

• Tertiary Amine: The nitrogen atom is part of a tertiary amide (imide) system and is N-alkylated, meaning it cannot act as a hydrogen bond donor, unlike its parent compound 8-azaspiro[4.5]decane-7,9-dione.[3] This is a critical distinction that reduces its potential for self-association and interaction with protic solvents compared to the parent imide.

• Propynyl Group: The terminal alkyne is a relatively nonpolar, hydrophobic functional group, further contributing to the molecule's affinity for less polar environments.

Predictive Analysis:

The molecule possesses a distinct amphiphilic character, with both significant nonpolar regions (the spiro-hydrocarbon and alkyne tail) and a localized polar region (the dione head). This duality suggests that the compound will exhibit limited solubility in the extremes of the polarity scale (e.g., highly nonpolar hexanes or highly polar water) and will likely find optimal solubility in solvents of intermediate polarity, particularly polar aprotic solvents that can interact with the carbonyl groups without the steric hindrance of hydrogen bonding.

Theoretical frameworks like Hansen Solubility Parameters (HSP) or partition coefficient (Log P) calculations are empirical methods used to predict solubility.[4] More advanced and accurate predictions can now be achieved using machine learning algorithms trained on large datasets of known solubility data, which can model complex physicochemical relationships.[5][6]

A Rational Framework for Solvent Selection

Based on the theoretical analysis, a strategic selection of solvents is proposed for experimental validation. The goal is to screen a diverse set of solvents that span the polarity spectrum, providing a comprehensive understanding of the compound's behavior.

Caption: Logic for selecting a diverse solvent screening panel.

Proposed Screening Panel:

Solvent Class	Example Solvents	Rationale
Polar Protic	Methanol, Ethanol	To assess the impact of hydrogen bonding with the carbonyl acceptors. The parent compound's recrystallization from ethanol suggests some solubility.[2]
Polar Aprotic	Acetonitrile (ACN), Acetone, Tetrahydrofuran (THF), Dimethyl Sulfoxide (DMSO)	Predicted to be highly effective due to strong dipole-dipole interactions with the dione group without competing H-bond donation.
Chlorinated	Dichloromethane (DCM)	An excellent solvent for many organic compounds of intermediate polarity.
Nonpolar Aromatic	Toluene	To probe interactions with the hydrophobic spirocyclic and propynyl moieties.
Nonpolar Aliphatic	Heptane / Hexane	Expected to be a poor solvent, but important for establishing the lower bound of solubility and for use as an anti-solvent in crystallization.

Experimental Protocol: Thermodynamic Solubility Determination

To generate reliable and reproducible data, the isothermal shake-flask method is the undisputed gold standard for determining thermodynamic equilibrium solubility.[7] This method measures the concentration of a solute in a saturated solution that is in equilibrium with an excess of the solid compound at a defined temperature.[8][9]

Caption: Experimental workflow for the shake-flask solubility protocol.

Step-by-Step Methodology:

• Materials and Equipment:

  • 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione (solid, >98% purity)

  • Selected organic solvents (HPLC grade or higher)

  • 2 mL glass vials with PTFE-lined screw caps

  • Analytical balance (± 0.01 mg)

  • Thermostatically controlled orbital shaker

  • Benchtop centrifuge with temperature control

  • Calibrated positive displacement pipettes

  • Validated High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Protocol:

  • Preparation: Add an excess amount of the solid compound (e.g., 5-10 mg) to a pre-weighed 2 mL glass vial. Causality: An excess is critical to ensure that the resulting solution is truly saturated and in equilibrium with the solid phase.

  • Solvent Addition: Add a precise volume (e.g., 1.0 mL) of the chosen solvent to the vial.

  • Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitation speed (e.g., 250 rpm). Allow the samples to equilibrate for at least 24 hours. For crystalline compounds, 48-72 hours is recommended to ensure equilibrium is reached. Causality: Kinetic energy from shaking overcomes activation barriers to dissolution, while a prolonged period ensures the system reaches a thermodynamic minimum.

  • Phase Separation: After equilibration, visually confirm that a solid precipitate remains. Centrifuge the vials at a high speed (e.g., 10,000 x g) for 15 minutes at the same constant temperature to pellet all undissolved solids. Causality: Centrifugation provides a clean separation of the saturated supernatant from the solid, which is essential for accurate sampling.

  • Sampling: Carefully withdraw a known aliquot (e.g., 100 µL) from the clear supernatant. Be extremely careful not to disturb the solid pellet.

  • Dilution: Immediately dilute the aliquot with a suitable solvent (typically the mobile phase of the analytical method) to a concentration within the calibrated range of the HPLC assay.

  • Quantification: Analyze the diluted sample using a pre-validated HPLC-UV method. The method should be validated for linearity, accuracy, and precision. A C18 column with a mobile phase of acetonitrile and water is a common starting point. The concentration is determined by comparing the peak area to a standard curve prepared from a known stock solution.

Alternative Method: High-Throughput Kinetic Solubility Screening

In early discovery phases where speed is paramount, kinetic solubility assays offer a higher throughput alternative.[8] Nephelometry, which measures light scattering by particles, is a powerful technique for this purpose.[10]

• Principle: The compound is dissolved at high concentration in DMSO and then dispensed into the aqueous or organic solvent. The formation of a precipitate causes light scattering, which is measured by a nephelometer. The concentration at which precipitation occurs is the kinetic solubility.

• Advantages: Very fast, requires minimal compound, and is amenable to automation in 96- or 384-well plates.

• Caveat: Kinetic solubility often overestimates thermodynamic solubility because it does not allow sufficient time for crystal lattice formation. It is a measure of how readily a compound precipitates from a supersaturated solution, not its true equilibrium state.

Data Presentation and Interpretation

All quantitative data should be summarized for clear comparison. The results will allow for a direct correlation between solvent properties and solubilizing power.

Table 1: Solubility of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione at 25°C (Hypothetical Data)

Solvent	Solvent Class	Polarity Index	Solubility (mg/mL)	Solubility (mmol/L)
Heptane	Nonpolar Aliphatic	0.1	< 0.1	< 0.5
Toluene	Nonpolar Aromatic	2.4	5.2	25.3
Dichloromethane	Chlorinated	3.1	45.8	223.1
Tetrahydrofuran (THF)	Polar Aprotic	4.0	89.1	434.1
Acetone	Polar Aprotic	5.1	> 200	> 974.4
Acetonitrile (ACN)	Polar Aprotic	5.8	150.3	732.3
Ethanol	Polar Protic	4.3	25.6	124.7
Methanol	Polar Protic	5.1	18.9	92.1
Dimethyl Sulfoxide	Polar Aprotic	7.2	> 200	> 974.4

This data is illustrative and must be determined experimentally.

Conclusion

While public data on the solubility of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione is unavailable, a systematic approach combining theoretical structural analysis and rigorous experimental validation can effectively establish its solubility profile. The molecule's amphiphilic nature suggests optimal solubility in polar aprotic solvents like Acetone, ACN, and DMSO. The provided shake-flask protocol is a robust, self-validating method to generate the high-quality, thermodynamic solubility data required by process chemists, formulation scientists, and researchers to accelerate drug development programs that utilize this versatile chemical intermediate.

References

• 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione - MySkinRecipes. Available at: [Link]

• 8-Azaspiro(4.5)decane-7,9-dione - PubChem. National Institutes of Health. Available at: [Link]

• 8,8-(BUTANE-1,4-DIYL)BIS(8-AZASPIRO(4.5)DECANE-7,9-DIONE) - precisionFDA. Available at: [Link]

• 8-Azaspiro[4.5]decane-7,9-dione, 8-[2-[[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]amino]ethyl]-, monomethanesulfonate [CAS] - PubChem. National Institutes of Health. Available at: [Link]

• Experimental and Computational Methods Pertaining to Drug Solubility - SciSpace. Available at: [Link]

• A unified ML framework for solubility prediction across organic solvents - RSC Publishing. Royal Society of Chemistry. Available at: [Link]

• 8-azaspiro[11][12] decane-7, the preparation method of 9-dione compounds - Google Patents. Available at:

• Machine learning with physicochemical relationships: solubility prediction in organic solvents and water - PMC - NIH. National Institutes of Health. Available at: [Link]

• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs - Lund University Publications. Available at: [Link]

• Development of An Effective Solubility Prediction Model for pharmaceuticals in Organic Solvents Using XGBoost Techniques - ResearchGate. Available at: [Link]

• Drug solubility: why testing early matters in HTS | BMG LABTECH. Available at: [Link]

• Identifying organic co-solvents via machine learning solubility predictions in organic solvents and water | ChemRxiv | Cambridge Open Engage. Available at: [Link]

• Drug Solubility: Importance and Enhancement Techniques - PMC - NIH. National Institutes of Health. Available at: [Link]

• A review of methods for solubility determination in biopharmaceutical drug characterisation | Request PDF - ResearchGate. Available at: [Link]

• Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. Nature Communications. Available at: [https://www.nature.com/articles/s41467-020-19594-z.pdf]

Sources

• 1. 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione [myskinrecipes.com]
• 2. CN1085895A - 8-azaspiro [4,5] decane-7, the preparation method of 9-dione compounds - Google Patents [patents.google.com]
• 3. 8-Azaspiro(4.5)decane-7,9-dione | C9H13NO2 | CID 136843 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Machine learning with physicochemical relationships: solubility prediction in organic solvents and water - PMC [pmc.ncbi.nlm.nih.gov]
• 6. d-nb.info [d-nb.info]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. lup.lub.lu.se [lup.lub.lu.se]
• 10. bmglabtech.com [bmglabtech.com]
• 11. 8-Azaspiro[4.5]decane-7,9-dione, 8-[2-[[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]amino]ethyl]-, monomethanesulfonate [CAS] | C20H27BrN2O4 | CID 23581829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. store.usp.org [store.usp.org]

An In-depth Technical Guide to the Stability and Storage of Propargyl-Azaspiro-Decanedione

Abstract

This technical guide provides a comprehensive analysis of the chemical stability, potential degradation pathways, and optimal storage conditions for N-propargyl-8-azaspiro[4.5]decane-7,9-dione. By dissecting the molecule's core functional motifs—the propargyl group and the azaspiro-dione scaffold—we establish a framework for predicting its behavior under various environmental stressors. This document details a systematic approach to stability testing through forced degradation studies and outlines validated analytical methodologies for monitoring the parent compound and its degradants. The protocols and insights herein are designed to equip researchers, formulation scientists, and drug development professionals with the necessary knowledge to ensure the integrity and preserve the shelf-life of this promising chemical entity.

Molecular Profile and Structural Significance

Propargyl-azaspiro-decanedione belongs to a class of compounds gaining significant traction in medicinal chemistry. Its unique architecture combines two key structural features: a rigid, three-dimensional spirocyclic core and a reactive propargyl functional group.

• The Azaspiro-Decanedione Core: The 8-azaspiro[4.5]decane-7,9-dione scaffold is a glutarimide derivative built upon a spirocyclic system. Spirocycles, where two rings share a single atom, are prized in drug discovery for their ability to confer conformational rigidity.[1][2] This rigidity can lead to enhanced binding affinity and selectivity for biological targets by pre-organizing functional groups in a favorable three-dimensional orientation, thereby improving drug-like properties.[3][4]

• The Propargyl Group: The propargyl moiety (HC≡C−CH₂−) is a versatile functional group containing a terminal alkyne.[5] This group serves as a critical synthetic handle for further molecular elaboration, notably in "click chemistry" reactions, and can be integral to the molecule's biological activity.[6][7] However, its inherent reactivity also presents specific stability challenges that must be understood and managed.[8]

Table 1: Molecular Profile of N-propargyl-8-azaspiro[4.5]decane-7,9-dione

Property	Value
Chemical Formula	C₁₂H₁₅NO₂
Molar Mass	205.25 g/mol
IUPAC Name	8-(Prop-2-yn-1-yl)-8-azaspiro[4.5]decane-7,9-dione
CAS Number	Not available (specific derivative)
Core Scaffold	8-Azaspiro[4.5]decane-7,9-dione[9]
Key Functional Groups	Terminal Alkyne, Tertiary Amine (within Imide), Imide (Cyclic Diamide)
Appearance	To be determined empirically (likely a white to off-white solid)

Predicted Degradation Pathways

A thorough understanding of a molecule's potential degradation pathways is fundamental to developing a robust stability program.[10][11] The structure of propargyl-azaspiro-decanedione suggests susceptibility to four primary modes of degradation: hydrolysis, oxidation, photolysis, and thermolysis.

Hydrolytic Degradation

The imide ring within the azaspiro-decanedione core is the most probable site for hydrolysis. This reaction, which can be catalyzed by acidic or basic conditions, involves the cleavage of one or both amide bonds.[12]

• Mechanism: Nucleophilic attack by water or hydroxide ions on the carbonyl carbons of the imide ring leads to ring-opening, initially forming an amino-dicarboxylic acid derivative. While amides are generally more stable than esters, they are not immune to hydrolysis, especially at pH extremes.[12][13]

Oxidative Degradation

Oxidation is a significant risk, primarily due to the presence of the electron-rich alkyne in the propargyl group.

• Mechanism: Auto-oxidation can be initiated by atmospheric oxygen, trace metal ions, or peroxides, leading to a variety of potential products, including aldehydes, ketones, or carboxylic acids at the alkyne position.[13][14] The nitrogen atom, although part of an imide, could also be susceptible to oxidation under strong conditions.

Photolytic Degradation

Many organic molecules absorb UV or visible light, which can provide the energy needed to initiate degradation reactions.

• Mechanism: Light exposure can generate reactive radical species, leading to complex degradation cascades, including polymerization of the alkyne or cleavage of the spirocyclic framework.[14] Compounds with carbonyl groups and unsaturated systems are often photosensitive.

Thermal Degradation

Elevated temperatures provide the energy to overcome activation barriers for decomposition reactions.

• Mechanism: For nitrogen-containing heterocyclic compounds, thermal stress can lead to decarboxylation, ring cleavage, or complex charring processes.[15] The propargyl group itself can be thermally labile.

Figure 1: Predicted degradation pathways for propargyl-azaspiro-decanedione.

Recommended Storage and Handling Conditions

Based on the predicted instabilities, a conservative and protective storage strategy is essential to maintain the long-term integrity of propargyl-azaspiro-decanedione as a neat solid.

Causality Behind Recommendations:

• Low Temperature: Reduces the rate of all potential chemical degradation reactions by lowering the kinetic energy of the system.

• Inert Atmosphere: Displacing oxygen with an inert gas like argon or nitrogen directly prevents oxidative degradation.[13]

• Desiccation: Removing moisture is critical to prevent hydrolysis of the imide ring.[10]

• Light Protection: Using amber vials or opaque containers prevents the initiation of photolytic degradation pathways.[13][16]

Table 2: Recommended Storage Conditions for Solid Propargyl-Azaspiro-Decanedione

Parameter	Condition	Rationale
Temperature	-20°C (Long-term)	Minimizes thermal degradation and slows all kinetic processes.
2-8°C (Short-term)	Acceptable for routine lab use over short periods.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidative degradation of the propargyl group.
Humidity	Store with Desiccant	Prevents moisture uptake and subsequent hydrolysis.
Light	Protect from Light (Amber Vial)	Prevents photolytic degradation.
Container	Tightly Sealed, Chemically Inert	Prevents contamination and exposure to atmosphere/moisture.

Forced Degradation Studies: A Methodological Framework

Forced degradation (or stress testing) is a critical component of drug development that involves intentionally degrading the molecule under conditions more severe than accelerated stability testing.[11][17] Its primary objectives are to identify likely degradation products, elucidate degradation pathways, and develop stability-indicating analytical methods.[11]

Figure 2: General workflow for forced degradation studies.

Protocol: Forced Degradation by Hydrolysis

• Preparation: Prepare a 1 mg/mL stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol).

• Acid Hydrolysis:

  • Pipette 1 mL of the stock solution into a vial.

  • Add 1 mL of 0.2 M HCl to achieve a final concentration of 0.1 M HCl.

  • Incubate the vial at 60°C.

  • Withdraw aliquots at 2, 6, 12, and 24 hours. Neutralize immediately with an equivalent amount of 0.1 M NaOH and dilute for analysis.

• Base Hydrolysis:

  • Pipette 1 mL of the stock solution into a vial.

  • Add 1 mL of 0.2 M NaOH to achieve a final concentration of 0.1 M NaOH.

  • Incubate at room temperature (25°C).

  • Withdraw aliquots at 30 min, 1, 2, and 4 hours. Neutralize immediately with 0.1 M HCl and dilute for analysis.

• Neutral Hydrolysis:

  • Pipette 1 mL of the stock solution into a vial.

  • Add 1 mL of purified water.

  • Incubate at 60°C alongside the acid hydrolysis sample.

  • Withdraw aliquots at the same time points.

Protocol: Forced Degradation by Oxidation

• Preparation: Prepare a 1 mg/mL stock solution as described above.

• Procedure:

  • Pipette 1 mL of the stock solution into a vial protected from light.

  • Add 1 mL of 6% hydrogen peroxide (H₂O₂) to achieve a final concentration of 3%.

  • Incubate at room temperature (25°C).

  • Withdraw aliquots at 2, 6, 12, and 24 hours for immediate analysis.

  • Rationale: H₂O₂ is a common choice for simulating oxidative stress that may occur in the presence of peroxides in excipients or from auto-oxidation.

Protocol: Photostability Testing

• Standard: Follow the guidelines outlined in ICH Q1B for photostability testing.

• Sample Preparation:

  • Place a thin layer of the solid compound in a chemically inert, transparent container (e.g., quartz dish).

  • Prepare a solution of the compound (e.g., 1 mg/mL) in a transparent vial.

  • Prepare "dark" controls for both solid and solution samples by wrapping identical samples in aluminum foil.

• Exposure:

  • Expose the samples to a light source that provides a combined cool white fluorescent and near-ultraviolet output.

  • The total illumination should be not less than 1.2 million lux hours, and the integrated near-UV energy should be not less than 200 watt-hours per square meter.

• Analysis: After exposure, compare the light-exposed samples to the dark controls to assess changes in appearance, purity, and degradation.

Analytical Methodologies for Stability Assessment

A robust, stability-indicating analytical method is required to separate and quantify the parent drug from any potential degradation products. High-Performance Liquid Chromatography (HPLC) is the cornerstone technique for this purpose.[18]

Table 3: Analytical Techniques for Stability Monitoring

Technique	Application	Justification
HPLC-UV/PDA	Primary method for purity assessment and quantification of parent compound and degradants.	Provides excellent separation and quantification capabilities. A Photodiode Array (PDA) detector helps in peak purity analysis.[18]
LC-MS	Identification of unknown degradation products.	Provides mass-to-charge ratio data, enabling structural elucidation of degradants observed in HPLC runs.[19]
NMR Spectroscopy	Definitive structural confirmation of isolated degradants.	Provides detailed information about the chemical structure of molecules in solution.
FT-IR Spectroscopy	Monitoring changes in key functional groups (e.g., loss of alkyne or imide C=O stretch).	A rapid method to detect gross chemical changes in the solid state.

Protocol: Example Stability-Indicating HPLC Method

This protocol serves as a starting point and must be optimized and validated for the specific compound.

• Instrumentation: HPLC system with a PDA or UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: Hold at 90% B

  • 18-18.1 min: 90% to 10% B

  • 18.1-22 min: Hold at 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Monitor at 210 nm or a λmax determined by UV scan.

• Injection Volume: 10 µL.

• Sample Preparation: Dilute samples from forced degradation studies in a 50:50 mixture of water and acetonitrile to a final concentration of ~0.1 mg/mL.

Conclusion

Propargyl-azaspiro-decanedione is a molecule of significant synthetic and medicinal interest, but its chemical architecture necessitates a proactive and informed approach to stability and storage. The primary liabilities are the hydrolytic susceptibility of the imide ring and the oxidative sensitivity of the propargyl group. Adherence to stringent storage conditions—low temperature, inert atmosphere, and protection from light and moisture—is paramount for preserving its integrity. The implementation of systematic forced degradation studies coupled with a validated, stability-indicating HPLC method provides the essential framework for characterizing its degradation profile and ensuring its quality throughout the research and development lifecycle.

References

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. (n.d.). MDPI. [Link]

• DEGRADATIONPATHWAY B. Pharm 2-2. (n.d.). Scribd. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. (2012). Journal of Pharmaceutical Analysis, 2(3), 159-165. [Link]

• Drug quality and storage. (n.d.). MSF Medical Guidelines. [Link]

• Analytical Techniques In Stability Testing. (2024). Separation Science. [Link]

• ANALYTICAL METHOD ASSESSMENT. (n.d.). In Validation, Qualification, and Regulatory Acceptance of New Approach Methodologies. NCBI Bookshelf. [Link]

• Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. (2022). Molecules, 27(21), 7408. [Link]

• Azaspirodecanedione. (n.d.). Wikipedia. [Link]

• Snape, T. J., Astles, A. M., & Davies, J. (2010). Understanding the chemical basis of drug stability and degradation. The Pharmaceutical Journal. [Link]

• Drug degradation pathways. (n.d.). Pharmacy 180. [Link]

• Specific derivatization of internal alkynes for improved electrospray analysis. (2024). ChemRxiv. [Link]

• Forced Degradation Studies in Pharmaceutical Industry. (2023). YouTube. [Link]

• Propargyl group. (n.d.). Wikipedia. [Link]

• degradation pathway of pharmaceutical dosage forms. (2017). ResearchGate. [Link]

• Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. (2025). European Journal of Medicinal Chemistry, 287, 117368. [Link]

• 10.8: Alkynes. (2021). Chemistry LibreTexts. [Link]

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. (2023). ResearchGate. [Link]

• The utilization of spirocyclic scaffolds in novel drug discovery. (2016). Expert Opinion on Drug Discovery, 11(9), 831-834. [Link]

• Synthetic Routes to Approved Drugs Containing a Spirocycle. (2024). ResearchGate. [Link]

• Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023). LCGC. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 5. Propargyl group - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Azaspirodecanedione - Wikipedia [en.wikipedia.org]
• 10. scribd.com [scribd.com]
• 11. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pharmacy180.com [pharmacy180.com]
• 13. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. Drug quality and storage | MSF Medical Guidelines [medicalguidelines.msf.org]
• 17. m.youtube.com [m.youtube.com]
• 18. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 19. chromatographyonline.com [chromatographyonline.com]

The Ascendancy of Spirocyclic Scaffolds: A Technical Guide to Navigating Three-Dimensional Chemical Space in Drug Discovery

Abstract

In the relentless pursuit of novel therapeutics with enhanced efficacy, selectivity, and improved pharmacokinetic profiles, medicinal chemists are increasingly venturing beyond the traditional confines of flat, aromatic structures. This guide provides an in-depth technical exploration of spirocyclic scaffolds, a class of molecules defined by two rings sharing a single common atom. This unique structural feature imparts a distinct three-dimensionality that offers compelling advantages in drug design. We will dissect the fundamental principles underlying the utility of spirocyclic systems, from their impact on physicochemical properties to their role in optimizing ligand-target interactions. This guide will further provide detailed synthetic methodologies, analyze key signaling pathways modulated by spirocyclic drugs, and present a framework for the rational design and optimization of these promising scaffolds.

The Spirocyclic Advantage: Escaping Flatland in Medicinal Chemistry

The over-reliance on two-dimensional, aromatic scaffolds in drug discovery has often led to challenges such as poor solubility, metabolic instability, and off-target effects. Spirocyclic compounds offer a compelling solution by introducing a rigid, three-dimensional architecture.[1] This inherent topographical complexity provides several key advantages:

• Enhanced Three-Dimensionality and Increased sp³ Character: The defining feature of a spirocycle is the spiroatom, a quaternary carbon that joins two rings. This arrangement forces the rings into perpendicular orientations, creating a rigid molecular framework that projects substituents into diverse vectors of three-dimensional space. This increased fraction of sp³-hybridized carbons (Fsp³) is a well-established characteristic of successful clinical candidates, correlating with improved solubility and reduced promiscuity.[2]

• Conformational Rigidity and Pre-organization: The rigid nature of spirocyclic scaffolds reduces the entropic penalty upon binding to a biological target. By locking the conformation of a molecule, spirocycles can pre-organize key pharmacophoric elements in the optimal orientation for target engagement, leading to enhanced potency and selectivity.[2]

• Improved Physicochemical and Pharmacokinetic Properties: The introduction of a spirocyclic moiety can significantly modulate a molecule's physicochemical properties. For instance, replacing a flexible piperazine ring with a more rigid diazaspiro[3.3]heptane can lead to decreased lipophilicity and improved metabolic stability.[3] This ability to fine-tune properties such as solubility, lipophilicity (LogP/LogD), and metabolic clearance is a powerful tool in lead optimization.[2]

• Exploration of Novel Chemical Space and Intellectual Property: The vast and relatively underexplored chemical space occupied by spirocyclic compounds provides fertile ground for the discovery of novel drug candidates with unique intellectual property positions.[4]

Strategic Applications of Spirocyclic Scaffolds in Drug Design

The unique properties of spirocycles have been leveraged in a variety of drug discovery applications, from their use as bioisosteric replacements to their incorporation into the core of complex bioactive molecules.

Spirocycles as Bioisosteres

Bioisosteric replacement is a powerful strategy in medicinal chemistry to modulate the properties of a lead compound while retaining its biological activity. Spirocyclic scaffolds have emerged as highly effective non-classical bioisosteres for common ring systems.

A prime example is the use of 2,6-diazaspiro[3.3]heptane (DSH) as a rigid analog of piperazine . While piperazine is a ubiquitous fragment in approved drugs, its conformational flexibility can be a liability.[1] DSH offers a more constrained three-dimensional alternative, and its impact on physicochemical properties can be advantageous.[3]

Property	Piperazine	2,6-Diazaspiro[3.3]heptane (DSH)	Rationale for Change
Conformation	Flexible (chair/boat)	Rigid	Reduced entropic penalty upon binding.[3]
Aqueous Solubility	High	Generally High	The sp³ character maintains good solubility.[1]
Lipophilicity (LogD)	Lower	Can be lower or higher depending on substitution	The rigid structure can alter solvation properties.[3]
Metabolic Stability	Potential for N-dealkylation	Often improved	The rigid scaffold can hinder access by metabolic enzymes.[2]
pKa	Two basic nitrogens	Two basic nitrogens	The geometric constraints of the spirocycle can alter basicity.[3]

Case Studies: Approved Drugs and Clinical Candidates

The successful application of spirocyclic scaffolds is evident in the growing number of approved drugs and clinical candidates that incorporate these motifs.

• Olaparib: A poly(ADP-ribose) polymerase (PARP) inhibitor used in cancer therapy, features a piperazine ring. Analogs where this piperazine is replaced by a spirocyclic diamine have shown increased selectivity for PARP-1 and reduced DNA damage, highlighting the potential for spirocycles to fine-tune selectivity and improve safety profiles.[2]

• TNO155: An allosteric inhibitor of the SHP2 phosphatase, a key node in the RAS-MAPK signaling pathway implicated in various cancers. The spirocyclic core of TNO155 is crucial for its potent and selective inhibition.[5]

• Alrizomadlin (APG-115): A potent, orally bioavailable inhibitor of the MDM2-p53 protein-protein interaction. The spirooxindole scaffold of Alrizomadlin was the result of extensive structure-activity relationship (SAR) studies to overcome the chemical instability of earlier inhibitors.[6][7]

Synthetic Strategies for Spirocyclic Scaffolds

The increasing interest in spirocycles has spurred the development of diverse and robust synthetic methodologies. While historically considered challenging to synthesize due to the requisite quaternary carbon, a range of modern synthetic techniques has made these scaffolds readily accessible.

Key Synthetic Approaches

Several strategic approaches are commonly employed for the construction of spirocyclic systems:

• [3+2] Cycloaddition Reactions: This powerful method involves the reaction of a three-atom component (e.g., an azomethine ylide) with a two-atom component (e.g., an alkene) to form a five-membered ring. This strategy is particularly effective for the synthesis of spiro-pyrrolidines and spiro-oxindoles.[8][9]

• Metal-Catalyzed Spirocyclization: Transition metals, particularly palladium, are widely used to catalyze intramolecular reactions that form the spirocyclic core. These reactions often proceed with high efficiency and stereoselectivity.

• Intramolecular Alkylation and Condensation: The formation of the second ring of a spirocycle can be achieved through intramolecular alkylation or condensation reactions, where a nucleophile on one ring attacks an electrophilic center on a side chain.

• Ring-Expansion and Rearrangement Reactions: Clever use of ring-expansion or rearrangement reactions, such as the semipinacol rearrangement, can provide access to strained spirocyclic systems.

Experimental Protocol: Synthesis of 2-Oxa-6-azaspiro[3.3]heptane

2-Oxa-6-azaspiro[3.3]heptane is a valuable building block, often used as a bioisostere for morpholine. The following is a representative protocol for its synthesis, which has been optimized for scalability.[10][11][12]

Step 1: Synthesis of 3,3-bis(bromomethyl)oxetane

• To a solution of tribromoneopentyl alcohol (TBNPA) in an appropriate solvent, add a solution of sodium hydroxide.

• Stir the reaction mixture vigorously at room temperature to facilitate the intramolecular cyclization to form the oxetane ring.

• After the reaction is complete (monitored by TLC or GC-MS), perform an aqueous workup and extract the product with a suitable organic solvent.

• Purify the crude product by distillation to obtain 3,3-bis(bromomethyl)oxetane.

Step 2: Synthesis of 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane

• In a reaction vessel, combine 2-fluoro-4-nitroaniline and 3,3-bis(bromomethyl)oxetane in a suitable solvent such as DMF.

• Add a base, such as potassium hydroxide, to the mixture.

• Heat the reaction mixture with stirring. The reaction progress can be monitored by HPLC.

• Upon completion, cool the reaction mixture and perform an aqueous workup.

• The product can be isolated by filtration and purified by recrystallization to yield the desired spirocyclic compound.

Navigating Biological Space: Spirocycles and Signaling Pathways

The ability of spirocyclic compounds to present pharmacophores in a defined three-dimensional arrangement makes them particularly well-suited for targeting complex biological systems like protein-protein interactions and enzyme active sites.

The p53-MDM2 Pathway: A Target for Spirooxindole Inhibitors

The tumor suppressor protein p53 is a critical regulator of cell cycle arrest and apoptosis. In many cancers, p53 is inactivated through its interaction with the oncoprotein MDM2.[13][14] Small molecule inhibitors that disrupt this interaction can reactivate p53 and induce tumor cell death. Spirooxindole-based inhibitors, such as Alrizomadlin (APG-115), have emerged as a promising class of drugs targeting this pathway.[6][7][15]

Caption: The RAS-MAPK signaling pathway and the role of spirocyclic SHP2 inhibitors.

The Drug Discovery Workflow: Rational Design of Spirocyclic Compounds

The development of a spirocyclic drug candidate follows a structured workflow that integrates computational design, chemical synthesis, and biological evaluation.

A Representative Workflow for Spirocyclic Drug Discovery

The following diagram illustrates a typical workflow for the discovery and optimization of spirocyclic compounds, from initial hit identification to a lead candidate.

Caption: A generalized workflow for the discovery and development of spirocyclic drug candidates.

Structure-Activity Relationship (SAR) Studies

SAR studies are central to the optimization of a spirocyclic hit. This iterative process involves systematically modifying the spirocyclic core and its peripheral substituents to enhance potency, selectivity, and pharmacokinetic properties. For example, in the development of MCHR1 antagonists, SAR studies on a spirohydantoin scaffold involved exploring different substituents on the spirocyclic rings to improve binding affinity and functional activity. [16][17]

Conclusion and Future Perspectives

Spirocyclic scaffolds have firmly established their place as a valuable tool in the medicinal chemist's armamentarium. Their inherent three-dimensionality, conformational rigidity, and ability to favorably modulate physicochemical properties offer a powerful strategy to overcome the limitations of traditional flatland chemistry. The continued development of novel synthetic methodologies will undoubtedly expand the diversity of accessible spirocyclic systems, opening up new avenues for drug discovery. As our understanding of complex biological targets deepens, the rational design of spirocyclic ligands, precisely tailored to the three-dimensional intricacies of their binding sites, will be a key driver of innovation in the development of the next generation of therapeutics.

References

• Chekler EL, et al. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. ACS Med Chem Lett. 2015;6(10):1063-7. Available from: [Link]

• Rowbottom MW, et al. Synthesis and structure-activity relationships of spirohydantoin-derived small-molecule antagonists of the melanin-concentrating hormone receptor-1 (MCH-R1). Bioorg Med Chem Lett. 2007;17(8):2171-8. Available from: [Link]

• Synthesis of 2-Oxa-6-azaspiro[3.3]heptane Sulfonate Salts. Thieme Chemistry. Available from: [Link]

• Bagdanoff JT, et al. Optimization of Fused Bicyclic Allosteric SHP2 Inhibitors. J Med Chem. 2019;62(3):1781-1792. Available from: [Link]

• Synthesis and structure-activity relationships of spirohydantoin-derived small-molecule antagonists of the melanin-concentrating hormone receptor-1 (MCH-R1). ResearchGate. Available from: [Link]

• Synthesis of MDM2-p53 Inhibitor BI-0282 via a Dipolar Cycloaddition and Late-Stage Davis–Beirut Reaction. PMC. Available from: [Link]

• Schematic representation of MDM2 signaling pathway showing a... ResearchGate. Available from: [Link]

• Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223. ACS Publications. Available from: [Link]

• The pathway diagram for the p53-MDM2 Boolean network. ResearchGate. Available from: [Link]

• Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. Thieme Chemistry. Available from: [Link]

• p53‐MDM2 signaling pathway in tumor cells. ResearchGate. Available from: [Link]

• External Resources. Graphviz. Available from: [Link]

• Schematic diagram showing the RAS-MAPK signal transduction pathway. ResearchGate. Available from: [Link]

• Lewis Dot Structures. Chemistry LibreTexts. Available from: [Link]

• oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry. Available from: [Link]

• Dot structures I: Single bonds (video). Khan Academy. Available from: [Link]

• Synthesis and structure-activity relationships of spirohydantoin-derived small-molecule antagonists of the melanin-concentrating hormone receptor-1 (MCH-R1). Semantic Scholar. Available from: [Link]

• Benedetti E, Micouin L. Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? Expert Opin Drug Discov. 2024;19(1):1-5. Available from: [Link]

• Panda SS, et al. Synthesis, and QSAR analysis of anti-oncological active spiro-alkaloids. Org Biomol Chem. 2015;13(6):1741-53. Available from: [Link]

• RAS-MAPK Signaling Pathway. AnyGenes. Available from: [Link]

• Ras-MAPK Pathway. Creative Biolabs. Available from: [Link]

• Mastering How to Draw Electron Dot Structures: A Step-by-Step Guide for Clear Chemical Visualization. Smart.DHgate. Available from: [Link]

• Synthetic Routes to Approved Drugs Containing a Spirocycle. ResearchGate. Available from: [Link]

• Examples of spirocycle‐containing marketed drugs. ResearchGate. Available from: [Link]

• MAPK -Ras pathway. Slideshare. Available from: [Link]

• What are the steps to complete a dot structure in chemistry? Quora. Available from: [Link]

• Schematic representation of the RAS-MAPK signaling pathway. ResearchGate. Available from: [Link]

• Chinn LJ, Salamon KW, Desai BN. A structure-activity relationship study of spirolactones. Contribution of the cyclopropane ring to antimineralocorticoid activity. J Med Chem. 1981;24(9):1103-7. Available from: [Link]

• 1‐Azaspiro[3.3]heptane as a Bioisostere of Piperidine. ResearchGate. Available from: [Link]

• COMPLETE Guide to Draw Lewis Dot Structures in Chemistry! #chemistry #apchem #tutor #tutorial. YouTube. Available from: [Link]

• Girgis AS, et al. Synthesis, and QSAR analysis of anti-oncological active spiro-alkaloids. Org Biomol Chem. 2015;13(6):1741-53. Available from: [Link]

• Synthesis and evaluation of novel orally active p53–MDM2 interaction inhibitors. ResearchGate. Available from: [Link]

• Moshnenko N, et al. Synthetic Routes to Approved Drugs Containing a Spirocycle. Molecules. 2023;28(9):3877. Available from: [Link]

• Wang W, et al. p53/MDM2 signaling pathway in aging, senescence and tumorigenesis. Semin Cancer Biol. 2024;101:44-57. Available from: [Link]

• Targeting SHP2 with Natural Products: Exploring Saponin-Based Allosteric Inhibitors and Their Therapeutic Potential. MDPI. Available from: [Link]

• Synthesis of spiro-pyrrolidine 115. ResearchGate. Available from: [Link]

• Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands. MDPI. Available from: [Link]

• The MDM2-p53 pathway revisited. PubMed. Available from: [Link]

• User Guide. graphviz 0.21 documentation. Available from: [Link]

• 1‐Oxa‐2,6‐Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere – Flow‐Assisted Preparation and Derivatisation by Strain‐Release of Azabicyclo[1.1.0]butanes. ResearchGate. Available from: [Link]

• Graphviz DOT rendering and animated transitions using D3. GitHub. Available from: [Link]

• DOT Language. Graphviz. Available from: [Link]

• How does a script optimally layout a pure hierarchical graphviz/dot graph? Stack Overflow. Available from: [Link]

• Recent in vivo advances of spirocyclic scaffolds for drug discovery. ResearchGate. Available from: [Link]

• Phase I/II Study of a Novel MDM-2 inhibitor (APG-115/Alrizomadlin) in TP53 Wild Type Salivary Gland Cancers. Ascentage Pharma. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Synthesis of MDM2-p53 Inhibitor BI-0282 via a Dipolar Cycloaddition and Late-Stage Davis–Beirut Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis, and QSAR analysis of anti-oncological active spiro-alkaloids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Synthesis, and QSAR analysis of anti-oncological active spiro-alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. thieme.de [thieme.de]
• 11. Synthesis of 2-Oxa-6-azaspiro[3.3]heptane Sulfonate Salts - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 12. pubs.acs.org [pubs.acs.org]
• 13. p53/MDM2 signaling pathway in aging, senescence and tumorigenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The MDM2-p53 pathway revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. accrf.org [accrf.org]
• 16. Synthesis and structure-activity relationships of spirohydantoin-derived small-molecule antagonists of the melanin-concentrating hormone receptor-1 (MCH-R1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

The Indispensable Role of Terminal Alkynes in Modern Bioconjugation: A Senior Scientist's Guide

Introduction: The Quest for Orthogonality and the Rise of the Alkyne

In the intricate world of drug development, diagnostics, and fundamental biological research, the ability to selectively tag and track a single molecular species within the complex milieu of a living system is paramount. This is the realm of bioconjugation: the science of covalently linking molecules to create novel constructs with tailored functions. For decades, the field was constrained by a limited chemical toolbox, often relying on the reactions of primary amines (lysine residues) or thiols (cysteine residues). While effective, these methods lack precision, as most proteins contain multiple copies of these amino acids, leading to heterogeneous products.

The paradigm shifted with the advent of "click chemistry," a concept introduced by K. Barry Sharpless, which describes a set of reactions that are rapid, high-yielding, and, most critically, bioorthogonal.[1][2] Bioorthogonality, a term coined by Carolyn Bertozzi, refers to a chemical reaction that can occur inside a living system without interfering with native biochemical processes.[1][3] At the heart of the most powerful click reactions lies a small, unassuming functional group: the terminal alkyne .

The terminal alkyne is nearly absent in biological systems, rendering it a perfect "handle" for bioorthogonal chemistry.[4] Its small size minimizes perturbation of the biomolecule it's attached to, and its inherent stability ensures it doesn't react promiscuously.[4][5] However, its true power is unleashed when it meets its reaction partner, the azide, in a [3+2] cycloaddition reaction. This guide will delve into the two cornerstone reactions that leverage the terminal alkyne, providing the technical insights and practical protocols necessary for their successful application.

The Workhorse: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is the quintessential click reaction.[6] While the thermal cycloaddition of an azide and an alkyne is possible, it is slow and produces a mixture of 1,4- and 1,5-disubstituted triazole isomers. The introduction of a copper(I) catalyst dramatically accelerates the reaction by orders of magnitude and, crucially, yields only the 1,4-disubstituted triazole product with near-perfect fidelity.[6][]

Mechanism and Rationale

The currently accepted mechanism for CuAAC involves a series of steps where the copper(I) catalyst plays a central role.[5][8] It is not merely a passive catalyst but an active participant that orchestrates the entire transformation.

• Step 1: Copper-Acetylide Formation: The reaction initiates with the coordination of the copper(I) ion to the terminal alkyne, followed by deprotonation to form a copper-acetylide intermediate. This is often the rate-determining step.[8][9]

• Step 2: Azide Coordination & Cyclization: The azide then coordinates to the copper center, bringing it into close proximity with the activated alkyne. This facilitates a cyclization event, forming a six-membered copper-containing ring.[]

• Step 3: Ring Contraction & Product Release: This intermediate undergoes ring contraction to a copper-triazolide, which, after protonation, releases the stable 1,4-disubstituted triazole product and regenerates the active copper(I) catalyst for the next cycle.[]

Fig 2. SPAAC Live-Cell Labeling.

Expert Insight: Choosing Your Cyclooctyne

Not all cyclooctynes are created equal. There is a critical trade-off between reactivity and stability. Highly strained cyclooctynes react faster but may be less stable or prone to side reactions. The choice of cyclooctyne is application-dependent.

• BCN (Bicyclo[6.1.0]nonyne): Offers a good balance of reactivity and stability, making it a popular choice. [10]* DBCO (Dibenzocyclooctyne): Another widely used reagent with good kinetics and stability.

• DIFO (Difluorinated cyclooctyne): Electron-withdrawing fluorine groups increase the reaction rate significantly. [11]* BARAC (Biarylazacyclooctynone): One of the fastest cyclooctynes, but its stability can be a concern for long-term experiments.

Data Presentation: Kinetics of Common Cyclooctynes

The efficiency of a SPAAC reaction is defined by its second-order rate constant (k₂). A higher k₂ value means a faster reaction, which is crucial for detecting low-abundance targets or capturing rapid biological processes. [10][12]

Cyclooctyne	Second-Order Rate Constant (k₂) with Benzyl Azide (M⁻¹s⁻¹)	Reference
OCT	~0.0024	[13]
BCN	~0.06 - 0.1	[10][14]
DBCO	~0.3 - 0.9	[15]
DIFO	~0.076	[13]

| BARAC | ~0.9 - 3.1 | [10]|

Note: Rates can vary based on solvent, temperature, and azide structure.

Experimental Protocol: SPAAC Labeling of Live-Cell Surface Glycans

This protocol describes the metabolic labeling of cell surface glycans with an azido-sugar, followed by fluorescent tagging using SPAAC. [15][16] Materials:

• Adherent mammalian cells in culture.

• Peracetylated N-azidoacetylmannosamine (Ac₄ManNAz).

• Strained alkyne-fluorophore conjugate (e.g., Sulfo-Cy5-DBCO). [15]* Complete cell culture medium.

• Phosphate-Buffered Saline (PBS) with 1% Bovine Serum Albumin (BSA).

Methodology:

• Metabolic Labeling:

  • Culture cells to desired confluency.

  • Replace the medium with fresh medium containing Ac₄ManNAz (e.g., 25-50 µM).

  • Incubate for 24-72 hours to allow for metabolic incorporation of the azido-sugar into cell surface sialic acids. [17][15]The optimal time and concentration should be determined empirically.

• SPAAC Reaction:

  • Prepare a stock solution of the alkyne-fluorophore (e.g., 1 mM Sulfo-Cy5-DBCO in DMSO).

  • Gently wash the azide-labeled cells twice with ice-cold PBS + 1% BSA.

  • Dilute the alkyne-fluorophore in fresh culture medium to a final concentration of 5-25 µM.

  • Add the dye-containing medium to the cells and incubate for 30-60 minutes at 37°C, protected from light. [15][18]3. Washing and Analysis:

  • Gently wash the cells three times with ice-cold PBS + 1% BSA to remove unreacted dye. [15] * The cells are now fluorescently labeled and ready for analysis by fluorescence microscopy or flow cytometry. [19]

Advanced Applications and Future Directions

The utility of terminal alkyne bioconjugation extends across the entire landscape of drug discovery and life sciences.

• Antibody-Drug Conjugates (ADCs): Click chemistry provides a precise method for attaching potent cytotoxic drugs to monoclonal antibodies, creating homogenous and highly effective ADCs for cancer therapy. [20][][22]* Proteomics and Activity-Based Profiling: Alkyne-tagged probes allow for the identification and enrichment of specific enzyme classes or post-translationally modified proteins from complex lysates.

• Imaging and Diagnostics: The high specificity of CuAAC and SPAAC enables the development of highly sensitive diagnostic probes and imaging agents for PET scans and fluorescence imaging. [20]* Biomaterials: Alkyne-azide ligations are used to create functionalized hydrogels and polymers for tissue engineering and controlled drug release.

The field continues to evolve with the development of new alkyne-based reactions, such as the Glaser-Hay coupling, and the design of next-generation cyclooctynes with even faster kinetics and improved stability. [23]The terminal alkyne, once a simple chemical curiosity, has firmly established itself as one of the most powerful and versatile tools in the modern bioconjugationist's arsenal.

References

• Overview of bioorthogonal reactions with terminal alkyne- or alkene-tagged proteins for in vitro labelling. ResearchGate. Available at: [Link]

• Besanceney-Webler, C., et al. (2011). Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling. PMC. Available at: [Link]

• Beyond Traditional SPAAC: Achieving Orthogonality and Rapid Kinetics with Fluoroalkyl Azides. ChemRxiv. Available at: [Link]

• Hao, G., et al. (2018). Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction. PMC. Available at: [Link]

• Soriano del Amo, D., et al. (2010). Labeling Live Cells by Copper-Catalyzed Alkyne-Azide Click Chemistry. PMC. Available at: [Link]

• Strain-Promoted Azide-Alkyne Cycloaddition. Chinese Journal of Organic Chemistry. Available at: [Link]

• Experimental and theoretical elucidation of SPAAC kinetics for strained alkyne-containing cycloparaphenylenes. PMC. Available at: [Link]

• a) Concerted mechanism of the strain-promoted alkyne-azide cycloaddition. ResearchGate. Available at: [Link]

• Hein, C. D., et al. (2008). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. PMC. Available at: [Link]

• SPAAC second-order rate constants for [n+1]CPPs. These constants were... ResearchGate. Available at: [Link]

• Key insights on click chemistry and bioorthogonal chemistry. CAS.org. Available at: [Link]

• Click Chemistry Protocols. Xi'an Dianhua Biotechnology Co., Ltd.. Available at: [Link]

• Plass, T., et al. (2012). Labeling proteins on live mammalian cells using click chemistry. Nature Protocols. Available at: [Link]

• Su, Z., et al. (2021). Antibody–drug conjugates: Recent advances in linker chemistry. Acta Pharmaceutica Sinica B. Available at: [Link]

• Bioorthogonal chemistry. Wikipedia. Available at: [Link]

• Bioorthogonal reactions of terminal alkynes (A) and strained... ResearchGate. Available at: [Link]

• CuAAC Reaction Ligand Test Kit (THPTA & BTTAA based). Jena Bioscience. Available at: [Link]

• Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. PMC. Available at: [Link]

• On the Mechanism of Copper(I)-Catalyzed Azide-Alkyne Cycloaddition. ResearchGate. Available at: [Link]

• Fluorescence labelling of mitochondria in living cells via the SPAAC... ResearchGate. Available at: [Link]

• Tripodal Amine Ligands for Accelerating Cu-Catalyzed Azide-Alkyne Cycloaddition: Efficiency and Stability against Oxidation and Dissociation. PubMed Central. Available at: [Link]

• Sletten, E. M. & Bertozzi, C. R. (2011). Strain-Promoted 1,3-Dipolar Cycloaddition of Cycloalkynes and Organic Azides. Accounts of Chemical Research. Available at: [Link]

• van Geel, R., et al. (2012). Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. PMC. Available at: [Link]

• Comparison of live-cell and fixed-cell CuAAC labeling protocols. Rat... ResearchGate. Available at: [Link]

• Activated Alkyne based Diverse Level Conjugation Technology. Creative Biolabs. Available at: [Link]

• Utilization of alkyne bioconjugations to modulate protein function. PMC. Available at: [Link]

Sources

• 1. Key insights on click chemistry and bioorthogonal chemistry | CAS [cas.org]
• 2. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chempep.com [chempep.com]
• 4. researchgate.net [researchgate.net]
• 5. Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Bioorthogonal chemistry - Wikipedia [en.wikipedia.org]
• 14. chemrxiv.org [chemrxiv.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Labeling Live Cells by Copper-Catalyzed Alkyne-Azide Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Labeling proteins on live mammalian cells using click chemistry | Springer Nature Experiments [experiments.springernature.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 22. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Utilization of alkyne bioconjugations to modulate protein function - PMC [pmc.ncbi.nlm.nih.gov]

Discovery of bioactive 8-azaspiro[4.5]decane derivatives

An In-Depth Technical Guide to the Discovery of Bioactive 8-Azaspiro[4.5]decane Derivatives

Introduction: The Emergence of a Privileged Scaffold

In the landscape of modern drug discovery, the quest for novel molecular architectures that offer both structural complexity and synthetic accessibility is perpetual. The 8-azaspiro[4.5]decane framework, a spirocyclic system featuring a piperidine ring fused to a cyclopentane ring through a shared quaternary carbon, has emerged as a quintessential "privileged scaffold".[1] Its inherent three-dimensionality allows for a precise spatial arrangement of functional groups, a feature increasingly correlated with enhanced selectivity and improved physicochemical properties compared to traditional flat aromatic structures.[1]

This guide, intended for researchers and drug development professionals, provides a Senior Application Scientist's perspective on the discovery of bioactive derivatives of this versatile core. We will delve into the causality behind synthetic strategies, explore the diverse range of biological targets modulated by these compounds, and dissect the critical structure-activity relationships (SAR) that govern their therapeutic potential. The narrative will move beyond a simple recitation of facts to offer a self-validating system of protocols and insights, grounded in authoritative research.

The biological promiscuity of the 8-azaspiro[4.5]decane scaffold is remarkable, with derivatives demonstrating potent activity at G-protein coupled receptors (GPCRs) like muscarinic and adrenergic receptors, ion channels, and even mitochondrial protein complexes.[2][3][4] This guide will illuminate the journey from chemical synthesis to biological validation, providing the technical depth required to appreciate and leverage this unique chemical entity in therapeutic design.

Part 1: Synthetic Strategies for the 8-Azaspiro[4.5]decane Core

The construction of the spirocyclic core is the foundational step in the exploration of this chemical space. The choice of synthetic route is often dictated by the desired substitution patterns and the commercial availability of starting materials. A common and effective strategy involves the construction of a substituted piperidone precursor followed by reactions to form and functionalize the spirocyclic system.

General Synthetic Workflow

The synthesis often begins with commercially available reagents and proceeds through key intermediates. A representative pathway involves the formation of a piperidine ring, which is then elaborated to create the spirocyclic junction. Subsequent modifications, particularly at the piperidine nitrogen (N-8), are crucial for tuning the biological activity.

Caption: Generalized workflow for the synthesis of 8-azaspiro[4.5]decane derivatives.

Exemplary Protocol: Synthesis of a 1,3-Diazaspiro[4.5]decane-2,4-dione (Spirohydantoin) Core

This protocol is adapted from a cost-effective, three-step synthesis of a spiro-carbocyclic hydantoin, which is a class of compounds with significant pharmacological interest.[5] This method highlights a practical approach to building a complex derivative from simple precursors.

Objective: To synthesize 1-methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione.

Step 1: Synthesis of 1-amino-4-phenylcyclohexane-1-carbonitrile

• To a solution of 4-phenylcyclohexanone (1 eq) in ethanol, add an aqueous solution of potassium cyanide (1.1 eq).

• Add ammonium chloride (1.2 eq) to the mixture and stir at room temperature for 24 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, extract the product with an appropriate organic solvent (e.g., ethyl acetate), dry the organic layer over sodium sulfate, and concentrate under reduced pressure. The resulting amino-nitrile is often used in the next step without further purification.

  • Causality: This is a Strecker amino acid synthesis, a classic method for producing α-amino nitriles. The ammonium chloride provides the ammonia source for imine formation with the ketone, which is then attacked by the cyanide nucleophile.

Step 2: Synthesis of Methyl-(1-cyano-4-phenylcyclohexyl)carbamate

• Dissolve the crude amino-nitrile from Step 1 in a suitable solvent like dichloromethane (DCM).

• Cool the solution to 0°C in an ice bath.

• Slowly add methyl chloroformate (1.1 eq) and a base such as triethylamine (1.2 eq) to neutralize the HCl byproduct.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Wash the reaction mixture with water and brine, dry the organic layer, and evaporate the solvent.

  • Causality: The methyl chloroformate acylates the amino group, forming a carbamate. This step "protects" the amine while setting up the necessary functionality for the subsequent cyclization.

Step 3: Cyclization to form the Spirohydantoin

• Dissolve the carbamate from Step 2 in a polar aprotic solvent like dimethylformamide (DMF).

• Add a strong base, such as sodium hydride (1.5 eq), portion-wise at 0°C.

• Heat the mixture to 45°C and stir for 4-6 hours until the cyclization is complete (monitored by TLC).

• Carefully quench the reaction with water and perform an acidic workup (e.g., with 1M HCl) to protonate the hydantoin intermediate, followed by extraction.

• The final product, 1-methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione, can be purified by recrystallization or column chromatography.[5]

  • Causality: The hydride base deprotonates the carbamate nitrogen, creating a nucleophile that attacks the nitrile carbon. The resulting intermediate undergoes tautomerization and hydrolysis upon acidic workup to yield the stable hydantoin ring.[5]

Part 2: Diverse Biological Targets and Therapeutic Applications

The rigid, three-dimensional structure of the 8-azaspiro[4.5]decane scaffold allows its derivatives to bind with high affinity and selectivity to a wide array of biological targets. This section explores some of the most significant therapeutic areas where these compounds have made an impact.

Muscarinic M1 Receptor Agonists for Neurodegenerative Diseases

The M1 muscarinic acetylcholine receptor is a key target for the symptomatic treatment of dementia in Alzheimer's disease. Several 8-azaspiro[4.5]decane derivatives have been developed as potent M1 agonists.

Researchers designed compounds by incorporating the tetrahydrofuran ring of the known agonist muscarone into the 8-azaspiro[4.5]decane skeleton.[2] This led to the synthesis of molecules like 2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one, which showed high affinity for both M1 and M2 receptors.[2][6] Through systematic modifications, derivatives were identified that displayed preferential affinity for M1 over M2 receptors and potent antiamnesic activity in animal models, with a favorable separation from cholinergic side effects.[2] For instance, 2,8-dimethyl-3-methylene-1-oxa-8-azaspiro[4.5]decane was found to be a partial M1 agonist and was selected for further studies.[2]

Caption: M1 muscarinic receptor signaling pathway activated by 8-azaspiro[4.5]decane agonists.

Sigma-1 (σ1) Receptor Ligands for Tumor Imaging

The sigma-1 (σ1) receptor is overexpressed in various human tumors, making it an attractive biomarker for cancer diagnosis using Positron Emission Tomography (PET). The 8-azaspiro[4.5]decane scaffold has been successfully employed to develop high-affinity, selective radioligands for this purpose.

A key challenge in developing PET tracers is achieving high brain uptake (for neuroimaging) or high tumor accumulation with low background noise, which often requires careful tuning of lipophilicity. Researchers synthesized a series of 1,4-dioxa-8-azaspiro[4.5]decane derivatives, leading to the identification of 8-(4-(2-Fluoroethoxy)benzyl)-1,4-dioxa-8-azaspiro[4.5]decane (termed 5a in the study).[7][8] This compound displayed high affinity for σ1 receptors (Ki = 5.4 nM) and good selectivity over σ2 receptors.[7][8] Its radiolabeled form, [¹⁸F]5a, demonstrated high accumulation in tumor xenografts in PET imaging studies, which was significantly reduced by blocking with a known σ1 ligand, confirming target-specific binding.[7][8] Further work has explored other 1-oxa-8-azaspiro[4.5]decane derivatives as potential brain imaging agents for σ1 receptors.[9][10]

Mitochondrial Permeability Transition Pore (mPTP) Inhibitors

Opening of the mitochondrial permeability transition pore (mPTP) is a critical event in cell death following ischemia-reperfusion injury, such as in myocardial infarction. A novel class of 1,3,8-triazaspiro[4.5]decane derivatives was discovered as the first small-molecule inhibitors of mPTP that target the c-subunit of the F1/FO-ATP synthase complex.[3]

These compounds were identified through screening and subsequent optimization, leading to potent mPTP inhibitors that protect cardiac cells.[3] In a model of myocardial infarction, the lead compounds decreased the rate of apoptosis and improved overall cardiac function when administered during reperfusion, without showing significant off-target effects or impairing mitochondrial ATP production.[3] This work validated a new pharmacological strategy for treating reperfusion damage.[3]

Other Bioactivities

The versatility of the scaffold extends to other targets:

• Antihypertensive Agents: A series of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones have been synthesized and shown to act as α-adrenergic blockers, effectively lowering blood pressure in spontaneously hypertensive rats.[4]

• Anticancer Agents: Certain 1-thia-4-azaspiro[4.5]decane derivatives have demonstrated inhibitory effects against various cancer cell lines.[1]

Compound Class	Target	Key Bioactivity	Therapeutic Application	Reference
1-Oxa-8-azaspiro[4.5]decanes	Muscarinic M1 Receptor	Partial Agonist, Antiamnesic	Alzheimer's Disease	[2]
1,4-Dioxa-8-azaspiro[4.5]decanes	Sigma-1 (σ1) Receptor	High Affinity Ligand (Ki = 5.4 nM)	PET Tumor Imaging	[7][8]
1,3,8-Triazaspiro[4.5]decanes	mPTP (ATP Synthase c-subunit)	mPTP Opening Inhibitor	Myocardial Reperfusion Injury	[3]
1-Oxa-3,8-diazaspiro[4.5]decan-2-ones	α-Adrenergic Receptors	α-Adrenoceptor Antagonist	Hypertension	[4]

Part 3: Structure-Activity Relationship (SAR) Insights

The exploration of SAR is the cornerstone of medicinal chemistry, guiding the iterative process of optimizing a lead compound's potency, selectivity, and pharmacokinetic profile. The 8-azaspiro[4.5]decane core provides multiple handles for chemical modification.

Key Modification Points and Their Impact

The N-8 position of the piperidine ring is the most frequently modified position and serves as a critical vector for interacting with biological targets.

Caption: Key points for structure-activity relationship (SAR) analysis on the 8-azaspiro[4.5]decane scaffold.

SAR Case Studies:

• Muscarinic Agonists: For 1-oxa-2,8-diazaspiro[4.5]decan-3-ones, altering the methyl group at the N-2 position increased selectivity for M1 over M2 receptors but unfortunately led to a loss of M1 agonistic activity.[6] This demonstrates the delicate balance required for both binding and activation. Furthermore, replacing an oxygen atom at the 1-position with a basic nitrogen atom was not tolerated, resulting in low M1 affinity.[6]

• mPTP Inhibitors: In the 1,3,8-triazaspiro[4.5]decane series, the substituent at the 3-position was found to play a significant role in modulating inhibitory activity.[11] This highlights how decorations on the spiro-fused ring system can directly influence interactions with the biological target.

Part 4: Essential Experimental Protocols

The trustworthiness of discovery research hinges on robust, well-controlled experimental methodologies. This section provides detailed protocols for key in vitro assays used to characterize the bioactive properties of 8-azaspiro[4.5]decane derivatives.

Protocol 1: Radioligand Binding Assay for Sigma-1 (σ1) Receptor Affinity

Objective: To determine the binding affinity (Ki) of a test compound for the σ1 receptor by measuring its ability to compete with a known high-affinity radioligand.

Materials:

• Membrane homogenates from cells expressing σ1 receptors (e.g., guinea pig brain or recombinant cell lines).

• Radioligand: e.g., [³H]-(+)-pentazocine.

• Assay Buffer: Tris-HCl buffer (50 mM, pH 7.4).

• Non-specific binding control: Haloperidol (10 µM final concentration).

• Test compounds dissolved in DMSO.

• Glass fiber filters (e.g., Whatman GF/B) and a cell harvester.

• Scintillation cocktail and a liquid scintillation counter.

Procedure:

• Reaction Setup: In 96-well plates, prepare triplicate tubes for total binding, non-specific binding, and each concentration of the test compound.

• Total Binding: Add 50 µL of assay buffer, 50 µL of radioligand solution, and 100 µL of membrane homogenate.

• Non-specific Binding (NSB): Add 50 µL of haloperidol solution, 50 µL of radioligand solution, and 100 µL of membrane homogenate.

• Competitive Binding: Add 50 µL of test compound dilution, 50 µL of radioligand solution, and 100 µL of membrane homogenate. A typical concentration range for the test compound is 0.1 nM to 10 µM.

• Incubation: Incubate the plates at 37°C for 150 minutes with gentle agitation.

  • Causality: This incubation period allows the binding reaction to reach equilibrium.

• Termination and Filtration: Rapidly terminate the reaction by filtering the contents of each well through the glass fiber filters using a cell harvester. Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

  • Causality: Rapid filtration and cold washing are critical to prevent the dissociation of the ligand-receptor complex while effectively removing unbound ligand.

• Quantification: Place the filters in scintillation vials, add 4-5 mL of scintillation cocktail, and allow to sit for several hours. Count the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding: Total Binding (CPM) - NSB (CPM).

  • Convert the CPM for each test compound concentration into a percentage of specific binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Calculate the IC50 value (the concentration of test compound that inhibits 50% of specific binding) using non-linear regression analysis.

  • Calculate the affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Conclusion and Future Directions

The 8-azaspiro[4.5]decane scaffold has unequivocally established its value in medicinal chemistry, yielding potent and selective modulators for a diverse range of high-value therapeutic targets. From M1 agonists for Alzheimer's disease to σ1 ligands for cancer imaging and mPTP inhibitors for cardioprotection, its derivatives continue to push the boundaries of therapeutic innovation. The inherent stereochemistry and conformational rigidity of the spirocyclic system provide a robust platform for designing next-generation therapeutics with superior efficacy and safety profiles.

Future research will likely focus on several key areas:

• Exploring New Target Space: Applying libraries of 8-azaspiro[4.5]decane derivatives to novel and challenging biological targets.

• Stereoselective Synthesis: Developing more efficient enantioselective synthetic routes to allow for the evaluation of individual stereoisomers, which often possess distinct pharmacological profiles.

• Pharmacokinetic Optimization: Fine-tuning the scaffold and its substituents to improve ADME (Absorption, Distribution, Metabolism, and Excretion) properties for in vivo applications.

• Covalent and Allosteric Modulators: Designing derivatives that can act as covalent inhibitors or allosteric modulators, offering alternative mechanisms of action with potential benefits in terms of duration of action and selectivity.

As our understanding of disease biology deepens and synthetic methodologies advance, the 8-azaspiro[4.5]decane core is poised to remain a highly fruitful area of investigation for scientists and researchers dedicated to the discovery of new medicines.

References

• Tsukamoto, S., et al. (1995). Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. Chemical & Pharmaceutical Bulletin, 43(5), 842-52. [Link]

• Amanote Research. (1995). Synthesis and Structure-Activity Studies of a Series of 1-Oxa-8-Azaspiro(4.5)decanes as M1 Muscarinic Agonists. Chemical and Pharmaceutical Bulletin - Japan. [Link]

• Morciano, G., et al. (2018). Discovery of Novel 1,3,8-Triazaspiro[4.5]decane Derivatives That Target the c Subunit of F1/FO-Adenosine Triphosphate (ATP) Synthase for the Treatment of Reperfusion Damage in Myocardial Infarction. Journal of Medicinal Chemistry, 61(16), 7131-7143. [Link]

• Fischer, S., et al. (2015). (18)F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. Journal of Medicinal Chemistry, 58(14), 5395-407. [Link]

• Fischer, S., et al. (2015). 18F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. Journal of Medicinal Chemistry, 58(14), 5395-5407. [Link]

• Gao, M., et al. (2020). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry, 28(14), 115549. [Link]

• ResearchGate. (2019). Synthesis of 8-oxa-2-azaspiro[4.5]decane. Request PDF. [Link]

• Scott, M. K., et al. (1984). Synthesis and antihypertensive activity of a series of 8-substituted 1-oxa-3,8-diazaspiro[4.5]decan-2-ones. Journal of Medicinal Chemistry, 27(6), 772-8. [Link]

• ResearchGate. (2020). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Request PDF. [Link]

• Tsukamoto, S., et al. (1995). Synthesis and structure-activity studies of a series of 1-oxa-2,8-diazaspiro[4.5]decan-3-ones and related compounds as M1 muscarinic agonists. Chemical & Pharmaceutical Bulletin, 43(9), 1523-30. [Link]

• Zervou, G., et al. (2022). 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. Molbank, 2022(2), M1397. [Link]

• PubChem. 8-Azaspiro(4.5)decane. Compound Summary. [Link]

• Preti, D., et al. (2021). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. University of Ferrara Institutional Research Archive. [Link]

• Preti, D., et al. (2021). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Bioorganic & Medicinal Chemistry, 42, 116254. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of Novel 1,3,8-Triazaspiro[4.5]decane Derivatives That Target the c Subunit of F1/FO-Adenosine Triphosphate (ATP) Synthase for the Treatment of Reperfusion Damage in Myocardial Infarction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and antihypertensive activity of a series of 8-substituted 1-oxa-3,8-diazaspiro[4.5]decan-2-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis and structure-activity studies of a series of 1-oxa-2,8-diazaspiro[4.5]decan-3-ones and related compounds as M1 muscarinic agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. (18)F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. sfera.unife.it [sfera.unife.it]

Protocols & Analytical Methods

Application Notes and Protocols for CuAAC Click Chemistry with 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione

Introduction: The Strategic Advantage of Spirocyclic Scaffolds in Drug Discovery

In the landscape of modern medicinal chemistry, the pursuit of novel molecular architectures with enhanced pharmacological properties is paramount. Spirocycles, three-dimensional structures where two rings are linked by a single common atom, have emerged as a powerful tool for drug designers.[1][2] The introduction of a spirocyclic motif can significantly improve a compound's potency, selectivity, and pharmacokinetic profile by imposing conformational rigidity.[2][3] This rigidity helps to lock the molecule in a bioactive conformation, optimizing its interaction with biological targets while potentially reducing off-target effects.[2] Furthermore, shifting from planar, aromatic structures to sp3-rich scaffolds like 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione often correlates with improved physicochemical properties such as higher aqueous solubility and metabolic stability.[4][5]

The subject of this guide, 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione, is a key intermediate for the synthesis of novel pharmaceutical compounds, particularly those targeting the central nervous system (CNS).[6] Its azaspiro[4.5]decane-7,9-dione core is found in bioactive molecules, including analogs of the anxiolytic agent buspirone.[7][8] The terminal alkyne functionality of this molecule makes it an ideal substrate for the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction, a cornerstone of "click chemistry."[9] This application note provides a detailed protocol and expert insights for the successful implementation of CuAAC reactions using this versatile spirocyclic building block.

The Mechanism of Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is a highly efficient and regioselective transformation that joins a terminal alkyne and an azide to form a stable 1,4-disubstituted 1,2,3-triazole.[10] This reaction boasts a remarkable rate acceleration of up to 107 to 108 compared to the uncatalyzed thermal Huisgen cycloaddition.[11] The catalytic cycle, which is central to the reaction's success, involves several key steps:

• Formation of the Copper-Acetylide Complex: The reaction is initiated by the coordination of the Cu(I) catalyst to the terminal alkyne. In the presence of a base, or due to the increased acidity of the alkyne proton upon coordination, a copper-acetylide intermediate is formed.[10]

• Activation of the Azide: A second copper atom is proposed to activate the azide, bringing it into proximity with the copper-acetylide.[10]

• Cycloaddition: The activated azide then undergoes a stepwise cycloaddition with the copper-acetylide, leading to the formation of a six-membered copper-containing metallacycle.[10]

• Ring Contraction and Protonation: This intermediate rearranges to a more stable copper-triazolide. Subsequent protonation cleaves the copper-carbon bond, releasing the 1,4-disubstituted triazole product and regenerating the Cu(I) catalyst for the next cycle.

The active Cu(I) catalyst can be generated in situ from a Cu(II) salt, such as copper(II) sulfate (CuSO₄), and a reducing agent, most commonly sodium ascorbate.[11][12]

Caption: The CuAAC Catalytic Cycle.

The Critical Role of Ligands

While the CuAAC reaction can proceed without a ligand, the use of accelerating ligands is highly recommended, especially in bioconjugation or when working with sensitive substrates.[12] Ligands, typically nitrogen-based chelators, serve several crucial functions:

• Stabilize the Cu(I) oxidation state: They protect the catalytic Cu(I) from oxidation to the inactive Cu(II) state and prevent disproportionation.[13][14]

• Increase reaction rate: By preventing the formation of unreactive copper aggregates, ligands maintain a higher concentration of catalytically active monomeric or dimeric copper species.[15]

• Enhance solubility: Water-soluble ligands like THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) are essential for reactions in aqueous media.[14]

Commonly used ligands include TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) for organic solvents and THPTA for aqueous systems.[14]

Detailed Experimental Protocol

This protocol provides a general method for the CuAAC reaction of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione with a generic azide. Optimization may be required depending on the specific azide used.

Materials and Reagents:

Reagent	Supplier	Purity	Notes
8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione	Commercial Source	>95%	Store at room temperature.[6]
Azide coupling partner	Varies	>95%	Ensure it is free of impurities.
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	Standard Supplier	>98%	Prepare a fresh stock solution.
Sodium Ascorbate	Standard Supplier	>99%	Prepare a fresh stock solution.
Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)	Standard Supplier	>97%	For reactions in organic solvents.
Solvent (e.g., DMF, DMSO, t-BuOH/H₂O)	Standard Supplier	Anhydrous	Degas solvent prior to use.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 100 mM stock solution of CuSO₄·5H₂O in deionized water.

  • Prepare a 1 M stock solution of sodium ascorbate in deionized water. This solution should be made fresh for each set of reactions.

  • Prepare a 50 mM stock solution of TBTA in DMF or DMSO.

• Reaction Setup:

  • In a clean, dry reaction vial equipped with a magnetic stir bar, dissolve 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione (1.0 eq.) and the azide coupling partner (1.05 eq.) in the chosen solvent system (e.g., DMF/water 4:1). The final concentration of the alkyne should be in the range of 0.1-0.5 M.

  • Degas the solution by bubbling with an inert gas (argon or nitrogen) for 15-20 minutes. This is crucial to prevent the oxidation of the Cu(I) catalyst.

• Initiation of the Reaction:

  • To the stirred, degassed solution, add the TBTA solution (0.05 eq.).

  • Add the CuSO₄ solution (0.05 eq.).

  • Finally, add the freshly prepared sodium ascorbate solution (0.15 eq.) to initiate the reaction. The order of addition is important to ensure the rapid reduction of Cu(II) to the active Cu(I) species in the presence of the ligand.

• Reaction Monitoring:

  • Allow the reaction to stir at room temperature.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed. Typical reaction times can range from 1 to 24 hours.

• Work-up and Purification:

  • Once the reaction is complete, dilute the mixture with ethyl acetate and wash with a saturated aqueous solution of EDTA to remove the copper catalyst.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the pure 1,4-disubstituted triazole product.

Caption: Experimental Workflow for CuAAC.

Characterization of the Triazole Product

The successful formation of the 1,4-disubstituted 1,2,3-triazole product can be confirmed by standard analytical techniques:

• NMR Spectroscopy:

  • ¹H NMR: The most characteristic signal is the singlet for the triazole proton, which typically appears in the downfield region of the spectrum (δ 7.5-8.5 ppm).[16] The disappearance of the alkyne proton signal (around δ 2.5-3.0 ppm) is another key indicator of a complete reaction.

  • ¹³C NMR: The two carbon atoms of the triazole ring will appear as distinct signals in the ¹³C NMR spectrum. The C4 and C5 carbons of the 1,4-disubstituted triazole typically resonate at approximately 140-150 ppm and 120-130 ppm, respectively.[17]

• Mass Spectrometry: Electrospray ionization mass spectrometry (ESI-MS) should be used to confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: The disappearance of the characteristic azide stretch (around 2100 cm⁻¹) and the alkyne C-H stretch (around 3300 cm⁻¹) provides further evidence of the reaction's completion.

Troubleshooting and Field-Proven Insights

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction	1. Inactive catalyst (Cu(I) oxidized).2. Poor quality of reagents.3. Steric hindrance.4. Low reactant concentration.	1. Ensure thorough degassing of the solvent. Use freshly prepared sodium ascorbate solution. Increase the amount of sodium ascorbate (up to 5 eq.).2. Use high-purity starting materials.3. Increase reaction temperature (40-60 °C). Increase reaction time.4. Increase the concentration of reactants if solubility permits.
Formation of Side Products	1. Alkyne homocoupling (Glaser coupling).2. Degradation of sensitive substrates.	1. This is often due to the presence of oxygen. Ensure rigorous degassing. Use a higher ratio of ligand to copper.[15]2. Use a more biocompatible ligand like THPTA if applicable. Ensure the pH of the reaction medium is controlled.
Difficulty in Purification	1. Residual copper in the product.2. Similar polarity of product and starting materials.	1. Perform thorough washes with EDTA or use a copper-chelating resin.[12]2. Optimize the mobile phase for column chromatography. Consider reverse-phase chromatography if the product is sufficiently polar.

Conclusion

The Copper(I)-catalyzed Azide-Alkyne Cycloaddition offers a robust and efficient method for the derivatization of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione. The resulting triazole-linked spirocyclic compounds are valuable scaffolds for the development of novel therapeutic agents. By understanding the reaction mechanism and carefully controlling the experimental parameters, particularly the exclusion of oxygen and the use of appropriate ligands, researchers can achieve high yields of the desired products. This application note serves as a comprehensive guide for scientists and drug development professionals to successfully employ this powerful click chemistry reaction in their research endeavors.

References

• Selected Applications of Spirocycles in Medicinal Chemistry. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Varela, M. T., Dias, G. G., de Oliveira, L. F. N., de Oliveira, R. G., Aguiar, F. D., Nogueira, J. P., Cruz, L. R., & Dias, L. C. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. European Journal of Medicinal Chemistry, 287, 117368. [Link]

• Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? (n.d.). Taylor & Francis Online. Retrieved January 17, 2026, from [Link]

• Selected Applications of Spirocycles in Medicinal Chemistry. (2022). Wiley Online Library. [Link]

• Azide-alkyne Huisgen cycloaddition. (n.d.). Wikipedia. Retrieved January 17, 2026, from [Link]

• Tripodal Amine Ligands for Accelerating Cu-Catalyzed Azide-Alkyne Cycloaddition: Efficiency and Stability against Oxidation and Dissociation. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. (2022). ACS Publications. [Link]

• Ligand-Accelerated Cu-Catalyzed Azide−Alkyne Cycloaddition: A Mechanistic Report. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione. (n.d.). MySkinRecipes. Retrieved January 17, 2026, from [Link]

• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): A Versatile and Efficient Click Chemistry for Bioconjugation and Drug Discovery. (n.d.). Bioclone. Retrieved January 17, 2026, from [Link]

• Synthesis and NMR characterization of 1H-1,2,3-triazole derivatives. (n.d.). American Chemical Society. Retrieved January 17, 2026, from [Link]

• Click Chemistry Azide-Alkyne Cycloaddition. (n.d.). Organic Chemistry Portal. Retrieved January 17, 2026, from [Link]

• Azide-alkyne cycloaddition strategies. a The archetypical CuAAC reaction. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Construction of 1,2,3-Triazole-Embedded Polyheterocyclic Compounds via CuAAC and C–H Activation Strategies. (n.d.). NIH. Retrieved January 17, 2026, from [Link]

• Real-Time Reaction Monitoring of Azide–Alkyne Cycloadditions Using Benchtop NMR-Based Signal Amplification by Reversible Exchange (SABRE). (n.d.). NIH. Retrieved January 17, 2026, from [Link]

• CuAAC click triazole synthesis - laboratory experiment. (2022). YouTube. [Link]

• Assigned ¹H and ¹³C NMR peaks of triazole 5b. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Why is the efficiency of my CuAAC click chemistry so low? (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Click Reaction Looking Weird? (2024). Reddit. [Link]

• A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. (2021). Chemical Reviews. [Link]

• Help finding conditions for CuAAC "click" reaction. (n.d.). Chemistry Stack Exchange. Retrieved January 17, 2026, from [Link]

• Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• 8-azaspiro[3][5] decane-7, the preparation method of 9-dione compounds. (n.d.). Google Patents. Retrieved January 17, 2026, from

• 8-[4-[2-(1,2,3,4-Tetrahydroisoquinolinyl]butyl-8-azaspiro[4.5]decane-7,9-dione: a new 5-HT1A receptor ligand with the same activity profile as buspirone. (1996). PubMed. [Link]

• The preparation of 8-[4-[4-(2-pyrimidinyl)-1-piperaziny]butyl]-8-azaspiro[3][5] decane-7,9-dione hydrochloride. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Process for the preparation of 8-(4-(4-pyrimidin-2-yl-piperazinyl)-butyl)-8-aza-spiro(4.5)decane-7,9-dione (buspiron). (n.d.). Google Patents.

Sources

• 1. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists | DNDi [dndi.org]
• 2. tandfonline.com [tandfonline.com]
• 3. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 4. researchgate.net [researchgate.net]
• 5. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 6. 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione [myskinrecipes.com]
• 7. 8-[4-[2-(1,2,3,4-Tetrahydroisoquinolinyl]butyl-8-azaspiro[4.5]decane-7,9-dione: a new 5-HT1A receptor ligand with the same activity profile as buspirone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. bioclone.net [bioclone.net]
• 10. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 11. Click Chemistry [organic-chemistry.org]
• 12. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Tripodal Amine Ligands for Accelerating Cu-Catalyzed Azide-Alkyne Cycloaddition: Efficiency and Stability against Oxidation and Dissociation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. tcichemicals.com [tcichemicals.com]
• 15. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 16. youtube.com [youtube.com]
• 17. researchgate.net [researchgate.net]

Application Note & Protocols: 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione as a Versatile Linker for PROTAC Synthesis

Abstract

This document provides a detailed guide for researchers, medicinal chemists, and drug development professionals on the application of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione as a novel linker for the synthesis of Proteolysis Targeting Chimeras (PROTACs). We will explore the unique structural advantages of this linker, including its rigid spirocyclic scaffold and its terminal alkyne functionality, which enables modular and efficient PROTAC assembly via Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry." Detailed, step-by-step protocols for the synthesis of PROTACs using this linker are provided, along with guidelines for characterization and data interpretation.

Introduction to PROTAC Technology and the Role of Linkers

Proteolysis Targeting Chimeras (PROTACs) have emerged as a revolutionary therapeutic modality designed to hijack the cell's natural protein disposal machinery—the ubiquitin-proteasome system (UPS)—to selectively eliminate disease-causing proteins.[1][2] These heterobifunctional molecules are comprised of three key components: a ligand that binds to a target Protein of Interest (POI), a ligand for an E3 ubiquitin ligase (most commonly Cereblon (CRBN) or von Hippel-Lindau (VHL)), and a chemical linker that connects the two.[3][4][5]

The linker is not merely a passive spacer; it is a critical determinant of a PROTAC's efficacy. Its length, rigidity, and chemical composition profoundly influence the molecule's physicochemical properties, cell permeability, and, most importantly, its ability to facilitate the formation of a productive ternary complex between the POI and the E3 ligase.[3][5][] An optimized linker correctly orients the two proteins to enable efficient ubiquitination of the target, marking it for degradation.

The Unique Advantages of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione

The subject of this guide, 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione , offers a unique combination of features that make it a highly attractive linker for PROTAC development.

• Spirocyclic Scaffold for Conformational Rigidity: Spirocyclic systems introduce inherent three-dimensionality and conformational constraint.[7][8] This rigidity can be advantageous in PROTAC design by reducing the entropic penalty associated with ternary complex formation, potentially leading to higher binding affinity and improved selectivity.[7][9] The 8-azaspiro[4.5]decane-7,9-dione core, a known intermediate in the synthesis of CNS agents like Buspirone, provides a well-defined and synthetically accessible scaffold.[10][11][12]

• Glutarimide-like Moiety: The dione structure is reminiscent of the glutarimide motif found in thalidomide and its analogs (e.g., pomalidomide, lenalidomide), which are well-established ligands for the E3 ligase CRBN.[13][][15] While this linker itself is not a potent CRBN binder, its structural similarity may provide favorable interactions or pre-organization when used in conjunction with a dedicated CRBN ligand.

• Terminal Alkyne for "Click Chemistry": The propargyl group provides a terminal alkyne, a versatile chemical handle for bioconjugation.[16][17][18] This feature makes the linker ideally suited for Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a highly efficient and orthogonal "click" reaction.[19][20] This allows for a modular "plug-and-play" approach to PROTAC synthesis, enabling the rapid assembly of a library of PROTAC candidates from azide-functionalized POI ligands and E3 ligase ligands.[2][21]

Diagram 1: Conceptual Framework of a PROTAC

This diagram illustrates the fundamental mechanism of action for a PROTAC molecule, highlighting the role of the linker in bridging the target protein and the E3 ligase to facilitate ubiquitination.

Caption: PROTAC mechanism using the spirocyclic linker.

Experimental Protocols

The following protocols outline a general strategy for synthesizing PROTACs using 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione. This modular approach leverages the power of click chemistry.

General Workflow

The synthesis is designed in two main stages:

• Functionalization of Building Blocks: The POI ligand and the E3 ligase ligand are independently synthesized or modified to contain an azide (-N₃) group. This is the complementary reactive partner for the alkyne on our linker.

• Stepwise PROTAC Assembly: The alkyne-linker is sequentially coupled to the azide-functionalized building blocks using CuAAC click chemistry.

Diagram 2: Modular PROTAC Synthesis Workflow

This diagram outlines the synthetic logic, showing how azide-functionalized building blocks are prepared and then clicked onto the central alkyne-bearing linker.

Caption: Stepwise assembly of PROTACs via click chemistry.

Protocol 1: Synthesis of Linker-E3 Ligase Conjugate

This protocol describes the first click reaction, attaching an azide-functionalized E3 ligase ligand (e.g., Pomalidomide-N₃) to the alkyne linker.

Materials:

• 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione (1.0 eq)

• Azide-functionalized E3 Ligase Ligand (e.g., Pomalidomide-linker-N₃) (1.1 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 eq)

• Sodium ascorbate (0.3 eq)

• Solvent: Dichloromethane (DCM) / Water (H₂O) mixture (e.g., 4:1 v/v) or DMF

• Nitrogen or Argon atmosphere

Procedure:

• In a round-bottom flask, dissolve 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione (1.0 eq) and the azide-functionalized E3 ligase ligand (1.1 eq) in the chosen solvent system (e.g., DCM/H₂O).

• Degas the solution by bubbling with nitrogen or argon for 15-20 minutes to remove dissolved oxygen.

• In a separate vial, prepare a fresh solution of sodium ascorbate (0.3 eq) in water.

• Add the sodium ascorbate solution to the reaction mixture, followed by the addition of copper(II) sulfate pentahydrate (0.1 eq).

• Stir the reaction mixture vigorously at room temperature under an inert atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting alkyne is consumed (typically 2-12 hours).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous ammonium chloride solution (to remove copper), followed by brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the pure Linker-E3 Ligase conjugate.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: Final PROTAC Synthesis

This protocol describes the second click reaction to form the final PROTAC molecule.

Materials:

• Linker-E3 Ligase Conjugate (from Protocol 1) (1.0 eq)

• Azide-functionalized POI Ligand (1.1 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 eq)

• Sodium ascorbate (0.3 eq)

• Solvent: Dimethylformamide (DMF) or t-BuOH/H₂O

• Nitrogen or Argon atmosphere

Procedure:

• Dissolve the Linker-E3 Ligase conjugate (1.0 eq) and the azide-functionalized POI ligand (1.1 eq) in the chosen solvent in a round-bottom flask.

• Degas the solution with nitrogen or argon for 15-20 minutes.

• Add a freshly prepared aqueous solution of sodium ascorbate (0.3 eq), followed by copper(II) sulfate pentahydrate (0.1 eq).

• Stir the reaction at room temperature or with gentle heating (e.g., 40-50 °C) if required, under an inert atmosphere.

• Monitor the reaction progress by LC-MS.

• Once the reaction is complete, perform an appropriate aqueous workup. For DMF reactions, the mixture can often be diluted with water to precipitate the product, which is then collected by filtration. Alternatively, perform an extraction with a suitable organic solvent.

• Purify the crude PROTAC using preparative High-Performance Liquid Chromatography (HPLC) or column chromatography.

• Characterization: Confirm the identity, purity (>95%), and structural integrity of the final PROTAC using ¹H NMR, ¹³C NMR, HRMS, and analytical HPLC.

Data Summary and Expected Results

The following table provides a template for summarizing the key data points for a synthesized PROTAC.

Parameter	Linker	E3 Ligand Conjugate	POI Ligand	Final PROTAC
Structure	8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione	Triazole-linked E3 Ligand	Azide-functionalized POI Ligand	Final heterobifunctional molecule
Formula	C₁₂H₁₅NO₂	Calculated	Calculated	Calculated
MW ( g/mol )	205.25[16]	Calculated	Calculated	Calculated
Reaction Yield	N/A	Experimental %	N/A	Experimental %
Purity (HPLC)	>95%	>95%	>95%	>98%
HRMS (m/z)	Theoretical & Found	Theoretical & Found	Theoretical & Found	Theoretical & Found

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Reaction Yield	Incomplete reaction; degradation of starting materials; poor quality reagents.	Ensure inert atmosphere; use freshly prepared sodium ascorbate solution; increase reaction time or temperature; check purity of starting materials.
Multiple Byproducts	Side reactions; copper-catalyzed alkyne homocoupling.	Ensure proper degassing to minimize oxygen; use a copper-ligating agent like TBTA to stabilize Cu(I) and improve efficiency.
Purification Difficulty	Similar polarity of product and starting materials or byproducts.	Optimize the chromatographic conditions (solvent gradient, column type); consider using reverse-phase HPLC for final purification of polar PROTACs.
Insolubility of Reagents/Product	High molecular weight and lipophilicity of the PROTAC.	Use co-solvents like DMF, DMSO, or THF. For purification, use a stronger mobile phase system.

Conclusion

8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione stands out as a promising and highly versatile linker for modern PROTAC design. Its rigid, three-dimensional spirocyclic core offers a unique structural element to rationally design next-generation protein degraders, while its terminal alkyne functionality provides a gateway to the robust and modular world of click chemistry. The protocols outlined in this guide provide a clear and efficient pathway for researchers to rapidly synthesize and evaluate novel PROTACs, accelerating the discovery of new therapeutics for a wide range of diseases.

References

• MySkinRecipes. 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione. [Online] Available at: [Link]

• Google Patents. CN1085895A - 8-azaspiro[10][22] decane-7, the preparation method of 9-dione compounds. [Online] Available at:

• ChemBK. 8-Azaspiro[10][22]decane-7,9-Dione. [Online] Available at: [Link]

• Google Patents. EP0395192A2 - Process for the preparation of 8-(4-(4-pyrimidin-2-yl-piperazinyl)-butyl)-8-aza-spiro(4.5)decane-7,9-dione (buspiron).

• MDPI. 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. [Online] Available at: [Link]

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review.

• New Drug Approvals. BMS-442608. [Online] Available at: [Link]

• RSC Publishing. Click chemistry in the development of PROTACs. [Online] Available at: [Link]

• Mares, A., et al. (2020). E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones. SLAS DISCOVERY: Advancing the Science of Drug Discovery.

• NIH National Center for Biotechnology Information. Utilization of alkyne bioconjugations to modulate protein function. [Online] Available at: [Link]

• PubMed. Protein degraders - from thalidomide to new PROTACs. [Online] Available at: [Link]

• NIH National Center for Biotechnology Information. Targeted Protein Degradation: Design Considerations for PROTAC Development. [Online] Available at: [Link]

• SINOPEG. Protac Linker - Monodisperse PEG. [Online] Available at: [Link]

• ResearchGate. Utilization of Alkyne Bioconjugations to Modulate Protein Function. [Online] Available at: [Link]

• Journal of the American Chemical Society. Rational Design of PROTAC Linkers Featuring Ferrocene as a Molecular Hinge to Enable Dynamic Conformational Changes. [Online] Available at: [Link]

• MDPI. The Expanding E3 Ligase-Ligand Landscape for PROTAC Technology. [Online] Available at: [Link]

• PubMed. 8-[4-[2-(1,2,3,4-Tetrahydroisoquinolinyl]butyl-8-azaspiro[4.5]decane-7,9-dione: a new 5-HT1A receptor ligand with the same activity profile as buspirone. [Online] Available at: [Link]

• PubMed. A "Click Chemistry Platform" for the Rapid Synthesis of Bispecific Molecules for Inducing Protein Degradation. [Online] Available at: [Link]

• ResearchGate. The Use of Spirocyclic Scaffolds in Drug Discovery. [Online] Available at: [Link]

• MDPI. ProLinker–Generator: Design of a PROTAC Linker Base on a Generation Model Using Transfer and Reinforcement Learning. [Online] Available at: [Link]

• RSC Publishing. Click chemistry in the development of PROTACs. [Online] Available at: [Link]

• ResearchGate. Protein degraders -from thalidomide to new PROTACs. [Online] Available at: [Link]

• ResearchGate. Current strategies for the design of PROTAC linkers: a critical review. [Online] Available at: [Link]

• ResearchGate. General strategy using "click chemistry" for PROTAC synthesis. [Online] Available at: [Link]

• RSC Publishing. E3 ligase ligand chemistries: from building blocks to protein degraders. [Online] Available at: [Link]

• MDPI. Chemical Degradation of Androgen Receptor (AR) Using Bicalutamide Analog–Thalidomide PROTACs. [Online] Available at: [Link]

• PubMed. The use of spirocyclic scaffolds in drug discovery. [Online] Available at: [Link]

• ChemRxiv. Structure-Based Design of a Macrocyclic PROTAC. [Online] Available at: [Link]

• bioRxiv. IN SILICO DESIGN AND BINDING MECHANISM OF E3 LIGASE UBR1 RECRUITERS. [Online] Available at: [Link]

• RSC Publishing. Expanding the scope of alkyne-mediated bioconjugations utilizing unnatural amino acids. [Online] Available at: [Link]

• NIH National Center for Biotechnology Information. Discovery of E3 Ligase Ligands for Target Protein Degradation. [Online] Available at: [Link]

• ACS Publications. DNA Compatible Oxidization and Amidation of Terminal Alkynes. [Online] Available at: [Link]c00295)

Sources

• 1. Click chemistry in the development of PROTACs - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D3CB00199G [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. The use of spirocyclic scaffolds in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Targeted Protein Degradation: Design Considerations for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chembk.com [chembk.com]
• 11. newdrugapprovals.org [newdrugapprovals.org]
• 12. 8-[4-[2-(1,2,3,4-Tetrahydroisoquinolinyl]butyl-8-azaspiro[4.5]decane-7,9-dione: a new 5-HT1A receptor ligand with the same activity profile as buspirone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Protein degraders - from thalidomide to new PROTACs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Discovery of E3 Ligase Ligands for Target Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione [myskinrecipes.com]
• 17. Utilization of alkyne bioconjugations to modulate protein function - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Click chemistry in the development of PROTACs - RSC Chemical Biology (RSC Publishing) [pubs.rsc.org]
• 20. medchemexpress.com [medchemexpress.com]
• 21. A "Click Chemistry Platform" for the Rapid Synthesis of Bispecific Molecules for Inducing Protein Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. EP0395192A2 - Process for the preparation of 8-(4-(4-pyrimidin-2-yl-piperazinyl)-butyl)-8-aza-spiro(4.5)decane-7,9-dione (buspiron) - Google Patents [patents.google.com]

Application Notes and Protocols for the Bioconjugation of Peptides with Propargyl-Azaspiro-Decanedione

Authored by: A Senior Application Scientist

Introduction: Advancing Peptide Bioconjugation through Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)

The targeted chemical modification of peptides is a cornerstone of modern drug development, diagnostics, and proteomics.[1][2] Bioconjugation strategies aim to enhance the therapeutic properties of peptides, such as their stability, solubility, and in vivo half-life, or to append imaging agents and cytotoxic payloads.[3][4] Among the most robust and bioorthogonal ligation chemistries, the Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) has emerged as a powerful tool.[5][6] Unlike the copper-catalyzed counterpart (CuAAC), SPAAC proceeds efficiently without the need for cytotoxic metal catalysts, making it ideal for applications in living systems.[5][6]

The driving force behind SPAAC is the high ring strain of a cyclooctyne derivative, which readily reacts with an azide-functionalized molecule to form a stable triazole linkage.[5][7][8] The rational design of these strained alkynes is critical to achieving rapid reaction kinetics and high yields. This document introduces a novel strained alkyne, Propargyl-Azaspiro-Decanedione (PASD), for the efficient bioconjugation of azide-modified peptides. The unique spirocyclic and dione features of the azaspiro-decanedione core are designed to impart significant ring strain, while the propargyl group offers a versatile handle for further functionalization if needed.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of PASD for peptide bioconjugation. We will delve into the mechanistic underpinnings of the reaction, provide detailed step-by-step protocols for conjugation and purification, and offer insights into the characterization of the resulting peptide conjugates.

The Chemistry: Strain-Promoted Ligation with Propargyl-Azaspiro-Decanedione

The core of this bioconjugation strategy is the [3+2] cycloaddition reaction between an azide-modified peptide and the strained alkyne of PASD. The reaction is highly specific and proceeds readily under mild, aqueous conditions, which are crucial for maintaining the structural integrity and biological activity of the peptide.

Reaction Workflow

The overall workflow for the bioconjugation of a peptide with PASD is depicted below. This process begins with an azide-functionalized peptide, which can be prepared using standard solid-phase peptide synthesis (SPPS) protocols by incorporating an azide-bearing amino acid (e.g., azidohomoalanine) or by post-synthetic modification of a reactive side chain.

Caption: Workflow for Peptide-PASD Bioconjugation.

Experimental Protocols

PART 1: General Considerations and Reagent Preparation

1.1. Materials and Reagents:

• Azide-modified peptide (lyophilized powder)

• Propargyl-Azaspiro-Decanedione (PASD)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4, or other suitable aqueous buffer

• Purification: Reverse-phase high-performance liquid chromatography (RP-HPLC) system, C18 column, acetonitrile (ACN), trifluoroacetic acid (TFA), water

• Characterization: Mass spectrometer (e.g., ESI-MS or MALDI-TOF), NMR spectrometer

1.2. Preparation of Stock Solutions:

• Azide-Modified Peptide: Prepare a stock solution of the azide-modified peptide in the chosen reaction buffer at a concentration of 1-5 mM. Ensure the peptide is fully dissolved. If solubility is an issue, a small amount of a water-miscible organic solvent like DMSO can be added.

• Propargyl-Azaspiro-Decanedione (PASD): Prepare a stock solution of PASD in anhydrous DMF or DMSO at a concentration of 10-50 mM. The higher concentration allows for minimal addition of organic solvent to the aqueous reaction mixture.

PART 2: Protocol for Bioconjugation in Solution

This protocol is designed for a typical analytical-scale reaction. For preparative-scale reactions, the volumes can be scaled up accordingly.

2.1. Reaction Setup:

• In a clean microcentrifuge tube, add the desired volume of the azide-modified peptide stock solution.

• Add the reaction buffer to achieve the final desired peptide concentration (typically 0.1-1.0 mM).

• Add the PASD stock solution to the reaction mixture. The molar equivalence of PASD to the peptide can be varied, but a slight excess of PASD (1.2 to 2.0 equivalents) is recommended to drive the reaction to completion.

Component	Suggested Concentration	Molar Equivalents
Azide-Modified Peptide	0.5 mM	1.0
PASD	0.6 - 1.0 mM	1.2 - 2.0
Reaction Buffer	PBS, pH 7.4	-
Co-solvent (if needed)	<10% v/v	-

2.2. Reaction Incubation:

• Gently vortex the reaction mixture to ensure homogeneity.

• Incubate the reaction at room temperature (20-25°C) for 1-4 hours. For sterically hindered substrates or if lower concentrations are used, the reaction time may need to be extended.

• The reaction progress can be monitored by taking aliquots at different time points and analyzing them by LC-MS to observe the consumption of the starting peptide and the formation of the product.

2.3. Reaction Quenching (Optional):

For most applications, quenching the reaction is not necessary as the excess PASD can be removed during purification. If required, a small molecule azide (e.g., sodium azide) can be added in excess to consume any remaining PASD.

PART 3: Purification of the Peptide-PASD Conjugate

3.1. RP-HPLC Purification:

• Acidify the reaction mixture with a small amount of TFA (to a final concentration of 0.1%).

• Filter the mixture through a 0.22 µm syringe filter to remove any particulates.

• Inject the sample onto a semi-preparative or analytical C18 RP-HPLC column.

• Elute the conjugate using a linear gradient of acetonitrile in water (both containing 0.1% TFA). A typical gradient might be 5% to 95% ACN over 30-40 minutes.

• Monitor the elution profile at 214 nm and 280 nm (if the peptide contains aromatic residues). The conjugated peptide will typically have a longer retention time than the unconjugated peptide due to the increased hydrophobicity of the PASD moiety.

• Collect the fractions corresponding to the product peak.

• Lyophilize the collected fractions to obtain the purified peptide-PASD conjugate as a fluffy white powder.

Caption: Purification Workflow for Peptide-PASD Conjugate.

PART 4: Characterization of the Conjugate

4.1. Mass Spectrometry:

Confirm the identity of the purified product by mass spectrometry. The observed molecular weight should correspond to the theoretical mass of the starting peptide plus the mass of the PASD molecule.

• Expected Mass Shift: Mass(Peptide-PASD) = Mass(Azide-Peptide) + Mass(PASD)

4.2. NMR Spectroscopy:

For a more detailed structural confirmation, particularly for novel conjugates, 1H and 13C NMR spectroscopy can be employed. The appearance of new signals corresponding to the PASD moiety and the triazole ring protons will confirm the successful conjugation.

Troubleshooting and Expert Insights

• Low Conjugation Efficiency:

  • Increase PASD concentration: A higher molar excess of PASD can improve reaction kinetics.

  • Extend reaction time: Some sterically hindered azides may react more slowly. Monitor the reaction for up to 24 hours.

  • Check peptide and reagent integrity: Ensure the azide-modified peptide and PASD have not degraded during storage.

• Poor Peptide Solubility:

  • Add a co-solvent: Incrementally add a water-miscible organic solvent like DMSO or DMF to the reaction buffer, not exceeding 10-20% v/v, as higher concentrations may denature the peptide.

• Multiple Product Peaks in HPLC:

  • Isomers: The cycloaddition can result in the formation of regioisomers of the triazole ring, which may be separable by RP-HPLC.

  • Side reactions: If the peptide contains other reactive functionalities, ensure that the reaction conditions are mild enough to prevent side reactions. The bioorthogonality of SPAAC typically minimizes this risk.

Conclusion

The bioconjugation of peptides with propargyl-azaspiro-decanedione via strain-promoted alkyne-azide cycloaddition offers a robust and efficient method for peptide modification. The protocols outlined in these application notes provide a comprehensive framework for researchers to successfully perform these conjugations. The high reactivity of PASD, coupled with the mild reaction conditions, makes this a valuable tool for the development of novel peptide-based therapeutics, diagnostics, and research probes. Careful optimization of reaction parameters and diligent purification and characterization are key to obtaining high-quality conjugates for downstream applications.

References

• Vertex AI Search. Strain-Promoted Azide-Alkyne Cycloaddition.
• Vertex AI Search. Strain-promoted azide-alkyne cycloaddition enhanced by the secondary interactions.
• Vertex AI Search.
• BenchChem.
• PubMed. Strain-promoted alkyne-azide cycloadditions (SPAAC)
• Royal Society of Chemistry. Strain-promoted azide–alkyne cycloaddition enhanced by secondary interactions.
• MDPI. Synthesis of Propargyl-Terminated Heterobifunctional Poly(ethylene glycol).
• PubMed.
• Semantic Scholar.
• National Institutes of Health.
• ResearchGate. Synthesis of Propargyl Compounds and Their Cytotoxic Activity.
• PubMed.
• CentAUR.
• PubMed.
• National Institutes of Health. Innovative Peptide Bioconjugation Chemistry with Radionuclides: Beyond Classical Click Chemistry.
• Boc Sciences. Chemical Modification Strategies to Enhance The Properties of Peptides.
• PubMed. Direct peptide bioconjugation/PEGylation at tyrosine with linear and branched polymeric diazonium salts.
• University of Warwick.
• National Institutes of Health.
• PubMed. 6-Azaspiro[2.5]octanes as Small Molecule Agonists of the Human Glucagon-Like Peptide-1 Receptor.

Sources

• 1. Peptide Modification Strategies - Creative Peptides [creative-peptides.com]
• 2. Peptide Modification and Antimicrobial Peptides [warwick.ac.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 5. Strain-Promoted Azide-Alkyne Cycloaddition [manu56.magtech.com.cn]
• 6. Strain-promoted alkyne-azide cycloadditions (SPAAC) reveal new features of glycoconjugate biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Strain-promoted azide–alkyne cycloaddition enhanced by secondary interactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Synthesis of fluorescent probes using 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione

Application Note & Protocol

A Modular Approach to Novel Fluorophore Synthesis: Leveraging the 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione Scaffold via Click Chemistry

Abstract

The development of bespoke fluorescent probes is a cornerstone of modern biological and pharmaceutical research. The selection of a core scaffold is critical, as it dictates the physicochemical properties and three-dimensional presentation of the final probe. This guide details the synthesis and application of fluorescent probes using 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione, a privileged scaffold for probe development. The inherent rigidity and non-planar geometry of the spirocyclic system offer potential advantages in mitigating aggregation-caused quenching and improving biological interactions.[1] The strategically incorporated terminal alkyne serves as a versatile handle for modularly attaching a wide array of azide-functionalized fluorophores and biomolecules through the highly efficient and bioorthogonal Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction, a premier example of "click chemistry".[2][3] This document provides a comprehensive overview, detailed synthesis protocols, characterization guidelines, and expert insights for researchers in cell biology, diagnostics, and drug discovery.

The Rationale: Why Choose the 8-Azaspiro[4.5]decane-7,9-dione Core?

The utility of a fluorescent probe is defined by more than just its photophysical properties. The scaffold to which the fluorophore is attached plays a pivotal role in its performance.

• Structural Rigidity and 3D Geometry: Unlike flexible linear linkers, the spirocyclic core of 8-azaspiro[4.5]decane-7,9-dione provides a rigid, well-defined three-dimensional structure. This spiro-fusion, where two rings share a single carbon atom, reduces conformational flexibility. This can be advantageous in probe design by preventing self-quenching that often occurs with planar aromatic fluorophores and by presenting appended molecules in a consistent orientation for biological target recognition.[1]

• A "Privileged" Scaffold: The 8-azaspiro[4.5]decane-7,9-dione moiety is a key structural component of Buspirone, a clinically used anxiolytic agent that targets serotonin receptors.[4][5][6] This history in medicinal chemistry establishes it as a "privileged scaffold"—a framework that is known to interact with biological systems and possesses favorable drug-like properties.[7] Probes built upon this core may therefore exhibit enhanced cell permeability or unique targeting capabilities.

• The Power of the Alkyne Handle: The propargyl group (prop-2-ynyl) provides a terminal alkyne, a key functional group for click chemistry. This allows for a modular and highly efficient approach to probe synthesis.[7] Researchers can synthesize the core scaffold in bulk and then "click" it to various azide-functionalized molecules (dyes, biotin, peptides, etc.) on demand, facilitating rapid diversification and optimization of probes.[8]

The "Click" Reaction: Principle of Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the gold standard for conjugating molecules in a specific and efficient manner. It involves the reaction between a terminal alkyne (on our scaffold) and an azide (on the fluorophore) to form a stable 1,4-disubstituted 1,2,3-triazole ring.[3]

Key Advantages of CuAAC:

• High Specificity: The azide and alkyne groups are largely unreactive with most functional groups found in biological systems, making the reaction highly specific and bioorthogonal.[9][10]

• Mild Reaction Conditions: The reaction proceeds readily in a variety of solvents, including water, and at room temperature, which preserves the integrity of sensitive molecules like complex fluorophores.[2]

• Quantitative Yields: The reaction is highly efficient, often proceeding to near completion, which simplifies purification of the final product.[10]

The general mechanism is depicted below:

Figure 1: General scheme of the CuAAC "Click" reaction.

Protocol I: Synthesis of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione

This protocol describes the N-alkylation of the parent spirocycle to install the reactive alkyne handle.

3.1. Rationale

The reaction is a standard nucleophilic substitution where the nitrogen atom of the 8-azaspiro[4.5]decane-7,9-dione acts as a nucleophile, attacking the electrophilic carbon of propargyl bromide. A mild base, potassium carbonate (K₂CO₃), is used to deprotonate the imide nitrogen, enhancing its nucleophilicity without causing unwanted side reactions. Acetonitrile is an excellent polar aprotic solvent for this type of reaction, effectively solvating the reagents.

3.2. Materials and Reagents

• 8-Azaspiro[4.5]decane-7,9-dione (Commercially available)[11][12]

• Propargyl bromide (80% solution in toluene)

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask and reflux condenser

3.3. Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask, add 8-azaspiro[4.5]decane-7,9-dione (1.0 g, 5.98 mmol), potassium carbonate (1.24 g, 8.97 mmol, 1.5 eq), and anhydrous acetonitrile (40 mL).

• Addition of Alkylating Agent: While stirring vigorously, add propargyl bromide (0.80 mL of 80% solution in toluene, 7.18 mmol, 1.2 eq) dropwise to the suspension.

• Reaction: Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 82°C). Monitor the reaction by TLC (e.g., using 1:1 Hexane:EtOAc) until the starting material is consumed (typically 4-6 hours).

• Work-up: Cool the reaction mixture to room temperature. Filter off the solids (K₂CO₃) and wash them with a small amount of acetonitrile. Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Extraction: Redissolve the resulting residue in ethyl acetate (50 mL) and transfer to a separatory funnel. Wash the organic layer sequentially with saturated NaHCO₃ solution (2 x 25 mL) and brine (1 x 25 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel (using a gradient of hexane/ethyl acetate) to afford 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione as a white solid.

Protocol II: "Click" Synthesis of a Representative Fluorescent Probe

This protocol details the conjugation of the alkyne-functionalized scaffold to a commercially available azide-fluorophore, using Fluorescein Azide as an example.

Figure 2: Experimental workflow for the synthesis of the fluorescent probe.

4.1. Materials and Reagents

• 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione (from Protocol I)

• 5-Carboxyfluorescein Azide (or other desired azide-functionalized dye)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium L-ascorbate (Na-Ascorbate)

• Dimethyl sulfoxide (DMSO), anhydrous

• Ultrapure water

• Microcentrifuge tubes

• Vortex mixer

4.2. Stock Solution Preparation

• Scaffold-Alkyne (10 mM): Dissolve 2.05 mg of the scaffold in 1.0 mL of anhydrous DMSO.

• Fluorophore-Azide (10 mM): Prepare a 10 mM stock solution of the chosen azide dye in anhydrous DMSO.

• CuSO₄ (100 mM): Dissolve 25 mg of CuSO₄·5H₂O in 1.0 mL of ultrapure water.

• Sodium Ascorbate (1 M): Dissolve 198 mg of sodium ascorbate in 1.0 mL of ultrapure water. Crucially, this solution must be prepared fresh immediately before use , as ascorbate readily oxidizes in solution.

4.3. Step-by-Step "Click" Procedure [9][10]

• Combine Reagents: In a 1.5 mL microcentrifuge tube, add the following in order:

  • 100 µL of 10 mM Scaffold-Alkyne solution (1 µmol, 1.0 eq)

  • 110 µL of 10 mM Fluorophore-Azide solution (1.1 µmol, 1.1 eq)

  • 780 µL of DMSO

• Add Copper Catalyst: Add 5 µL of the 100 mM CuSO₄ solution. Vortex briefly to mix.

• Initiate the Reaction: Add 10 µL of the freshly prepared 1 M sodium ascorbate solution. The solution may change color slightly. Vortex thoroughly.

  • Expert Insight: Sodium ascorbate acts as the reducing agent, converting the Cu(II) from the stock solution into the catalytically active Cu(I) species in situ. This is a common and highly effective method for CuAAC.[9]

• Incubate: Wrap the tube in aluminum foil to protect it from light and allow the reaction to proceed at room temperature for 1-4 hours with gentle stirring or occasional vortexing. Monitor by TLC or LC-MS if desired.

• Purification: The optimal purification strategy will depend on the specific fluorophore used. Common methods include:

  • Precipitation: Add the reaction mixture to a larger volume of a solvent in which the product is insoluble (e.g., cold acetone or diethyl ether) to precipitate the probe.

  • Chromatography: For higher purity, purification by reverse-phase HPLC or silica gel column chromatography is recommended.

Characterization and Data

Post-synthesis validation is essential to confirm the identity, purity, and functionality of the probe.

5.1. Structural Verification

• Mass Spectrometry (MS): Use Electrospray Ionization (ESI) MS to confirm the molecular weight of the final product. The observed mass should match the calculated exact mass of the triazole-linked conjugate.

• NMR Spectroscopy: ¹H and ¹³C NMR spectra will confirm the covalent linkage. Key signatures to look for include the disappearance of the alkyne proton signal (~2.5 ppm) and the appearance of a new proton signal for the triazole ring (~7.5-8.0 ppm).

5.2. Photophysical Properties

The probe's utility is defined by its interaction with light. Characterize the final, purified probe in a suitable solvent (e.g., PBS or DMSO).

• UV-Visible Spectroscopy: To determine the maximum absorption wavelength (λ_abs).

• Fluorescence Spectroscopy: To determine the maximum emission wavelength (λ_em).

• Quantum Yield (Φ): A measure of the efficiency of fluorescence emission, typically determined relative to a known standard (e.g., fluorescein in 0.1 M NaOH).

• Stokes Shift: The difference in wavelength between the maximum absorption and maximum emission (λ_em - λ_abs). A larger Stokes shift is generally desirable to minimize self-absorption.[13]

Table 1: Representative Photophysical Data for a Fluorescein-Conjugated Probe

Parameter	Value	Rationale / Significance
λ_abs (max)	~495 nm	Wavelength of maximum light absorption; dictates choice of excitation source.
λ_em (max)	~520 nm	Wavelength of maximum fluorescence emission; dictates choice of emission filter.
Stokes Shift	~25 nm	Separation between absorption and emission peaks.[13]
Quantum Yield (Φ)	0.7 - 0.9	High value indicates a bright, efficient fluorophore.
Molar Extinction Coefficient (ε)	~75,000 M⁻¹cm⁻¹	Measure of how strongly the probe absorbs light at λ_abs.

(Note: These are typical values for fluorescein-based probes and should be experimentally determined for the newly synthesized compound.)

References

• Benchchem. Application Notes and Protocols for Creating Fluorescent Probes Using Azido-PEG2-C6-Cl.
• ResearchGate. Design, synthesis and characterization of novel fluorescein-based calcium fluorescent probe Fluo-Cl.
• Lumiprobe. Introduction to click chemistry: a new method for the labeling and modification of biomolecules.
• PubMed. Fluorescence lifetime characterization of novel low-pH probes.
• Lumiprobe. Click Сhemistry Labeling of Oligonucleotides and DNA.
• GeneLink. Click Chemistry Design and Protocols.
• Interchim. Click Chemistry: new protocol for the labeling and modification of biomolecules.
• ACS Publications. Development and Characterization of Fluorescent Probes for the G Protein-Coupled Receptor 35.
• ResearchGate. Development of novel fluorescent probes to detect and quantify specific reactive oxygen species | Request PDF.
• ACS Publications. Development of Novel Fluorescent Probes for the Analysis of Protein Interactions under Physiological Conditions with Medical Devices.
• PubMed. 8-[4-[2-(1,2,3,4-Tetrahydroisoquinolinyl]butyl-8-azaspiro[4.5]decane-7,9-dione: a new 5-HT1A receptor ligand with the same activity profile as buspirone. Available from: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGhE1p7HZM2YK0OLfTHg7qQ_-Y0IaXzMLf0gktdHrJlhT2I-DgMpj6QrC2yYfTzDIk6u2fvas5ZG7Zw6q7zQwKRbhNb67DYmBEpQJs9OGYaZsk1h8PAQGeHwKO8OcMzB6iXWTU=
• MySkinRecipes. 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione.
• New Drug Approvals. BMS-442608.
• PubMed. Functionalized Spirocyclic Heterocycle Synthesis and Cytotoxicity Assay.
• PubChem. 8-Azaspiro(4.5)decane-7,9-dione.
• MedchemExpress.com. 8-Azaspiro[4.5]decane-7,9-dione (Standard).
• PubMed. (18)F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent.

• ResearchGate. The preparation of 8-[4-[4-(2-pyrimidinyl)-1-piperaziny]butyl]-8-azaspiro[9][14] decane-7,9-dione hydrochloride. Available from:

• ResearchGate. Design, synthesis, molecular docking, anti-proliferative and anti-TB studies of 2H-chromen-8-azaspiro[4.5]decane-7,9-dione conjugates | Request PDF.
• RSC Publishing. Synthesis, electropolymerization and functionalization via click chemistry of N-alkynylated dithieno[3,2-b:2′,3′-d]pyrrole.
• PubMed Central. Click Chemistry, a Powerful Tool for Pharmaceutical Sciences.
• ResearchGate. Synthesis of 8-oxa-2-azaspiro[4.5]decane | Request PDF.
• PubMed Central. Multicomponent Reactions for de Novo Synthesis of BODIPY Probes: In Vivo Imaging of Phagocytic Macrophages.

• Google Patents. 8-azaspiro[9][14] decane-7, the preparation method of 9-dione compounds. Available from:

• MDPI. Spirocyclic Nitroxides as Versatile Tools in Modern Natural Sciences: From Synthesis to Applications. Part I. Old and New Synthetic Approaches to Spirocyclic Nitroxyl Radicals.
• ACS Publications. Spirocyclic Scaffolds in Medicinal Chemistry.
• Single Use Support. Bioconjugates: Examples & Applications.
• PubMed. Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. lumiprobe.com [lumiprobe.com]
• 3. Click Chemistry, a Powerful Tool for Pharmaceutical Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 8-[4-[2-(1,2,3,4-Tetrahydroisoquinolinyl]butyl-8-azaspiro[4.5]decane-7,9-dione: a new 5-HT1A receptor ligand with the same activity profile as buspirone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. newdrugapprovals.org [newdrugapprovals.org]
• 6. researchgate.net [researchgate.net]
• 7. 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione [myskinrecipes.com]
• 8. Synthesis, electropolymerization and functionalization via click chemistry of N-alkynylated dithieno[3,2-b:2′,3′-d]pyrrole - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. lumiprobe.com [lumiprobe.com]
• 10. interchim.fr [interchim.fr]
• 11. 8-Azaspiro(4.5)decane-7,9-dione | C9H13NO2 | CID 136843 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Development and Characterization of Fluorescent Probes for the G Protein-Coupled Receptor 35 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Fluorescence lifetime characterization of novel low-pH probes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione in Central Nervous System (CNS) Drug Discovery

Authored by: Senior Application Scientist, CNS Therapeutics Division

Introduction: The Strategic Value of a Versatile Scaffold

The relentless pursuit of novel chemical entities for the modulation of Central Nervous System (CNS) targets is a cornerstone of modern neuroscience research. Within this landscape, the 8-azaspiro[4.5]decane-7,9-dione scaffold has emerged as a privileged structure, most notably as the core of the clinically approved anxiolytic, Buspirone.[1][2] This foundational structure has demonstrated a propensity for interaction with key CNS receptors, including serotonin and dopamine pathways.[3][4] The subject of this guide, 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione , represents a strategic evolution of this scaffold. It is a key intermediate engineered for versatility in CNS drug discovery.[3]

The introduction of the terminal alkyne (prop-2-ynyl) group transforms this molecule into a powerful platform for library synthesis via Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".[3] This allows for the rapid and efficient conjugation of a vast array of azide-containing fragments, enabling the exploration of a broad chemical space around the core scaffold. This application note provides a comprehensive guide for researchers to leverage 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione in the discovery of novel CNS agents, from library synthesis to initial pharmacological characterization.

Table 1: Physicochemical Properties of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione

Property	Value	Reference
Molecular Formula	C₁₂H₁₅NO₂	[3]
Molecular Weight	205.25 g/mol	[3]
CAS Number	25032-23-9	[3]
Appearance	White to off-white solid
Solubility	Soluble in DMSO, DMF, and chlorinated solvents

Strategic Application in CNS Drug Discovery: A Workflow

The primary application of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione is as a versatile starting material for the generation of compound libraries targeting various CNS disorders such as anxiety, depression, and neurodegenerative diseases.[3] The inherent spirocyclic nature of the core provides a rigid, three-dimensional structure that can confer favorable binding properties.[3] The workflow outlined below describes a logical progression from library synthesis to hit identification and initial characterization.

Caption: CNS Drug Discovery Workflow using the featured scaffold.

Protocols for Synthesis and Screening

Protocol 1: Synthesis of a Triazole Library via CuAAC

This protocol details the parallel synthesis of a 1,2,3-triazole-containing compound library from 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione.

Rationale: The CuAAC reaction is chosen for its high efficiency, mild reaction conditions, and broad functional group tolerance, making it ideal for creating a diverse library of compounds.

Materials:

• 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione

• A diverse set of organic azides (e.g., benzyl azide, phenethyl azide, custom-synthesized azides)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Dimethyl sulfoxide (DMSO)

• Water (deionized)

• 96-well reaction block

Procedure:

• Stock Solution Preparation:

  • Prepare a 100 mM stock solution of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione in DMSO.

  • Prepare 120 mM stock solutions of each organic azide in DMSO.

  • Prepare a 50 mM stock solution of CuSO₄·5H₂O in deionized water.

  • Prepare a 250 mM stock solution of sodium ascorbate in deionized water (prepare fresh).

• Reaction Setup (per well of a 96-well plate):

  • To each well, add 50 µL of the 100 mM 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione stock solution (5 µmol).

  • Add 50 µL of a specific 120 mM organic azide stock solution (6 µmol, 1.2 equivalents).

  • Add 20 µL of the 50 mM CuSO₄·5H₂O stock solution (1 µmol, 20 mol%).

  • Initiate the reaction by adding 20 µL of the freshly prepared 250 mM sodium ascorbate stock solution (5 µmol, 1 equivalent).

• Reaction and Workup:

  • Seal the 96-well plate and shake at room temperature for 16-24 hours.

  • Upon completion (monitored by LC-MS of a representative well), quench the reaction by adding 100 µL of a 10% EDTA solution in water to each well.

  • The crude reaction mixtures can be directly diluted for high-throughput screening or purified by preparative HPLC.

Protocol 2: In Vitro Receptor Binding Assay (Radioligand Displacement)

This protocol describes a competitive binding assay to determine the affinity of the newly synthesized compounds for a specific CNS target, for example, the human serotonin 5-HT1A receptor.

Rationale: This assay quantifies the ability of a test compound to displace a known high-affinity radioligand from its receptor, providing a measure of the compound's binding affinity (Ki).

Materials:

• Membrane preparations from cells stably expressing the human 5-HT1A receptor.

• Radioligand: [³H]-8-OH-DPAT (a high-affinity 5-HT1A agonist).

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgSO₄, 0.5 mM EDTA, pH 7.4.

• Non-specific binding control: 10 µM 5-carboxamidotryptamine (5-CT).

• Synthesized compound library (diluted in assay buffer with a final DMSO concentration <1%).

• Scintillation vials and scintillation cocktail.

• Glass fiber filters (e.g., Whatman GF/B).

• Filtration apparatus.

Procedure:

• Assay Plate Setup (96-well format):

  • Add 25 µL of assay buffer to the "total binding" wells.

  • Add 25 µL of 10 µM 5-CT to the "non-specific binding" wells.

  • Add 25 µL of varying concentrations of test compounds (e.g., from 10 nM to 100 µM) to the experimental wells.

• Reaction Incubation:

  • Add 25 µL of [³H]-8-OH-DPAT (at a final concentration equal to its Kd, e.g., 1 nM) to all wells.

  • Add 50 µL of the receptor membrane preparation (e.g., 10-20 µg protein per well) to all wells to initiate the binding reaction.

  • Incubate the plate at 25°C for 60 minutes.

• Termination and Filtration:

  • Rapidly terminate the reaction by vacuum filtration through the glass fiber filters, washing each well 3-4 times with ice-cold assay buffer.

• Quantification:

  • Place the filters in scintillation vials, add 4-5 mL of scintillation cocktail, and allow to equilibrate.

  • Measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate the percentage of specific binding for each compound concentration.

  • Determine the IC50 value (the concentration of compound that inhibits 50% of specific binding) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Table 2: Hypothetical Screening Results

Compound ID	Modification (from Azide)	5-HT1A Ki (nM)	D2 Ki (nM)	M1 Ki (nM)
PAD-001	4-Fluorobenzyl	15.2	>10,000	>10,000
PAD-002	3-Methoxybenzyl	89.7	>10,000	>10,000
PAD-003	2-Indolylethyl	25.6	8,500	>10,000
PAD-004	Cyclohexylmethyl	450.1	>10,000	>10,000
Buspirone	(Reference)	20.5	4,500	>10,000

Functional Characterization of Hits

Once high-affinity binders ("hits") are identified, it is crucial to determine their functional activity (i.e., are they agonists, antagonists, or inverse agonists?).

Caption: Signaling pathway for a 5-HT1A receptor agonist.

Protocol 3: cAMP Accumulation Assay

Rationale: The 5-HT1A receptor is a Gi-coupled GPCR, meaning that its activation by an agonist leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels. This assay measures this downstream effect.

Materials:

• CHO or HEK293 cells stably expressing the human 5-HT1A receptor.

• Forskolin (an adenylyl cyclase activator).

• Reference agonist (e.g., 8-OH-DPAT).

• Test compounds.

• A commercial cAMP assay kit (e.g., HTRF, ELISA, or LANCE).

Procedure:

• Cell Plating:

  • Plate the cells in a 96-well or 384-well plate and grow to 80-90% confluency.

• Compound Treatment:

  • Wash the cells with serum-free media.

  • Pre-incubate the cells with varying concentrations of the test compounds for 15-20 minutes.

• Stimulation and Lysis:

  • Stimulate the cells with a fixed concentration of forskolin (e.g., 10 µM) to induce cAMP production. This is done in the continued presence of the test compounds.

  • Incubate for 30 minutes at 37°C.

  • Lyse the cells according to the cAMP assay kit manufacturer's instructions.

• cAMP Quantification:

  • Measure the cAMP levels using the chosen assay kit.

• Data Analysis:

  • Plot the cAMP concentration against the log of the test compound concentration.

  • For agonists, this will result in a dose-dependent decrease in forskolin-stimulated cAMP levels. Calculate the EC50 (potency) and the Emax (efficacy) relative to the reference agonist.

  • To test for antagonist activity, co-incubate the cells with a fixed concentration of a known agonist (like 8-OH-DPAT) and varying concentrations of the test compound. An antagonist will reverse the agonist-induced decrease in cAMP.

Conclusion and Future Directions

8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione is a highly valuable chemical tool for CNS drug discovery. Its strategic design allows for the rapid generation of diverse chemical libraries through click chemistry. The protocols outlined in this application note provide a clear and logical framework for synthesizing these libraries and screening them for novel bioactivity. The 8-azaspiro[4.5]decane-7,9-dione core has a proven track record in targeting serotonergic and other CNS receptors, and the derivatization potential offered by the propargyl group opens up new avenues for discovering next-generation therapeutics for a range of neurological and psychiatric disorders.[3][4][5] Successful hits from this workflow can be advanced into more complex secondary assays, structure-activity relationship (SAR) studies, and eventually, in vivo models of CNS disease.

References

• MySkinRecipes. 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione.

• Obniska, J., et al. (2007). Impact of aromatic substitution on the anticonvulsant activity of new N-(4-arylpiperazin-1-yl)-alkyl-2-azaspiro[4][5]decane-1,3-dione derivatives. PubMed. Available from:

• Obniska, J., & Kaminski, K. (2004). Synthesis and anticonvulsant properties of new N-phenylamino derivatives of 2-azaspiro[4.4]nonane, 2-azaspiro[4.5]decane-1,3-dione and 3-cyclohexylpyrrolidine-2,5-dione. Part IV. PubMed.
• Mokrosz, J. L., et al. (1996). 8-[4-[2-(1,2,3,4-Tetrahydroisoquinolinyl]butyl-8-azaspiro[4.5]decane-7,9-dione: a new 5-HT1A receptor ligand with the same activity profile as buspirone. Journal of Medicinal Chemistry.
• Tatarczyńska, E., et al. (1998). The Novel Buspirone Analogue, 8-[4-[2-(1,2,3,4-tetrahydroisoquinolinyl)[butyl]-8-azaspiro [4.5 ]decane-7,9-dione, With Anxiolytic-Like and Antidepressant-Like Effects in Rats. Journal of Psychopharmacology.
• Brubaker, A. N., & Colley, M. Jr. (1986). Synthesis and Pharmacological Evaluation of Some 6-substituted 7-methyl-1,4-dioxa-7-azaspiro[4.5]decanes as Potential Dopamine Agonists. Journal of Medicinal Chemistry.
• Sauerberg, P., et al. (1992). Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. PubMed.
• Jia, H., et al. (2020). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry.
• PubChem. Buspirone. National Institutes of Health.

• Luo, H., et al. (2011). The preparation of 8-[4-[4-(2-pyrimidinyl)-1-piperaziny]butyl]-8-azaspiro[4][5] decane-7,9-dione hydrochloride. ResearchGate. Available from: Gl4fXeJhnwksYuCMGwoakkg==)

Sources

• 1. Buspirone | C21H31N5O2 | CID 2477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione [myskinrecipes.com]
• 4. 8-[4-[2-(1,2,3,4-Tetrahydroisoquinolinyl]butyl-8-azaspiro[4.5]decane-7,9-dione: a new 5-HT1A receptor ligand with the same activity profile as buspirone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The novel buspirone analogue, 8-[4-[2-(1,2,3,4-tetrahydroisoquinolinyl)[butyl]-8-azaspiro [4.5 ]decane-7,9-dione, with anxiolytic-like and antidepressant-like effects in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Functionalization of biomolecules with 8-azaspiro[4.5]decane alkyne linkers

Application Note & Protocols

Topic: Advanced Bioconjugation: Leveraging 8-Azaspiro[4.5]decane Alkyne Linkers for High-Fidelity Biomolecule Functionalization

Abstract

The development of next-generation bioconjugates, such as Antibody-Drug Conjugates (ADCs) and advanced molecular probes, demands chemical tools that offer precision, stability, and favorable physicochemical properties. This guide details the application of 8-azaspiro[4.5]decane alkyne linkers, a novel class of reagents designed to address the limitations of traditional, planar linkers. By leveraging a rigid, three-dimensional spirocyclic core, these linkers enhance aqueous solubility and metabolic stability while providing a bioorthogonal alkyne handle for highly efficient and specific "click" chemistry reactions.[1][2][3] We provide a comprehensive overview of the underlying chemical principles, detailed step-by-step protocols for antibody functionalization, and expert insights into the causality behind critical experimental choices.

Introduction: Escaping "Flatland" in Bioconjugate Design

For decades, the design of chemical linkers for bioconjugation has been dominated by linear, flexible, and often aromatic structures. While functional, these "flat" linkers can introduce undesirable properties, such as aggregation and poor pharmacokinetics. The "escape from flatland" concept in medicinal chemistry advocates for the use of scaffolds with a higher fraction of sp³-hybridized carbons (Fsp³) to create molecules with superior three-dimensional character.[4]

Spirocyclic scaffolds are at the forefront of this evolution.[2][4] These structures, where two rings are fused at a single carbon atom, offer a rigid framework that can improve a molecule's physicochemical properties, including:

• Enhanced Solubility: The increased sp³ character of spirocycles generally favors water solubility compared to corresponding aromatic systems.[2][3]

• Improved Metabolic Stability: The rigid conformation can protect against enzymatic degradation.[1][5]

• Optimal 3D Orientation: The spirocyclic core projects attached functionalities into well-defined vectors in three-dimensional space, enabling more precise interactions with biological targets.[2][3]

The 8-azaspiro[4.5]decane scaffold is a privileged structure that embodies these advantages.[6] When equipped with an alkyne handle, it becomes a powerful tool for bioconjugation via azide-alkyne cycloaddition, a cornerstone of click chemistry.[7][8] For applications involving living systems, the copper-free variant, Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), is the method of choice due to its biocompatibility, eliminating the need for cytotoxic copper catalysts.[9][10] This application note provides the scientific rationale and detailed protocols for using these advanced linkers to create superior bioconjugates.

Core Principles & Workflow

The functionalization strategy involves a two-stage process. First, the 8-azaspiro[4.5]decane alkyne linker, bearing a biomolecule-reactive group (e.g., a maleimide), is covalently attached to the target biomolecule. Second, the newly installed alkyne handle is used to "click" on a payload molecule functionalized with a complementary azide group.

The Reaction: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a bioorthogonal reaction that leverages the high ring strain of a cyclooctyne to drive a [3+2] cycloaddition with an azide, forming a stable triazole linkage.[7][11][] The reaction is driven by the release of enthalpy from the strained ring system and proceeds rapidly under physiological conditions without interfering with native biological functional groups.[9][10][] This makes SPAAC an ideal tool for labeling biomolecules in complex environments, including live cells.[8][9]

General Experimental Workflow

The overall process for creating a final bioconjugate, such as an Antibody-Drug Conjugate (ADC), is visualized below. This workflow ensures site-specificity and high conjugation efficiency.

Figure 1: High-level workflow for the two-stage functionalization of an antibody using an 8-azaspiro[4.5]decane alkyne linker and subsequent SPAAC conjugation.

Detailed Protocol: Site-Specific Labeling of a Cysteine-Engineered Antibody

This protocol describes the conjugation of an azide-bearing payload to a monoclonal antibody (mAb) containing an engineered cysteine residue using a maleimide-functionalized 8-azaspiro[4.5]decane linker bearing a strained dibenzocyclooctyne (DBCO) group for copper-free click chemistry.

Stage 1: Preparation of the Alkyne-Modified Antibody

Causality: This stage aims to attach the alkyne linker to a specific site on the antibody. Cysteine-maleimide chemistry is a robust and widely used method for site-specific conjugation.[13] A mild reducing agent, such as TCEP, is used to selectively reduce the interchain disulfide bonds, exposing the free thiol groups of the engineered cysteines for reaction without denaturing the antibody.[14]

Materials:

• Cysteine-engineered mAb (e.g., at 10 mg/mL in PBS, pH 7.4)

• Tris(2-carboxyethyl)phosphine (TCEP) stock solution (10 mM in water)

• Maleimide-8-Azaspiro[4.5]decane-DBCO linker stock solution (10 mM in DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4, degassed

• Desalting columns (e.g., PD-10)

• Protein concentrators

Procedure:

• Antibody Preparation: Place the required volume of mAb solution in a microcentrifuge tube.

• Reduction: Add TCEP stock solution to the mAb solution to achieve a final 2.5-fold molar excess of TCEP per disulfide bond to be reduced. Incubate at 37°C for 1 hour with gentle mixing.

  • Expert Insight: Precise control over the TCEP concentration and incubation time is critical to prevent over-reduction and potential fragmentation of the antibody.

• Linker Conjugation: Add the Maleimide-8-Azaspiro[4.5]decane-DBCO linker stock solution to the reduced antibody to achieve a 5-fold molar excess of linker per reactive thiol. The final concentration of DMSO should not exceed 10% (v/v) to avoid protein denaturation.[14]

• Incubation: Incubate the reaction mixture at room temperature for 2 hours with gentle mixing, protected from light.

• Purification: Remove excess, unreacted linker and TCEP using a desalting column equilibrated with degassed PBS, pH 7.4.

• Concentration: Concentrate the purified, alkyne-modified mAb to the desired concentration using a protein concentrator.

• Characterization (Self-Validation):

  • Determine the protein concentration via A280 measurement.

  • Confirm successful conjugation and integrity of the antibody using Hydrophobic Interaction Chromatography (HIC) or Mass Spectrometry (MS). HIC can resolve species with different numbers of attached linkers.

Stage 2: SPAAC Conjugation with Azide-Payload

Causality: This stage utilizes the bioorthogonal nature of the installed DBCO-alkyne handle. The reaction with the azide-payload is highly specific and proceeds efficiently under mild, physiological conditions, ensuring the integrity of the antibody and payload.[9]

Materials:

• Alkyne-modified mAb (from Stage 1)

• Azide-functionalized payload (e.g., fluorescent dye, toxin) stock solution (10 mM in DMSO)

• PBS, pH 7.4

• Desalting columns or Size Exclusion Chromatography (SEC) system

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the alkyne-modified mAb with the azide-functionalized payload stock solution. Use a 3- to 5-fold molar excess of the azide-payload over the antibody.

• Incubation: Incubate the reaction for 4-12 hours at room temperature or overnight at 4°C with gentle mixing. The reaction is typically faster at room temperature.[10]

  • Expert Insight: The reaction kinetics are second-order.[10] Higher concentrations of reactants will lead to faster completion. Monitor reaction progress using HIC-HPLC if necessary.

• Purification: Purify the final antibody conjugate to remove any unreacted azide-payload and potential aggregates. A desalting column is suitable for removing small molecules, while SEC is recommended for removing larger impurities or aggregates.

• Final Formulation: Buffer exchange the purified conjugate into a suitable storage buffer (e.g., PBS or a formulation buffer specific to the antibody).

• Characterization (Self-Validation):

  • Determine the final protein concentration (A280).

  • Calculate the average Drug-to-Antibody Ratio (DAR) using UV-Vis spectroscopy (if the payload has a distinct absorbance) or HIC-HPLC.

  • Assess aggregation levels using Size Exclusion Chromatography (SEC-HPLC).

  • Confirm the final conjugate mass and integrity via Mass Spectrometry.

Quantitative Data & Expected Outcomes

The use of 8-azaspiro[4.5]decane linkers is expected to yield bioconjugates with defined stoichiometries and high stability.

Parameter	Typical Value	Characterization Method	Rationale / Reference
Linker-to-Antibody Ratio	1.8 - 2.0 (for 2 sites)	HIC-HPLC, Mass Spec	High efficiency of cysteine-maleimide reaction.
Final DAR	1.8 - 2.0	UV-Vis, HIC-HPLC	High efficiency and specificity of SPAAC reaction.[9][10]
Aggregation	< 2%	SEC-HPLC	Spirocyclic scaffold improves solubility and reduces aggregation propensity.[2][5]
In Vitro Linker Stability	>95% stable in human plasma after 7 days	LC-MS	The thioether and triazole linkages are highly stable under physiological conditions.[15][16]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Linker Conjugation Efficiency	Incomplete antibody reduction.	Optimize TCEP concentration and incubation time. Ensure TCEP solution is fresh.
Hydrolysis of maleimide group.	Prepare maleimide linker solution immediately before use. Maintain pH between 6.5-7.5.
Antibody Aggregation	High concentration of organic solvent (DMSO).	Keep final DMSO concentration below 10%[14]. Consider using a more water-soluble linker derivative if available.
Over-reduction of antibody.	Reduce TCEP concentration or incubation time.
Low Final DAR in SPAAC	Insufficient incubation time or reactant concentration.	Increase incubation time or use a higher molar excess of the azide-payload.
Degradation of DBCO or azide reagent.	Store reagents properly (desiccated, protected from light). Verify reagent quality.

Conclusion

The functionalization of biomolecules using 8-azaspiro[4.5]decane alkyne linkers represents a significant advancement in the field of bioconjugation. This approach combines the benefits of a three-dimensional, property-enhancing scaffold with the precision and biocompatibility of copper-free click chemistry. The protocols and insights provided herein demonstrate a robust and reproducible methodology for creating highly stable, well-defined bioconjugates. By moving beyond traditional linear linkers, researchers, scientists, and drug development professionals can unlock new potential in the design of next-generation therapeutics and diagnostics.

References

• Grokipedia. (n.d.). Copper-free click chemistry. Grokipedia. [Link]

• Zheng, Z., & Tice, C. M. (2016). The utilization of spirocyclic scaffolds in novel drug discovery. Expert Opinion on Drug Discovery, 11(9), 831-834. [Link]

• ResearchGate. (n.d.). Spirocyclic Scaffolds in Medicinal Chemistry. Request PDF. [Link]

• Wikipedia. (n.d.). Copper-free click chemistry. [Link]

• Figshare. (2015). 18F‑Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. Journal of Medicinal Chemistry. [Link]

• Benedetti, E., & Micouin, L. (2024). Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? Expert Opinion on Drug Discovery. [Link]

• ACS Publications. (2015). 18F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. Journal of Medicinal Chemistry. [Link]

• Liu, B., et al. (2017). A Simple Approach to Bioconjugation at Diverse Levels: Metal-Free Click Reactions of Activated Alkynes with Native Groups of Biotargets without Prefunctionalization. International Journal of Molecular Sciences. [Link]

• Regmi, S., et al. (2018). Chemical Modification of Linkers Provides Stable Linker–Payloads for the Generation of Antibody–Drug Conjugates. Bioconjugate Chemistry. [Link]

• Chinese Chemical Letters. (2020). Strain-Promoted Azide-Alkyne Cycloaddition. [Link]

• ACS Publications. (2015). 18F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. Journal of Medicinal Chemistry. [Link]

• ResearchGate. (n.d.). Utilization of Alkyne Bioconjugations to Modulate Protein Function. [Link]

• PubMed. (2015). 18F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. [Link]

• Mbua, N. E., et al. (2011). Strain-Promoted Azide-Alkyne Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. ChemBioChem. [Link]

• Utrecht University Research Portal. (2011). Strain-promoted alkyne-azide cycloadditions (SPAAC) reveal new features of glycoconjugate biosynthesis. [Link]

• PubMed. (1995). Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. [Link]

• ResearchGate. (n.d.). Making a Long Journey Short: Alkyne Functionalization of Natural Product Scaffolds. [Link]

• MDPI. (2020). Difunctionalization of Alkenes and Alkynes via Intermolecular Radical and Nucleophilic Additions. [Link]

• PubMed. (2020). Effect of Linker-Drug Properties and Conjugation Site on the Physical Stability of ADCs. [Link]

• Royal Society of Chemistry. (2020). Synthesis of functionalized spirocyclic oxetanes through Paternò–Büchi reactions of cyclic ketones and maleic acid derivatives. [Link]

• Royal Society of Chemistry. (2021). Rhodium(iii)-catalyzed mild and regioselective dearomative spirocyclization of 2-aryl-3-nitrosoindoles with alkynes. [Link]

• ResearchGate. (2018). Chemical Modification of Linkers Provides Stable Linker–Payloads for the Generation of Antibody–Drug Conjugates. [Link]

• ResearchGate. (n.d.). Synthesis of 8-oxa-2-azaspiro[4.5]decane. [Link]

• PubMed. (2019). Improving the stability of thiol-maleimide bioconjugates via the formation of a thiazine structure. [Link]

• PubMed. (2020). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. [Link]

• NIH National Center for Biotechnology Information. (2014). A Genetically Encoded Alkyne Directs Palladium-Mediated Protein Labeling on Live Mammalian Cell Surface. [Link]

• NIH National Center for Biotechnology Information. (2016). A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins. [Link]

• ResearchGate. (n.d.). Representative azaspiro[4.5]decane in bioactive molecules, and work design. [Link]

• ResearchGate. (n.d.). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. [Link]

• ACS Publications. (2014). A Genetically Encoded Alkyne Directs Palladium-Mediated Protein Labeling on Live Mammalian Cell Surface. [Link]

Sources

• 1. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Spirocyclic Building Blocks for Scaffold Assembly [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? - HitGen OpenDEL™ [opendelcommunity.com]
• 6. researchgate.net [researchgate.net]
• 7. chempep.com [chempep.com]
• 8. grokipedia.com [grokipedia.com]
• 9. vectorlabs.com [vectorlabs.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Strain-Promoted Azide-Alkyne Cycloaddition [manu56.magtech.com.cn]
• 13. Improving the stability of thiol-maleimide bioconjugates via the formation of a thiazine structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Chemical Modification of Linkers Provides Stable Linker–Payloads for the Generation of Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for High-Throughput Screening of Spirocyclic Compounds

Introduction: Embracing the Third Dimension in Drug Discovery

The pursuit of novel chemical entities with enhanced therapeutic profiles has led drug discovery researchers to explore beyond the "flatland" of two-dimensional molecular structures.[1] In this context, spirocyclic compounds, characterized by their unique three-dimensional (3D) and rigid scaffolds where two rings share a single atom, have emerged as a promising class of molecules.[2] Their inherent structural complexity and sp³-rich nature offer significant advantages, including improved potency, enhanced selectivity, and optimized physicochemical properties such as solubility and metabolic stability.[1][3] The rigid conformation of spirocycles can lead to more precise interactions with biological targets, enhancing binding affinity and selectivity.[2] This structural feature is particularly valuable for targeting complex protein-protein interactions and enzymes with well-defined binding pockets.[4]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on establishing a robust high-throughput screening (HTS) workflow specifically tailored for spirocyclic compound libraries. We will delve into the critical aspects of assay development, automation, data analysis, and hit validation, offering field-proven insights and detailed protocols to navigate the unique challenges and opportunities presented by these complex molecules.

I. Spirocyclic Compound Libraries: Quality and Management

The success of any HTS campaign is fundamentally linked to the quality and diversity of the compound library. Spirocyclic libraries are designed to explore a greater chemical space with unique 3D vectors.[5]

Key Considerations for Spirocyclic Libraries:

• Structural Diversity: A well-designed library should encompass a wide range of spirocyclic scaffolds to maximize the chances of identifying hits against various biological targets.[4]

• Physicochemical Properties: While spirocycles can improve properties like solubility, it is crucial to assess the overall "drug-likeness" of the library. Parameters such as molecular weight, lipophilicity (cLogP), and polar surface area should be within acceptable ranges for drug development.[1]

• Purity and Integrity: Each compound in the library must be of high purity to avoid false positives or negatives. Compound integrity should be regularly monitored, especially for long-term storage.

Protocol 1: Spirocyclic Compound Library Handling and Plating

This protocol outlines the steps for preparing spirocyclic compound libraries for HTS, with a focus on mitigating potential solubility issues.

Materials:

• Spirocyclic compound library in DMSO (or other suitable solvent)

• Acoustic liquid handler (e.g., Beckman Echo, Labcyte Echo)[6]

• 384-well or 1536-well assay plates (e.g., Corning, Greiner Bio-One)

• Plate sealer

• Centrifuge with plate rotors

Procedure:

• Compound Thawing and Mixing:

  • Thaw the frozen stock plates of the spirocyclic library at room temperature.

  • Once thawed, briefly centrifuge the plates to collect the entire volume at the bottom of the wells.

  • Thoroughly mix the compound solutions by gentle vortexing or by repeated aspiration and dispensing with a liquid handler.

• Acoustic Dispensing for Assay Plates:

  • Utilize an acoustic liquid handler for non-contact dispensing of nanoliter volumes of the compound solutions into the assay plates. This technology is crucial for minimizing compound precipitation and cross-contamination.[6]

  • Program the liquid handler to create a dose-response curve by dispensing varying concentrations of each compound across multiple wells. A typical starting concentration for primary screening is 10 µM.

• Quality Control:

  • Visually inspect the assay plates for any signs of compound precipitation after dispensing.

  • Include quality control wells on each plate containing known inhibitors and activators (positive controls) and DMSO alone (negative control).

• Plate Sealing and Storage:

  • Seal the assay plates with an appropriate plate sealer to prevent evaporation.

  • If not used immediately, store the plates at a controlled temperature (e.g., 4°C or -20°C) for a short period.

II. Assay Development and Optimization for Spirocyclic Compounds

The choice between a biochemical and a cell-based assay is a critical decision in the HTS workflow.[7][8] The three-dimensional and often more lipophilic nature of spirocyclic compounds can influence this choice and necessitate specific optimization strategies.

A. Biochemical Assays

Biochemical assays utilize purified biological targets, such as enzymes or receptors, and are often preferred for their simplicity, lower cost, and higher throughput.[9] They provide direct information on the interaction between the compound and the target.

Challenges and Considerations for Spirocyclic Compounds in Biochemical Assays:

• Solubility: The hydrophobicity of some spirocyclic scaffolds can lead to poor solubility in aqueous assay buffers, resulting in compound aggregation and false-positive results.[10]

• Assay Interference: The complex structures of spirocyclic compounds may interfere with certain detection technologies (e.g., fluorescence-based readouts).

Protocol 2: Optimizing a Kinase Activity Assay for Spirocyclic Inhibitors

This protocol provides a framework for developing a robust biochemical assay to screen for spirocyclic kinase inhibitors. A prominent example is the screening for Hematopoietic Progenitor Kinase 1 (HPK1) inhibitors, where spiro-azaindoline compounds have shown promise.[11][12]

Materials:

• Purified recombinant kinase (e.g., HPK1)

• Kinase substrate (peptide or protein)

• ATP

• Assay buffer (e.g., Tris-HCl, HEPES) with detergent (e.g., Tween-20, Triton X-100) to minimize aggregation

• Detection reagents (e.g., ADP-Glo™ Kinase Assay, Promega)

• Spirocyclic compound library

• Multi-mode plate reader

Procedure:

• Enzyme and Substrate Titration:

  • Determine the optimal concentrations of the kinase and its substrate to achieve a robust signal-to-background ratio.

  • Perform a matrix titration of the enzyme and substrate and measure the reaction rate.

• ATP Concentration:

  • Determine the Km of ATP for the kinase. For competitive inhibitor screening, the ATP concentration should be at or near its Km.

• Detergent Optimization:

  • Test a range of non-ionic detergents and their concentrations to identify conditions that prevent compound aggregation without inhibiting enzyme activity.

• Assay Miniaturization and Z'-Factor Determination:

  • Miniaturize the assay to a 384- or 1536-well format.

  • Determine the Z'-factor, a statistical measure of assay quality, using positive and negative controls. A Z'-factor > 0.5 is generally considered acceptable for HTS.[13]

• Primary Screen:

  • Screen the spirocyclic compound library at a single concentration (e.g., 10 µM).

• Confirmation and Dose-Response:

  • Confirm the activity of "hits" from the primary screen by re-testing.

  • Generate dose-response curves for confirmed hits to determine their potency (IC50).

B. Cell-Based Assays

Cell-based assays provide a more physiologically relevant context by evaluating the effect of compounds on cellular processes within a living cell.[7] They are essential for identifying compounds that modulate complex signaling pathways and for assessing cellular toxicity early in the drug discovery process.

Advantages for Screening Spirocyclic Compounds:

• Physiological Relevance: Cell-based assays can better predict the in vivo efficacy of compounds.[7]

• Membrane Permeability Assessment: These assays inherently filter out compounds with poor cell permeability.

Challenges and Considerations:

• Cytotoxicity: The cytotoxic effects of spirocyclic compounds need to be carefully evaluated to distinguish them from specific target engagement.[14]

• Complexity: Cell-based assays are generally more complex and have lower throughput than biochemical assays.

Protocol 3: High-Content Screening for Modulators of GPCR Signaling

G protein-coupled receptors (GPCRs) are a major class of drug targets, and spirocyclic compounds have shown potential as GPCR modulators.[15][][17] This protocol describes a high-content screening (HCS) assay to identify spirocyclic compounds that modulate GPCR signaling by monitoring downstream events like receptor internalization or second messenger production.

Materials:

• Cell line stably expressing the GPCR of interest (e.g., HEK293, CHO)

• Fluorescently labeled ligand or antibody for the GPCR

• Reagents for detecting second messengers (e.g., cAMP, Ca²⁺)

• High-content imaging system

• Spirocyclic compound library

Procedure:

• Cell Seeding:

  • Seed the cells into 384-well imaging plates at an optimal density to form a confluent monolayer.

• Compound Treatment:

  • Treat the cells with the spirocyclic compound library at various concentrations.

  • Include appropriate controls (agonist, antagonist, vehicle).

• Cell Staining and Imaging:

  • For receptor internalization assays, stain the cells with a fluorescently labeled antibody or ligand targeting the GPCR.

  • Acquire images using a high-content imaging system.

• Image Analysis:

  • Use image analysis software to quantify changes in cellular morphology, receptor localization, or second messenger levels.

• Data Analysis and Hit Selection:

  • Identify compounds that induce a significant change in the measured cellular phenotype compared to controls.

  • Perform dose-response analysis to determine the potency and efficacy of the hits.

III. Automation and Liquid Handling for Spirocyclic HTS

The efficiency and reproducibility of HTS are heavily reliant on automation.[18][19] Automated liquid handlers, plate movers, and readers are essential for managing the large number of plates and compounds involved in a screening campaign.

Key Automation Components:

• Acoustic Liquid Handlers: As mentioned, these are ideal for dispensing small volumes of compounds directly from library plates, minimizing the risk of precipitation and cross-contamination.[6]

• Robotic Arms: These are used to move plates between different instruments in the HTS workflow.[19]

• Integrated Plate Readers: Multi-mode plate readers capable of measuring absorbance, fluorescence, and luminescence are essential for various assay formats.

IV. Data Analysis and Hit Validation

HTS campaigns generate vast amounts of data that require sophisticated analysis to identify true hits and eliminate false positives.[20][21] The unique structural features of spirocyclic compounds may necessitate tailored data analysis and hit validation strategies.

Data Analysis Pipeline:

• Data Normalization: Raw data from the plate reader is normalized to account for plate-to-plate and well-to-well variations. This is typically done using the signals from the positive and negative controls on each plate.

• Hit Identification: A statistical cutoff, often based on the mean and standard deviation of the negative controls (e.g., >3 standard deviations from the mean), is used to identify primary hits.[20]

• Data Visualization: Heatmaps and scatter plots are used to visualize the screening data and identify potential systematic errors or trends.

Hit Validation Cascade:

A multi-step validation process is crucial to ensure that the identified hits are genuine and worthy of further investigation.

Table 1: Quantitative Data Summary for a Hypothetical HTS Campaign

Parameter	Value/Range	Rationale
Library Size	50,000 spirocyclic compounds	A diverse library to explore novel chemical space.
Primary Screen Concentration	10 µM	A standard concentration to balance hit identification with minimizing false positives.
Assay Format	384-well	A compromise between throughput and reagent volume.
Z'-Factor	> 0.6	Indicates a robust and reliable assay.
Primary Hit Rate	~1%	A manageable number of hits for follow-up studies.
Confirmed Hit Rate	~0.2%	After removing false positives and non-reproducible hits.
Final Lead Series	2-3	Promising scaffolds for lead optimization.

V. Conclusion and Future Directions

The integration of spirocyclic compounds into drug discovery pipelines represents a significant step towards accessing novel and more effective therapeutics. Their unique three-dimensional structures offer the potential to overcome some of the limitations of traditional, flatter molecules. A successful HTS campaign with these complex compounds hinges on a well-designed experimental setup that addresses their specific properties, from careful library management and tailored assay development to robust automation and rigorous data analysis.

Future advancements in HTS technologies, such as the increasing use of artificial intelligence and machine learning for predictive modeling and data analysis, will further enhance our ability to efficiently screen and identify promising spirocyclic drug candidates.[22] As our understanding of the biological relevance of 3D molecular architecture grows, the importance of spirocyclic compounds in drug discovery is set to expand, paving the way for the development of next-generation medicines.

References

• The Spirocycle Surge in Drug Discovery. (2025, September 29). Drug Hunter. Retrieved from [Link]

• Recent in vivo advances of spirocyclic scaffolds for drug discovery. (2022, March 25). Expert Opinion on Drug Discovery, 17(6), 603-618. Retrieved from [Link]

• Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. (2025, April 5). European Journal of Medicinal Chemistry, 287, 117368. Retrieved from [Link]

• Automating Production of Compound Libraries. (n.d.). Lab Manager. Retrieved from [Link]

• Liquid Handlers: Providing Solutions for Library Compound and Sample Management. (2017, March 20). Lab Manager. Retrieved from [Link]

• Discovery of Spiro-azaindoline Inhibitors of Hematopoietic Progenitor Kinase 1 (HPK1). (2021, December 8). ACS Medicinal Chemistry Letters, 13(1), 108-115. Retrieved from [Link]

• Functionalized Spirocyclic Heterocycle Synthesis and Cytotoxicity Assay. (2021, February 9). Journal of Visualized Experiments, (168). Retrieved from [Link]

• The Solubility Studies and the Complexation Mechanism Investigations of Biologically Active Spiro[cyclopropane-1,3′-oxindoles] with β-Cyclodextrins. (2022). Molecules, 27(19), 6289. Retrieved from [Link]

• Comparative Analysis of Biochemical and Cellular Assay Conditions and the Need for a Buffer That Mimics Cytoplasmic Environments. (2021). International Journal of Molecular Sciences, 22(18), 9884. Retrieved from [Link]

• Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. (2025). Request PDF. Retrieved from [Link]

• Design, Synthesis, and Biological Evaluation of a Series of Spiro Analogues as Novel HPK1 Inhibitors. (2024, October 30). ACS Medicinal Chemistry Letters. Retrieved from [Link]

• Robotic Liquid Handling and Automation in Epigenetics. (2018). Methods in Molecular Biology, 1767, 263-277. Retrieved from [Link]

• Enhancing the rate of scaffold discovery with diversity-oriented prioritization. (2010). Bioinformatics, 26(12), i247–i255. Retrieved from [Link]

• Analysis of HTS data. (2017, November 13). Cambridge MedChem Consulting. Retrieved from [Link]

• Protocol for hit-to-lead optimization of compounds by auto in silico ligand directing evolution (AILDE) approach. (2021, February 1). STAR Protocols, 2(1), 100292. Retrieved from [Link]

• Cell-based assays on the rise. (2022, May 2). BMG LABTECH. Retrieved from [Link]

• How to Choose the Right Biochemical Assay for Drug Discovery. (2025, December 25). BellBrook Labs. Retrieved from [Link]

• How NGS Automation Improves Library Preparation Efficiency and Accuracy. (2025, September 10). Euformatics. Retrieved from [Link]

• Biochemical Assays. (n.d.). BioDuro. Retrieved from [Link]

• Biochemical assays in drug discovery and development. (2025, July 24). Celtarys Research. Retrieved from [Link]

• Automated Liquid Handling Applications. (n.d.). Agilent. Retrieved from [Link]

• Effective Strategies for Successful Hit Identification in Drug Discovery. (n.d.). Sygnature Discovery. Retrieved from [Link]

• Identify Promising Novel Leads: Integrated HTS platform powered by computational chemistry and AI/ML. (2024, December 6). YouTube. Retrieved from [Link]

• The essential roles of chemistry in high-throughput screening triage. (2012). Future Medicinal Chemistry, 4(15), 1891–1903. Retrieved from [Link]

• Data-driven approaches used for compound library design, hit triage and bioactivity modeling in high-throughput screening. (2016, October 27). Future Medicinal Chemistry, 8(16), 2055–2071. Retrieved from [Link]

• Computational Methods for Analysis of High-Throughput Screening Data. (2003). Current Pharmaceutical Design, 9(24), 2025-2041. Retrieved from [Link]

• In Vitro High Throughput Screening, What Next? Lessons from the Screening for Aurora Kinase Inhibitors. (2015). International Journal of Molecular Sciences, 16(7), 14936–14953. Retrieved from [Link]

• High-throughput screening for kinase inhibitors. (2005). ChemBioChem, 6(3), 481-490. Retrieved from [Link]

• High-throughput screening of drug leads. (2015, January 2). Science in the Classroom. Retrieved from [Link]

• Computational Techniques to Support Hit Triage. (2015). Methods in Molecular Biology, 1215, 227-249. Retrieved from [Link]

• Discovery of GPCR ligands for probing signal transduction pathways. (2016). Molecules, 21(6), 733. Retrieved from [Link]

• Automation-enabled assay development for high throughput screening. (2024, May 9). YouTube. Retrieved from [Link]

• Advances in G Protein-Coupled Receptor High-throughput Screening. (2020). Trends in Pharmacological Sciences, 41(10), 735–747. Retrieved from [Link]

• High-Throughput Screening of Natural Product and Synthetic Molecule Libraries for Antibacterial Drug Discovery. (2021). Metabolites, 11(10), 625. Retrieved from [Link]

• Technologies for Solubility, Dissolution and Permeation Enhancement of Natural Compounds. (2022, May 25). Pharmaceutics, 14(6), 1134. Retrieved from [Link]

• Adaptation of High-Throughput Screening in Drug Discovery—Toxicological Screening Tests. (2011, December 29). International Journal of Molecular Sciences, 13(1), 162–183. Retrieved from [Link]

• Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors. (2021). Journal of Medicinal Chemistry, 64(15), 11026–11039. Retrieved from [Link]

• Generalization of High-Throughput Experimentation in Organic Chemistry: Case Study on the Flortaucipir Synthesis. (2023). Molecules, 28(13), 5122. Retrieved from [Link]

• Strategies of solubility enhancement and perspectives in solubility measurements of pharmaceutical compounds. (2020, September 27). ADMET & DMPK, 8(3), 193–199. Retrieved from [Link]

• High-Throughput Screening Assay Profiling for Large Chemical Databases. (2022). Methods in Molecular Biology, 2439, 219–237. Retrieved from [Link]

• High throughput screening at The DISC: a new era of drug discovery. (2025, February 13). YouTube. Retrieved from [Link]

• Synthetic Routes to Approved Drugs Containing a Spirocycle. (2022). Molecules, 27(11), 3568. Retrieved from [Link]

• Natural Compounds as Guides for the Discovery of Drugs Targeting G-Protein-Coupled Receptors. (2020). Molecules, 25(17), 3959. Retrieved from [Link]

• Solubility Enhancement Techniques with Special Emphasis On Hydrotrophy. (2010). International Journal of Pharma Professional's Research, 1(1), 34-45. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lifechemicals.com [lifechemicals.com]
• 5. drughunter.com [drughunter.com]
• 6. youtube.com [youtube.com]
• 7. bmglabtech.com [bmglabtech.com]
• 8. Biochemical Assays-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 9. Biochemical assays in drug discovery and development - Celtarys [celtarys.com]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Design, Synthesis, and Biological Evaluation of a Series of Spiro Analogues as Novel HPK1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The essential roles of chemistry in high-throughput screening triage - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Functionalized Spirocyclic Heterocycle Synthesis and Cytotoxicity Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. lifechemicals.com [lifechemicals.com]
• 17. Advances in G Protein-Coupled Receptor High-throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Automating Production of Compound Libraries | Lab Manager [labmanager.com]
• 19. biocompare.com [biocompare.com]
• 20. Analysis of HTS data | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 21. researchgate.net [researchgate.net]
• 22. youtube.com [youtube.com]

Click chemistry applications for drug discovery and diversification

An Application Guide to Click Chemistry for Drug Discovery and Diversification

Introduction: The "Click" Philosophy in Modern Drug Discovery

The concept of "click chemistry," first articulated by K. B. Sharpless in 2001, describes a class of chemical reactions that are rapid, efficient, and highly selective, proceeding under mild, often aqueous conditions.[1][2] The philosophy was born out of a need to move beyond the often laborious and low-yielding processes of traditional organic synthesis, especially in the context of generating large libraries of compounds for drug screening.[3] A true "click" reaction is characterized by its high yield, wide scope, formation of only inoffensive byproducts (if any), stereospecificity, and simple reaction conditions that are insensitive to oxygen and water.[1][4]

This approach has revolutionized medicinal chemistry by providing a powerful toolkit for reliably joining molecular fragments, accelerating lead discovery, lead optimization, and the development of complex biological probes and therapeutics.[5][6]

The Archetypal Reaction: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The cornerstone of click chemistry is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). While the thermal reaction between an azide and an alkyne (the Huisgen 1,3-dipolar cycloaddition) requires high temperatures and yields a mixture of 1,4- and 1,5-disubstituted triazole regioisomers, the introduction of a copper(I) catalyst dramatically accelerates the reaction by a factor of 10⁷ to 10⁸ and exclusively yields the 1,4-disubstituted product.[1][7]

The resulting 1,2,3-triazole ring is not merely a linker; it is a highly stable, aromatic moiety that is resistant to hydrolysis and enzymatic degradation. It can act as a bioisostere for amide bonds, participate in hydrogen bonding, and contribute to the structural rigidity of a molecule, making it an advantageous feature in a drug candidate.[][9]

The Bioorthogonal Evolution: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

A major limitation of CuAAC for in vivo applications is the cytotoxicity of the copper catalyst.[10] This challenge was overcome by the development of Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), a truly bioorthogonal reaction.[11][12] SPAAC utilizes a cyclooctyne, a ring system whose high strain energy (~18 kcal/mol) dramatically lowers the activation energy for the cycloaddition with an azide, allowing the reaction to proceed rapidly at physiological temperatures without any catalyst.[10][13]

Reagents like dibenzocyclooctyne (DBCO) are highly reactive towards azides while remaining completely inert to the vast array of other functional groups present in living systems, making SPAAC an indispensable tool for live-cell imaging, bioconjugation, and targeted drug delivery.[12][14]

Workflow for Bioorthogonal Chemistry

General workflow of a bioorthogonal chemistry experiment using SPAAC.

Feature	Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
Catalyst	Copper(I) is required.[1]	None (reaction is driven by ring strain).[12]
Reactants	Terminal Alkyne + Azide	Strained Cyclooctyne (e.g., DBCO) + Azide
Bioorthogonality	Limited in vivo use due to copper cytotoxicity.[10]	Fully bioorthogonal; widely used in living systems.[11]
Kinetics	Very fast with catalyst and accelerating ligands.[15]	Fast, but kinetics depend on the specific cyclooctyne used.[10]
Regioselectivity	Exclusively 1,4-disubstituted triazole.[1]	Mixture of regioisomers.[10]
Primary Use Case	Synthesis of compound libraries, materials, ex vivo conjugation.[3][16]	Live-cell imaging, in vivo bioconjugation, targeted drug delivery.[12][17]

Application I: High-Throughput Synthesis for Lead Discovery

The robustness and reliability of the CuAAC reaction make it exceptionally well-suited for the parallel synthesis of large compound libraries.[16] By starting with two sets of building blocks—one containing terminal alkynes and the other containing azides—thousands of unique 1,2,3-triazole-containing molecules can be generated with high purity and minimal optimization.[3][5] This modularity allows for a rapid exploration of chemical space around a pharmacophore.

Causality in Experimental Choice: The reason CuAAC is chosen for library synthesis is its high success rate across a vast range of substrates.[16] Unlike many other coupling reactions that require extensive optimization for each new substrate pair, CuAAC often works predictably, which is essential for automated or high-throughput workflows where individual reaction tuning is not feasible.

Workflow for high-throughput library synthesis using CuAAC.

Application II: Fragment-Based Drug Discovery (FBDD)

Fragment-based drug discovery (FBDD) identifies low-molecular-weight fragments (<300 Da) that bind weakly but efficiently to a biological target.[18][19] The challenge then becomes evolving these low-affinity hits into potent leads. Click chemistry provides an elegant solution for the "fragment linking" strategy.[20] If two fragments are found to bind in adjacent pockets of a target protein, they can be modified with an alkyne and an azide, respectively. The CuAAC reaction can then be used to covalently link them, creating a single, high-affinity molecule that captures the binding energy of both original fragments.[3]

Causality in Experimental Choice: The 1,2,3-triazole linker formed by click chemistry is ideal for this purpose. It is rigid and has a defined geometry, which helps to minimize the entropic penalty of linking two fragments. Its ability to act as a hydrogen bond acceptor also provides favorable interactions within the protein's active site.[]

Workflow for fragment linking using click chemistry.

Application III: Target-Guided In Situ Click Chemistry

In situ click chemistry is a powerful FBDD strategy where the biological target itself catalyzes the formation of its own inhibitor.[21] In this approach, a library of alkyne- and azide-containing fragments is presented to the protein. The protein's binding pocket acts as a template, bringing a complementary alkyne/azide pair into close proximity and the correct orientation, thereby accelerating their cycloaddition.[2][] Only the pair that binds optimally to form a high-affinity bidentate ligand will "click" at an appreciable rate. This allows for the direct identification of potent inhibitors from a pool of very weak binders.[21]

Causality in Experimental Choice: This method is powerful because it leverages the binding energy of the transition state. The protein doesn't just bind the reactants; it specifically stabilizes the transition state of the click reaction for the best-fitting pair, effectively creating its own bespoke inhibitor. The acetylcholinesterase enzyme was an early and successful target for this approach.[2]

Application IV: Bioconjugation for Antibody-Drug Conjugates (ADCs)

Antibody-Drug Conjugates (ADCs) are a class of targeted therapeutics that use a monoclonal antibody to deliver a potent cytotoxic drug specifically to cancer cells.[22][] The linker connecting the antibody and the drug is critical for the ADC's stability and efficacy.[24] Bioorthogonal click chemistry, particularly SPAAC, provides a superior method for ADC synthesis.[22][25] By genetically encoding an unnatural amino acid containing an azide group into the antibody, or by enzymatically modifying the antibody's glycans, a site for a bioorthogonal handle can be precisely installed.[26] A DBCO-modified drug can then be "clicked" onto the antibody with high efficiency and site-specificity, resulting in a homogeneous ADC with a defined drug-to-antibody ratio (DAR).

Causality in Experimental Choice: Traditional ADC conjugation methods often target native lysine or cysteine residues, leading to a heterogeneous mixture of products with varying DARs and conjugation sites, which complicates development and can affect efficacy.[] SPAAC provides absolute control over the conjugation site, leading to a well-defined, homogeneous product, which is a critical requirement for therapeutic agents.[22][26]

Workflow for site-specific ADC synthesis via SPAAC.

Application V: Activity-Based Protein Profiling (ABPP)

Activity-Based Protein Profiling (ABPP) is a chemical proteomics technique used to assess the functional state of enzymes directly in native biological systems.[27][28] It uses chemical probes that covalently label the active site of enzymes.[29] Click chemistry has transformed this field by enabling a two-step "tandem labeling" strategy. Instead of using a bulky probe with a reporter tag (like biotin or a fluorophore) attached, a smaller, more cell-permeable probe containing only a terminal alkyne is used to label enzymes in vivo or in live cells.[29] After labeling, the cells are lysed, and a reporter tag with a complementary azide handle is "clicked" onto the alkyne-labeled proteins ex vivo using CuAAC.[30]

Causality in Experimental Choice: The primary advantage of the click chemistry-ABPP (CC-ABPP) approach is that it decouples the labeling event from the detection event.[29] The small alkyne probe minimally perturbs the biological system and has better cell permeability than a bulky probe. The attachment of the large reporter group is performed after the experiment is complete, allowing for the sensitive detection and identification of active enzymes without interfering with the initial biological process.[28]

Experimental Protocols

Protocol 1: General Protocol for Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a general method for coupling a small molecule alkyne to a small molecule azide in solution.

Self-Validation: The success of this protocol is validated by monitoring the disappearance of starting materials and the appearance of the triazole product via Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The final product structure is confirmed by NMR spectroscopy and High-Resolution Mass Spectrometry (HRMS).

Materials:

• Alkyne-containing molecule (1.0 eq)

• Azide-containing molecule (1.1 eq)

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O) (0.05 eq, 5 mol%)

• Sodium Ascorbate (0.15 eq, 15 mol%)

• Solvent: 1:1 mixture of t-Butanol and Water

• Nitrogen or Argon source

Procedure:

• Dissolution: In a round-bottom flask, dissolve the alkyne-containing molecule in the t-BuOH/H₂O solvent mixture (concentration typically 0.1 M).

• Addition of Reagents: To the stirred solution, add the azide-containing molecule.

• Catalyst Preparation: In a separate vial, prepare a fresh stock solution of Sodium Ascorbate in water (e.g., 1 M). In another vial, prepare a stock solution of CuSO₄·5H₂O in water (e.g., 0.5 M).

• Initiation of Reaction: Add the Sodium Ascorbate solution to the reaction mixture, followed immediately by the CuSO₄ solution. A color change (often to yellow or orange) may be observed, indicating the formation of the Cu(I) species.[15]

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the reaction progress by TLC or LC-MS every 1-2 hours. A typical reaction is complete within 4-12 hours.

• Work-up and Purification:

  • Once the reaction is complete, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the pure 1,4-disubstituted triazole.

• Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, and HRMS.

Protocol 2: General Protocol for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) for Protein Labeling

This protocol describes the labeling of an azide-modified protein with a DBCO-functionalized fluorescent dye.

Self-Validation: The success of the conjugation is validated by Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE). The labeled protein will exhibit a fluorescent signal when imaged under the appropriate wavelength, while the unlabeled control will not. Mass spectrometry can be used to confirm the mass increase corresponding to the addition of the dye.

Materials:

• Azide-modified protein solution in a suitable buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4)

• DBCO-Fluorophore conjugate, dissolved in a water-miscible solvent like DMSO (10 mM stock solution)

• Spin desalting column for buffer exchange and removal of excess dye.

Procedure:

• Reagent Preparation: Prepare the azide-modified protein at a concentration of 1-5 mg/mL in PBS. Allow the protein solution and the DBCO-Fluorophore stock solution to equilibrate to room temperature.

• Reaction Setup: In a microcentrifuge tube, add the DBCO-Fluorophore stock solution to the protein solution. A 10- to 20-fold molar excess of the DBCO reagent over the protein is typically used to ensure efficient labeling.[14] The final concentration of DMSO should be kept below 10% (v/v) to avoid protein denaturation.

• Incubation: Gently mix the reaction and incubate at room temperature or 4°C. Reaction times can vary from 1 to 12 hours. For many DBCO reagents, significant labeling occurs within 60-90 minutes at room temperature.[14] Protect the reaction from light if a fluorophore is used.

• Removal of Excess Reagent: Once the incubation is complete, remove the unreacted DBCO-Fluorophore using a spin desalting column equilibrated with the desired storage buffer (e.g., PBS). Follow the manufacturer's instructions for the column.

• Analysis and Validation:

  • Analyze the labeled protein by SDS-PAGE. Visualize the gel using a fluorescence scanner at the appropriate excitation/emission wavelengths for the chosen fluorophore. A fluorescent band should appear at the molecular weight of the protein.

  • (Optional) Confirm the conjugation and determine the degree of labeling using mass spectrometry (e.g., MALDI-TOF or ESI-MS).

• Storage: Store the purified, labeled protein at 4°C or -20°C according to its stability requirements.

References

• Gecyte, J., et al. (2021). Click Chemistry-Enabled Parallel Synthesis of N-Acyl Sulfonamides and Their Evaluation as Carbonic Anhydrase Inhibitors. Molecules, 26(15), 4485. Available at: [Link]

• Karle, A. A., et al. (2017). Click chemistry: A novel tool in pharmaceutical research. Journal of Drug Delivery and Therapeutics, 7(5), 112-120. Available at: [Link]

• Organic Chemistry Portal. Click Chemistry Azide-Alkyne Cycloaddition. Available at: [Link]

• International Journal of Pharmaceutical Sciences and Research. (2024). An Insight Into Click Chemistry. Available at: [Link]

• Holvey, C. E., et al. (2024). Fragment-based drug discovery: A graphical review. Progress in Medicinal Chemistry. Available at: [Link]

• Millward, S. W., et al. (2013). In situ click chemistry: from small molecule discovery to synthetic antibodies. Integrative biology, 5(1), 87-95. Available at: [Link]

• Sletten, E. M., & Bertozzi, C. R. (2011). From Mechanism to Mouse: A Tale of Two Bioorthogonal Reactions. Accounts of chemical research, 44(9), 666-676. Available at: [Link]

• Rostovtsev, V. V., et al. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes. Angewandte Chemie International Edition, 41(14), 2596-2599. Available at: [Link]

• Adibekian, A., et al. (2011). Activity-Based Protein Profiling (ABPP) and Click Chemistry (CC)-ABPP by MudPIT Mass Spectrometry. Current protocols in chemical biology, 3, 161-180. Available at: [Link]

• Dimde, M., & Stephan, A. (2018). Click chemistry in the synthesis of antibody-drug conjugates. Drug Discovery Today: Technologies, 28, 45-52. Available at: [Link]

• Giguere, J. R., et al. (2012). Click Chemistry for Drug Development and Diverse Chemical–Biology Applications. Chemical Society Reviews, 41(13), 4989-5007. Available at: [Link]

• Guo, Z., et al. (2017). Tetra-fluorinated aromatic azide for highly efficient bioconjugation in living cells. Scientific reports, 7(1), 1-8. Available at: [Link]

• Erlanson, D. A., et al. (2011). Recent Developments in Fragment-Based Drug Discovery. Journal of Medicinal Chemistry, 54(11), 3617-3653. Available at: [Link]

• Chetry, J. B., et al. (2024). Cutting-edge bioorthogonal chemistry: Innovations, practical applications, and emerging trends. European Journal of Chemistry, 15(4), 355-365. Available at: [Link]

• Li, H., et al. (2019). Recent applications of click chemistry in drug discovery. Expert Opinion on Drug Discovery, 14(7), 703-715. Available at: [Link]

• James, A. S., et al. (2021). Click Chemistry Methodology: The Novel Paintbrush of Drug Design. Chemical Biology & Drug Design, 98(5), 727-738. Available at: [Link]

• Li, H., et al. (2019). Recent applications of click chemistry in drug discovery. Expert Opinion on Drug Discovery, 14(7), 703-715. Available at: [Link]

• Witte, M. D., et al. (2012). Comparative Analysis of Click Chemistry Mediated Activity-Based Protein Profiling in Cell Lysates. Molecules, 17(8), 9695-9710. Available at: [Link]

• Creative Biolabs. Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). Available at: [Link]

• Kumar, A., et al. (2023). Bio-orthogonal Chemistry: Pioneering Therapeutic Precision in Medicine. Cureus, 15(11). Available at: [Link]

• baseclick GmbH. Protocols. Available at: [Link]

• Varaprada, D., et al. (2023). An Insight Into Click Chemistry. International Journal of Pharmaceutical Sciences, 15(3), 1044-1055. Available at: [Link]

• Cambridge Healthtech Institute. Fragment-Based Drug Discovery. Available at: [Link]

• ResearchGate. Flow diagram of the click chemistry–activity-based protein profiling... Available at: [Link]

• CAS.org. (2022). Bioorthogonal chemistry: A review of its diverse applications in science and medicine. Available at: [Link]

• Martinez, A., et al. (2023). Copper(I)-Catalyzed Alkyne–Azide Cycloaddition (CuAAC) “Click” Reaction: A Powerful Tool for Functionalizing Polyhydroxylated Platforms. ACS Omega, 8(4), 3618-3641. Available at: [Link]

• Kumar, A., et al. (2023). Fragment-Based Drug Design: From Then until Now, and Toward the Future. Journal of Medicinal Chemistry. Available at: [Link]

• Wang, M., et al. (2020). Applications of Bioorthogonal Chemistry in Tumor-Targeted Drug Discovery. Current Drug Targets, 21(1), 2-12. Available at: [Link]

• Boyarskiy, V. P., et al. (2023). Click chemistry in the synthesis of antibody-drug conjugates. Mendeleev Communications, 33(6), 727-738. Available at: [Link]

• Nature Research Custom Media. (2024). The revolution and evolution of activity-based protein profiling. YouTube. Available at: [Link]

• Li, Y., et al. (2014). Click Chemistry in Peptide-Based Drug Design. Molecules, 19(7), 9239-9250. Available at: [Link]

• Parker, C. G., & Cravatt, B. F. (2014). Applications of Copper-Catalyzed Click Chemistry in Activity-Based Protein Profiling. Israel Journal of Chemistry, 54(5-6), 613-625. Available at: [Link]

Sources

• 1. Click Chemistry [organic-chemistry.org]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. alliedacademies.org [alliedacademies.org]
• 5. Recent applications of click chemistry in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Click Chemistry Methodology: The Novel Paintbrush of Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Strain-Promoted Azide-Alkyne Cycloaddition - Creative Biolabs [creative-biolabs.com]
• 11. eurjchem.com [eurjchem.com]
• 12. vectorlabs.com [vectorlabs.com]
• 13. pcbiochemres.com [pcbiochemres.com]
• 14. broadpharm.com [broadpharm.com]
• 15. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Applications of Bioorthogonal Chemistry in Tumor-Targeted Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Fragment-based drug discovery: A graphical review - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. pubs.acs.org [pubs.acs.org]
• 21. In situ click chemistry: from small molecule discovery to synthetic antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Click chemistry in the synthesis of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. medchemexpress.com [medchemexpress.com]
• 25. researchgate.net [researchgate.net]
• 26. documents.thermofisher.com [documents.thermofisher.com]
• 27. Activity-Based Protein Profiling (ABPP) and Click Chemistry (CC)-ABPP by MudPIT Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 28. mdpi.com [mdpi.com]
• 29. mdpi.com [mdpi.com]
• 30. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: N-Propargylation of 8-Azaspiro[4.5]decane-7,9-dione

Welcome to the technical support center for the N-propargylation of 8-azaspiro[4.5]decane-7,9-dione. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to overcome common challenges and optimize your reaction yields.

Introduction

The N-propargylation of 8-azaspiro[4.5]decane-7,9-dione is a crucial transformation for introducing a versatile propargyl group, a key functional handle for further modifications via click chemistry and other coupling reactions. However, like many alkylation reactions on cyclic imides, this process can be prone to specific challenges that affect yield and purity. This guide provides a structured approach to diagnosing and resolving these issues, grounded in mechanistic understanding and practical experience.

Troubleshooting Guide

This section addresses common problems encountered during the N-propargylation of 8-azaspiro[4.5]decane-7,9-dione. Each issue is presented in a question-and-answer format, detailing potential causes and providing actionable solutions.

Problem 1: Low or No Conversion of Starting Material

Question: I am observing a low yield or no formation of the desired N-propargylated product. What are the likely causes and how can I improve the conversion?

Causality and Solutions:

Low conversion is often rooted in issues with deprotonation of the imide nitrogen, the reactivity of the propargylating agent, or suboptimal reaction conditions.

• Ineffective Deprotonation: The acidity of the N-H bond in 8-azaspiro[4.5]decane-7,9-dione is moderate. Incomplete deprotonation will leave a significant portion of the starting material unreacted.

  • Base Selection: Weak bases like potassium carbonate (K₂CO₃) may not be strong enough to achieve complete deprotonation, especially at lower temperatures. Consider using stronger bases such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK). Cesium carbonate (Cs₂CO₃) can also be effective, often at lower temperatures than other carbonate bases.[1]

  • Base Quality and Stoichiometry: Ensure your base is fresh and anhydrous. Sodium hydride, for instance, can form an inactive oxide layer upon storage. Use a slight excess of the base (1.1-1.2 equivalents) to drive the deprotonation to completion.

• Propargylating Agent Reactivity: The choice and condition of the propargylating agent are critical.

  • Leaving Group: Propargyl bromide is a common choice, but propargyl tosylate or mesylate can be more reactive due to better leaving groups.[2] If your reaction is sluggish with propargyl bromide, consider switching to one of these alternatives.

  • Reagent Degradation: Propargyl halides can degrade over time. Use a fresh bottle or purify the reagent before use.[2]

• Reaction Conditions:

  • Solvent Choice: Aprotic polar solvents like N,N-dimethylformamide (DMF), acetonitrile (ACN), or tetrahydrofuran (THF) are generally preferred as they can dissolve the imide salt and facilitate the Sₙ2 reaction.[2] Ensure your solvent is anhydrous, as water can quench the base and the anionic intermediate.

  • Temperature: While higher temperatures can increase the reaction rate, they can also promote side reactions.[2] If using a strong base like NaH, the initial deprotonation is often performed at 0 °C, followed by warming to room temperature or gentle heating (40-60 °C) after the addition of the propargylating agent.[2]

Experimental Workflow for Optimizing Conversion:

Caption: Troubleshooting workflow for low reaction conversion.

Problem 2: Formation of Multiple Products and Side Reactions

Question: My reaction mixture shows multiple spots on TLC, and NMR analysis of the crude product is complex. What are the potential side reactions, and how can I suppress them?

Causality and Solutions:

The formation of byproducts in N-propargylation reactions can arise from several pathways, including isomerization of the propargyl group and reactions at other sites of the molecule.

• Allene Formation: A common side reaction is the base-catalyzed isomerization of the N-propargyl product to the corresponding N-allenyl isomer.[2][3][4] This is particularly prevalent with strong bases and can be influenced by the solvent.[3]

  • Base Strength and Stoichiometry: Using a very strong base in large excess can promote this isomerization. Use the minimum effective amount of a suitable base.

  • Temperature Control: Higher temperatures can facilitate the rearrangement. Maintain the reaction at the lowest temperature that allows for a reasonable reaction rate.

  • Solvent Effects: The polarity of the solvent can influence the equilibrium between the propargyl and allenyl forms.[3] Experimenting with different aprotic polar solvents may help minimize allene formation.

• O-Alkylation: Although less common for imides compared to amides, O-alkylation can sometimes occur, leading to the formation of an isoimide intermediate. Selective N- vs. O-alkylation can be challenging and is highly dependent on the substrate structure.[5]

  • Counter-ion and Solvent: The choice of base and solvent can influence the N/O selectivity. Harder cations (like Na⁺) tend to favor N-alkylation in polar aprotic solvents.

• Further Reactions of the Product: Under harsh conditions (strong base, high temperature), the N-propargyl product itself might undergo further reactions, such as intramolecular cyclization.[2]

  • Reaction Time and Temperature: Monitor the reaction by TLC or LC-MS and stop it once the starting material is consumed to avoid over-reaction. Avoid excessive heating.

Summary of Key Reaction Parameters and Their Impact:

Parameter	Effect on Main Reaction	Potential Side Reactions Promoted	Recommended Action
Base Strength	Increases deprotonation rate	Allene formation, decomposition	Use the mildest base that gives good conversion (e.g., start with K₂CO₃ or Cs₂CO₃ before moving to NaH).
Temperature	Increases reaction rate	Allene formation, O-alkylation, decomposition	Maintain the lowest effective temperature. Consider initial deprotonation at 0°C.
Solvent	Affects solubility and Sₙ2 rate	Can influence propargyl/allenyl equilibrium	Use anhydrous polar aprotic solvents (DMF, ACN).
Reaction Time	Drives reaction to completion	Formation of degradation products	Monitor reaction progress and quench promptly upon completion.

Frequently Asked Questions (FAQs)

Q1: What is a standard, reliable protocol to start with for the N-propargylation of 8-azaspiro[4.5]decane-7,9-dione?

A1: A robust starting protocol would be:

• Dissolve 8-azaspiro[4.5]decane-7,9-dione (1.0 eq.) in anhydrous DMF.

• Cool the solution to 0 °C in an ice bath under an inert atmosphere (e.g., nitrogen or argon).

• Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq.) portion-wise.

• Stir the mixture at 0 °C for 30 minutes.

• Add propargyl bromide (80% solution in toluene, 1.2 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Q2: How can I distinguish between the desired N-propargyl product and the N-allenyl byproduct by NMR?

A2: ¹H NMR spectroscopy is a powerful tool for this differentiation.

• N-propargyl group: You will typically observe a triplet for the acetylenic proton (≡C-H) around 2.2-2.5 ppm and a doublet for the methylene protons (-CH₂-C≡) around 4.0-4.3 ppm.

• N-allenyl group: The allenic protons will have characteristic signals at different chemical shifts, typically in the range of 4.5-6.0 ppm.

Q3: My purified product seems to be an oil, but I expect a solid. What could be the issue?

A3: The physical state of the final product can be influenced by residual solvent or impurities.

• Purity: Even small amounts of impurities can prevent crystallization. Ensure your purification method, such as column chromatography, is effective.

• Residual Solvent: Thoroughly dry your product under high vacuum to remove any remaining solvent.

• Trituration: If the oil is of high purity, you can try to induce crystallization by triturating it with a non-polar solvent like hexane or diethyl ether.

Q4: Are there any safety precautions I should be aware of?

A4: Yes, standard laboratory safety practices should be followed.

• Sodium Hydride: NaH is a flammable solid and reacts violently with water. Handle it in a fume hood under an inert atmosphere and use appropriate personal protective equipment (PPE).

• Propargyl Bromide: Propargyl bromide is a lachrymator and is toxic. Handle it in a well-ventilated fume hood.

• Solvents: DMF is a potential reproductive toxin. Handle with care and avoid inhalation and skin contact.

Logical Relationship Diagram for Reaction Optimization:

Caption: Interplay of reaction parameters for optimization.

References

• Alabugin, I. V., & Manoharan, M. (2015). Why base-catalyzed isomerization of N-propargyl amides yields mostly allenamides rather than ynamides. Beilstein Journal of Organic Chemistry, 11, 1435–1443. [Link]

• Organic Chemistry Portal. (n.d.). Substituted imide synthesis by alkylation. Retrieved from [Link]

• Le, Z.-G., Chen, Z.-C., Hu, Y., & Zheng, Q.-G. (2004). A Convenient, Efficient, and Selective N-Alkylation of N-Acidic Heterocyclic Compounds with Alkyl Halides in Ionic Liquids. Synthesis, 2004(02), 208-212.
• Hügel, H. M., Rix, C. J., & Fleck, K. (2006). Copper Acetate Promoted N-Arylation of Imides with Boronic Acids. Synlett, 2006(14), 2290-2292.

• Scientific Update. (2019). Selective N-methylation of amides using (chloromethyl) dimethylchlorosilane / fluoride: Application to the large scale synthesis of a pyrimidone intermediate for Raltegravir. Retrieved from [Link]

• PubChem. (n.d.). 8-Azaspiro(4.5)decane-7,9-dione. Retrieved from [Link]

• ResearchGate. (2015). Why base-catalyzed isomerization of N-propargyl amides yields mostly allenamides rather than ynamides. Retrieved from [Link]

Sources

• 1. Substituted imide synthesis by alkylation [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Why base-catalyzed isomerization of N-propargyl amides yields mostly allenamides rather than ynamides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scientificupdate.com [scientificupdate.com]

Technical Support Center: Troubleshooting Low Efficiency in Click Reactions with Sterically Hindered Azides

<_Step_2>

Welcome to the technical support guide for navigating the challenges of Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions, specifically when dealing with sterically hindered azides. This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve issues of low reaction efficiency. The guidance provided herein is based on established chemical principles and field-proven optimization strategies.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why is my click reaction slow or incomplete when using a bulky azide?

Answer: Steric hindrance is a primary factor that can significantly impede the rate of a CuAAC reaction.[1][2][3] The bulky group on your azide (e.g., a tertiary alkyl group, a neopentyl group, or a heavily substituted aromatic ring) can physically obstruct the approach of the azide to the copper-acetylide intermediate. This is a critical step in the catalytic cycle, and slowing it down will naturally lead to lower yields or incomplete conversions in standard reaction times.[1]

The mechanism of the CuAAC reaction involves the formation of a copper acetylide, which then coordinates with the azide.[4][5] A sterically demanding azide struggles to coordinate effectively with the copper center, increasing the activation energy of this key step and thus reducing the overall reaction rate.[2][3]

Initial Troubleshooting Steps:

• Confirm Reagent Integrity: Ensure your azide and alkyne are pure and that the solvent is anhydrous and degassed if necessary. The active Cu(I) catalyst is sensitive to oxidation to the inactive Cu(II) state by dissolved oxygen.[1]

• Use Fresh Reducing Agent: If generating Cu(I) in situ from a Cu(II) source like CuSO₄, always use a freshly prepared solution of the reducing agent, typically sodium ascorbate.[1][5] Ascorbate solutions can degrade upon exposure to air.

• Reaction Monitoring: Track the reaction's progress using an appropriate analytical method, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to determine if the reaction has stalled or is just proceeding slowly.[1]

Figure 1: Initial troubleshooting workflow for low-yield CuAAC reactions.

Q2: My initial checks are fine, but the reaction is still inefficient. How can I optimize the catalyst system for a hindered azide?

Answer: For sterically demanding substrates, the standard Cu(I) catalyst generated from CuSO₄/sodium ascorbate may not be sufficient. The key is to enhance the catalyst's activity and stability using specialized ligands or different copper sources.

Ligand Selection is Crucial: Ligands stabilize the active Cu(I) oxidation state, prevent catalyst aggregation, and increase catalytic turnover.[6][7] For hindered substrates, the right ligand can dramatically accelerate the reaction.[8][9]

• Tris(benzyltriazolylmethyl)amine (TBTA): A very effective but water-insoluble ligand. It is typically used in organic solvents or aqueous/organic mixtures (e.g., DMSO/water, t-BuOH/water). TBTA is known to accelerate reactions with hindered substrates.[7][8]

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA): A water-soluble analogue of TBTA, making it ideal for bioconjugation reactions in purely aqueous buffers.[6][10] While effective, it may be slightly less potent than TBTA for the most challenging substrates.

• Bathophenanthroline disulfonate (BPS): An older generation ligand, useful in some contexts but often superseded by triazole-based ligands.

• New Generation Ligands (e.g., BTTAA, BTTES): These ligands are designed for high reaction rates and improved biocompatibility, often requiring lower copper concentrations.[6][9][10] BTTAA, for instance, has shown superior activity in accelerating CuAAC compared to TBTA and THPTA.[9]

Ligand	Typical Solvent	Key Advantage	Reference
TBTA	DMSO, DMF, t-BuOH/H₂O	Highly effective for accelerating difficult reactions.	[8][11]
THPTA	Water, Aqueous Buffers	High water solubility, ideal for bioconjugation.	[6][11]
BTTAA	Water, Aqueous Buffers	Very high reaction kinetics, low cytotoxicity.	[6][9]
BTTES	Water, Aqueous Buffers	High reactivity and biocompatibility.	[6][9]

Optimization Strategies:

• Increase Ligand-to-Copper Ratio: For hindered substrates, using a higher ratio of ligand to copper (e.g., 5:1 or even 10:1) can be beneficial.[12] The excess ligand helps maintain a monomeric, highly active Cu(I) catalytic species.

• Increase Catalyst Loading: While typical reactions use 1-5 mol% of the copper catalyst, increasing this to 5-10 mol% can help overcome the higher activation energy associated with bulky substrates.[2]

• Switch Copper(I) Source: Instead of generating Cu(I) in situ, using a direct Cu(I) source like CuI or CuBr can sometimes be more effective.[1][13] These salts must be handled under an inert atmosphere to prevent oxidation. A catalytic system of CuI/DIPEA/HOAc has been reported as highly efficient.[14]

Q3: How do reaction parameters like temperature and solvent affect my sterically hindered click reaction?

Answer: Temperature and solvent choice are powerful tools for optimizing reactions that are sluggish due to steric hindrance.

Temperature: Increasing the reaction temperature provides the necessary thermal energy to overcome the activation barrier heightened by steric repulsion.[1][2]

• Recommendation: If your reaction is slow at room temperature, try heating it to 40-80 °C.[1][2] Monitor the reaction for potential degradation of sensitive substrates at higher temperatures. Microwave heating can also be employed to significantly reduce reaction times.[15]

Solvent: The solvent can influence reaction rates through its polarity and its ability to coordinate with the copper catalyst.

• Polar Aprotic Solvents: Solvents like Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) are often excellent choices for CuAAC reactions, particularly with hydrophobic substrates. They can help solubilize reactants and accelerate the reaction.

• Aqueous Mixtures: For many applications, mixtures like t-butanol/water or DMSO/water are effective. Water has been shown to accelerate the reaction in some cases.[14]

• Biomass-Derived Solvents: Cyrene™ has been demonstrated as an effective alternative medium for CuAAC reactions, offering a more sustainable option.[13]

Protocol: Screening Reaction Parameters for a Hindered Azide

This protocol outlines a systematic approach to optimizing the reaction by screening ligands and temperature.

• Setup: Prepare a stock solution of your sterically hindered azide (1.0 eq) and your alkyne partner (1.1 eq) in a suitable solvent (e.g., DMF).

• Reaction Array: In parallel reaction vials, aliquot the azide and alkyne solutions.

• Variable Addition:

  • Vial 1 (Control): Add CuSO₄ (0.05 eq) and freshly prepared sodium ascorbate (0.15 eq) in water.

  • Vial 2 (Ligand 1): Add a pre-mixed solution of CuSO₄ (0.05 eq) and THPTA (0.25 eq), followed by sodium ascorbate (0.15 eq).

  • Vial 3 (Ligand 2): Add a pre-mixed solution of CuSO₄ (0.05 eq) and BTTAA (0.25 eq), followed by sodium ascorbate (0.15 eq).

  • Vial 4 (Ligand 3/Solvent): If using TBTA, dissolve it with the reactants in DMF, then add CuSO₄ (0.05 eq) and sodium ascorbate (0.15 eq).

• Temperature Screen: Run each of the above setups at two different temperatures: room temperature (RT) and 60 °C.

• Analysis: After a set time (e.g., 4, 12, and 24 hours), take an aliquot from each vial and analyze the conversion to product by LC-MS or ¹H NMR. This will identify the most effective ligand and temperature combination for your specific system.

Q4: I've tried optimizing the CuAAC conditions, but the yield is still unacceptably low. Are there any alternatives?

Answer: Yes. When steric hindrance is too severe for even an optimized CuAAC protocol, you should consider alternative cycloaddition reactions that operate via a different mechanism.

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is the most common copper-free alternative.[16][17] SPAAC utilizes a strained cyclooctyne (e.g., DIBO, DBCO, BCN) which reacts with azides rapidly without the need for any metal catalyst.[16] The reaction is driven by the release of ring strain in the cyclooctyne.

  • Advantages: Completely copper-free, making it highly biocompatible for use in living systems.[16] It is often orthogonal to CuAAC.

  • Disadvantages: The cyclooctyne reagents are typically larger and more expensive than simple terminal alkynes. The kinetics can sometimes be slower than a highly optimized CuAAC reaction.

• Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC): RuAAC provides a different regioselectivity, yielding the 1,5-disubstituted triazole, whereas CuAAC exclusively yields the 1,4-isomer.[14]

  • Advantages: It can be effective for internal alkynes, which are unreactive in CuAAC.[14] It may offer a viable pathway when the 1,4-transition state in CuAAC is sterically disfavored.

  • Disadvantages: Ruthenium catalysts can be more expensive and sensitive than copper catalysts. The reaction often requires organic solvents.[11]

Figure 2: Conceptual pathways for hindered azide cycloadditions.

References

• Benchchem. (n.d.). Technical Support Center: Managing Steric Hindrance in 1-Azidopropane Cycloadditions.
• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition.
• Mejía-Ariza, R., et al. (2023). Copper(I)-Catalyzed Alkyne–Azide Cycloaddition (CuAAC)
• Jena Bioscience. (2009). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation.
• Hong, V., et al. (2009). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation.
• Hein, C. D., et al. (2008). Mechanism of the Ligand-Free CuI-Catalyzed Azide-Alkyne Cycloaddition Reaction.
• Benchchem. (n.d.). Optimizing CuAAC reaction conditions for high yield bioconjugation.
• Benchchem. (n.d.). Technical Support Center: Optimizing CuAAC Reactions for Sensitive Substrates.
• Krasinski, A., et al. (2004). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews.
• Wang, Q., et al. (2003). Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction. Chemical Reviews.
• Vector Labs. (n.d.). Optimize Your Copper-Catalyzed Click Chemistry With Accelerating Ligands.
• Géci, I., et al. (2021). A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. Chemical Reviews.
• Montiel-Dávalos, A., et al. (2023).
• Lumiprobe. (n.d.). Click Chemistry ligands and catalysts.
• ResearchGate. (n.d.). Optimization of CuAAC reaction conditions.
• Bioclone. (n.d.). Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): A Versatile and Efficient Click Chemistry for Bioconjugation and Drug Discovery.
• ResearchGate. (2021). Why is the efficiency of my CuAAC click chemistry so low?.
• Jiang, H., et al. (2012). Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study. Journal of the American Chemical Society.
• Benchchem. (n.d.). Technical Support Center: Steric Hindrance in Cyclopropyl Azide Reactions.
• ResearchGate. (2021). Well-defined copper(I) complexes for Click azide–alkyne cycloaddition reactions: one Click beyond.
• ResearchGate. (n.d.). Ligands utilized for copper‐catalyzed click reactions.
• PubMed. (2024). Development of Novel Immobilized Copper-Ligand Complex for Click Chemistry of Biomolecules.
• MDPI. (2023).
• Benchchem. (n.d.). Dealing with steric hindrance in cyclododecyne reactions.
• MDPI. (2021). Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media.
• American Chemical Society. (2015).
• University of Illinois. (2004). DEVELOPMENT AND APPLICATIONS OF CLICK CHEMISTRY.
• Beilstein Journals. (2021). Azide–alkyne cycloaddition (click) reaction in biomass-derived solvent Cyrene TM under one-pot conditions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. vectorlabs.com [vectorlabs.com]
• 7. researchgate.net [researchgate.net]
• 8. Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lumiprobe.com [lumiprobe.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. BJOC - Azide–alkyne cycloaddition (click) reaction in biomass-derived solvent CyreneTM under one-pot conditions [beilstein-journals.org]
• 14. Click Chemistry [organic-chemistry.org]
• 15. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Click Chemistry as an Efficient Toolbox for Coupling Sterically Hindered Molecular Systems to Obtain Advanced Materials for Nanomedicine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A Guide to the Purification of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione

This guide provides a comprehensive, experience-driven approach to the purification of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione by silica gel column chromatography. Designed for researchers in synthetic chemistry and drug development, this document moves beyond a simple protocol to offer in-depth troubleshooting and practical FAQs, ensuring a higher probability of success in isolating this valuable synthetic intermediate.

The target molecule, 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione, is a key building block in medicinal chemistry.[1] Its spirocyclic core and terminal alkyne group make it a versatile substrate for creating diverse molecular architectures, particularly through "click chemistry" reactions.[1] Achieving high purity is paramount for subsequent synthetic steps and biological assays. This guide establishes a self-validating workflow to achieve that goal.

Compound Profile & Characteristics

A foundational understanding of the target compound's properties is critical for developing a robust purification strategy.

Property	Value	Source
IUPAC Name	8-(prop-2-yn-1-yl)-8-azaspiro[4.5]decane-7,9-dione	N/A
Molecular Formula	C₁₂H₁₅NO₂	[1]
Molecular Weight	205.25 g/mol	[1]
CAS Number	25032-23-9	[1]
General Polarity	Moderately Polar	Inferred from structure

Part 1: The Core Protocol: A Validated Workflow

This protocol is designed to be a self-validating system, using Thin-Layer Chromatography (TLC) as a predictive tool for the successful outcome of the column chromatography.

Step 1.1: TLC Solvent System Optimization

The Principle: The success of column chromatography is almost entirely dependent on the selection of an appropriate mobile phase (eluent). TLC is a rapid, small-scale method to determine the ideal solvent system that provides adequate separation between the desired product and its impurities. For optimal separation on a silica column, the target compound should have an Rf value of approximately 0.3-0.4.[2]

Methodology:

• Prepare several small beakers with different ratios of a non-polar solvent (e.g., Hexane or Petroleum Ether) and a polar solvent (e.g., Ethyl Acetate). Suggested starting ratios: 9:1, 8:2, 7:3, and 6:4 (Hexane:Ethyl Acetate).

• Dissolve a small amount of the crude reaction mixture in a suitable solvent (like dichloromethane or ethyl acetate).

• Using a capillary tube, spot the crude mixture onto at least three different TLC plates (silica gel coated).

• Develop each plate in a different solvent system.

• Visualize the plates using a UV lamp (if the compound is UV active) and/or by staining with an appropriate agent (e.g., potassium permanganate or iodine).

• Identify the solvent system where the product spot has an Rf of ~0.3-0.4 and is well-separated from impurity spots.

Expected TLC Profile:

• Product: 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione.

• Common Impurity 1 (More Polar): Unreacted 8-azaspiro[4.5]decane-7,9-dione (starting material). This will have a lower Rf.

• Common Impurity 2 (Less Polar): Unreacted alkylating agents or non-polar side products. These will have a higher Rf.

Solvent System (Hexane:EtOAc)	Product Rf (Hypothetical)	Impurity 1 Rf (Hypothetical)	Impurity 2 Rf (Hypothetical)	Assessment
8:2	0.55	0.30	0.85	Product moves too fast.
7:3	0.40	0.15	0.70	Optimal for separation.
6:4	0.25	0.05	0.50	Product moves too slowly.

Step 1.2: Column Preparation (Slurry Packing)

The Principle: A homogeneously packed column is essential to prevent cracking or channeling of the solvent, which leads to poor separation. The slurry method is a reliable way to achieve this.

Methodology:

• Select a glass column of appropriate size. A general rule is to use a 30:1 to 100:1 mass ratio of silica gel to crude sample, depending on the separation difficulty.

• Place a small plug of cotton or glass wool at the bottom of the column and add a thin layer (approx. 1 cm) of sand.

• In a separate beaker, create a slurry of silica gel (e.g., 230-400 mesh) in the chosen non-polar solvent (Hexane).

• With the column stopcock open and a flask below to collect the solvent, pour the slurry into the column. Use a funnel to aid the process.

• Gently tap the side of the column to encourage even settling of the silica gel. Add more solvent as needed, ensuring the silica bed never runs dry.

• Once the silica has settled into a stable bed, add another thin layer of sand on top to prevent disturbance during solvent addition.

• Drain the excess solvent until the solvent level is just at the top of the sand layer. The column is now ready for loading.

Step 1.3: Sample Loading

The Principle: The sample must be loaded onto the column in a concentrated, narrow band. Broad bands lead to poor resolution. The choice between wet and dry loading depends on the sample's solubility in the eluent.[3]

Methodology (Dry Loading - Recommended for this compound):

• Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

• Add a small amount of silica gel (approx. 5-10 times the mass of the crude product) to this solution.

• Remove the solvent under reduced pressure (using a rotary evaporator) until a dry, free-flowing powder is obtained.

• Carefully add this silica-adsorbed sample onto the top layer of sand in the prepared column.

• Gently tap the column to settle the powder.

• Carefully add the optimized eluent.

Step 1.4: Elution and Fraction Collection

The Principle: The components of the mixture will travel down the column at different rates based on their affinity for the stationary phase versus the mobile phase. By collecting sequential fractions, the separated components can be isolated.

Methodology:

• Begin adding the optimized eluent (e.g., 7:3 Hexane:EtOAc) to the top of the column. Use a separatory funnel or pump for continuous addition.

• Apply gentle positive pressure (using a pump or bulb) to achieve a steady flow rate.

• Collect the eluent in a series of test tubes or flasks.

• Monitor the separation by periodically taking TLC spots from the collected fractions.

• Combine the fractions that contain the pure product (as determined by TLC).

• Remove the solvent from the combined pure fractions under reduced pressure to yield the purified 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione.

Part 2: Troubleshooting Guide (Q&A Format)

Even with a robust protocol, challenges can arise. This section addresses common issues encountered during the purification of spiro-succinimide compounds.

Q: My compound is not moving from the top of the column. My TLC showed an Rf of 0.3, but nothing is eluting. What went wrong?

A: This is a common issue that can arise from several sources:

• Solvent Polarity Mismatch: The large volume of silica in a column has a more significant adsorptive effect than a thin TLC plate. The eluent may be effectively less polar in the column environment.

  • Solution: Gradually increase the polarity of your eluent. If you started with 7:3 Hexane:EtOAc, try moving to 6:4 or even 1:1. Make these changes slowly to avoid eluting all compounds at once.[2]

• Insoluble Sample: If the compound was dry-loaded but has poor solubility in the eluting solvent, it may not move effectively.

  • Solution: Switch to a solvent system that better solubilizes your compound, even if it requires re-optimizing the polarity. For example, using dichloromethane as a component of the mobile phase can improve the solubility of many moderately polar compounds.

• Strong Interaction with Silica: The dione functional groups can exhibit strong hydrogen bonding with the silanol groups (Si-OH) on the silica surface.

  • Solution: Add a small percentage (0.1-1%) of a polar modifier like methanol to the eluent. This can help to disrupt strong binding interactions and elute the compound.

Q: I see a great separation on my TLC plate, but all my column fractions are mixed. Why is this happening?

A: This frustrating outcome usually points to a problem with the column setup or sample loading:

• Column Overloading: You may have loaded too much crude material for the amount of silica used. This causes the compound bands to become too broad, leading to overlap.

  • Solution: Reduce the amount of sample loaded or, alternatively, use a larger column with more silica gel. A 100:1 silica-to-sample ratio is recommended for difficult separations.

• Poor Column Packing: If the silica bed has cracks or channels, the solvent will flow unevenly, causing components to travel in distorted bands and co-elute.

  • Solution: Repack the column carefully using the slurry method. Ensure the silica bed is perfectly uniform and has been allowed to settle completely before loading the sample.

• Sample Band is Too Wide: If the sample was dissolved in too much solvent during wet loading, it will start as a very wide band, making separation impossible.

  • Solution: Always use the minimum amount of solvent to dissolve the sample for wet loading. This is a primary reason why dry loading is often preferred.[3]

Q: My product is coming off the column, but the fractions show significant tailing on TLC. How can I get a sharper elution?

A: Tailing indicates that a portion of your compound is being retained more strongly on the column and eluting slowly over many fractions.

• Cause: This is often due to interactions with acidic sites on the silica gel. The imide proton on your compound could be interacting with these sites.

  • Solution 1: Increase the eluent polarity once the product starts to elute. This will accelerate the movement of the "tailing" portion of your product off the column.[4]

  • Solution 2: Deactivate the silica. Before packing, you can wash the silica with a solvent mixture containing a small amount of a base, like triethylamine (e.g., 1% triethylamine in your eluent). This neutralizes the acidic sites and often leads to much sharper, more symmetrical peaks. Note: Ensure this is compatible with your compound's stability.

Part 3: Frequently Asked Questions (FAQs)

Q: What are the most likely impurities I need to separate from 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione?

A: In a typical N-alkylation reaction to synthesize this compound, you should anticipate:

• Starting Material: Unreacted 8-azaspiro[4.5]decane-7,9-dione. This compound is more polar than the product due to the free N-H group and will have a lower Rf.

• Reaction Byproducts: Depending on the base and solvent used, side reactions could occur. These are often of similar polarity to the product and represent the main separation challenge.

• Excess Reagents: If propargyl bromide was used, any excess is non-polar and volatile and will likely elute in the solvent front.

Q: How do I know if my compound is decomposing on the silica gel?

A: You can perform a simple stability test. Spot your crude material on a TLC plate, then let it sit for 30-60 minutes before developing it. If you see a new spot appear at the baseline or a significant streaking from the original spot that wasn't there in an immediate run, your compound is likely unstable on silica.[4] In such cases, consider using a less acidic stationary phase like neutral alumina or deactivating the silica as described in the troubleshooting section.

Q: Can I use gradient elution instead of an isocratic (single solvent system) elution?

A: Absolutely. Gradient elution is a powerful technique, especially for complex mixtures with components of widely varying polarities. You would start with a less polar solvent system (e.g., 9:1 Hexane:EtOAc) to elute non-polar impurities, and then gradually increase the percentage of the polar solvent (e.g., to 7:3, then 6:4) to elute your product and any more polar impurities sequentially. This can speed up the purification and lead to sharper elution bands.

Part 4: Visualization of Workflow

Troubleshooting Decision Tree

The following diagram illustrates a logical workflow for diagnosing and solving common column chromatography problems.

Caption: A decision tree for troubleshooting column chromatography.

References

• National Center for Biotechnology Information. "8-Azaspiro(4.5)decane-7,9-dione." PubChem Compound Database, CID=136843. Available from: [Link]

• MySkinRecipes. "8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione." Product Page. Available from: [Link]

• Google Patents. "CN1085895A - 8-azaspiro[5][6] decane-7, the preparation method of 9-dione compounds." Available from:

• Google Patents. "EP0395192A2 - Process for the preparation of 8-(4-(4-pyrimidin-2-yl-piperazinyl)-butyl)-8-aza-spiro(4.5)decane-7,9-dione (buspiron).

• Krasavin, M., et al. "Asymmetric Synthesis of Highly Substituted Spiro[2H‐pyrrole‐2,3‐Succinimide] Derivatives by Copper‐Catalyzed Post‐Ugi Reactions." ResearchGate. Available from: [Link]

• Advent Chembio Pvt. Ltd. "8-Azaspiro[4.5]decane-7,9-dione." Product Page. Available from: [Link]

• University of Rochester, Department of Chemistry. "Troubleshooting Flash Column Chromatography." Available from: [Link]

• ChemistryViews. "Tips and Tricks for the Lab: Column Troubleshooting and Alternatives." (2012-08-07). Available from: [Link]

• University of California, Los Angeles, Department of Chemistry. "Column chromatography." Available from: [Link]

• Barluenga, J., et al. "Synthesis of Spiro[4.5]trienones by Intramolecular ipso-Halocyclization of 4-(p-Methoxyaryl)-1-alkynes." Supporting Information. Available from: [Link]

• Reddit. "troubleshooting column chromatography." r/chemistry. (2022-02-22). Available from: [Link]

• ACS Publications. "Unexpected Substituent Effects in Spiro-Compound Formation." The Journal of Organic Chemistry. Available from: [Link]

Sources

• 1. 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione [myskinrecipes.com]
• 2. web.uvic.ca [web.uvic.ca]
• 3. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 4. Chromatography [chem.rochester.edu]
• 5. EP0395192A2 - Process for the preparation of 8-(4-(4-pyrimidin-2-yl-piperazinyl)-butyl)-8-aza-spiro(4.5)decane-7,9-dione (buspiron) - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Propargyl Group Stability and Side Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of the propargyl group under various reaction conditions. The propargyl group (HC≡C−CH₂−) is a cornerstone in modern organic synthesis and medicinal chemistry, valued for its versatility as a protecting group and a reactive handle for bioconjugation.[1][2] However, its reactivity can also lead to undesired side reactions under both acidic and basic conditions. This document is designed to help you anticipate, diagnose, and mitigate these challenges in your experimental work.

Section 1: Side Reactions Under Acidic Conditions

The propargyl group, particularly in the context of propargyl alcohols, is susceptible to rearrangement reactions in the presence of acid. Understanding these pathways is critical to avoiding the formation of unwanted byproducts.

Frequently Asked Questions (FAQs) - Acidic Conditions

Q1: I am attempting to perform a reaction on a molecule containing a secondary propargyl alcohol, but under acidic workup, I am isolating an α,β-unsaturated aldehyde instead of my desired product. What is happening?

A1: You are likely observing a Meyer-Schuster rearrangement . This is a well-documented acid-catalyzed isomerization of secondary and tertiary propargyl alcohols into α,β-unsaturated aldehydes or ketones.[3][4] The reaction proceeds through the protonation of the alcohol, followed by a 1,3-shift of the hydroxyl group and tautomerization.[5][6]

To prevent this, it is crucial to avoid strongly acidic conditions during both your reaction and workup.[7] If acidic conditions are unavoidable, consider using milder acids or Lewis acid catalysts, which have been shown to promote the desired reaction while minimizing the rearrangement.[3]

Q2: My starting material is a tertiary propargyl alcohol, and under acidic conditions, I am forming an α,β-unsaturated methyl ketone. Is this also a Meyer-Schuster rearrangement?

A2: While related, this is more specifically a Rupe rearrangement . This reaction competes with the Meyer-Schuster rearrangement, particularly for tertiary propargyl alcohols.[3][8] The Rupe rearrangement proceeds through an enyne intermediate to yield α,β-unsaturated methyl ketones.[3] Strong protic acids often favor the Rupe rearrangement with tertiary alcohols.[8][9]

To favor the Meyer-Schuster product or suppress rearrangement altogether, consider using transition metal-based catalysts (e.g., gold or ruthenium complexes) which can operate under milder conditions.[3][10]

Troubleshooting Guide: Acid-Catalyzed Rearrangements

Symptom	Potential Side Reaction	Proposed Solution(s)
Formation of an α,β-unsaturated aldehyde/ketone from a secondary/tertiary propargyl alcohol.[7]	Meyer-Schuster Rearrangement[4][5]	- Avoid strong acids (e.g., H₂SO₄, HCl) in your reaction and workup. - Utilize milder acids like p-toluenesulfonic acid (PTSA) if acidic conditions are necessary. - Employ transition metal or Lewis acid catalysts (e.g., Au(I), Ag(I), InCl₃) which can facilitate the desired transformation under less harsh conditions.[3][6]
Formation of an α,β-unsaturated methyl ketone from a tertiary propargyl alcohol.[3]	Rupe Rearrangement[3][8]	- Similar to the Meyer-Schuster rearrangement, avoid strong protic acids. - The choice of catalyst can be critical in directing the reaction pathway.[11][12]

Reaction Workflows and Mechanisms

Below are diagrams illustrating the key acidic rearrangement pathways.

Caption: Rupe rearrangement pathway.

Q3: Can propargyl ethers be cleaved under acidic conditions?

A3: Yes, like other ethers, propargyl ethers are susceptible to cleavage by strong acids such as HBr or HI. [13][14][15]The reaction is initiated by the protonation of the ether oxygen, making the propargyloxy group a good leaving group. [13][16]The subsequent cleavage can occur via an Sₙ1 or Sₙ2 mechanism, depending on the structure of the molecule. [13][16][17]Given that the propargyl group is a primary group, cleavage is likely to proceed through an Sₙ2 pathway. [13] To avoid unwanted cleavage, it is advisable to use non-acidic conditions where possible. If acid is required, using the mildest possible acid and the lowest effective temperature can help to minimize this side reaction.

Experimental Protocol: Assessing Propargyl Ether Stability in Acidic Media

This protocol provides a general framework for testing the stability of your propargyl ether-containing compound to acidic conditions.

• Preparation of Test Solutions: Prepare solutions of your compound at a known concentration in a suitable solvent (e.g., acetonitrile, THF). Prepare a series of acidic aqueous buffers (e.g., pH 2, 4, 6) or solutions of specific acids (e.g., 0.1 M HCl, 0.1 M H₂SO₄).

• Incubation: Mix your compound solution with the acidic solution at a defined ratio and incubate at a controlled temperature (e.g., room temperature, 37°C).

• Time-Point Sampling: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.

• Quenching and Analysis: Immediately quench the reaction by neutralizing the acid with a suitable base (e.g., NaHCO₃). Analyze the sample by a suitable method such as HPLC or LC-MS to quantify the remaining starting material and identify any degradation products.

• Data Analysis: Plot the concentration of the starting material versus time to determine the rate of degradation under each condition.

Section 2: Side Reactions Under Basic Conditions

The terminal proton of a propargyl group is weakly acidic and can be removed by a strong base. This can lead to several undesired side reactions, including isomerization and cyclization.

Frequently Asked Questions (FAQs) - Basic Conditions

Q4: I am running a reaction with a terminal alkyne under basic conditions and I'm observing the formation of an internal alkyne or an allene. What is causing this?

A4: This is a common side reaction known as alkyne isomerization , sometimes referred to as the "alkyne zipper" reaction. [18][19]Strong bases can deprotonate the propargylic position, leading to a series of proton transfers that result in the migration of the triple bond along the carbon chain. [20][21]The thermodynamic stability of internal alkynes often drives this process. [22]The formation of allenes is also possible, particularly as intermediates in this isomerization. [21] To minimize this, use the mildest base that is effective for your desired transformation and the lowest possible reaction temperature. If a strong base is required, consider strategies to trap the terminal alkyne, for example, by converting it to an acetylide salt which can then be used in a subsequent step.

Q5: I am working with an N-propargylamine, and under strongly basic and high-temperature conditions, I am seeing the formation of heterocyclic byproducts. Can you explain this?

A5: N-propargylamines can undergo intramolecular cyclization under harsh basic conditions to form heterocycles like pyrroles. [23]This is often promoted by strong bases and elevated temperatures. [23]The basic conditions can facilitate the deprotonation of the terminal alkyne, which can then be followed by an intramolecular nucleophilic attack by the amine.

To avoid this, it is recommended to use the mildest possible reaction conditions and to carefully monitor the reaction to stop it once the starting material has been consumed.

Troubleshooting Guide: Base-Mediated Side Reactions

Symptom	Potential Side Reaction	Proposed Solution(s)
Isomerization of a terminal alkyne to an internal alkyne or allene. [21][22]	Alkyne Isomerization ("Alkyne Zipper") [18]	- Use the mildest effective base for your reaction. - Keep the reaction temperature as low as possible. - If possible, protect the terminal alkyne with a removable group (e.g., a silyl group) before subjecting the molecule to strong base. [24]
Formation of heterocyclic byproducts from an N-propargylamine.	Intramolecular Cyclization [23]	- Avoid strong bases and high temperatures. - Monitor the reaction closely and work up as soon as the starting material is consumed.
Cleavage of a propargyl ether.	Base-Mediated Ether Cleavage [25]	- While generally stable, strong bases can induce cleavage. [25]Use milder basic conditions where possible.

Reaction Workflows and Mechanisms

The following diagram illustrates the base-catalyzed isomerization of a terminal alkyne.

Caption: Base-catalyzed alkyne isomerization pathway.

Section 3: General Best Practices for Working with Propargyl Groups

• Reagent Purity: Always use high-purity starting materials and reagents. Propargyl halides, in particular, can degrade over time. [23]* Inert Atmosphere: For reactions that are sensitive to air or moisture, especially those involving strong bases or organometallic reagents, maintain an inert atmosphere (e.g., nitrogen or argon).

• Reaction Monitoring: Closely monitor your reactions by a suitable technique (e.g., TLC, LC-MS, GC-MS). This will help you to determine the optimal reaction time and avoid the formation of byproducts from over-reaction.

• Workup Conditions: Be mindful of the pH during your workup. Unintended exposure to acidic or basic conditions can lead to the side reactions discussed in this guide. [26]* Protecting Groups: In complex syntheses, consider the use of protecting groups for the terminal alkyne or other sensitive functionalities to prevent unwanted side reactions. [24][27][28][29] By understanding the potential side reactions of the propargyl group and implementing these best practices, you can improve the success and reproducibility of your experiments.

References

• Wikipedia. Meyer–Schuster rearrangement. [URL: https://en.wikipedia.org/wiki/Meyer%E2%80%93Schuster_rearrangement]
• Organic & Biomolecular Chemistry (RSC Publishing). The Meyer–Schuster rearrangement for the synthesis of α,β-unsaturated carbonyl compounds. [URL: https://pubs.rsc.org/en/content/articlelanding/2009/ob/b909489p]
• SynArchive. Meyer-Schuster Rearrangement. [URL: https://www.synarchive.com/named-reactions/Meyer-Schuster_Rearrangement]
• Organic Reactions. The Meyer–Schuster Rearrangement. [URL: https://organicreactions.org/index.php/The_Meyer-Schuster_Rearrangement]
• Slideshare. Rupe Rearrgment | PPTX. [URL: https://www.slideshare.net/guest333529/rupe-rearrgment-pptx]
• ResearchGate. Meyer‐Schuster rearrangement and multidirectional reactive mode of propargylic alcohols. [URL: https://www.researchgate.net/figure/Meyer-Schuster-rearrangement-and-multidirectional-reactive-mode-of-propargylic-alcohols_fig1_236675545]
• Benchchem. Common side reactions and byproducts in amine-propargyl conjugations. [URL: https://www.benchchem.
• ResearchGate. Base‐catalyzed isomerization of terminal alkynes. [a] Reaction conditions. [URL: https://www.researchgate.net/figure/Base-catalyzed-isomerization-of-terminal-alkynes-a-Reaction-conditions-1-a-0-5-mmol_fig2_328904033]
• Benchchem. Stability of the Propynyloxy Group Under Basic Conditions: A Technical Guide. [URL: https://www.benchchem.com/blog/stability-of-the-propynyloxy-group-under-basic-conditions-a-technical-guide/]
• Benchchem. Stability of the Propynyloxy Group Under Acidic Conditions: A Technical Guide. [URL: https://www.benchchem.com/blog/stability-of-the-propynyloxy-group-under-acidic-conditions-a-technical-guide/]
• ResearchGate. Rupe and Meyer‐Schuster rearrangement of propargylic alcohols. [URL: https://www.researchgate.net/figure/Rupe-and-Meyer-Schuster-rearrangement-of-propargylic-alcohols_fig2_361274112]
• MDPI. The Alkyne Zipper Reaction: A Useful Tool in Synthetic Chemistry. [URL: https://www.mdpi.com/2624-8549/4/1/2]
• SpringerLink. Synthesis of Allenes by Isomerization Reactions. [URL: https://link.springer.com/chapter/10.1007/978-3-642-13239-2_1]
• ResearchGate. Elimination and Rupe rearrangement. [URL: https://www.researchgate.net/figure/Elimination-and-Rupe-rearrangement_fig1_320349880]
• Benchchem. Technical Support Center: Catalyst Selection for Reactions of 5-Propargylfurfuryl Alcohol. [URL: https://www.benchchem.com/blog/technical-support-center-catalyst-selection-for-reactions-of-5-propargylfurfuryl-alcohol/]
• Organic & Biomolecular Chemistry (RSC Publishing). Meyer–Schuster rearrangement of propargylic alcohols mediated by phosphorus-containing Brønsted acid catalysts. [URL: https://pubs.rsc.org/en/content/articlehtml/2022/ob/d2ob01259f]
• YouTube. Preparation of Alkynes, Part 6: By Isomerization and Metathesis. [URL: https://www.youtube.
• aaptec. Amino Acid Derivatives for Peptide Synthesis. [URL: https://www.aaptec.
• YouTube. Alkyne Isomerization. [URL: https://www.youtube.
• Benchchem. Common side reactions in the synthesis of propargylic alcohols. [URL: https://www.benchchem.com/blog/common-side-reactions-in-the-synthesis-of-propargylic-alcohols/]
• RSC Publishing. Electrophilic halogenations of propargyl alcohols: paths to α-haloenones, β-haloenones and mixed β,β-dihaloenones. [URL: https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra04116b]
• YouTube. ether cleavage with strong acids. [URL: https://www.youtube.
• Wikipedia. Ether cleavage. [URL: https://en.wikipedia.org/wiki/Ether_cleavage]
• iris.unipv.it. CHEMICAL STABILITY STUDIES OF PROPARGYLAMINE-CONTAINING DRUGS. [URL: https://iris.unipv.it/handle/11571/1291887]
• NIH. Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8954152/]
• Chemistry LibreTexts. 13.10: Protecting Groups in Organic Synthesis. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Smith)/13%3A_Mass_Spectrometry_and_Infrared_Spectroscopy/13.10%3A_Protecting_Groups_in_Organic_Synthesis]
• RSC Publishing. Scope and advances in the catalytic propargylic substitution reaction. [URL: https://pubs.rsc.org/en/content/articlehtml/2018/ra/c8ra04481c]
• NIH. Alkyne Ligation Handles: Propargylation of Hydroxyl, Sulfhydryl, Amino, and Carboxyl Groups via the Nicholas Reaction. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5360114/]
• Wikipedia. Propargyl group. [URL: https://en.wikipedia.org/wiki/Propargyl_group]
• ResearchGate. Gold(I)-Mediated Decaging or Cleavage of Propargylated Peptide Bond in Aqueous Conditions for Protein Synthesis and Manipulation | Request PDF. [URL: https://www.researchgate.
• Master Organic Chemistry. Cleavage Of Ethers With Acid. [URL: https://www.masterorganicchemistry.com/2014/11/19/ether-cleavage-with-acid/]
• Chemistry LibreTexts. 18.3: Reactions of Ethers - Acidic Cleavage. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/18%3A_Ethers_and_Epoxides%3B_Thiols_and_Sulfides/18.03%3A_Reactions_of_Ethers_-_Acidic_Cleavage]
• ResearchGate. Propargyl Amines: Versatile Building Blocks in Post‐Ugi Transformations. [URL: https://www.researchgate.
• Master Organic Chemistry. Acidic cleavage of ethers (SN2). [URL: https://www.masterorganicchemistry.com/reaction-guide/acidic-cleavage-of-ethers-sn2/]
• University of Rochester Department of Chemistry. How To: Troubleshoot a Reaction. [URL: https://www.sas.rochester.edu/chm/resource/how-to/troubleshoot-a-reaction.html]
• Biosynth. Protecting Groups in Peptide Synthesis. [URL: https://www.biosynth.com/uploads/peptiprotect/Biosynth_Peptide_Synthesis_Protecting_Groups.pdf]
• ResearchGate. Propargyl alcohol rearrangements by acid or metal activation. [URL: https://www.researchgate.
• Wikipedia. Propargylamine. [URL: https://en.wikipedia.org/wiki/Propargylamine]
• Organic Chemistry Portal. Propargyl alcohol synthesis by addition or C-C coupling (alkynylation). [URL: https://www.organic-chemistry.
• Organic Chemistry Portal. Protective Groups. [URL: https://www.organic-chemistry.org/protectivegroups.htm]
• ACS Publications. Alkyne Ligation Handles: Propargylation of Hydroxyl, Sulfhydryl, Amino, and Carboxyl Groups via the Nicholas Reaction | Organic Letters. [URL: https://pubs.acs.org/doi/10.1021/acs.orglett.6b02271]
• ResearchGate. Do you know any information about propargylamine stability in air?. [URL: https://www.researchgate.net/post/Do_you_know_any_information_about_propargylamine_stability_in_air]
• Vector Labs. Propargyl Amine. [URL: https://vectorlabs.com/products/click-chemistry-reagents/propargyl-amine]
• Rawsource. Propargyl Alcohol in Specialty Chemicals: Key Insights. [URL: https://www.rawsource.com/blog-posts/propargyl-alcohol-in-specialty-chemicals-key-insights]

Sources

• 1. Propargyl group - Wikipedia [en.wikipedia.org]
• 2. rawsource.com [rawsource.com]
• 3. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]
• 4. synarchive.com [synarchive.com]
• 5. The Meyer–Schuster rearrangement for the synthesis of α,β-unsaturated carbonyl compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. organicreactions.org [organicreactions.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Rupe Rearrgment | PPTX [slideshare.net]
• 9. Meyer–Schuster rearrangement of propargylic alcohols mediated by phosphorus-containing Brønsted acid catalysts - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01259F [pubs.rsc.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Ether cleavage - Wikipedia [en.wikipedia.org]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. youtube.com [youtube.com]
• 18. mdpi.com [mdpi.com]
• 19. m.youtube.com [m.youtube.com]
• 20. researchgate.net [researchgate.net]
• 21. multimedia.knv.de [multimedia.knv.de]
• 22. youtube.com [youtube.com]
• 23. pdf.benchchem.com [pdf.benchchem.com]
• 24. chem.libretexts.org [chem.libretexts.org]
• 25. pdf.benchchem.com [pdf.benchchem.com]
• 26. How To [chem.rochester.edu]
• 27. peptide.com [peptide.com]
• 28. biosynth.com [biosynth.com]
• 29. Protective Groups [organic-chemistry.org]

Technical Support Center: Optimizing Catalyst Loading for CuAAC Reactions Involving Spirocyclic Alkynes

Welcome to the technical support center for the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction, with a specialized focus on challenging spirocyclic alkyne substrates. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of optimizing catalyst loading and reaction conditions for this powerful click chemistry transformation. Here, we synthesize fundamental mechanistic understanding with practical, field-proven insights to help you troubleshoot and enhance your experimental outcomes.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the optimization of CuAAC reactions with sterically demanding spirocyclic alkynes.

Q1: Why are spirocyclic alkynes considered challenging substrates for CuAAC reactions?

Spirocyclic alkynes present significant steric hindrance around the reactive alkyne moiety. This bulkiness can impede the approach of the copper catalyst and the azide, slowing down the reaction rate and potentially leading to lower yields.[1][2][3] The rigid, three-dimensional structure of the spirocycle can also influence the electronics of the alkyne, further affecting its reactivity.

Q2: What is the typical starting point for copper catalyst loading in a CuAAC reaction with a standard alkyne, and how should I adjust it for a spirocyclic alkyne?

For standard terminal alkynes, catalyst loading can range from 0.1 to 5 mol%.[4][5] However, for sterically hindered substrates like spirocyclic alkynes, a higher initial catalyst loading, typically in the range of 2-10 mol%, is often necessary to achieve a reasonable reaction rate. It is crucial to perform a systematic optimization to find the lowest effective catalyst concentration that provides a good yield in an acceptable timeframe, as excess copper can lead to side reactions.

Q3: What is the role of a ligand in CuAAC reactions, and why is it critical for spirocyclic alkynes?

Ligands play a multifaceted role in CuAAC reactions. They stabilize the catalytically active Cu(I) oxidation state, preventing its oxidation to the inactive Cu(II) state or disproportionation.[3][6][7] For sterically demanding substrates, ligands can also accelerate the reaction rate by influencing the geometry and electronic properties of the copper center, making it more accessible to the hindered alkyne.[8] Tris(triazolylmethyl)amine ligands, such as TBTA and THPTA, are commonly used to enhance reaction efficiency.[9][10]

Q4: How do I choose the right copper source and ligand for my spirocyclic alkyne reaction?

The choice of copper source and ligand depends on the solvent system and the specific properties of your substrates.

• Copper Sources: Common sources include Cu(I) salts like CuI or CuBr, or in situ reduction of Cu(II) salts (e.g., CuSO₄) with a reducing agent like sodium ascorbate.[10] The in situ reduction method is often preferred for its convenience.[6]

• Ligands: For aqueous or biological systems, water-soluble ligands like THPTA are ideal.[10] In organic solvents, TBTA is a common choice.[10] For particularly challenging, sterically hindered alkynes, exploring different ligands, including N-heterocyclic carbenes (NHCs), may be beneficial as they can significantly enhance catalytic activity.[3]

Q5: What are the most common side reactions to be aware of when working with high catalyst loadings?

The most prevalent side reaction is the oxidative homocoupling of the alkyne, known as Glaser coupling, which leads to the formation of a diacetylene byproduct.[6][11] This is particularly problematic in the presence of oxygen and can be minimized by using a reducing agent like sodium ascorbate and by thoroughly degassing the reaction mixture.[6] At higher copper concentrations, other side reactions, including the formation of reactive oxygen species that can degrade sensitive substrates, may also occur.[7][12]

II. Troubleshooting Guide

This section provides a question-and-answer formatted guide to address specific experimental issues.

Problem 1: Low or No Product Conversion

Q: I am seeing very low conversion to my desired triazole product, even after extended reaction times. What are the likely causes and how can I fix this?

A: Low conversion with spirocyclic alkynes is a common issue. Here’s a systematic approach to troubleshooting:

Potential Causes & Solutions:

• Insufficient Catalyst Activity: The steric bulk of the spirocycle may demand a more active catalytic system.

  • Increase Catalyst Loading: Incrementally increase the copper catalyst concentration from your starting point (e.g., from 2 mol% to 5 mol%, then to 10 mol%). Monitor the reaction progress to find the optimal loading.

  • Optimize Ligand-to-Copper Ratio: A 1:1 to 5:1 ligand-to-copper ratio is typical.[13] For challenging substrates, a higher ratio (e.g., 5:1) can enhance catalyst stability and activity.[14]

  • Change the Ligand: If standard ligands like TBTA or THPTA are ineffective, consider more specialized ligands. Imidazole-based ligands have shown efficacy with bulky alkynes.[1] N-heterocyclic carbene (NHC) ligands are also known to form highly active catalysts.[3]

• Catalyst Deactivation: The Cu(I) catalyst is prone to oxidation.

  • Ensure Anaerobic Conditions: Thoroughly degas your solvent and reaction mixture by sparging with an inert gas (argon or nitrogen) or by using freeze-pump-thaw cycles.

  • Use a Reducing Agent: The addition of sodium ascorbate is crucial when starting with a Cu(II) source and helps maintain the Cu(I) state throughout the reaction.[6][10] Ensure you are using a fresh solution of sodium ascorbate.

• Sub-optimal Reaction Conditions:

  • Solvent Choice: The choice of solvent can significantly impact reaction rates. While polar aprotic solvents like DMF and DMSO are common, aqueous mixtures can sometimes accelerate the reaction.[15] For some systems, neat (solvent-free) conditions can be highly effective.[2][4]

  • Temperature: While many CuAAC reactions proceed at room temperature, gently heating the reaction (e.g., to 40-60 °C) can often overcome the activation energy barrier for hindered substrates.[16] Microwave heating can also be a powerful tool to accelerate these reactions.[16]

  • Concentration: Ensure that the concentrations of your alkyne and azide are sufficiently high to favor the bimolecular reaction.

Problem 2: Significant Alkyne Homocoupling (Glaser Coupling) is Observed

Q: My main byproduct is the homodimer of my spirocyclic alkyne. How can I suppress this side reaction?

A: Alkyne homocoupling is a clear indicator of catalyst-mediated oxidation.

Prevention Strategies:

• Rigorous Exclusion of Oxygen: This is the most critical factor. Ensure all reagents and solvents are thoroughly deoxygenated.

• Sufficient Reducing Agent: Increase the equivalents of sodium ascorbate (e.g., from 1-2 equivalents to 5-10 equivalents relative to copper). This helps to rapidly reduce any Cu(II) formed back to the active Cu(I) state.[6]

• Order of Addition: A recommended practice is to pre-mix the copper source and the ligand before adding them to the solution of the alkyne and azide. The reducing agent (sodium ascorbate) should be added last to initiate the reaction.[11][17] This ensures the catalyst is in a protected state before the reaction begins.

• Lower Catalyst Loading: While counterintuitive for a slow reaction, excessively high copper concentrations can sometimes favor the homocoupling pathway. A careful optimization to find the minimum effective catalyst loading is key.

Problem 3: Reaction Stalls After Initial Conversion

Q: The reaction starts well, but then seems to stop before reaching completion. What could be causing this?

A: Reaction stalling often points to catalyst deactivation or product inhibition.

Potential Causes & Solutions:

• Gradual Catalyst Oxidation: Even with initial degassing, slow diffusion of oxygen into the reaction can deactivate the catalyst over time.

  • Maintain Inert Atmosphere: Ensure the reaction is kept under a positive pressure of an inert gas for the entire duration.

  • Staged Addition of Reducing Agent: For very long reactions, a second portion of sodium ascorbate can be added after a certain period to reactivate the catalyst.

• Product Inhibition: The triazole product itself can sometimes coordinate to the copper catalyst, leading to a decrease in the concentration of the active catalytic species.

  • Ligand Choice: A strongly coordinating ligand can help to prevent the product from displacing it from the copper center. Experimenting with different ligands may be necessary.

  • Adjusting Stoichiometry: Using a slight excess of the azide component can sometimes help to drive the reaction to completion.

III. Experimental Protocols & Data

General Protocol for Optimizing Catalyst Loading for a Spirocyclic Alkyne CuAAC Reaction

This protocol outlines a systematic approach to finding the optimal catalyst loading.

• Reagent Preparation:

  • Prepare stock solutions of the spirocyclic alkyne and the azide partner in a suitable, degassed solvent (e.g., DMF, DMSO, or a t-BuOH/water mixture).

  • Prepare a stock solution of CuSO₄ in water.

  • Prepare a stock solution of the chosen ligand (e.g., THPTA in water or TBTA in DMF/DMSO).

  • Prepare a fresh stock solution of sodium ascorbate in water immediately before use.

• Reaction Setup (Example for a single optimization point):

  • In a reaction vial under an inert atmosphere, add the spirocyclic alkyne solution (e.g., 0.1 mmol, 1.0 eq).

  • Add the azide solution (e.g., 0.11 mmol, 1.1 eq).

  • In a separate vial, pre-mix the CuSO₄ solution (e.g., 0.005 mmol, 0.05 eq for 5 mol%) and the ligand solution (e.g., 0.025 mmol, 0.25 eq for a 5:1 ligand:copper ratio). Allow to complex for a few minutes.

  • Add the pre-mixed catalyst-ligand solution to the reaction vial.

  • Initiate the reaction by adding the sodium ascorbate solution (e.g., 0.05 mmol, 0.5 eq).

  • Stir the reaction at the desired temperature (start with room temperature).

• Optimization Workflow:

  • Set up a parallel series of reactions varying the catalyst loading (e.g., 1, 2, 5, 10 mol%).

  • Monitor the reactions at regular intervals (e.g., 1, 4, 12, 24 hours) by a suitable analytical technique (TLC, LC-MS, or ¹H NMR).

  • Identify the lowest catalyst loading that provides the desired conversion in an acceptable time frame.

Data Summary: Catalyst Loading Optimization

Catalyst Loading (mol%)	Ligand:Cu Ratio	Typical Substrates	Expected Outcome	Troubleshooting Focus
0.1 - 1	1:1 to 5:1	Simple, unhindered alkynes	High yield, fast reaction	Not typically recommended for spirocyclic alkynes.
1 - 5	5:1	Moderately hindered alkynes	Good starting point for optimization.	If slow, increase loading. Watch for homocoupling.
5 - 10	5:1	Highly hindered spirocyclic alkynes	Often necessary for reasonable rates.	High potential for side reactions. Rigorous degassing is critical.

IV. Visual Diagrams

CuAAC Catalytic Cycle

Caption: The catalytic cycle of the CuAAC reaction.

Troubleshooting Workflow for Low Yield

Caption: A decision-making workflow for troubleshooting low-yield CuAAC reactions.

V. References

• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 39(4), 1302-1315. [Link]

• Urbina-Blanco, C. A., Gornitzka, H., & Conejero, S. (2022). Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. Organometallics, 41(15), 2029-2040. [Link]

• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective Ligation of Azides and Terminal Alkynes. Angewandte Chemie International Edition, 41(14), 2596-2599. [Link]

• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153-162. [Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition, 48(52), 9879-9883. [Link]

• Asano, K., & Matsubara, S. (2013). Effects of a Flexible Alkyl Chain on a Ligand for CuAAC Reaction. Organic Letters, 15(21), 5508-5511. [Link]

• Buckley, H. L., & Jones, M. W. (2019). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. Bioconjugate Chemistry, 30(2), 269-283. [Link]

• Trujillo, M., et al. (2019). Green Methodologies for Copper(I)-Catalyzed Azide-Alkyne Cycloadditions: A Comparative Study. Molecules, 24(5), 973. [Link]

Sources

• 1. figshare.com [figshare.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. zaguan.unizar.es [zaguan.unizar.es]
• 6. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tripodal amine ligands for accelerating Cu-catalyzed azide–alkyne cycloaddition: efficiency and stability against oxidation and dissociation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 9. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. broadpharm.com [broadpharm.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. reddit.com [reddit.com]
• 13. jenabioscience.com [jenabioscience.com]
• 14. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Click Chemistry [organic-chemistry.org]
• 16. Green Methodologies for Copper(I)-Catalyzed Azide-Alkyne Cycloadditions: A Comparative Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]

How to prevent degradation of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione

Welcome to the technical support center for 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for experiments involving this valuable chemical intermediate. Here, we address common questions and challenges related to its stability and degradation, ensuring the integrity of your research.

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What are the recommended storage conditions for 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione?

A1: For long-term stability, the compound should be stored at room temperature in a tightly sealed container, protected from light and moisture. Several suppliers recommend room temperature storage for this compound. While refrigeration is not strictly necessary for the solid material, it is crucial to prevent exposure to humid environments to minimize the risk of hydrolysis.

Q2: I need to prepare a stock solution. What solvents are recommended and how should I store the solution?

A2: Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are suitable solvents for preparing stock solutions. For short-term storage (1-2 weeks), solutions can be stored at 2-8°C. For long-term storage, it is advisable to aliquot the stock solution into smaller volumes and store them at -20°C or -80°C to minimize freeze-thaw cycles. When using the solution, allow it to warm to room temperature before opening the vial to prevent condensation.

Q3: Is this compound sensitive to air or light?

A3: While the azaspiro[4.5]decane-7,9-dione core is relatively stable, terminal alkynes can be susceptible to oxidative degradation over time, especially in the presence of certain metal catalysts. Additionally, related compounds like buspirone, which share the same core structure, have shown sensitivity to light under forced degradation conditions.[1][2][3] Therefore, it is best practice to store the compound in an amber vial and under an inert atmosphere (e.g., argon or nitrogen) for long-term storage to mitigate potential oxidative and photodegradation.

Chemical Stability and Degradation

Q4: What are the primary degradation pathways for this molecule?

A4: The two primary points of instability in 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione are the succinimide-like ring and the terminal alkyne.

• Hydrolysis of the Succinimide-like Ring: The dione moiety is susceptible to hydrolysis, particularly under acidic or basic conditions, leading to ring-opening.[1][4][5][6] This is a common degradation pathway for N-substituted succinimides.

• Reactions of the Terminal Alkyne: The terminal alkyne can undergo various reactions, including oxidative coupling (dimerization), hydration, or reaction with strong nucleophiles.[7][8]

Q5: My reaction is performed in an aqueous buffer. How does pH affect the stability of the compound?

A5: The stability of the compound is significantly influenced by pH.

• Acidic and Basic Conditions (pH < 6 and pH > 8): These conditions can catalyze the hydrolysis of the succinimide-like ring, opening it to form a dicarboxylic acid derivative.[4][5][6] Studies on buspirone, which has the same core, show that acid-base hydrolysis is a major degradation pathway.[1]

• Neutral Conditions (pH 6-8): The compound is most stable at or near neutral pH. However, prolonged incubation in aqueous buffers, even at neutral pH, can lead to slow hydrolysis. The stability of terminal alkynes in aqueous solutions can also be pH-dependent, with increased rates of H/D exchange at higher pH, indicating greater reactivity.[9][10]

Q6: I am seeing an unexpected impurity with a mass double that of my starting material. What could this be?

A6: An impurity with approximately double the mass of the starting material is likely a dimer formed through the oxidative coupling of the terminal alkyne. This can occur in the presence of oxygen and trace metal contaminants (e.g., copper). This is a known side reaction for terminal alkynes.[8]

Troubleshooting Guide

Issue 1: Loss of Compound Integrity in Solution

Symptom: HPLC or NMR analysis of a stock solution shows the appearance of new peaks and a decrease in the main peak over time.

Potential Cause:

• Hydrolysis: The succinimide-like ring has undergone hydrolysis due to residual water in the solvent or exposure to atmospheric moisture.

• Solvent Reactivity: The solvent may not be inert and could be reacting with the compound.

Troubleshooting Steps:

• Use Anhydrous Solvents: Prepare stock solutions using high-purity, anhydrous solvents.

• Proper Storage: Store stock solutions at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

• Inert Atmosphere: If possible, purge the vial with an inert gas (argon or nitrogen) before sealing and storing.

Issue 2: Inconsistent Results in Biological Assays

Symptom: Variability in experimental results, such as IC50 values or binding affinities, across different batches or experiments.

Potential Cause:

• Degradation in Assay Buffer: The compound may be degrading over the course of the experiment due to the pH or temperature of the assay buffer.

• Reaction with Assay Components: The terminal alkyne can potentially react with nucleophilic residues, such as cysteine, in proteins or other assay components.[7]

Troubleshooting Steps:

• Assess Stability in Assay Buffer: Before conducting the full experiment, incubate the compound in the assay buffer under the same conditions (time, temperature) and analyze for degradation by HPLC.

• Minimize Incubation Time: If degradation is observed, reduce the incubation time as much as possible.

• Freshly Prepare Solutions: Prepare working solutions immediately before use from a frozen stock.

Issue 3: Unexpected Side Products in a Reaction

Symptom: Formation of unidentified byproducts in a chemical reaction.

Potential Cause:

• Reaction of the Terminal Alkyne: The terminal alkyne may be participating in side reactions, such as dimerization or reacting with other nucleophiles in the reaction mixture.

• Ring-Opening of the Dione: The reaction conditions (e.g., strong base or acid) may be causing the succinimide-like ring to open.[5][6]

Troubleshooting Steps:

• Protect the Alkyne: If the alkyne is not the desired reactive site, consider using a protecting group, such as a trialkylsilyl group.

• Degas Solvents: To prevent oxidative dimerization of the alkyne, degas reaction solvents and run the reaction under an inert atmosphere.

• Control pH: If possible, maintain the reaction pH within a neutral range (6-8) to minimize hydrolysis of the dione ring.

Experimental Protocols

Protocol 1: Stability Assessment by HPLC

This protocol provides a general method for assessing the purity and stability of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione, adapted from stability-indicating methods for buspirone.[1][2][3][11]

Instrumentation and Conditions:

Parameter	Specification
HPLC System	Standard HPLC with UV detector
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	0.01 M Potassium Phosphate Monobasic, pH adjusted to 6.9
Mobile Phase B	Acetonitrile/Methanol (50:50, v/v)
Gradient	65% A for 5 min, linear gradient to 46% A over 5.5 min
Flow Rate	1.0 - 1.4 mL/min
Detection	UV at 210 nm and 244 nm
Column Temp	40°C
Injection Vol	10-20 µL

Procedure:

• Sample Preparation: Prepare a 1 mg/mL stock solution of the compound in DMSO. Dilute with the initial mobile phase composition to a working concentration of 50-100 µg/mL.

• Forced Degradation (Optional):

  • Acid Hydrolysis: Add 1N HCl to the working solution and incubate at 60°C for 24 hours. Neutralize before injection.

  • Base Hydrolysis: Add 1N NaOH to the working solution and incubate at 60°C for 24 hours. Neutralize before injection.

  • Oxidation: Add 3% H₂O₂ to the working solution and incubate at room temperature for 24 hours.

• Analysis: Inject the prepared samples into the HPLC system and monitor the chromatogram for the appearance of new peaks, which indicate degradation products.

Visualizing Degradation Pathways

Hydrolysis of the Succinimide-like Ring

Caption: Acid or base-catalyzed hydrolysis of the dione ring.

Oxidative Dimerization of the Terminal Alkyne

Caption: Oxidative coupling of the terminal alkyne to form a dimer.

References

• Khedr, A., & Sakr, A. (1999). Stability-indicating high-performance liquid chromatographic assay of buspirone HCl.
• Khedr, A., & Sakr, A. (1999). Stability-Indicating High-Performance Liquid Chromatographic Assay of Buspirone HCl.

• Semantic Scholar. (n.d.). Stability-indicating high-performance liquid chromatographic assay of buspirone HCl. Retrieved from [Link]

• Khedr, A., & Sakr, A. (1999). Stability-Indicating High-Performance Liquid Chromatographic Assay of Buspirone HCI.
• Azeem, A., et al. (2009). Development and Validation of a Stability-Indicating LC-UV Method for Rapid Analysis of Buspirone in Pharmaceutical Dosage Forms. Journal of the Chilean Chemical Society, 54(4), 428-432.

• Omchemlabs. (n.d.). Buspirone Impurities. Retrieved from [Link]

• Witte, M. D., et al. (2013). On Terminal Alkynes That Can React with Active-Site Cysteine Nucleophiles in Proteases. Journal of the American Chemical Society, 135(6), 2159–2162.
• Erickson, P. E., & Werner, G. H. (1962). Kinetics of Hydrolysis of Succinimides. Journal of Pharmaceutical Sciences, 51(5), 430-434.

• ResearchGate. (n.d.). Buspirone fragmentation to product ions with an m/z of 222, 180, and.... Retrieved from [Link]

• Omchemlabs. (n.d.). Buspirone Impurity A | CAS No. 20980-22-7. Retrieved from [Link]

• Wang, D., et al. (2021). Linker substitution influences succinimide ring hydrolysis equilibrium impacting the stability of attachment to antibody–drug conjugates. RSC Medicinal Chemistry, 12(10), 1736-1744.
• Tebikachew, B. E., et al. (2018). Release of Terminal Alkynes via Tandem Photodeprotection and Decarboxylation of o-Nitrobenzyl Arylpropiolates in a Flow Microchannel Reactor.
• Rudolf, B., et al. (2020). A Useful Synthetic Route to N-Nonsubstituted Succinimides via Light-Induced Degradation of Metallocarbonyl Complexes. Organometallics, 39(24), 4563–4573.
• Kruszewski, M., et al. (2000). Kinetics of thermal decomposition of buspirone hydrochloride in solid state. Acta Poloniae Pharmaceutica, 57 Suppl, 63-65.
• Deobald, A. M., et al. (2023). Dehydroborylation of Terminal Alkynes Using Lithium Aminoborohydrides. Molecules, 28(8), 3449.
• Dodo, K., et al. (2021). Deuteration of terminal alkynes realizes simultaneous live cell Raman imaging of similar alkyne-tagged biomolecules. Organic & Biomolecular Chemistry, 19(38), 8232-8236.
• Chemistry In Questions. (2021, October 30). Tests for Terminal Alkynes [Video]. YouTube.
• Rudolf, B., et al. (2020). A Useful Synthetic Route to N-Nonsubstituted Succinimides via Light-Induced Degradation of Metallocarbonyl Complexes. Organometallics, 39(24), 4563–4573.
• Starchenkov, I., et al. (2021). A Reaction of N-Substituted Succinimides with Hydroxylamine as a Novel Approach to the Synthesis of Hydroxamic Acids. Molecules, 26(18), 5649.
• Agilent Technologies. (2016). CHEMICAL PURITY ANALYSIS.
• van der Lit, J., et al. (2017). Unraveling the Mechanism of the Covalent Coupling Between Terminal Alkynes on a Noble Metal. The Journal of Physical Chemistry C, 121(41), 22939–22945.
• Dodo, K., et al. (2021). Deuteration of terminal alkynes realizes simultaneous live cell Raman imaging of similar alkyne-tagged biomolecules. Organic & Biomolecular Chemistry, 19(38), 8232-8236.
• LibreTexts. (2021, December 15). 10.8: Alkynes.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Deuteration of terminal alkynes realizes simultaneous live cell Raman imaging of similar alkyne-tagged biomolecules - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB01479J [pubs.rsc.org]
• 10. Deuteration of terminal alkynes realizes simultaneous live cell Raman imaging of similar alkyne-tagged biomolecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Stability-indicating high-performance liquid chromatographic assay of buspirone HCl - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Challenges of Azaspiro-decanedione Derivatives

This technical support guide is designed for researchers, scientists, and drug development professionals encountering solubility issues with azaspiro-decanedione derivatives in aqueous media. This document provides a series of troubleshooting guides and frequently asked questions (FAQs) to directly address common experimental challenges. Our approach is rooted in foundational scientific principles to empower you to make informed decisions and accelerate your research.

Introduction: The Azaspiro-decanedione Solubility Conundrum

Azaspiro-decanedione derivatives are a promising class of compounds with significant therapeutic potential. Their rigid, three-dimensional spirocyclic scaffold offers unique advantages for target engagement.[1][2] However, this structural complexity often leads to high lipophilicity and crystalline stability, resulting in poor aqueous solubility. It is estimated that over 40% of new chemical entities are poorly water-soluble, a challenge that can hinder preclinical testing and clinical development.[3] This guide will walk you through a systematic approach to understanding and overcoming these solubility hurdles.

Part 1: Troubleshooting Guide - Where is Your Experiment Failing?

Use this section to diagnose the potential root cause of your solubility issues.

Q1: My azaspiro-decanedione derivative is precipitating out of my aqueous buffer during my in vitro assay. What's the first thing I should check?

A1: The first step is to determine the pH-solubility profile of your compound. Many heterocyclic compounds, including those with amine functionalities like azaspiro-decanediones, exhibit pH-dependent solubility.[4] If your compound is a weak base, it will be more soluble at a lower pH where it can be protonated.

• Actionable Advice: Attempt to dissolve your compound in a small range of buffers with varying pH values (e.g., pH 5.0, 6.0, 7.4). If you observe significantly better solubility at lower pH, you may need to adjust the pH of your assay buffer, if the experimental conditions allow. Be mindful that altering the pH can impact cell viability and target engagement, so this must be carefully validated.

Q2: I've tried adjusting the pH, but the solubility is still too low for my desired concentration. What's the next logical step?

A2: If pH adjustment is insufficient or not feasible for your experimental system, the next step is to consider the use of co-solvents. Co-solvents are organic solvents that are miscible with water and can increase the solubility of lipophilic compounds by reducing the polarity of the aqueous medium.[5][6]

• Commonly Used Co-solvents:

  • Dimethyl sulfoxide (DMSO)

  • Ethanol

  • Polyethylene glycol 400 (PEG 400)

  • Propylene glycol

• Causality: These solvents disrupt the hydrogen bonding network of water, creating a more favorable environment for your lipophilic azaspiro-decanedione derivative.

• Self-Validation: Always run a vehicle control with the same concentration of the co-solvent to ensure it does not interfere with your assay. High concentrations of organic solvents can be toxic to cells.

Q3: I'm using a co-solvent, but I'm still seeing precipitation, or I'm concerned about solvent toxicity. Are there other options?

A3: Yes, the use of surfactants is another effective strategy. Surfactants are amphiphilic molecules that can form micelles in aqueous solutions above their critical micelle concentration (CMC).[3][7] These micelles have a hydrophobic core that can encapsulate your poorly soluble drug, effectively increasing its apparent solubility.[8]

• Commonly Used Surfactants:

  • Polysorbate 80 (Tween® 80)

  • Sodium dodecyl sulfate (SDS) - Note: SDS is a harsh surfactant and may not be suitable for all applications, especially cell-based assays.

  • Cremophor® EL

• Expert Insight: The combination of a co-solvent and a surfactant can sometimes have a synergistic effect on solubility.[9] However, the interactions can be complex, and empirical testing is necessary to find the optimal combination and concentrations.[8]

Part 2: Frequently Asked Questions (FAQs)

Q4: What are preformulation studies and why are they important for my azaspiro-decanedione derivative?

A4: Preformulation studies are the initial investigations into the physicochemical properties of a drug candidate before the development of a dosage form.[10][11][12] For a poorly soluble compound like an azaspiro-decanedione derivative, these studies are critical for identifying potential development hurdles and guiding the formulation strategy. Key preformulation assessments include determining the drug's intrinsic solubility, pKa, and pH-solubility profile.[10]

Q5: How does the Biopharmaceutical Classification System (BCS) apply to my compound?

A5: The Biopharmaceutical Classification System (BCS) categorizes drugs based on their aqueous solubility and intestinal permeability.[2][13][14][15][16] Poorly soluble and highly permeable compounds are classified as BCS Class II. It is highly likely that your azaspiro-decanedione derivative falls into this category. For BCS Class II drugs, the rate-limiting step for oral absorption is often the dissolution rate.[17][18][19] Therefore, solubility enhancement strategies are crucial for improving their bioavailability.

Q6: I've heard about solid dispersions. Is this a viable strategy for early-stage research?

A6: Solid dispersions are a powerful technique for enhancing the solubility and dissolution rate of poorly soluble drugs.[1][17][18][20] This method involves dispersing the drug in a hydrophilic carrier matrix at a molecular level. While highly effective, preparing and characterizing solid dispersions can be complex and may be more suitable for later stages of drug development. However, for critical in vivo studies where oral administration is necessary, it can be a valuable tool.

Q7: What about nanosuspensions?

A7: Nanosuspensions are sub-micron colloidal dispersions of pure drug particles stabilized by surfactants and polymers.[21][22][23] By reducing the particle size to the nanometer range, the surface area is significantly increased, leading to a higher dissolution rate.[24] This can be a very effective strategy for enhancing the bioavailability of BCS Class II drugs.[23] Like solid dispersions, the preparation of nanosuspensions requires specialized equipment and expertise.

Q8: Can I chemically modify my azaspiro-decanedione derivative to improve its solubility?

A8: Yes, a prodrug approach is a chemical modification strategy that can be used to improve the aqueous solubility of a drug.[25][26][27][28] This involves attaching a hydrophilic promoiety to the parent drug molecule. This promoiety is then cleaved in vivo to release the active drug. This is a more involved strategy that is typically considered during lead optimization in drug discovery.

Part 3: Experimental Protocols & Data

Protocol 1: Determination of pH-Solubility Profile

• Prepare a series of buffers: Prepare buffers with pH values ranging from 2 to 10 (e.g., phosphate, acetate, borate buffers).

• Add excess compound: Add an excess amount of your azaspiro-decanedione derivative to a known volume of each buffer in separate vials.

• Equilibrate: Shake the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separate solid from solution: Centrifuge or filter the samples to remove any undissolved solid.

• Quantify dissolved drug: Analyze the concentration of the drug in the supernatant/filtrate using a validated analytical method such as HPLC-UV.[29]

• Plot the data: Plot the logarithm of the solubility against the pH.

Protocol 2: Screening of Co-solvents for Solubility Enhancement

• Prepare stock solutions: Prepare high-concentration stock solutions of your compound in various co-solvents (e.g., 100% DMSO, 100% Ethanol).

• Prepare co-solvent/aqueous mixtures: Create a series of aqueous solutions with increasing concentrations of each co-solvent (e.g., 1%, 5%, 10%, 20% v/v in your chosen buffer).

• Determine solubility: Add an excess of your compound to each co-solvent/aqueous mixture and follow steps 3-5 from Protocol 1.

• Analyze the results: Compare the solubility enhancement at different co-solvent concentrations.

Data Presentation: Example of Co-solvent Screening

Co-solvent	Concentration (% v/v)	Solubility Increase (fold)
DMSO	1	5
DMSO	5	25
Ethanol	1	3
Ethanol	5	15
PEG 400	1	2
PEG 400	5	10

This is example data and will vary depending on the specific compound.

Part 4: Visualization of Troubleshooting Workflow

Diagram 1: Decision Tree for Troubleshooting Solubility Issues

Caption: A stepwise decision-making workflow for addressing solubility challenges.

References

• Nanosuspension: An approach to enhance solubility of drugs. Journal of Advanced Pharmaceutical Technology & Research. Available at: [Link]

• Alves Rodriguez. Role of Solid Dispersions in Enhancing Bioavailability of BCS Class II Drugs. Hilaris Publisher. Available at: [Link]

• The Prodrug Approach: A Successful Tool for Improving Drug Solubility. PubMed Central. Available at: [Link]

• The Biopharmaceutical Classification System (BCS) and its Influence on Formulation Development and Bioavailability. Hilaris Publisher. Available at: [Link]

• Preparation and evaluation of nanosuspensions for enhancing the dissolution of poorly soluble drugs. PubMed. Available at: [Link]

• IMPROVING SOLUBILITY OF BCS CLASS II DRUGS USING SOLID DISPERSION: A REVIEW. Semantic Scholar. Available at: [Link]

• Solubilization behavior of a poorly soluble drug under combined use of surfactants and cosolvents. PubMed. Available at: [Link]

• Solubility Enhancement of BCS Class 2 Drugs by Solid Dispersion Technique. Research Journal of Pharmaceutical Dosage Forms and Technology. Available at: [Link]

• Enhancing Solubility of Poorly Soluble Drugs: The Nanosuspension Approach. LinkedIn. Available at: [Link]

• Solid dispersions: A technology for improving bioavailability. MedCrave online. Available at: [Link]

• Nanosuspension: Way to Enhance the Bioavailibility of Poorly Soluble Drug. ResearchGate. Available at: [Link]

• An Overview of the Biopharmaceutics Classification System (BCS). GSC Online Press. Available at: [Link]

• Review on Nanosuspension as a Novel Method for Solubility and Bioavailability Enhancement of Poorly Soluble Drugs. hrpub.org. Available at: [Link]

• Biopharmaceutics Classification System (BCS) - An Overview. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

• IMPROVING SOLUBILITY OF BCS CLASS II DRUGS USING SOLID DISPERSION: A REVIEW. International Journal of Drug Formulation and Research. Available at: [Link]

• 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. Available at: [Link]

• The Role of BCS (Biopharmaceutics Classification System) and BDDCS (Biopharmaceutics Drug Disposition Classification System) in Drug Development. PubMed Central. Available at: [Link]

• Solubility Enhancement Techniques. Pharmaguideline. Available at: [Link]

• The Role of Biopharmaceutical Classification System in Drug Development. American Journal of Pharmaceutics. Available at: [Link]

• Drug Solubility: Importance and Enhancement Techniques. PubMed Central. Available at: [Link]

• Analytical and Computational Methods for the Determination of Drug-Polymer Solubility and Miscibility. ACS Publications. Available at: [Link]

• SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. Drug Development & Delivery. Available at: [Link]

• Excipients for Solubility Enhancement of Parenteral Formulations. Pharmaceutical Technology. Available at: [Link]

• Prodrug strategies to overcome poor water solubility. ResearchGate. Available at: [Link]

• Preformulation Studies: Solubility analysis. Pharmapproach.com. Available at: [Link]

• Prodrug strategies to overcome poor water solubility. PubMed. Available at: [Link]

• The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability. PubMed Central. Available at: [Link]

• Selection of Polymeric Excipients for Poorly Soluble Drugs. Longdom Publishing. Available at: [Link]

• Is prodrug design an approach to increase water solubility?. PubMed. Available at: [Link]

• IMPROVING BIOAVAILABILITY OF POORLY SOLUBLE DRUGS WITH EXCIPIENTS. Ideal Cures. Available at: [Link]

• A review on solubility enhancement techniques. SciSpace. Available at: [Link]

• Strategies to Improve Solubility and Bioavailability of Lipophilic Drugs: Focusing on Fenretinide. Hilaris Publisher. Available at: [Link]

• Pre-Formulation Studies and Analytical Techniques. Pharma Focus Europe. Available at: [Link]

• Preformulation study of a poorly water-soluble drug, alpha-pentyl-3-(2-quinolinylmethoxy)benzenemethanol: selection of the base for dosage form design. PubMed. Available at: [Link]

• A review of methods for solubility determination in biopharmaceutical drug characterisation. ResearchGate. Available at: [Link]

• Prodrugs for Improved Aqueous Solubility. ResearchGate. Available at: [Link]

• Importance of Preformulation Studies In Drug Development. UPM Pharmaceuticals. Available at: [Link]

• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. Available at: [Link]

• Solubilization behavior of a poorly soluble drug under combined use of surfactants and cosolvents. ResearchGate. Available at: [Link]

• The effect of cosolvents and surfactants on the aqueous solubility of irbesartan. AJOL. Available at: [Link]

• Pre-formulation Studies. Pharmaworld. Available at: [Link]

• The effect of cosolvents and surfactants on the solubility of sulfasalazine. Taylor & Francis Online. Available at: [Link]

• What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. pion-inc.com. Available at: [Link]

• Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Rheolution. Available at: [Link]

• Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections. PubMed Central. Available at: [Link]

• Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. PubMed Central. Available at: [Link]

Sources

• 1. Solid dispersions: A technology for improving bioavailability - MedCrave online [medcraveonline.com]
• 2. The Role of BCS (Biopharmaceutics Classification System) and BDDCS (Biopharmaceutics Drug Disposition Classification System) in Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bio-research.com.ng [bio-research.com.ng]
• 6. tandfonline.com [tandfonline.com]
• 7. Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Solubilization behavior of a poorly soluble drug under combined use of surfactants and cosolvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Preformulation Studies: Solubility analysis - Pharmapproach.com [pharmapproach.com]
• 11. pharmafocuseurope.com [pharmafocuseurope.com]
• 12. upm-inc.com [upm-inc.com]
• 13. hilarispublisher.com [hilarispublisher.com]
• 14. gsconlinepress.com [gsconlinepress.com]
• 15. globalresearchonline.net [globalresearchonline.net]
• 16. australiansciencejournals.com [australiansciencejournals.com]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. rjpdft.com [rjpdft.com]
• 19. jddtonline.info [jddtonline.info]
• 20. hilarispublisher.com [hilarispublisher.com]
• 21. Nanosuspension: An approach to enhance solubility of drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Enhancing Solubility of Poorly Soluble Drugs: The Nanosuspension Approach [wisdomlib.org]
• 23. researchgate.net [researchgate.net]
• 24. Preparation and evaluation of nanosuspensions for enhancing the dissolution of poorly soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. The Prodrug Approach: A Successful Tool for Improving Drug Solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. Prodrug strategies to overcome poor water solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Is prodrug design an approach to increase water solubility? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Technical Support Center: Navigating the Scale-Up Synthesis of 8-Azaspiro[4.5]decane Compounds

Welcome to the technical support center for the synthesis of 8-azaspiro[4.5]decane compounds. This guide is designed for researchers, scientists, and drug development professionals to provide practical, field-proven insights into overcoming the common challenges encountered during the scale-up of these valuable spirocyclic scaffolds. The inherent three-dimensionality of 8-azaspiro[4.5]decanes makes them privileged structures in medicinal chemistry, but their synthesis can be fraught with difficulties.[1][2] This resource offers a structured approach to troubleshooting, grounded in scientific principles and extensive experience.

I. Troubleshooting Guide: Common Issues and Solutions in Scale-Up Synthesis

This section addresses specific problems that may arise during the synthesis of 8-azaspiro[4.5]decane derivatives, providing potential causes and actionable solutions.

Q1: I am observing a low yield or complete failure of my initial spirocyclization reaction. What are the likely causes and how can I improve the outcome?

Low yields in the initial spirocyclization are a frequent hurdle. The root cause often lies in incomplete reactions, degradation of starting materials, or the formation of side products.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps & Explanation
Incomplete Deprotonation	For reactions involving the formation of an enolate or a similar nucleophile from a ketone precursor like N-Boc-4-piperidone, incomplete deprotonation is a common culprit.[3] Ensure your base (e.g., LDA, NaH) is fresh and of high purity. The reaction temperature is critical; for instance, with LDA, maintain a low temperature (e.g., -78 °C) during the deprotonation step to prevent base degradation and unwanted side reactions.
Degradation of Reactants	Electrophiles or other reactive reagents can degrade upon storage. Use fresh bottles of reagents whenever possible. When adding a reactive electrophile, do so slowly and at a low temperature to control any exotherm, which could lead to decomposition.[3]
Presence of Moisture	Many of the reagents used in these syntheses are sensitive to moisture. Ensure you are using anhydrous solvents and have thoroughly dried your glassware. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) is highly recommended to prevent quenching of anionic intermediates.[3]
Incorrect Stoichiometry	Carefully verify the molar ratios of your reactants and reagents. A slight excess of one reactant may sometimes be beneficial, but a significant deviation can lead to the formation of side products and consume your starting material unproductively.
Side Product Formation	Analyze your crude reaction mixture by NMR or LC-MS to identify any major side products. The structure of these impurities can provide valuable clues about competing reaction pathways, helping you to refine your reaction conditions. For example, the formation of self-condensation products of your ketone starting material would indicate that the rate of deprotonation and self-reaction is faster than the desired reaction with your electrophile.

Q2: My reaction to remove the Boc protecting group is sluggish or incomplete. How can I ensure complete deprotection?

Incomplete removal of the tert-butoxycarbonyl (Boc) protecting group is a common issue, especially on a larger scale.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps & Explanation
Insufficient Acid	Ensure you are using a sufficient excess of a strong acid, such as 4M HCl in dioxane or trifluoroacetic acid (TFA).[3] Verify that your acidic reagent has not degraded over time.
Short Reaction Time	Monitor the progress of the deprotection reaction closely using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), until all the starting material has been consumed.[3][4]
Formation of a Stable Intermediate	In some cases, a stable carbamate intermediate may form. Ensure that your work-up procedure is designed to hydrolyze any such intermediates. This may involve adjusting the pH or extending the duration of the aqueous work-up.[3]

Q3: I am struggling with the purification of my final 8-azaspiro[4.5]decane product. What are the best strategies for purification, especially when dealing with diastereomers?

The purification of spirocyclic compounds can be challenging due to their unique three-dimensional structures and the potential for forming hard-to-separate isomers.[5]

Purification Strategies:

Challenge	Recommended Approach
Separation of Diastereomers	Diastereomers have different physical properties and can often be separated by standard chromatographic techniques. Flash Column Chromatography is the most common method.[5] Careful optimization of the solvent system is key. A gradient elution is often more effective than an isocratic one. For particularly difficult separations, Preparative High-Performance Liquid Chromatography (HPLC) can offer higher resolution.[5]
Difficulty in Isolating a Hydrochloride Salt	If your final product is a hydrochloride salt that is difficult to precipitate, several strategies can be employed. If the salt is too soluble in your chosen solvent, try adding a less polar co-solvent (e.g., diethyl ether, hexane) to induce precipitation.[3] If the product oils out instead of forming a solid, trituration with a suitable solvent or seeding with a small crystal of the product can encourage crystallization.[3]
Persistent Impurities	If impurities are co-eluting with your product, consider purifying the free base by column chromatography before forming the salt.[3] This can often simplify the final purification step.

II. Frequently Asked Questions (FAQs)

Q4: What are the primary synthetic routes for constructing the 8-azaspiro[4.5]decane core?

Several synthetic strategies have been developed for the synthesis of the 8-azaspiro[4.5]decane scaffold. A common and scalable approach often begins with a commercially available piperidine derivative.

Common Synthetic Workflow:

Caption: A generalized workflow for the synthesis of 8-azaspiro[4.5]decane compounds.

Other notable methods include:

• Aza-annulation reactions: These reactions can be used to construct the spirocyclic lactam core.[1]

• Intramolecular C-H bond amination: This modern approach allows for the conversion of monocyclic amines to bicyclic spirocyclic amines in a single step.[6]

• Multi-component reactions: These can provide rapid access to complex spirocyclic structures.[7]

Q5: How can I control the stereochemistry at the spirocyclic center?

Controlling stereoselectivity is a critical challenge in the synthesis of many spirocyclic compounds.[5] Several factors can influence the stereochemical outcome of your reaction.

Factors Influencing Stereoselectivity:

Caption: Key factors influencing the stereochemical outcome in spirocycle synthesis.

• Thermodynamic vs. Kinetic Control: Running the reaction at a lower temperature may favor the kinetically formed product, while higher temperatures can allow for equilibration to the more stable thermodynamic product.[5]

• Catalyst/Reagent Control: The use of chiral catalysts or auxiliaries is a powerful method for inducing asymmetry and favoring the formation of a specific stereoisomer.[5]

• Substrate Control: The existing stereochemistry of the starting material can direct the stereochemical outcome. The introduction of bulky substituents or directing groups can block one face of the molecule, favoring a specific trajectory for the cyclization.[5]

• Solvent Effects: The polarity of the solvent can influence the geometry of the transition state and, consequently, the diastereoselectivity. It is often worthwhile to screen a variety of solvents.[5]

Q6: Are there any specific safety precautions I should take during the scale-up synthesis of 8-azaspiro[4.5]decane compounds?

Yes, scaling up any chemical synthesis requires a thorough safety review. For the synthesis of 8-azaspiro[4.5]decane derivatives, consider the following:

• Handling of Reactive Reagents: Be particularly cautious when handling pyrophoric reagents like n-butyllithium or highly reactive reagents like sodium hydride. Ensure proper quenching procedures are in place.

• Exothermic Reactions: Many of the steps, such as deprotonation and the addition of reactive electrophiles, can be exothermic. On a larger scale, the heat generated can be significant. Use an appropriate cooling bath and add reagents slowly to maintain control of the internal temperature.

• Pressure Build-up: The removal of the Boc group with strong acids can lead to the evolution of isobutylene gas, which can cause pressure build-up in a closed system. Ensure the reaction vessel is adequately vented.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[3]

III. Experimental Protocols

Protocol 1: Scale-Up Synthesis of 1-Oxa-8-azaspiro[4.5]decan-3-one Hydrochloride

This protocol is adapted from a reliable, multi-step synthesis suitable for producing significant quantities of the target compound.[4]

Step 1: Synthesis of 1-Oxa-8-(tert-butoxycarbonyl)azaspiro[4.5]decan-3-one

• To a solution of N-Boc-4-piperidone (1.0 eq) in anhydrous THF at -78 °C, slowly add a solution of lithium diisopropylamide (LDA) (1.1 eq).

• Stir the mixture at -78 °C for 1 hour.

• Slowly add the desired electrophile (e.g., an acrylate derivative) (1.2 eq) while maintaining the temperature at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Step 2: Synthesis of 1-Oxa-8-azaspiro[4.5]decan-3-one (Boc Deprotection)

• Dissolve the product from Step 1 in dichloromethane (DCM) and cool to 0 °C in an ice bath.

• Slowly add a 4M solution of HCl in dioxane (e.g., 5 equivalents) dropwise, ensuring the internal temperature remains below 10 °C.

• Remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to remove the solvent and excess HCl.

• Carefully neutralize the residue with a saturated sodium bicarbonate solution to a pH of ~8-9.

• Extract the aqueous layer with DCM, combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate to yield the free base.[4]

Step 3: Formation of 1-Oxa-8-azaspiro[4.5]decan-3-one Hydrochloride

• Dissolve the crude free base from Step 2 in diethyl ether and cool to 0 °C.

• Slowly bubble hydrogen chloride gas through the solution or add a solution of ethanolic HCl dropwise with vigorous stirring until the pH is between 1 and 2.

• A white precipitate should form. Continue stirring at 0 °C for an additional 30 minutes.

• Collect the solid by vacuum filtration and wash with cold diethyl ether.

• Dry the product in a vacuum oven to a constant weight to yield the final hydrochloride salt.[4]

IV. References

• Asymmetric Organocatalytic Synthesis of aza-Spirocyclic Compounds from Isothiocyanates and Isocyanides. ResearchGate. [Link]

• Aza-spirocyclic motifs in drugs and recent works in the synthesis of N-spirocyclic building blocks. ResearchGate. [Link]

• Recent synthetic strategies of spiro-azetidin-2-one, -pyrrolidine, -indol(one) and -pyran derivatives-a review. RSC Publishing. [Link]

• The Aza-Prins Reaction of 1,2-Dicarbonyl Compounds with 3-Vinyltetrahydroquinolines: Application to the Synthesis of Polycyclic Spirooxindole Derivatives. ACS Publications. [Link]

• General Synthesis and Properties of Bridged, Fused, and Spirocyclic Azacycles via Intramolecular C–H Bond Amination. ACS Medicinal Chemistry Letters. [Link]

• Synthesis of 8-oxa-2-azaspiro[4.5]decane. ResearchGate. [Link]

• A straightforward and efficiently scaleable synthesis of novel racemic 4-substituted 2,8-diazaspiro[4.5]decan-1-one derivatives. ResearchGate. [Link]

• Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. PubMed. [Link]

• Microwave produced 8-methyl-1,2,4,8-tetraazaspiro[4.5]dec-2-en-3-amine derivatives: their in vitro and in silico analysis. PMC - NIH. [Link]

• Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. NIH. [Link]

• Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. PubMed. [Link]

• (18)F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. PubMed. [Link]

• Oxa-spirocycles: synthesis, properties and applications. Chemical Science (RSC Publishing). [Link]

• 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. MDPI. [Link]

• Synthetic Routes to Approved Drugs Containing a Spirocycle. MDPI. [Link]

• Recent in vivo advances of spirocyclic scaffolds for drug discovery. PubMed. [Link]

• Design and Synthesis of Novel Spiro Derivatives as Potent and Reversible Monoacylglycerol Lipase (MAGL) Inhibitors: Bioisosteric Transformation from 3-Oxo-3,4-dihydro-2H-benzo[b][8][9]oxazin-6-yl Moiety. ACS Publications. [Link]

• Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. ResearchGate. [Link]

• Identification of a Novel 2,8-Diazaspiro[4.5]decan-1-one Derivative as a Potent and Selective Dual TYK2/JAK1 Inhibitor for the Treatment of Inflammatory Bowel Disease. PubMed. [Link]

• Discovery of novel 2,8-diazaspiro[4.5]decan-1-one derivatives as potent RIPK1 kinase inhibitors. PubMed. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Recent in vivo advances of spirocyclic scaffolds for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Microwave produced 8-methyl-1,2,4,8-tetraazaspiro[4.5]dec-2-en-3-amine derivatives: their in vitro and in silico analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Recent synthetic strategies of spiro-azetidin-2-one, -pyrrolidine, -indol(one) and -pyran derivatives-a review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA06054C [pubs.rsc.org]

Identifying byproducts in the synthesis of propargylated glutarimides

Welcome to the technical support guide for the synthesis of propargylated glutarimides. This resource is designed for researchers, medicinal chemists, and drug development professionals who utilize these important scaffolds, particularly as ligands for E3 ligases like Cereblon (CRBN) in the development of PROTACs and molecular glues.[1][2][3] This guide provides in-depth troubleshooting advice and answers to frequently asked questions, focusing on the identification and mitigation of common byproducts. Our approach is rooted in mechanistic understanding to empower you to optimize your synthetic routes effectively.

Troubleshooting Guide: Navigating Unforeseen Outcomes

This section addresses specific problems you may encounter during the synthesis and workup of propargylated glutarimides. Each entry follows a "Problem-Cause-Solution" format to provide clear, actionable guidance.

Problem: My reaction is complete, but NMR analysis shows a complex mixture, including unexpected peaks in the vinyl and allenic regions.

Potential Cause 1: Propargyl-Allene Isomerization

This is one of the most common side reactions in propargylation chemistry.[4][5] The desired propargyl group can isomerize to a thermodynamically competitive allene derivative under basic conditions. The base used to deprotonate the glutarimide can also abstract a proton from the methylene group of the newly installed propargyl moiety, leading to a resonance-stabilized intermediate that can rearrange upon protonation.

dot

Caption: Base-catalyzed propargyl-allene isomerization pathway.

Solution: How to Identify and Mitigate

• Identification: Differentiating between propargyl and allenyl isomers is readily achieved using NMR spectroscopy.[6]

  • ¹H NMR: Look for the disappearance of the characteristic acetylenic proton singlet (~2.5 ppm) and the appearance of new signals in the vinyl region (~4.5-5.5 ppm).

  • ¹³C NMR: The most definitive sign is the appearance of a signal for the central allenic carbon (C=C=C) far downfield, typically around 200 ppm. The propargyl alkyne carbons appear around 70-80 ppm.

  • MS/MS: Tandem mass spectrometry may show different fragmentation patterns for the two isomers.[6]

• Mitigation Strategies:

  • Choice of Base: Use the mildest base possible that can still efficiently deprotonate the glutarimide N-H. Strong bases like NaH can be more prone to inducing isomerization than milder carbonate bases (e.g., K₂CO₃, Cs₂CO₃).

  • Temperature Control: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Gentle heating to 40-60°C may be sufficient without promoting significant isomerization.[6] Avoid high temperatures.

  • Reaction Time: Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed to prevent the product from being exposed to basic conditions for an extended period.

Problem: Mass spectrometry shows a peak corresponding to my product plus the mass of water (M+18) or an alcohol (M+ROH), and my yield is low.

Potential Cause 2: Glutarimide Ring-Opening

The glutarimide ring, while generally stable, can be susceptible to nucleophilic attack at its carbonyl carbons, leading to ring-opening. This is a known competing side reaction in syntheses involving glutarimide scaffolds.[1] The nucleophile can be hydroxide (from residual water), an alkoxide (if using an alcohol as a solvent or if the base is an alkoxide), or even another amine.

dot

Caption: General mechanism for nucleophilic glutarimide ring-opening.

Solution: How to Identify and Mitigate

• Identification:

  • LC-MS: This is the primary tool. Look for the expected mass of the ring-opened product.

  • ¹H NMR: The spectrum will become more complex. The characteristic symmetrical pattern of the glutarimide protons will be lost, and new broad peaks corresponding to amide N-H protons may appear.

  • IR Spectroscopy: Look for the disappearance of the characteristic symmetric/asymmetric imide C=O stretches and the appearance of amide and carboxylate/ester C=O stretches at different wavenumbers.

• Mitigation Strategies:

  • Anhydrous Conditions: Ensure your reaction is performed under strictly anhydrous conditions. Use dry solvents (e.g., distilled from a drying agent), and dry your glutarimide starting material and base before use.

  • Solvent Choice: Use aprotic polar solvents like DMF, acetonitrile, or THF, which are less likely to act as nucleophiles.[6] Avoid protic solvents like methanol or ethanol.

  • Base Selection: Avoid highly nucleophilic bases or those that can generate potent nucleophiles (e.g., sodium methoxide). Non-nucleophilic bases are preferred.

Frequently Asked Questions (FAQs)

Q1: I'm observing a byproduct with a mass corresponding to the addition of two propargyl groups. How can I achieve mono-propargylation selectively?

A1: This is a classic selectivity challenge when a substrate has more than one nucleophilic site or when the product of the initial reaction can react further.[6] While the glutarimide nitrogen is the primary site, over-alkylation can occur under certain conditions, or if your starting glutarimide has other nucleophilic functional groups.

To achieve mono-selectivity:

• Control Stoichiometry: Use a slight excess, but no more than 1.0 to 1.1 equivalents, of the propargylating agent (e.g., propargyl bromide).[6]

• Slow Addition: Add the propargylating agent dropwise or via syringe pump to the reaction mixture. This maintains a low instantaneous concentration of the electrophile, favoring the initial mono-alkylation.[6]

• Temperature: Lowering the reaction temperature can often enhance selectivity.

Q2: My reaction is sluggish and gives a low yield, even after extended time. What factors could be responsible?

A2: Several factors can lead to a sluggish reaction:

• Insufficient Base: The pKa of the glutarimide N-H is around 11. Ensure your base is strong enough to achieve sufficient deprotonation to initiate the reaction.

• Poor Leaving Group: The efficiency of the Sₙ2 reaction depends on the leaving group. Propargyl bromides are common, but tosylates or mesylates are often better leaving groups and can increase reaction rates.[6]

• Degraded Reagents: Propargyl halides can degrade over time. Ensure your propargylating agent is fresh or has been properly stored.[6]

• Inappropriate Solvent: The solvent must be able to dissolve the reactants, particularly the deprotonated glutarimide salt, to facilitate the reaction. Aprotic polar solvents are generally effective.[6]

Q3: How can I best purify my desired propargylated glutarimide away from these byproducts?

A3: Standard column chromatography on silica gel is typically the most effective method.

• The polarity difference between the desired product, the non-polar allene byproduct, and the highly polar ring-opened byproduct is usually significant enough to allow for good separation.

• Use a gradient elution system, starting with a non-polar solvent system (e.g., Hexane/Ethyl Acetate) and gradually increasing the polarity to elute the components.

• For basic byproducts or products, solid-phase extraction (SPE) using cartridges with an appropriate stationary phase (like silica-supported sulfonic acid) can be a rapid and effective purification technique.[7]

Summary of Byproducts and Mitigation Strategies

Byproduct	Identification Method	Key Signal	Causative Factor	Mitigation Strategy
Allenyl Glutarimide	¹³C NMR, ¹H NMR	~200 ppm (¹³C)	Excess base, high temp.	Use mild base, lower temp, monitor reaction time.[6]
Ring-Opened Product	LC-MS	M + H₂O or M + ROH	Nucleophiles (H₂O, RO⁻)	Use anhydrous conditions, aprotic solvents.[1]
Di-propargylated Product	LC-MS, ¹H NMR	M + 39 Da	Excess propargylating agent	Control stoichiometry (≤1.1 eq), slow addition.[6]

Experimental Protocol: Optimized N-Propargylation of Glutarimide

This protocol provides a robust starting point for minimizing byproduct formation.

Materials:

• Glutarimide derivative (1.0 eq)

• Propargyl bromide (80% wt in toluene, 1.1 eq)

• Cesium Carbonate (Cs₂CO₃), dried (1.5 eq)

• Anhydrous Acetonitrile (ACN)

Procedure:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the glutarimide derivative and cesium carbonate.

• Solvent Addition: Add anhydrous acetonitrile to create a slurry (concentration typically 0.1-0.5 M).

• Reagent Addition: Stir the mixture at room temperature for 15 minutes. Using a syringe, add the propargyl bromide solution dropwise over 10-15 minutes. Causality Note: Slow addition prevents localized high concentrations of the electrophile, minimizing di-propargylation.[6]

• Reaction: Heat the reaction to 40-50°C and monitor its progress by TLC or LC-MS every hour. Causality Note: Gentle heating accelerates the desired Sₙ2 reaction without significantly promoting thermal rearrangement to the allene.[6]

• Workup: Once the starting material is consumed, cool the reaction to room temperature. Filter the mixture to remove the inorganic base, washing the solid with a small amount of acetonitrile or ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude oil or solid by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: Confirm the structure and purity of the final product by ¹H NMR, ¹³C NMR, and HRMS. Explicitly check for the absence of characteristic allene and ring-opened byproduct signals.

Analytical Workflow for Byproduct Identification

dot

Caption: A logical workflow for identifying byproducts using LC-MS and NMR.

References

• Abonia, R., Insuasty, D., & Laali, K. K. (2023). Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. Molecules, 28(8), 3379. Available from: [Link]

• Abonia, R., Insuasty, D., & Laali, K. K. (2023). Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. MDPI. Available from: [Link]

• Norris, S. E., Ba, X., et al. (2025). Recent advances in glutarimide chemistry for cereblon-mediated targeted protein degradation: developments in synthesis and diversification. RSC Medicinal Chemistry. Advance Article. Available from: [Link]

• Kappe, C. O., & Lipe, J. A. (1998). One pot Synthesis of Propargylamines using Solid-Phase Extractive Isolation. Molbank, M56. Available from: [Link]

• Tai, C.-H., et al. (2022). Synthesis of Propargyl Compounds and Their Cytotoxic Activity. ResearchGate. Available from: [Link]

• Abonia, R., Insuasty, D., & Laali, K. K. (2023). Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. Organic and Undefined Chemistry Interesting. Available from: [Link]

• Geigy, J. R. (1986). Glutarimide derivatives, their preparation and pharmaceutical compositions containing them. Google Patents.

• Krasavin, M. (2022). Preparation of N- and C-Functionally-Substituted Glutarimides: A Review. ResearchGate. Available from: [Link]

• Norris, S. E., et al. (2025). Recent advances in glutarimide chemistry for cereblon-mediated targeted protein degradation: developments in synthesis and diversification. RSC Publishing. Available from: [Link]

• Wiggins, K., et al. (2017). Alkyne Ligation Handles: Propargylation of Hydroxyl, Sulfhydryl, Amino, and Carboxyl Groups via the Nicholas Reaction. NIH Public Access. Available from: [Link]

• Testa, A., et al. (2023). Synthesis of novel glutarimide ligands for the E3 ligase substrate receptor Cereblon (CRBN): Investigation of their binding mode and antiproliferative effects against myeloma cell lines. PubMed. Available from: [Link]

• Buhl, C., et al. (2022). Heteroaryl Glutarimides and Dihydrouracils as Cereblon Ligand Scaffolds for Molecular Glue Degrader Discovery. NIH Public Access. Available from: [Link]

Sources

• 1. Recent advances in glutarimide chemistry for cereblon-mediated targeted protein degradation: developments in synthesis and diversification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of novel glutarimide ligands for the E3 ligase substrate receptor Cereblon (CRBN): Investigation of their binding mode and antiproliferative effects against myeloma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Heteroaryl Glutarimides and Dihydrouracils as Cereblon Ligand Scaffolds for Molecular Glue Degrader Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. sciforum.net [sciforum.net]

Technical Support Center: Strategies to Improve Regioselectivity of Reactions on the Spirocyclic Core

Welcome to the technical support center dedicated to enhancing regioselectivity in reactions involving spirocyclic systems. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of stereocontrolled synthesis. Here, we address common challenges and provide practical, field-proven insights to help you achieve your desired synthetic outcomes. Our approach is rooted in explaining the "why" behind experimental choices, ensuring that every protocol is a self-validating system.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors governing regioselectivity in reactions on a spirocyclic core?

A1: The regioselectivity of reactions on a spirocyclic core is primarily governed by a combination of steric, electronic, and catalytic factors.

• Steric Hindrance: The three-dimensional and often congested nature of spirocycles means that the accessibility of different reaction sites can vary significantly. Bulky substituents on the spirocyclic core can shield certain positions, directing incoming reagents to less sterically hindered sites.[1][2][3][4]

• Electronic Effects: The distribution of electron density within the spirocyclic framework plays a crucial role. Electron-donating groups (EDGs) and electron-withdrawing groups (EWGs) can activate or deactivate specific positions towards electrophilic or nucleophilic attack.[5][6] For instance, in electrophilic aromatic substitution on a spirobifluorene core, the substitution pattern is highly dependent on the electronic nature of the existing substituents.[7]

• Catalyst Control: The choice of catalyst and associated ligands can profoundly influence regioselectivity. Chiral catalysts, for example, can create a specific steric and electronic environment around the substrate, favoring reaction at a particular site.[8][9][10][11] Palladium-catalyzed reactions, in particular, have shown remarkable versatility in controlling regioselectivity in the synthesis of spirocyclic compounds.[9][12][13]

• Solvent Effects: The solvent can influence the reaction pathway by stabilizing or destabilizing transition states. The polarity, hydrogen-bonding capacity, and dielectric constant of the solvent can all play a role in determining the regiochemical outcome.[14][15]

Q2: How can I strategically use directing groups to control regioselectivity?

A2: Directing groups are powerful tools for achieving high regioselectivity. They function by coordinating to the catalyst or reagent, thereby bringing it into close proximity to a specific C-H bond or functional group.[16][17]

• Bidentate Directing Groups: These are particularly effective as they form a stable cyclic intermediate with the metal catalyst, leading to highly selective functionalization of a specific position.[17]

• Removable Directing Groups: Ideally, a directing group should be easy to install and remove after the desired transformation. This allows for the synthesis of the target molecule without the directing group being part of the final structure.

• Substrate Engineering: In biocatalysis, modifying the substrate with different anchoring groups can dramatically alter the regioselectivity of enzymatic hydroxylations. By changing the size, stereochemistry, and rigidity of the directing group, you can steer the enzyme to functionalize different positions on the spirocyclic core.[16]

Troubleshooting Guides

Problem 1: Poor or incorrect regioselectivity in a metal-catalyzed cross-coupling reaction to form a spirocycle.

• Potential Cause 1: Inappropriate Ligand Choice. The ligand plays a critical role in determining the steric and electronic environment around the metal center, which in turn dictates the regioselectivity.

  • Solution: Screen a variety of ligands with different steric and electronic properties. For example, in palladium-catalyzed reactions, bulky phosphine ligands often favor reductive elimination from a less hindered position, while electron-poor ligands might favor a different pathway. Computational studies can also be employed to predict the effect of different ligands on the reaction outcome.[18]

• Potential Cause 2: Competing Reaction Pathways. The substrate may have multiple potential reaction sites with similar reactivity, leading to a mixture of regioisomers.

  • Solution:

    • Employ a Directing Group: As discussed in the FAQ, a directing group can override the inherent reactivity of the substrate and force the reaction to occur at a specific site.[16][17]

    • Modify Reaction Conditions: Temperature, solvent, and the nature of the base can all influence the relative rates of competing reaction pathways. A systematic optimization of these parameters is often necessary. For instance, non-polar solvents may favor pathways that are more influenced by steric effects.[4]

• Potential Cause 3: Isomerization of the Product. The desired regioisomer may be forming initially but then isomerizing to a more thermodynamically stable product under the reaction conditions.

  • Solution: Monitor the reaction at early time points to see if the desired product is present. If so, try running the reaction at a lower temperature or for a shorter duration to minimize isomerization.

Problem 2: Lack of regioselectivity in the functionalization of a spirocyclic ketone.

• Potential Cause 1: Similar Reactivity of α- and α'-positions. If the two α-positions of the ketone have similar steric and electronic environments, non-selective enolate formation can lead to a mixture of products.

  • Solution:

    • Use of Bulky Bases: A sterically hindered base, such as lithium diisopropylamide (LDA), will preferentially deprotonate the less sterically hindered α-position, leading to the kinetic enolate.

    • Thermodynamic vs. Kinetic Control: To favor the more substituted, thermodynamically stable enolate, use a weaker base and higher reaction temperatures. Conversely, for the less substituted, kinetically favored enolate, use a strong, bulky base at low temperatures.

    • Catalytic Enantioselective Methods: The merger of photoredox and organocatalysis has enabled the direct β-functionalization of cyclic ketones, offering an alternative to traditional enolate chemistry with high regioselectivity.[19]

• Potential Cause 2: Multiple Enolizable Protons. The spirocyclic core may contain other acidic protons that can be deprotonated, leading to undesired side reactions.

  • Solution: Protect other acidic functional groups in the molecule before attempting the ketone functionalization.

Experimental Protocols & Data

Protocol: Regioselective Palladium-Catalyzed [3+2] Cycloaddition for Spirocyclic Scaffolds

This protocol is adapted from methodologies demonstrating highly regio- and diastereoselective construction of spirocyclic compounds.[9][13]

• Reactant Preparation: To a flame-dried Schlenk tube under an inert atmosphere (N₂ or Ar), add the vinyl methylene cyclic carbonate (1.0 equiv.), the pyrrolidinone (1.2 equiv.), and the palladium catalyst (e.g., Pd₂(dba)₃, 2.5 mol%).

• Ligand Addition: Add the appropriate phosphine ligand (e.g., (S)-BINAP, 5.0 mol%).

• Solvent and Reaction: Add anhydrous toluene (0.1 M) and stir the reaction mixture at room temperature for 12-24 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced pressure and purify the residue by flash column chromatography on silica gel to afford the desired spirocyclic product.

Data Table: Effect of Ligand on Regioselectivity

Entry	Ligand	Regioisomeric Ratio (A:B)	Yield (%)
1	PPh₃	1:1	85
2	P(o-tol)₃	5:1	92
3	Xantphos	>20:1	95
4	(R)-BINAP	1:>20	90 (98% ee)

This is a representative table illustrating how ligand choice can dramatically influence regioselectivity. Actual results will vary based on the specific substrates and reaction conditions.

Visualizations

Diagram 1: Factors Influencing Regioselectivity

Caption: Key factors influencing the regioselectivity of reactions on a spirocyclic core.

Diagram 2: Troubleshooting Workflow for Poor Regioselectivity

Sources

• 1. The role of steric hindrance in the intramolecular oxidative aromatic coupling of pyrrolo[3,2-b]pyrroles - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Steering on-surface reactions through molecular steric hindrance and molecule-substrate van der Waals interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unlocking regioselectivity: steric effects and conformational constraints of Lewis bases in alkyllithium-initiated butadiene polymerization - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. 10.10. Regioselectivity and Substituent Effects – Introduction to Organic Chemistry [saskoer.ca]
• 6. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Organocatalytic enantioselective (4+3) cyclization for the synthesis of spiro-fused heterocyclic compounds containing isoindolinone, oxepine and indole moieties - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. Highly regio- and diastereoselective construction of spirocyclic compounds via palladium-catalyzed [3 + 2] cycloaddition of vinyl methylene cyclic carbonates with pyrrolidinones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Strategies for the enantioselective synthesis of spirooxindoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Strategies for the enantioselective synthesis of spirooxindoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Solvent effects on stereoselectivity: more than just an environment - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 16. Directing Group-Controlled Regioselectivity in an Enzymatic C–H Bond Oxygenation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. longdom.org [longdom.org]
• 19. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Alkyne Linker Reactivity in Bioconjugation

Welcome to a comprehensive guide designed for researchers, scientists, and drug development professionals navigating the nuanced world of bioconjugation. The selection of a chemical linker is a critical decision that dictates the efficiency, stability, and ultimate success of creating complex biomolecular conjugates, from antibody-drug conjugates (ADCs) to fluorescently labeled proteins for in-vivo imaging. Among the diverse chemical tools available, alkyne-based linkers have emerged as exceptionally versatile and robust platforms.[1][2]

This guide provides an in-depth comparison of the reactivity of different alkyne linkers. We will move beyond simple cataloging of options to explore the causal mechanisms behind their performance, offering field-proven insights to help you select the optimal linker for your specific application. Our focus is on providing a self-validating framework, grounding key claims in authoritative sources and presenting experimental data in a clear, comparative format.

The Foundation: Understanding Alkyne Reactivity in Bioconjugation

The utility of the alkyne functional group stems from its unique ability to participate in highly specific and efficient reactions that can be performed in complex biological environments—a concept known as bioorthogonality.[2] The reactivity of an alkyne linker is not a monolithic property; it is fundamentally dictated by its structure and the specific reaction chemistry employed.

Key Alkyne-Based Bioconjugation Reactions

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): The quintessential "click" reaction, CuAAC involves the reaction between a terminal alkyne and an azide to form a stable 1,4-disubstituted triazole.[3] This reaction is known for its high efficiency and reliability but requires a copper(I) catalyst, which can be toxic to living systems.[][5]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): To circumvent the cytotoxicity of copper, SPAAC utilizes strained cyclic alkynes . The high ring strain provides the necessary activation energy for the reaction to proceed with an azide without a catalyst.[6][][8] This has made SPAAC the gold standard for bioconjugation in living cells and whole organisms.[9]

• Sonogashira Coupling: A palladium and copper-co-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide.[10][11] While a cornerstone of organic synthesis, its application in bioconjugation has been more limited due to the requirement for metal catalysts and often anhydrous conditions, though recent advancements have enabled its use in aqueous media.[12][13]

Structural Determinants of Reactivity

• Terminal vs. Internal Alkynes: Terminal alkynes possess a hydrogen atom attached to a triply bonded carbon (R-C≡C-H), making them suitable for reactions like CuAAC and Sonogashira coupling.[14][15] Internal alkynes (R-C≡C-R') lack this acidic proton and are generally less reactive in these specific pathways.[16]

• Activated Alkynes: Alkynes conjugated with electron-withdrawing groups (e.g., ketones, esters) are "activated" toward nucleophilic attack, such as in thiol-yne Michael addition reactions.[17] The reaction rate correlates with the strength of the electron-withdrawing group.[17]

• Strained Alkynes: Cyclic alkynes, particularly cyclooctynes, are severely bent from the ideal 180° bond angle of a linear alkyne.[18] This geometric strain dramatically increases the alkyne's reactivity in cycloaddition reactions, forming the energetic basis for SPAAC.[8][18]

Head-to-Head Comparison: Alkyne Linkers in Action

The choice of an alkyne linker is fundamentally a choice of reaction kinetics, stability, and steric profile. Here, we dissect the most common linker classes based on the chemistry they employ.

Terminal Alkynes for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

CuAAC is a powerful tool for in vitro and ex vivo applications where the reaction components can be carefully controlled. Its mechanism relies on the in-situ formation of a copper(I)-acetylide intermediate, which then reacts with the azide.[3]

Caption: Catalytic cycle of the Cu(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Reactivity Profile:

• Kinetics: CuAAC is generally very fast, with second-order rate constants typically in the range of 10² to 10⁴ M⁻¹s⁻¹. The reaction often reaches completion within minutes to a few hours at room temperature.[19]

• Advantages: High yields, exceptional specificity, and the formation of a highly stable triazole linkage. The alkyne and azide functional groups are largely inert in biological systems, preventing side reactions.[1][20]

• Limitations: The primary drawback is the requirement for a copper catalyst, which can cause protein denaturation and oxidative damage.[] While ligands can mitigate this, the potential for cytotoxicity makes it unsuitable for most applications in living organisms.[]

Experimental Protocol: General CuAAC Bioconjugation of a Protein

This protocol provides a self-validating framework for conjugating an azide-containing small molecule to a protein functionalized with a terminal alkyne.

• Protein Preparation: Prepare the alkyne-modified protein in a copper-compatible buffer (e.g., phosphate buffer, pH 7.2-7.8). Ensure removal of any chelating agents like EDTA.

• Reagent Stock Preparation:

  • Prepare a 10 mM stock solution of the azide-containing molecule in DMSO.

  • Prepare a 50 mM stock solution of a copper(I)-stabilizing ligand (e.g., THPTA) in water.

  • Prepare a 50 mM stock solution of a reducing agent (e.g., sodium ascorbate) in water. This is critical to maintain copper in the active Cu(I) state.

  • Prepare a 10 mM stock solution of copper(II) sulfate (CuSO₄) in water.

• Reaction Assembly:

  • In a microcentrifuge tube, add the alkyne-protein to its final concentration (e.g., 1 mg/mL).

  • Add the azide-molecule to a 10-fold molar excess over the protein.

  • Add the THPTA ligand to a final concentration of 5 mM.

  • Add the sodium ascorbate to a final concentration of 5 mM.

  • Initiate the reaction by adding CuSO₄ to a final concentration of 1 mM. The ascorbate will reduce Cu(II) to the active Cu(I) in situ.

• Incubation: Incubate the reaction at room temperature for 1-2 hours. Gentle mixing is recommended.

• Purification: Remove excess reagents and the copper catalyst using a desalting column or dialysis.

• Validation: Confirm conjugation using SDS-PAGE (observing a shift in molecular weight) and mass spectrometry (LC-MS or MALDI-TOF).

Strained Alkynes for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC has revolutionized bioconjugation by enabling the alkyne-azide reaction to proceed efficiently without a catalyst.[] The choice of the strained cyclooctyne is critical, as it creates a trade-off between reaction speed and linker stability.[21]

Caption: General mechanism of Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Comparative Analysis of Common SPAAC Linkers

The reactivity of SPAAC linkers is driven by two main factors: the degree of ring strain and electronic effects. Fusing aromatic rings (as in DBCO) or adding electron-withdrawing groups (as in DIFO) can significantly enhance reaction rates.[22]

Linker (Abbreviation)	Structure Features	Relative Reactivity	Second-Order Rate Constant (M⁻¹s⁻¹) (approx.)	Key Characteristics
Cyclooctyne (OCT)	Simplest cyclooctyne	Baseline	~0.0024	First generation; low reactivity but small size.
Bicyclo[6.1.0]nonyne (BCN)	Fused cyclopropane ring	Moderate	~0.06 - 0.1	Good balance of reactivity and stability; smaller and less hydrophobic than DBCO.[21][23][24]
Dibenzocyclooctynol (DIBO)	Fused benzene rings, hydroxyl group	High	~0.1 - 0.3	Second generation; fast kinetics and good stability.[6][23]
Dibenzocyclooctyne (DBCO/ADIBO)	Fused benzene rings	Very High	~0.3 - 1.0	Highly popular due to excellent kinetics; widely used for live-cell imaging.[21][24][25]
Biarylazacyclooctynone (BARAC)	Strained biaryl system	Extremely High	> 1.0	Among the fastest SPAAC reagents, but can exhibit lower stability.[21][22]
Difluorinated Cyclooctyne (DIFO)	Propargylic fluorine atoms	High	~0.076	Reactivity enhanced by electron-withdrawing fluorine atoms.[22]

Note: Rate constants are approximate and can vary based on the azide reaction partner and solvent conditions. Data synthesized from multiple sources for comparative purposes.[22]

Causality of Reactivity Differences: The dramatic increase in reactivity from OCT to BARAC is a direct consequence of increased ring strain.[22] The fusion of sp²-hybridized atoms in the benzene rings of DIBO and DBCO forces the alkyne bond angle to deviate further from the ideal 180°, lowering the activation energy for the cycloaddition.[18] In DIFO, the electron-withdrawing fluorine atoms polarize the alkyne bond, making it more electrophilic and thus more reactive toward the nucleophilic azide.[22]

Experimental Protocol: General SPAAC Bioconjugation for Live-Cell Labeling

This protocol describes the labeling of a cellular protein, metabolically tagged with an azide-modified amino acid, using a DBCO-fluorophore conjugate.

• Cell Culture and Labeling: Culture cells in appropriate media. For metabolic labeling, supplement the media with an azide-bearing amino acid (e.g., L-azidohomoalanine, AHA) for a set period (e.g., 18-24 hours) to allow for its incorporation into newly synthesized proteins.

• Cell Preparation:

  • Gently wash the cells 2-3 times with warm PBS to remove unincorporated AHA.

  • (Optional) Fix the cells with 4% paraformaldehyde if live-cell imaging is not required. Permeabilize with a detergent (e.g., 0.1% Triton X-100) if intracellular targets are to be labeled.

• Labeling Reaction:

  • Prepare a labeling solution of the DBCO-fluorophore conjugate in PBS or cell culture media at a final concentration of 10-50 µM.

  • Causality Check: The reaction is catalyst-free. The absence of copper is what makes this protocol bioorthogonal and suitable for living systems.

  • Incubate the cells with the labeling solution for 30-60 minutes at 37°C.

• Washing: Wash the cells 3-4 times with PBS to remove the unbound DBCO-fluorophore.

• Imaging: Image the cells using fluorescence microscopy with the appropriate filter sets for the chosen fluorophore.

• Validation/Controls:

  • Negative Control: Run a parallel experiment with cells that were not incubated with the azide-amino acid but are subjected to the DBCO-fluorophore. This ensures the labeling is specific to the azide.

  • Positive Control: If possible, use a western blot with an anti-fluorophore antibody to confirm covalent modification of the target protein population.

A Practical Framework for Alkyne Linker Selection

Choosing the right alkyne linker requires balancing multiple factors. The optimal choice is always context-dependent, dictated by the experimental goals and biological system.

Sources

• 1. Growing Applications of “Click Chemistry” for Bioconjugation in Contemporary Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. wmocollege.ac.in [wmocollege.ac.in]
• 3. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A kinetics study of copper-catalysed click reactions in ionic liquids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Strain-Promoted Azide-Alkyne Cycloaddition [manu56.magtech.com.cn]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Sonogashira Coupling [organic-chemistry.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Aryl transition metal chemical warheads for protein bioconjugation - Chemical Science (RSC Publishing) DOI:10.1039/C8SC00780B [pubs.rsc.org]
• 13. Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. quora.com [quora.com]
• 15. A Short Note On Alkynes:Terminal Vs Internal [unacademy.com]
• 16. m.youtube.com [m.youtube.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. pubs.acs.org [pubs.acs.org]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Cyclooctynes for Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC) - Enamine [enamine.net]
• 24. Bioorthogonal Chemistry - Click Reaction Reagent [bldpharm.com]
• 25. publications.rwth-aachen.de [publications.rwth-aachen.de]

A Comparative Guide to the Structural Elucidation of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione: An In-Depth Analysis

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive technical overview of the X-ray crystal structure analysis of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione. As a key intermediate in the synthesis of novel central nervous system (CNS) agents, a detailed understanding of its three-dimensional structure is paramount for rational drug design and structure-activity relationship (SAR) studies.[1] The spirocyclic scaffold of 8-azaspiro[4.5]decane-7,9-dione is a common feature in a number of psychoactive compounds.[2] The introduction of a prop-2-ynyl group offers a versatile handle for further chemical modifications via "click chemistry," enabling rapid diversification of compound libraries for drug discovery.[1]

I. Synthesis and Crystallization: The Gateway to a High-Resolution Structure

The successful growth of single crystals of sufficient size and quality is the most critical and often challenging step in X-ray crystallography. The following is a proposed synthetic and crystallization strategy for 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione.

Proposed Synthetic Pathway

The synthesis would likely commence from the parent compound, 8-azaspiro[4.5]decane-7,9-dione. A standard nucleophilic substitution reaction can be employed to introduce the propargyl group.

dot

Caption: Proposed synthetic route for 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione.

Crystallization Protocol: A Game of Patience and Precision

Obtaining diffraction-quality crystals is an empirical science. A variety of techniques should be explored to induce crystallization.

Step-by-Step Crystallization Workflow:

• Purification: The synthesized compound must be of the highest possible purity (>99%). This is typically achieved by column chromatography followed by recrystallization.

• Solvent Screening: A broad range of solvents and solvent systems should be screened. Given the likely moderate polarity of the target molecule, solvents such as ethanol, methanol, ethyl acetate, acetone, and their mixtures with less polar solvents like hexane or toluene would be appropriate starting points.

• Crystallization Techniques:

  • Slow Evaporation: A saturated solution of the compound is left undisturbed in a loosely capped vial, allowing the solvent to evaporate slowly over days or weeks.

  • Vapor Diffusion (Hanging and Sitting Drop): A small drop of the concentrated compound solution is equilibrated with a larger reservoir of a precipitant solution. This allows for a gradual increase in the concentration of the compound, promoting crystal growth.

  • Cooling: A saturated solution at an elevated temperature is slowly cooled to induce crystallization.

dot

Caption: General workflow for the crystallization of a small molecule.

II. X-ray Diffraction Data Collection and Structure Refinement

Once a suitable crystal is obtained, it is mounted on a goniometer and subjected to a beam of X-rays. The resulting diffraction pattern is used to determine the electron density distribution within the crystal, and thus the atomic arrangement.

Experimental Protocol:

• Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm in each dimension) is carefully mounted on a cryoloop.

• Data Collection: The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations and radiation damage. Data is collected on a single-crystal X-ray diffractometer, typically using Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) radiation.

• Structure Solution and Refinement: The diffraction data is processed to yield a set of structure factors. The structure is then solved using direct methods or Patterson methods and refined using full-matrix least-squares on F².

III. Comparative Structural Analysis: Insights from Analogs

In the absence of the specific crystal structure for 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione, we can draw valuable comparisons with structurally similar compounds to predict its key features. The parent 8-azaspiro[4.5]decane-7,9-dione scaffold is a rigid system. The primary conformational flexibility will arise from the orientation of the prop-2-ynyl group.

Feature	8-Azaspiro[4.5]decane-7,9-dione (Parent)[3]	8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione (Predicted)	Comparison with other Spirocyclic Systems
Spirocyclic Core Conformation	The cyclohexane ring typically adopts a chair conformation, and the five-membered ring is relatively planar.	The core conformation is expected to be very similar to the parent compound due to its inherent rigidity.	This rigid core is a common feature in many spirocyclic drugs, contributing to their specific binding to biological targets.[4]
Prop-2-ynyl Group Orientation	N/A	The prop-2-ynyl group will likely adopt a conformation that minimizes steric hindrance with the spirocyclic core. The C-N-C bond angle will be close to the standard trigonal planar geometry.	In related structures, alkyl and aryl substituents on the nitrogen atom often exhibit preferred orientations that can influence crystal packing.
Intermolecular Interactions	Hydrogen bonding between the N-H group of one molecule and a carbonyl oxygen of a neighboring molecule is expected to be a dominant packing force.	The absence of the N-H donor will preclude this specific hydrogen bond. Instead, weaker C-H···O interactions involving the acetylenic C-H and the carbonyl oxygens are likely to play a role in the crystal packing. Pi-stacking interactions involving the alkyne are also possible.	The nature of intermolecular interactions is highly dependent on the substituents. For instance, derivatives with aromatic rings often exhibit extensive pi-stacking.[5]
Crystal Packing	The hydrogen bonding network is likely to result in a well-ordered, dense crystal lattice.	The weaker intermolecular forces may lead to a less dense packing arrangement compared to the parent compound. Polymorphism (the ability to crystallize in different forms) might be more probable.	The challenge of achieving stable and reproducible crystal forms is a common issue in the development of spirocyclic compounds.[6]

IV. Alternative and Complementary Analytical Techniques

While single-crystal X-ray diffraction provides the most definitive three-dimensional structure, other analytical techniques are indispensable for a comprehensive characterization of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure in solution. 2D NMR techniques like COSY, HSQC, and HMBC can be used to assign all proton and carbon signals and confirm the connectivity of the molecule.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact mass of the molecule, confirming its elemental composition.

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional groups, such as the carbonyl (C=O) and alkyne (C≡C and ≡C-H) stretching vibrations.[3]

• Computational Modeling: Density functional theory (DFT) calculations can be used to predict the gas-phase geometry of the molecule, which can then be compared with the solid-state structure obtained from X-ray diffraction. This can provide insights into the effects of crystal packing on the molecular conformation.

V. Conclusion

The structural elucidation of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione is a critical step in advancing its potential as a versatile intermediate in drug discovery. While a publicly available crystal structure is yet to be reported, this guide has outlined a comprehensive and scientifically sound approach to its determination and analysis. By combining a robust experimental workflow with a comparative analysis of related structures, researchers can gain significant insights into the conformational properties and intermolecular interactions of this important molecule. The interplay of X-ray crystallography with other analytical techniques and computational modeling will provide a complete picture, paving the way for the rational design of novel therapeutics.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 136843, 8-Azaspiro[4.5]decane-7,9-dione. Retrieved from [Link].

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 3088095. Retrieved from [Link].

• MySkinRecipes (n.d.). 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione. Retrieved from [Link].

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 23581829. Retrieved from [Link].

• Zhang, J., et al. (2020). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry, 28(14), 115560. Available at: [Link].

• Wikipedia contributors. (2023, December 29). Azaspirodecanedione. In Wikipedia, The Free Encyclopedia. Retrieved January 17, 2026, from [Link].

• Google Patents. (n.d.). 8-azaspiro[5][7] decane-7, the preparation method of 9-dione compounds. Retrieved from .

• precisionFDA. (n.d.). 8,8-(BUTANE-1,4-DIYL)BIS(8-AZASPIRO(4.5)DECANE-7,9-DIONE). Retrieved from [Link].

• Sfera Unife. (2021). Triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Retrieved from [Link].

• ResearchGate. (n.d.). Selected Synthetic Strategies to Spirocyclics. Retrieved from [Link].

• Pokhodylo, N., et al. (2023). Synthetic Routes to Approved Drugs Containing a Spirocycle. Molecules, 28(1), 36. Available at: [Link].

• U.S. Environmental Protection Agency. (n.d.). 8-Azaspiro[4.5]decane-7,9-dione, 8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-. Retrieved from [Link].

• Luo, H., et al. (2011). The preparation of 8-[4-[4-(2-pyrimidinyl)-1-piperaziny]butyl]-8-azaspiro[5][7] decane-7,9-dione hydrochloride. ResearchGate. Available at: [Link].

• Gao, M., et al. (2015). (18)F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. Journal of Medicinal Chemistry, 58(15), 6293-6305. Available at: [Link].

Sources

• 1. 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione [myskinrecipes.com]
• 2. Azaspirodecanedione - Wikipedia [en.wikipedia.org]
• 3. 8-Azaspiro(4.5)decane-7,9-dione | C9H13NO2 | CID 136843 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Synthetic Routes to Approved Drugs Containing a Spirocycle - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 8-Azaspiro[4.5]decane-7,9-dione, 8-[2-[[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]amino]ethyl]-, monomethanesulfonate [CAS] | C20H27BrN2O4 | CID 23581829 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Mass Spectrometry Fragmentation of Propargylated Azaspiro-decanedione

Abstract

This guide provides an in-depth analysis of the gas-phase fragmentation behavior of N-propargylated 8-azaspiro[4.5]decane-7,9-dione, a structure relevant to medicinal chemistry and drug development. Understanding the fragmentation patterns of modified bioactive scaffolds is crucial for their rapid identification and structural confirmation. Here, we compare the predicted fragmentation pathways of the propargylated compound with its parent scaffold, 8-azaspiro[4.5]decane-7,9-dione. This comparative approach highlights the diagnostic fragment ions introduced by the propargyl group, offering a clear strategy for characterizing similar modifications. We present a theoretical framework for the fragmentation, a detailed experimental protocol for data acquisition via tandem mass spectrometry, and visual diagrams to elucidate the underlying chemical logic.

Introduction: The Need for Structural Elucidation

Azaspirocyclic compounds are privileged structures in medicinal chemistry, forming the core of numerous therapeutic agents. The 8-azaspiro[4.5]decane-7,9-dione scaffold, for instance, is a key intermediate in the synthesis of drugs like buspirone.[1] Chemical modification of such scaffolds is a common strategy to modulate pharmacological activity. The introduction of a propargyl group (an alkynyl functional group) is of particular interest as it enables "click chemistry" reactions for bioconjugation or serves as a pharmacophore itself.

Mass spectrometry (MS) is an indispensable tool for confirming these modifications.[2] The technique ionizes molecules and breaks them apart in a controlled manner, producing a fragmentation pattern that serves as a structural fingerprint.[3][4] By analyzing the mass-to-charge (m/z) ratios of these fragments, we can deduce the original structure.[4] This guide focuses on collision-induced dissociation (CID) in tandem mass spectrometry (MS/MS), a common technique where a specific ion (the precursor) is selected and fragmented by collision with an inert gas.[5] Our objective is to provide researchers with a predictive framework and a practical protocol to confidently identify the N-propargylation of the azaspiro-decanedione core.

Theoretical Fragmentation Analysis

To understand the fragmentation of the modified compound, we must first analyze the behavior of its constituent parts: the azaspiro-decanedione core and the N-propargyl group. For this guide, we will analyze the fragmentation of protonated molecules ([M+H]⁺), as is typical in electrospray ionization (ESI).

Parent Scaffold: 8-Azaspiro[4.5]decane-7,9-dione

• Structure: A glutarimide ring fused at the C4 position to a cyclopentane ring.

• Monoisotopic Mass: 167.0946 u

• [M+H]⁺: m/z 168.1019

Propargylated Analog: 8-propargyl-8-azaspiro[4.5]decane-7,9-dione

• Structure: The parent scaffold with a propargyl group (HC≡C-CH₂-) attached to the nitrogen atom.

• Monoisotopic Mass: 205.1103 u

• [M+H]⁺: m/z 206.1176

Fragmentation Pathways of the Azaspiro-decanedione Core

The fragmentation of the protonated parent scaffold is expected to be driven by cleavages within the glutarimide ring and the spirocyclic system. Key predicted pathways include:

• α-Cleavage: The bonds adjacent to the carbonyl groups are susceptible to cleavage. Loss of carbon monoxide (CO, 28 Da) is a common fragmentation pathway for cyclic carbonyl compounds.[6]

• Ring Opening & Cleavage: The cyclopentane ring can undergo cleavage, leading to the loss of stable neutral alkenes like ethylene (C₂H₄, 28 Da) or larger fragments.

• Retro-Diels-Alder (RDA) type reactions: Although not a classic RDA, fragmentation of spirocyclic systems can proceed through concerted ring-opening pathways, which are mechanistically similar.[7][8]

Influence of the N-Propargyl Group: New Diagnostic Pathways

The introduction of the N-propargyl group provides new, low-energy fragmentation channels that are highly diagnostic.

• Loss of the Propargyl Group: A primary and highly characteristic fragmentation is the cleavage of the N-CH₂ bond. This can occur in two ways:

  • Neutral Loss of Propargyl Radical (•C₃H₃): Loss of a 39 Da radical to yield the protonated parent scaffold at m/z 167.

  • Formation of the Propargyl Cation (C₃H₃⁺): Formation of the stable propargyl cation at m/z 39. This is often a prominent ion in the spectra of propargylated compounds.

• Rearrangement and Loss of Allene: A rearrangement can lead to the neutral loss of allene (H₂C=C=CH₂, 40 Da).

• Alpha-Cleavage to the Nitrogen: Cleavage of the bond between the nitrogen and the spiro-carbon, facilitated by the propargyl group, can initiate ring opening.[9]

The following diagram illustrates the key predicted fragmentation pathways for the propargylated compound.

Caption: Predicted major fragmentation pathways for protonated N-propargyl-8-azaspiro[4.5]decane-7,9-dione.

Recommended Experimental Protocol: Tandem MS

To experimentally verify these predictions, a robust and reproducible protocol is essential. The following outlines a standard procedure using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of the analyte in methanol or acetonitrile.

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL using a mobile phase-like solvent composition (e.g., 50:50 water:acetonitrile with 0.1% formic acid). The addition of formic acid is crucial for promoting protonation in positive ion mode ESI.

• Filtration: Filter the working solution through a 0.22 µm syringe filter to remove particulates.

LC-MS/MS Instrumentation and Parameters

• LC System: Standard HPLC or UHPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: A suitable gradient to elute the compound (e.g., 5% to 95% B over 5 minutes).

• Flow Rate: 0.3-0.5 mL/min.

• Injection Volume: 1-5 µL.

• Mass Spectrometer: Triple Quadrupole (QqQ) or Quadrupole Time-of-Flight (Q-TOF).

• Ionization Source: Electrospray Ionization (ESI), Positive Mode.

• Key MS Parameters:

  • Capillary Voltage: 3.5 - 4.5 kV

  • Source Temperature: 120 - 150 °C

  • Desolvation Gas (N₂) Flow: 600 - 800 L/hr

  • Desolvation Temperature: 350 - 450 °C

  • Collision Gas: Argon

  • MS1 Scan: Scan for the precursor ion (m/z 206.12).

  • MS2 Product Ion Scan: Select m/z 206.12 as the precursor and scan for product ions from m/z 30 to 210.

  • Collision Energy: Perform a ramp of collision energies (e.g., 10-40 eV) to observe the full range of fragments. Low energies favor larger fragments, while higher energies reveal smaller, more stable ions.[5]

The diagram below visualizes the recommended experimental workflow.

Caption: A typical workflow for acquiring CID tandem mass spectra.

Comparative Data Analysis

The key to confident identification lies in comparing the fragmentation pattern of the propargylated compound to its parent scaffold. The presence of the propargyl group should give rise to a unique set of fragments while also potentially altering the relative abundances of fragments from the core structure.

Fragment Ion	Proposed Structure / Loss	Predicted m/z (Propargylated)	Predicted m/z (Parent Scaffold)	Comparison Insight
[M+H]⁺	Precursor Ion	206.12	168.10	Confirms mass shift of 38.02 Da due to propargylation (C₃H₂).
Fragment A	Loss of Allene (C₃H₂)	166.10	N/A	Diagnostic for propargyl group rearrangement and loss.
Fragment B	Propargyl Cation (C₃H₃⁺)	39.02	N/A	Highly Diagnostic ion confirming the propargyl moiety.
Fragment C	Loss of CO	178.12	140.09	Common loss from the imide ring; mass shift confirms propargyl presence.
Fragment D	Loss of C₂H₄ from Fragment A	138.08	N/A	Secondary fragmentation confirming initial propargyl-related loss.
Fragment E	Loss of C₂H₄ from Parent	N/A	140.09	Fragmentation of the spiro-cyclopentane ring.

Discussion of Comparative Data:

The most compelling evidence for successful propargylation comes from the observation of fragments that are unique to the modified compound. The detection of a significant ion at m/z 39.02 (Fragment B) is a direct confirmation of the propargyl group's presence. Similarly, the neutral loss of 40 Da (allene) to produce an ion at m/z 166.10 (Fragment A) is a characteristic rearrangement-driven pathway that would be absent in the parent compound's spectrum.

Fragments derived from the core scaffold, such as the loss of CO (Fragment C), will still be present but will be shifted by 38 Da (206-168). Observing this consistent mass shift across multiple core-related fragments provides strong, corroborating evidence for the modification and its location on the nitrogen, as this position influences the stability of adjacent bonds. In contrast, the spectrum of the parent compound will be dominated by fragments like m/z 140.09, resulting from losses of CO or ethylene from the core structure.

Conclusion

The mass spectrometric fragmentation of N-propargylated 8-azaspiro[4.5]decane-7,9-dione is characterized by a combination of cleavages from the core spirocyclic imide structure and highly diagnostic pathways introduced by the propargyl group. A comparative analysis against the fragmentation pattern of the unmodified parent scaffold provides a definitive method for structural confirmation. Researchers can confidently identify the modification by observing the characteristic propargyl cation at m/z 39.02, the neutral loss of allene (40 Da), and a consistent mass shift of 38 Da for fragments originating from the core structure. The experimental protocol detailed herein provides a reliable starting point for acquiring high-quality data to support this analytical strategy.

References

• Advent Chembio Pvt. Ltd. (n.d.). 8-Azaspiro[4.5]decane-7,9-dione. Retrieved from [Link]

• Google Patents. (n.d.). 8-azaspiro[1][3] decane-7, the preparation method of 9-dione compounds. Retrieved from

• Quilliam, M. A., et al. (2014). Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae). Marine Drugs, 12(4), 2045-2072. Available at: [Link]

• Clark, J. (2023). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Chemguide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 8-Azaspiro(4.5)decane-7,9-dione. PubChem Compound Database. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns. Retrieved from [Link]

• James, K. J., et al. (2003). Elucidation of the fragmentation pathways of azaspiracids, using electrospray ionisation, hydrogen/deuterium exchange, and multiple-stage mass spectrometry. Journal of Mass Spectrometry, 38(11), 1159-1170. Available at: [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved from [Link]

• Wikipedia. (n.d.). Collision-induced dissociation. Retrieved from [Link]

• Jia, H., et al. (2020). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry, 28(14), 115560. Available at: [Link]

• Deventer, M. H., et al. (2014). Study of collision-induced dissociation of electrospray-generated protonated cathinones. Drug Testing and Analysis, 6(7-8), 705-715. Available at: [Link]

• Schymanski, E. L., et al. (2021). Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag. Journal of Chemical Information and Modeling, 61(5), 2295-2312. Available at: [Link]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

• Lesiak, A. D., et al. (2020). Identification of novel fragmentation pathways and fragment ion structures in the tandem mass spectra of protonated synthetic cathinones. Journal of the American Society for Mass Spectrometry, 31(6), 1251-1262. Available at: [Link]

• Van den Hauwe, K., et al. (2011). Use of collision induced dissociation mass spectrometry as a rapid technique for the identification of pharmacologically active peptides in pharmacopoeial testing. Journal of Pharmaceutical and Biomedical Analysis, 55(5), 957-963. Available at: [Link]

• Demarque, D. P., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports, 33(3), 432-455. Available at: [Link]

Sources

• 1. 8-Azaspiro(4.5)decane-7,9-dione | C9H13NO2 | CID 136843 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. scienceready.com.au [scienceready.com.au]
• 5. Collision-induced dissociation - Wikipedia [en.wikipedia.org]
• 6. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synt ... - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00073D [pubs.rsc.org]
• 7. Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemistry.miamioh.edu [chemistry.miamioh.edu]

A Comparative Guide to the Biological Activity of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione and Buspirone Analogs

This guide provides a comprehensive comparison of the biological activities of the novel compound 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione and the well-established class of buspirone analogs. As researchers and drug development professionals, understanding the nuanced differences in the pharmacological profiles of these compounds is crucial for advancing the development of next-generation therapeutics for central nervous system (CNS) disorders. While extensive data exists for buspirone and its analogs, 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione represents a newer entity, with its biological activity profile being an area of active investigation. This guide will synthesize the available data, provide insights based on structure-activity relationships (SAR), and present detailed experimental protocols to facilitate further research.

Introduction: The Azaspirodecanedione Scaffold in Neuropharmacology

Buspirone, an azaspirodecanedione derivative, marked a significant advancement in the treatment of generalized anxiety disorder.[1] Its unique pharmacological profile, distinct from that of benzodiazepines, stems from its primary action as a partial agonist at serotonin 5-HT1A receptors and a weak antagonist at dopamine D2 receptors.[2] This dual mechanism contributes to its anxiolytic effects without the pronounced sedation, dependence, and withdrawal symptoms associated with older anxiolytics.[2]

The core structure of buspirone, 8-azaspiro[4.5]decane-7,9-dione, has served as a versatile scaffold for the development of numerous analogs with modified pharmacokinetic and pharmacodynamic properties.[3][4] These analogs typically retain the spirocyclic imide moiety, which is crucial for activity, while varying the substituent at the 8-position to modulate receptor affinity and selectivity.[5]

8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione is a more recent addition to this chemical space.[6] The introduction of a propargyl group at the 8-position offers a unique chemical handle for further modifications via "click chemistry," a powerful tool in drug discovery for creating diverse compound libraries. While direct, published biological data for this specific compound is sparse, its structural similarity to the core of buspirone and its analogs allows for informed hypotheses regarding its potential biological activity, which this guide will explore.

Comparative Analysis of Biological Activity

Receptor Binding Profiles

The primary molecular targets for buspirone and its analogs are the serotonin 5-HT1A and dopamine D2 receptors. The affinity for these receptors is a key determinant of their pharmacological effects.

Buspirone and its Analogs:

Buspirone exhibits high affinity for the 5-HT1A receptor (Ki in the low nanomolar range) and a lower affinity for the D2 receptor (Ki typically in the mid-to-high nanomolar range).[7] Many of its analogs, such as gepirone and ipsapirone, share this characteristic high affinity for the 5-HT1A receptor.[2] Structure-activity relationship studies have shown that the N-arylpiperazine moiety and the length of the alkyl chain significantly influence receptor affinity.[4] For instance, the 1-(2-pyrimidinyl)piperazine group is a common feature in many active analogs.[3]

One notable analog, 8-[4-[2-(1,2,3,4-tetrahydroisoquinolinyl)]butyl]-8-azaspiro-[4.5]decane-7,9-dione, has been shown to be equipotent to buspirone as a 5-HT1A ligand, demonstrating that the 8-azaspiro[4.5]decane-7,9-dione moiety is a key pharmacophore for 5-HT1A receptor interaction.[5]

8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione (Hypothesized):

Given the established importance of the 8-azaspiro[4.5]decane-7,9-dione scaffold for 5-HT1A receptor binding, it is highly probable that 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione also interacts with this receptor. The smaller, less complex propargyl group, when compared to the bulky substituents of buspirone, may result in a different affinity and selectivity profile. It is plausible that this compound may exhibit a more balanced affinity for 5-HT1A and D2 receptors, or potentially interact with other receptor systems. Further experimental validation is required to confirm these hypotheses.

Table 1: Comparative Receptor Binding Affinities (Ki, nM)

Compound/Analog Class	5-HT1A Receptor	Dopamine D2 Receptor
Buspirone	1 - 10	100 - 500
Gepirone	2 - 15	200 - 600
Ipsapirone	3 - 20	> 1000
8-[4-[2-(1,2,3,4-tetrahydroisoquinolinyl)]butyl]-8-azaspiro-[4.5]decane-7,9-dione	Equipotent to Buspirone	Not Reported
8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione	Hypothesized: Active	Hypothesized: Potentially Active

Note: The values for buspirone and its analogs are approximate ranges from published literature. The activity of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione is hypothesized and requires experimental confirmation.

Functional Activity at 5-HT1A and D2 Receptors

The functional consequence of receptor binding (i.e., agonist, antagonist, or partial agonist activity) is critical to a compound's overall pharmacological effect.

Signaling Pathways:

• 5-HT1A Receptor: This is a Gi/o-coupled receptor.[8] Agonist binding inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. It also activates G-protein-coupled inwardly rectifying potassium (GIRK) channels, causing neuronal hyperpolarization.

• Dopamine D2 Receptor: This is also a Gi/o-coupled receptor.[1] Agonist binding similarly leads to the inhibition of adenylyl cyclase and a reduction in cAMP levels.

Figure 1: Simplified Signaling Pathways of 5-HT1A and D2 Receptors.

Buspirone and its Analogs:

Buspirone is a partial agonist at 5-HT1A receptors, meaning it produces a submaximal response compared to the endogenous ligand, serotonin. This partial agonism is thought to be key to its anxiolytic effect without causing the side effects associated with full agonists. At D2 receptors, buspirone acts as a weak antagonist.[2]

8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione (Hypothesized):

The functional activity of this compound is unknown. Based on the SAR of related compounds, it is plausible that it could also act as a partial agonist at 5-HT1A receptors. The nature of its interaction with D2 receptors, if any, would need to be determined experimentally. The propargyl group could potentially influence the conformation of the molecule upon receptor binding, leading to a unique functional profile.

Experimental Protocols for Comparative Analysis

To empirically determine and compare the biological activities of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione and buspirone analogs, a series of in vitro assays are essential.

Radioligand Binding Assay for 5-HT1A Receptor Affinity

This assay determines the affinity (Ki) of a test compound for the 5-HT1A receptor by measuring its ability to displace a radiolabeled ligand.

Figure 2: Workflow for a Radioligand Binding Assay.

Step-by-Step Protocol:

• Membrane Preparation:

  • Culture Chinese Hamster Ovary (CHO) cells stably expressing the human 5-HT1A receptor.

  • Harvest cells and homogenize in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at 48,000 x g for 15 minutes at 4°C.

  • Resuspend the pellet in fresh buffer and repeat the centrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration (e.g., using a BCA assay).

• Binding Assay:

  • In a 96-well plate, add in the following order:

    • 50 µL of assay buffer (50 mM Tris-HCl, 10 mM MgSO4, 0.5 mM EDTA, 0.1% ascorbic acid, pH 7.4).

    • 50 µL of various concentrations of the test compound (or buffer for total binding, or 10 µM serotonin for non-specific binding).

    • 50 µL of [3H]8-OH-DPAT (a 5-HT1A agonist radioligand) at a final concentration of ~1.0 nM.[9]

    • 100 µL of the membrane preparation (containing 10-20 µg of protein).

  • Incubate the plate at 25°C for 60 minutes.

• Filtration and Quantification:

  • Rapidly filter the contents of each well through a glass fiber filter plate (e.g., GF/B) pre-soaked in 0.5% polyethyleneimine.

  • Wash the filters three times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

  • Dry the filter plate and add scintillation cocktail to each well.

  • Count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding) using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[9]

[35S]GTPγS Binding Assay for Functional Activity (Gαi/o Activation)

This functional assay measures the ability of a compound to activate Gαi/o-coupled receptors by quantifying the binding of the non-hydrolyzable GTP analog, [35S]GTPγS.[10] An increase in [35S]GTPγS binding indicates agonist activity.

Figure 3: Workflow for a [35S]GTPγS Binding Assay.

Step-by-Step Protocol:

• Membrane Preparation:

  • Prepare cell membranes expressing the receptor of interest as described for the radioligand binding assay.

• GTPγS Binding Assay:

  • In a 96-well plate, add in the following order:

    • 25 µL of assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4).

    • 25 µL of various concentrations of the test compound (or buffer for basal binding, or a known full agonist for maximal stimulation).

    • 25 µL of GDP (final concentration ~30 µM).

    • 100 µL of the membrane preparation (10-20 µg protein).

  • Pre-incubate for 15 minutes at 30°C.

  • Initiate the binding reaction by adding 25 µL of [35S]GTPγS (final concentration ~0.1 nM).

  • Incubate for 60 minutes at 30°C.

• Filtration and Quantification:

  • Terminate the reaction by rapid filtration through a glass fiber filter plate (GF/C).

  • Wash the filters three times with ice-cold wash buffer.

  • Dry the filter plate, add scintillation cocktail, and count the radioactivity.

• Data Analysis:

  • Plot the amount of [35S]GTPγS bound against the logarithm of the test compound concentration.

  • Determine the EC50 (potency) and Emax (efficacy) values from the resulting dose-response curve using non-linear regression.

cAMP Accumulation Assay for Functional Activity (Adenylyl Cyclase Inhibition)

This assay measures the functional consequence of Gαi/o activation by quantifying the inhibition of adenylyl cyclase activity, which results in a decrease in intracellular cAMP levels.[11]

Step-by-Step Protocol:

• Cell Culture and Plating:

  • Culture CHO cells expressing the 5-HT1A or D2 receptor in a 96-well plate until they reach confluence.

• cAMP Assay:

  • Wash the cells with serum-free medium.

  • Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., 0.5 mM IBMX) for 15 minutes at 37°C to prevent cAMP degradation.

  • Add various concentrations of the test compound and incubate for 15 minutes at 37°C.

  • Stimulate adenylyl cyclase by adding forskolin (final concentration ~10 µM) and incubate for a further 15 minutes at 37°C.[11]

  • Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit (e.g., HTRF, ELISA, or AlphaScreen).

• Data Analysis:

  • Plot the cAMP concentration against the logarithm of the test compound concentration.

  • Determine the IC50 value for the inhibition of forskolin-stimulated cAMP accumulation.

Conclusion

The 8-azaspiro[4.5]decane-7,9-dione scaffold is a validated and valuable core structure in the design of CNS-active compounds, particularly those targeting the serotonergic and dopaminergic systems. Buspirone and its analogs have a well-defined pharmacological profile, characterized by high-affinity partial agonism at 5-HT1A receptors and weak antagonism at D2 receptors.

While the biological activity of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione remains to be fully elucidated, its structural features suggest it is a promising candidate for interaction with these same receptor systems. The presence of the propargyl group provides an exciting opportunity for the rapid generation of novel analogs through click chemistry, potentially leading to compounds with improved efficacy, selectivity, and pharmacokinetic properties.

The experimental protocols detailed in this guide provide a robust framework for the systematic evaluation of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione and other novel compounds, enabling a direct and quantitative comparison with established buspirone analogs. Such studies are essential to unravel the full therapeutic potential of this emerging class of molecules.

References

• Yevich, J. P., New, J. S., Smith, D. W., Lobeck, W. G., Catt, J. D., Minielli, J. L., Eison, M. S., Taylor, D. P., Riblet, L. A., & Temple, D. L., Jr. (1986). Buspirone analogues. 2. Structure-activity relationships of aromatic imide derivatives. Journal of Medicinal Chemistry, 29(3), 359–369.
• Kemp, L. E., & Williams, J. T. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). In Assay Guidance Manual.
• Schulze, J., Garski, J., & Hoffmann, C. (2022). Protocol to characterize Gi/o and Gs protein-coupled receptors in transiently transfected cells using ELISA and cAMP measurements. STAR Protocols, 3(3), 101533.
• Krobert, K. A., Bach, T., & Bräuner-Osborne, H. (2019). Measurement of cAMP for G αs-and G αi Protein-Coupled Receptors (GPCRs). Methods in Molecular Biology, 1957, 131-146.
• Harrison, C., & Traynor, J. R. (2012). GTPγS Binding Assays. In Assay Guidance Manual.

• Creative BioMart. (n.d.). cAMP Accumulation Assay. Retrieved from [Link]

• Yevich, J. P., Temple, D. L., Jr, New, J. S., Taylor, D. P., & Riblet, L. A. (1983). Buspirone analogues. 1. Structure-activity relationships in a series of N-aryl- and heteroarylpiperazine derivatives. Journal of Medicinal Chemistry, 26(2), 194–203.
• Mokrosz, J. L., Dereń-Wesołek, A., Tatarczyńska, E., Duszyńska, B., Bojarski, A. J., Mokrosz, M. J., & Chojnacka-Wójcik, E. (1996). 8-[4-[2-(1,2,3,4-Tetrahydroisoquinolinyl]butyl]-8-azaspiro[4.5]decane-7,9-dione: a new 5-HT1A receptor ligand with the same activity profile as buspirone. Journal of Medicinal Chemistry, 39(5), 1125–1129.

• Creative Bioarray. (n.d.). GTPγS Binding Assay. Retrieved from [Link]

• Douzon, S., Coge, F., & Boutin, J. A. (2018). Forskolin-free cAMP assay for Gi-coupled receptors. MethodsX, 5, 111-118.
• Traynor, J. R. (2007). Assay of G Protein-Coupled Receptor Activation of G Proteins in Native Cell Membranes Using [35S]GTPγS Binding. In The G Protein-Coupled Receptors Handbook (pp. 233-246). Humana Press.

• MySkinRecipes. (n.d.). 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione. Retrieved from [Link]

• Hall, M. D., Gozlan, H., Schechter, L. E., & Hamon, M. (1995). [3H]-8-OH-DPAT binding in the rat brain raphe area: involvement of 5-HT1A and non-5-HT1A receptors. Neuropharmacology, 34(10), 1287–1299.

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). 8-OH-DPAT | Ligand Activity Charts. Retrieved from [Link]

• Dereń-Wesołek, A., Tatarczyńska, E., & Chojnacka-Wójcik, E. (1998). The Novel Buspirone Analogue, 8-[4-[2-(1,2,3,4-tetrahydroisoquinolinyl)[butyl]-8-azaspiro [4.5 ]decane-7,9-dione, With Anxiolytic-Like and Antidepressant-Like Effects in Rats. Journal of Psychopharmacology, 12(4), 380–384.
• Harrington, M. A., & Peroutka, S. J. (1990). The 5-HT1A receptor probe [3H]8-OH-DPAT labels the 5-HT transporter in human platelets. Journal of Neural Transmission. General Section, 82(2), 143–152.
• Temple, D. L., Jr, Yevich, J. P., & New, J. S. (1982). Buspirone: chemical profile of a new class of anxioselective agents.
• Strange, P. G. (2008). Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors. British Journal of Pharmacology, 153(7), 1353–1363.
• Riblet, L. A., Eison, A. S., Eison, M. S., Taylor, D. P., Temple, D. L., Jr, & VanderMaelen, C. P. (1991). Buspirone and related compounds as alternative anxiolytics. Pharmacology & Therapeutics, 51(2), 115–125.

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

• PDSP. (n.d.). Assay Protocol Book. Retrieved from [Link]

• PubChem. (n.d.). 8-Azaspiro(4.5)decane-7,9-dione. Retrieved from [Link]

• Zhang, J., Jia, H., Zhang, X., Li, F., Zhu, L., & Wang, F. (2020). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry, 28(14), 115560.
• Fischer, S., Wünsch, B., & Brust, P. (2015). 18F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. Journal of Medicinal Chemistry, 58(14), 5687–5699.

• PubChem. (n.d.). Buspirone. Retrieved from [Link]

• Fischer, S., Wünsch, B., & Brust, P. (2015). (18)F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. Journal of Medicinal Chemistry, 58(14), 5687–5699.
• Wajs-Bonikowska, A., & Sieniawska, E. (2023). Biological Activity of Monoterpene-Based Scaffolds: A Natural Toolbox for Drug Discovery. Molecules, 28(18), 6569.
• Gevorgyan, A., Guk-Dell'Acqua, G., Dolghih, E., Chervova, O., Sirakanyan, S., Tsatryan, A., ... & Krasavin, M. (2023). Synthesis and Biological Evaluation of Novel Dispiro-Indolinones with Anticancer Activity. Molecules, 28(15), 5853.
• Zhang, J., Jia, H., Zhang, X., Li, F., Zhu, L., & Wang, F. (2020). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry, 28(14), 115560.

• PubChem. (n.d.). 8-Azaspiro[4.5]decane-7,9-dione, 8-[2-[[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]amino]ethyl]-, monomethanesulfonate [CAS]. Retrieved from [Link]

• Wanibuchi, F., Konishi, T., Terai, M., Hidaka, K., Tamura, T., & Tsukamoto, S. (1991). Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. Journal of Medicinal Chemistry, 34(7), 2175–2183.

• National Institute of Standards and Technology. (n.d.). Buspirone. Retrieved from [Link]

• PubChemLite. (n.d.). 8-azaspiro(4.5)decane-7,9-dione, 8-(4-(4-(5-methoxy-1h-indol-3-yl)-1-piperidinyl)butyl)-. Retrieved from [Link]

• Leopoldo, M., Lacivita, E., & Berardi, F. (2011). Serotonin 5-HT7 receptor agents: structure-activity relationships and potential therapeutic applications in central nervous system disorders. Current Topics in Medicinal Chemistry, 11(6), 684–700.4–700.

Sources

• 1. Buspirone | C21H31N5O2 | CID 2477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buspirone and related compounds as alternative anxiolytics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Buspirone analogues. 2. Structure-activity relationships of aromatic imide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Buspirone analogues. 1. Structure-activity relationships in a series of N-aryl- and heteroarylpiperazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 8-[4-[2-(1,2,3,4-Tetrahydroisoquinolinyl]butyl-8-azaspiro[4.5]decane-7,9-dione: a new 5-HT1A receptor ligand with the same activity profile as buspirone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione [myskinrecipes.com]
• 7. Buspirone: chemical profile of a new class of anxioselective agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Serotonin 5-HT7 receptor agents: structure-activity relationships and potential therapeutic applications in central nervous system disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 8-OH-DPAT | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 10. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 11. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide: Spirocyclic Linkers as a Superior Scaffold for PROTAC Design

In the landscape of targeted protein degradation, the Proteolysis-Targeting Chimera (PROTAC) has emerged as a powerful therapeutic modality. These heterobifunctional molecules operate by co-opting the cell's native ubiquitin-proteasome system to selectively eliminate proteins of interest (POIs). A PROTAC's architecture is deceptively simple: a warhead for the POI and a ligand for an E3 ubiquitin ligase, joined by a chemical linker.[1] Historically, this linker has often been a flexible aliphatic or polyethylene glycol (PEG) chain, prized for its synthetic tractability.[2][] However, the field is rapidly evolving past this "trial-and-error" approach, recognizing that the linker is not a mere tether but a critical determinant of a PROTAC's overall success.[4][5]

This guide provides a comparative analysis, grounded in experimental evidence, of why rigid spirocyclic linkers are increasingly supplanting traditional aliphatic chains, offering a rational design strategy to overcome key challenges in PROTAC development.

The Achilles' Heel of Flexibility: Why Aliphatic Chains Fall Short

Aliphatic and PEG linkers, while easy to synthesize, introduce a high degree of conformational flexibility.[6] This plasticity is a double-edged sword. While it allows the PROTAC to explore various orientations, it also incurs a significant entropic penalty upon formation of the key POI-PROTAC-E3 ligase ternary complex.[7][8] The molecule must "freeze" into a single productive conformation out of a multitude of possibilities, which is energetically unfavorable. This can lead to weak ternary complex formation, poor cooperativity, and ultimately, inefficient protein degradation. Furthermore, the extended, lipophilic nature of long alkyl chains can contribute to poor solubility and cell permeability, placing these large molecules far outside the realm of traditional "drug-like" space.[9]

The Spirocyclic Advantage: Pre-organization, Permeability, and Potency

Spirocyclic linkers, which contain two rings sharing a single atom, introduce conformational restraint.[10][11] This rigidity is not a limitation but a design feature that addresses the core weaknesses of flexible linkers.

Enhanced Ternary Complex Formation through Conformational Pre-organization

By reducing the number of rotatable bonds, spirocyclic linkers "pre-organize" the warhead and E3 ligand into a more defined three-dimensional orientation. This conformation can be designed to more closely mimic the bound state required for a productive ternary complex.

Causality: The reduced conformational freedom lowers the entropic cost of ternary complex formation.[8] This can lead to a more stable complex and enhanced positive cooperativity (α > 1), where the binding of one protein to the PROTAC increases the affinity for the second protein.[12] The result is often a significant boost in degradation potency (lower DC₅₀) and maximal degradation (Dₘₐₓ).[7]

For instance, studies on IRAK4-targeting PROTACs showed that replacing a long-chain aliphatic linker with a spirocyclic pyridine scaffold doubled the degradation activity.[10]

Figure 1. Spirocyclic linkers reduce the entropic penalty of ternary complex formation.

Improved Physicochemical Properties and Cell Permeability

A major hurdle for PROTACs is their high molecular weight and tendency to violate Lipinski's "Rule of Five," leading to poor membrane permeability.[13] Spirocyclic linkers improve drug-like properties by increasing the three-dimensionality and the fraction of sp³-hybridized carbons (Fsp³). This can shield polar groups and reduce the polar surface area (TPSA) in a nonpolar environment (like the cell membrane), facilitating passive diffusion.[14]

Studies have shown a direct correlation between a PROTAC's ability to adopt folded, low-polarity conformations and its cell permeability.[14] Incorporating rigid heterocyclic motifs, such as piperidine or piperazine, has been shown to improve the pharmacokinetic properties of PROTACs.[15][]

Property	Aliphatic Chain Linker	Spirocyclic Linker	Rationale & Impact
Conformational Flexibility	High	Low / Constrained	Spirocycles pre-organize the PROTAC, lowering the entropic barrier to ternary complex formation.[7]
Solubility	Often low (lipophilic)	Can be improved	Increased Fsp³ character can improve solubility and reduce aggregation.[9]
Cell Permeability	Often poor	Generally improved	Rigid structures can adopt folded conformations that shield polar surface area, enhancing passive diffusion.[14][17]
Metabolic Stability	Susceptible to oxidation	More resistant	Sterically constrained structures can be less accessible to metabolic enzymes like CYPs.[11][18]

Enhanced Metabolic Stability

The flexible nature of alkyl and PEG chains makes them more susceptible to oxidative metabolism by enzymes such as cytochrome P450s (CYPs).[11][18] This can lead to rapid clearance and a short in vivo half-life. The defined, often sterically hindered, structures of spirocyclic linkers can be more resistant to metabolic degradation, leading to improved stability and prolonged target engagement in vivo.[11][]

Experimental Protocols for Linker Evaluation

A rational, data-driven approach is essential for optimizing linker design. The following workflows provide a self-validating system to compare linker performance.

Protocol 1: Ternary Complex Formation and Cooperativity Assay (SPR)

Objective: To quantify the binding affinities and cooperativity of PROTAC-induced ternary complex formation. This protocol uses Surface Plasmon Resonance (SPR).

Methodology:

• Immobilization: Covalently immobilize a biotinylated E3 ligase (e.g., VHL or Cereblon complex) onto a streptavidin-coated SPR sensor chip to a target response level.

• Binary Affinity (PROTAC to E3): Inject a series of concentrations of the PROTAC over the E3 ligase surface to determine the binary dissociation constant (KD).

• Binary Affinity (PROTAC to POI): In a separate experiment, immobilize the biotinylated POI and inject the PROTAC to determine its binary KD for the target.

• Ternary Complex Affinity: Prepare a solution containing a fixed, saturating concentration of the POI. Inject a concentration series of the PROTAC over the immobilized E3 ligase surface in the presence of the POI. The resulting apparent KD reflects binding in the ternary complex.

• Data Analysis: Calculate the cooperativity factor (α) using the binary and ternary KD values. An α > 1 indicates positive cooperativity, meaning the POI and E3 ligase prefer to bind the PROTAC simultaneously rather than individually.

Figure 2. Experimental workflow for assessing ternary complex formation via SPR.

Protocol 2: Cellular Degradation Assay (In-Cell Western)

Objective: To determine the potency (DC₅₀) and efficacy (Dₘₐₓ) of target protein degradation in a cellular context.

Methodology:

• Cell Plating: Plate a relevant cell line in 96-well plates and allow cells to adhere overnight.

• PROTAC Treatment: Treat cells with a serial dilution of the PROTAC (e.g., 10 µM to 1 pM) for a defined period (e.g., 4, 8, or 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Fixation & Permeabilization: Wash cells with PBS, then fix with 4% paraformaldehyde. Permeabilize the cells with Triton X-100.

• Immunostaining: Block non-specific binding sites. Incubate with a primary antibody against the POI and a primary antibody against a loading control protein (e.g., GAPDH or Tubulin).

• Secondary Antibody Incubation: Wash and incubate with species-specific secondary antibodies conjugated to different near-infrared fluorophores (e.g., IRDye 680RD and IRDye 800CW).

• Imaging and Quantification: Scan the plate using a near-infrared imaging system. Quantify the fluorescence intensity for the POI and normalize it to the loading control.

• Data Analysis: Plot the normalized POI levels against the PROTAC concentration and fit a dose-response curve to determine the DC₅₀ and Dₘₐₓ values.

Protocol 3: Pharmacokinetic (PK) Profiling

Objective: To assess the in vivo stability and exposure of the PROTAC after administration.

Methodology:

• Animal Dosing: Administer the PROTAC to a cohort of mice via intravenous (IV) and oral (PO) routes at a specific dose.

• Sample Collection: Collect blood samples into K₂EDTA tubes at predetermined time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hours).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis (LC-MS/MS): Precipitate plasma proteins (e.g., with acetonitrile containing an internal standard). Analyze the supernatant using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method to quantify the PROTAC concentration.

• PK Parameter Calculation: Use pharmacokinetic software to calculate key parameters such as half-life (t₁/₂), clearance (CL), volume of distribution (Vd), and oral bioavailability (%F).

Conclusion

The strategic incorporation of spirocyclic linkers marks a significant step towards the rational design of PROTACs. By moving away from synthetically convenient but conformationally ambiguous aliphatic chains, researchers can exert greater control over the molecule's three-dimensional structure. This leads to tangible benefits in ternary complex formation, cooperativity, cell permeability, and metabolic stability. While the synthesis may be more complex, the resulting improvements in potency and drug-like properties provide a compelling justification for embracing rigidity. As we continue to build our understanding of the complex structure-activity relationships governing PROTACs, spirocyclic scaffolds will undoubtedly remain a cornerstone of next-generation targeted protein degrader design.

References

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy. [Link]

• Imaide, S., et al. (2024). Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase. Molecular Systems Design & Engineering. [Link]

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. PubMed. [Link]

• Shalik, S., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Exploratory Target Antitumor Therapy. [Link]

• Sun, X., et al. (2021). Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. Future Drug Discovery. [Link]

• Pantar, M., et al. (2021). PKPD Modeling of PROTACs. ScienceOpen. [Link]

• Domainex. Ternary Complex Formation Assays. Domainex. [Link]

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. ResearchGate. [Link]

• Reaction Biology. Protein Degradation Assay – PROTAC Screening. Reaction Biology. [Link]

• Yang, Y., et al. (2023). Impact of PROTAC Linker Plasticity on the Solution Conformations and Dissociation of the Ternary Complex. ResearchGate. [Link]

• Vargiu, A. V., et al. (2020). Understanding the Metabolism of Proteolysis Targeting Chimeras (PROTACs): The Next Step toward Pharmaceutical Applications. Journal of Medicinal Chemistry. [Link]

• Daniels, D.L., et al. (2019). Cellular Assays for characterization of PROTAC activity and... ResearchGate. [Link]

• LabRulez LCMS. Rapid Determination Of The Pharmacokinetics, Metabolism, Elimination And Tissue Distribution Of A PROTACs Drug... LabRulez. [Link]

• AxisPharm. From Design to Degradation: The Essential Role of Linkers in PROTACs. AxisPharm. [Link]

• Scott, J.S., et al. (2020). Developing Pharmacokinetic/Pharmacodynamic Relationships With PROTACs. RSC Publishing. [Link]

• Liu, S., et al. (2023). Characteristic roadmap of linker governs the rational design of PROTACs. Acta Pharmaceutica Sinica B. [Link]

• Weerakoon, H., et al. (2022). Impact of PROTAC Linker Plasticity on the Solution Conformations and Dissociation of the Ternary Complex. Journal of Chemical Information and Modeling. [Link]

• Riching, K.M., et al. (2022). Targeted Protein Degradation: Design Considerations for PROTAC Development. eScholarship.org. [Link]

• Ciulli, A., et al. (2022). Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. ResearchGate. [Link]

• Testa, A., et al. (2020). Structure-Based Design of a Macrocyclic PROTAC. Angewandte Chemie International Edition. [Link]

• Drummond, M.L. & Williams, C.I. (2019). Rationalizing PROTAC-mediated Ternary Complex Formation using Rosetta. PLoS ONE. [Link]

• Scott, J.S., et al. (2019). Figure 4. PROTAC permeability, stability, and cellular activity. ResearchGate. [Link]

• Maple, H.J., et al. (2025). Impact of Linker Composition on VHL PROTAC Cell Permeability. Journal of Medicinal Chemistry. [Link]

• Ciulli, A., et al. (2024). Rational Design of PROTAC Linkers Featuring Ferrocene as a Molecular Hinge to Enable Dynamic Conformational Changes. Journal of the American Chemical Society. [Link]

• SpiroChem. Expertise of the month: PROTACS and Molecular Glues. SpiroChem. [Link]

• Lu, Y., et al. (2022). An overview of PROTACs: a promising drug discovery paradigm. Molecular Cancer. [Link]

Sources

• 1. An overview of PROTACs: a promising drug discovery paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Current strategies for the design of PROTAC linkers: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Structure‐Based Design of a Macrocyclic PROTAC - PMC [pmc.ncbi.nlm.nih.gov]
• 9. News - Single [spirochem.com]
• 10. Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Characteristic roadmap of linker governs the rational design of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ternary Complex Formation Assays | Domainex [domainex.co.uk]
• 13. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 14. Impact of Linker Composition on VHL PROTAC Cell Permeability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 17. Rational Design of PROTAC Linkers Featuring Ferrocene as a Molecular Hinge to Enable Dynamic Conformational Changes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Comparative Guide to Cu(I) Catalysts for Azide-Alkyne Cycloaddition

Authored for Researchers, Scientists, and Drug Development Professionals

The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), the quintessential "click reaction," has fundamentally transformed our ability to construct complex molecular architectures.[1][2] Its unparalleled efficiency, specificity, and biocompatibility have made it an indispensable tool in fields ranging from drug discovery and bioconjugation to materials science.[][4] The reaction's power lies in its ability to form a stable 1,2,3-triazole linkage from a terminal alkyne and an azide with remarkable speed and fidelity, often in aqueous environments.[5]

However, the "magic" of this reaction is entirely dependent on the heart of the system: the Copper(I) catalyst. The choice of the copper source and, critically, any associated ligands, dictates the reaction's kinetics, efficiency, and applicability, especially when working with sensitive biological molecules. This guide provides an in-depth comparative analysis of common Cu(I) catalytic systems, offering field-proven insights to help you select the optimal catalyst for your specific alkyne and application.

The Catalytic Cycle: Understanding the Engine of the CuAAC Reaction

The catalytic efficiency of the CuAAC reaction is staggering, accelerating the rate by a factor of 10⁷ to 10⁸ compared to the uncatalyzed thermal reaction.[1] This is achieved through a well-elucidated catalytic cycle where the Cu(I) ion plays a central role. The currently accepted mechanism is a stepwise process, not a concerted one.[6][7]

• Copper-Acetylide Formation: The cycle begins with the coordination of the Cu(I) ion to the terminal alkyne. This coordination significantly increases the acidity of the terminal proton, facilitating its removal (deprotonation) to form a highly nucleophilic copper-acetylide intermediate.[6][8]

• Azide Coordination & Cycloaddition: The azide then coordinates to the copper center. This brings the two reactive partners into close proximity, enabling the terminal nitrogen of the azide to attack the internal carbon of the copper-acetylide. This forms a six-membered copper metallacycle intermediate.[1][]

• Ring Contraction & Protonolysis: This metallacycle is unstable and rapidly undergoes ring contraction to a more stable triazolyl-copper derivative.[1]

• Product Release & Catalyst Regeneration: A final protonolysis step releases the 1,4-disubstituted triazole product and regenerates the active Cu(I) catalyst, allowing it to re-enter the catalytic cycle.[1]

Caption: The catalytic cycle of the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Comparative Analysis of Cu(I) Catalytic Systems

The practical success of a CuAAC reaction hinges on the generation and maintenance of the catalytically active Cu(I) species. Cu(I) is thermodynamically unstable in aqueous solution and prone to oxidation to the inactive Cu(II) state.[2] Different catalytic systems address this challenge with varying degrees of success, cost, and compatibility.

Ligand-Free Copper(I) Salts (e.g., CuI, CuBr)

This is the most direct approach, using a salt that already contains copper in the +1 oxidation state.

• Mechanism of Action: These salts dissolve (often poorly) to directly provide the Cu(I) catalyst.

• Advantages: Simple, inexpensive, and requires no additional reducing agents.

• Limitations: The primary drawbacks are poor solubility in many common solvents and a high susceptibility to oxidation to Cu(II), which terminates the catalytic cycle. This often necessitates higher catalyst loadings and can lead to inconsistent results and low yields.[9] For example, the reaction of benzyl azide with phenylacetylene using CuBr as a catalyst under neat conditions for 5 minutes results in a yield of less than 10%.[9]

In Situ Generation from Cu(II) Salts (e.g., CuSO₄ + Sodium Ascorbate)

This is the most widely used "classic" method, pioneered by Sharpless and Fokin.

• Mechanism of Action: A stable, inexpensive, and highly soluble Cu(II) salt (like copper(II) sulfate) is used as the precursor. A reducing agent, most commonly sodium ascorbate, is added to the reaction mixture to reduce Cu(II) to the active Cu(I) in situ.[2][10] The ascorbate also acts as a sacrificial reductant, continuously regenerating Cu(I) if it is oxidized by dissolved oxygen.[2]

• Advantages: Highly reliable, cost-effective, and robust. The components are readily available and easy to handle.

• Limitations: The presence of a reducing agent can be incompatible with sensitive substrates or complex biological systems. The generation of reactive oxygen species (ROS) by the copper/ascorbate system can be a source of cytotoxicity in live-cell applications.[11]

Ligand-Accelerated CuAAC

The use of chelating ligands is a major advancement in CuAAC, dramatically improving reaction efficiency and biocompatibility. Ligands stabilize the Cu(I) oxidation state, prevent its oxidation, and can significantly accelerate the catalytic cycle.[12][13]

• Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA): One of the first highly effective accelerating ligands. It forms a stable complex with Cu(I), protecting it from oxidation.[2][14]

  • Performance: Dramatically increases reaction rates and allows for lower catalyst loadings.

  • Limitations: Its primary drawback is poor water solubility, restricting its use to organic solvents or aqueous/organic mixtures.[13][15] This makes it unsuitable for many bioconjugation applications.

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA): A water-soluble analogue of TBTA, designed specifically for biological applications.[2]

  • Performance: THPTA is highly efficient for reactions in purely aqueous media.[14] It is considered superior to TBTA in aqueous systems for both reaction rate and protection against air oxidation.[15] It binds Cu(I), maintaining catalytic effectiveness while reducing the bioavailability and toxicity of the copper ion, making it suitable for labeling even live cells.[2]

  • Limitations: While highly effective, reaction kinetics may be slower than next-generation ligands under very dilute conditions.

• 2-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)acetic acid (BTTAA): A third-generation ligand designed for maximum biocompatibility and kinetic efficiency.

  • Performance: BTTAA provides extremely high reaction rates, even at very low copper concentrations, and exhibits very low cytotoxicity.[13][16] The bulky tert-butyl groups are believed to prevent the formation of inactive copper acetylide polymers, while the acetic acid moiety enhances water solubility and electron density at the copper center, further accelerating catalysis.[16] This makes BTTAA an excellent choice for demanding in vivo applications.[13]

  • Limitations: It is a more specialized and expensive reagent compared to THPTA or the classic CuSO₄/ascorbate system.

Quantitative Performance Comparison

Catalyst System	Typical Loading (mol%)	Solvent Compatibility	Relative Rate	Biocompatibility	Key Advantage	Key Limitation
CuI (ligand-free)	1 - 5	Organic, limited aqueous	Low	Low	Simplicity	Poor solubility, instability
CuSO₄ + Na Ascorbate	1 - 5	Aqueous, Alcohols, DMSO	Moderate	Moderate	Cost-effective, robust	Potential cytotoxicity (ROS)
CuSO₄ + TBTA	0.1 - 1	Organic, DMSO, THF	Very High	Low	Very fast in organic media	Poor water solubility
CuSO₄ + THPTA	0.1 - 1	Aqueous	High	High	Excellent for aqueous bioconjugation	Slower than BTTAA at low conc.
CuSO₄ + BTTAA	0.05 - 0.5	Aqueous	Very High	Very High	Fastest kinetics, very biocompatible	Higher cost

The Impact of the Alkyne Substrate

While catalyst choice is paramount, the structure of the alkyne itself significantly influences reaction outcomes. An informed experimental design must consider the electronic and steric properties of the alkyne partner.

• Electronic Effects: The rate-limiting step in many CuAAC reactions is the deprotonation of the alkyne to form the copper acetylide.[17] Therefore, alkynes bearing electron-withdrawing groups (e.g., propiolamides, p-ethynylbenzonitrile) exhibit lower pKa values for their terminal proton.[17] This increased acidity facilitates deprotonation and leads to a marked acceleration in reaction rate.[17][18]

• Steric Hindrance: As expected, sterically bulky groups adjacent to the alkyne can impede the approach of the azide and the copper catalyst, leading to slower reaction rates. However, this effect is often less dramatic than electronic effects, especially when using efficient accelerating ligands.[8]

• Chelating Alkynes: Certain alkynes possess nearby functional groups capable of coordinating with the copper ion. A prime example is 2-ethynylpyridine, which can act as a chelating agent, pre-concentrating the catalyst near the reaction site and accelerating the cycloaddition.[17] Similarly, azides with chelating moieties, such as 2-picolyl azide, have been shown to dramatically increase reaction rates, enabling efficient labeling at very low copper concentrations.[11][17]

Validated Experimental Protocol: Aqueous Bioconjugation using THPTA

This protocol provides a robust, self-validating method for the conjugation of an alkyne-modified biomolecule with an azide-functionalized tag in an aqueous buffer, a common task in drug development and proteomics. The use of the THPTA ligand is critical for ensuring catalyst stability and protecting the biological sample.[2][14]

Workflow Diagram

Caption: Standard workflow for a ligand-accelerated aqueous CuAAC bioconjugation.

Step-by-Step Methodology

Causality: Each step is designed to ensure the catalyst is active and the reaction proceeds efficiently without damaging sensitive biomolecules.

• Prepare Stock Solutions:

  • Alkyne-Biomolecule: Prepare a solution of your alkyne-containing protein, peptide, or oligonucleotide in a suitable buffer (e.g., PBS, pH 7.4).

  • Azide-Tag: Prepare a 10 mM stock solution of your azide tag (e.g., an azide-fluorophore) in DMSO or water.

  • Copper(II) Sulfate: Prepare a 20 mM stock solution of CuSO₄·5H₂O in deionized water.[5]

  • THPTA Ligand: Prepare a 100 mM stock solution of THPTA in deionized water.[2][14]

  • Sodium Ascorbate: Prepare a 100-300 mM stock solution of sodium ascorbate in deionized water. Crucially, this solution must be prepared fresh immediately before use , as ascorbate readily oxidizes in solution.[5]

• Reaction Assembly:

  • In a microcentrifuge tube, combine your alkyne-biomolecule and the azide-tag. A slight excess of the smaller molecule (usually the tag) is often used (e.g., 1.2 to 10 equivalents) to drive the reaction to completion.[5]

  • Rationale: The core reactants are combined first.

• Catalyst Premixing:

  • In a separate tube, prepare the catalyst premix. Add the THPTA stock solution to the CuSO₄ stock solution. A common ratio is 5 equivalents of ligand to 1 equivalent of copper.[18][19] For example, mix 10 µL of 100 mM THPTA with 10 µL of 20 mM CuSO₄.[2] Let this mixture stand for 1-2 minutes.

  • Rationale: Pre-complexing the copper with the THPTA ligand is a critical step. It ensures the copper is chelated and protected before it is introduced to the potentially inhibitory environment of a biological sample (e.g., buffers containing chelating agents).[2][14]

• Catalyst Addition and Reaction Initiation:

  • Add the catalyst premix to the tube containing the alkyne and azide. Mix gently.

  • Initiate the click reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 1-5 mM.[2][5] Mix gently by vortexing or inverting the tube.

  • Rationale: The reaction is initiated by the addition of the reducing agent, which converts the stable Cu(II)-THPTA complex into the catalytically active Cu(I)-THPTA complex.[2]

• Incubation:

  • Allow the reaction to proceed at room temperature for 15-60 minutes.[14] Reaction times are typically short, but may require optimization depending on the concentration and reactivity of the substrates. Protect the reaction from light, especially if using fluorescent tags.

  • Rationale: The high efficiency of the ligand-accelerated system allows for rapid reaction completion under mild conditions.[14]

• Downstream Processing:

  • Once complete, the labeled biomolecule is ready for downstream analysis (e.g., via gel electrophoresis or mass spectrometry) or purification to remove excess reagents.

References

• Himo, F., Lovell, T., Hilgraf, R., Rostovtsev, V. V., Noodleman, L., Sharpless, K. B., & Fokin, V. V. (2005). Copper(I)-Catalyzed Synthesis of 1,2,3-Triazoles. 3. DFT Study of the Mechanism. Journal of the American Chemical Society, 127(1), 210-216. [Link]

• Ríos-Gutiérrez, M., & Domingo, L. R. (2018). Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. Physical Chemistry Chemical Physics, 20(34), 22074-22083. [Link]

• García, P., et al. (2022). Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. Organometallics, 41(15), 2008-2020. [Link]

• López-Vaca, R., et al. (2023). Copper(I)-Catalyzed Alkyne–Azide Cycloaddition (CuAAC) “Click” Reaction: A Powerful Tool for Functionalizing Polyhydroxylated Platforms. ACS Omega, 8(4), 4067-4084. [Link]

• López-Vaca, R., et al. (2023). Copper(I)-Catalyzed Alkyne–Azide Cycloaddition (CuAAC) “Click” Reaction: A Powerful Tool for Functionalizing Polyhydroxylated Platforms. National Center for Biotechnology Information. [Link]

• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153-162. [Link]

• Interchim. (n.d.). Click Chemistry: new protocol for the labeling and modification of biomolecules. Interchim. Retrieved from [Link]

• Zhang, X., Liu, P., & Zhu, L. (2016). Structural Determinants of Alkyne Reactivity in Copper-Catalyzed Azide-Alkyne Cycloadditions. Molecules, 21(12), 1699. [Link]

• Díez-González, S., & Nolan, S. P. (2008). Well-defined copper(I) complexes for Click azide–alkyne cycloaddition reactions: one Click beyond. Chemical Society Reviews, 37(3), 471-478. [Link]

• Presolski, S. I., Hong, V., & Finn, M. G. (2011). Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition. ACS Chemical Biology, 6(9), 912-920. [Link]

• Wang, Q., et al. (2017). Comparative analysis of Cu (I)-catalyzed alkyne-azide cycloaddition (CuAAC) and strain-promoted alkyne-azide cycloaddition (SPAAC) in O-GlcNAc proteomics. Electrophoresis, 38(22-23), 2904-2909. [Link]

• ResearchGate. (n.d.). Comparison studies among Cu I , PEG-Cu I , PEG-monotrz-Cu I , and PEG-tris-trz-Cu I catalysts in the CuAAC reaction between benzyl azide and phenylacetylene. ResearchGate. Retrieved from [Link]

• Haldón, E., Nicasio, M. C., & Pérez, P. J. (2015). Copper-catalysed azide–alkyne cycloadditions (CuAAC): an update. Organic & Biomolecular Chemistry, 13(38), 9528-9550. [Link]

• Gámez, M. C., et al. (2019). Green Methodologies for Copper(I)-Catalyzed Azide-Alkyne Cycloadditions: A Comparative Study. Molecules, 24(5), 955. [Link]

• Uttamapinant, C., et al. (2012). Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling. Angewandte Chemie International Edition, 51(24), 5852-5856. [Link]

• ResearchGate. (2025). Heteroleptic Copper Complexes as Catalysts for the CuAAC Reaction: Counter-Ion Influence in Catalyst Efficiency. ResearchGate. Retrieved from [Link]

• ResearchGate. (2014). THPTA and TBTA, which one is better to be a Cu(I)-stabilizing ligand in click chemistry?. ResearchGate. Retrieved from [Link]

Sources

• 1. Click Chemistry [organic-chemistry.org]
• 2. broadpharm.com [broadpharm.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What is the mechanism of click chemistry? | AAT Bioquest [aatbio.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Copper(I)-Catalyzed Alkyne–Azide Cycloaddition (CuAAC) “Click” Reaction: A Powerful Tool for Functionalizing Polyhydroxylated Platforms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. vectorlabs.com [vectorlabs.com]
• 14. broadpharm.com [broadpharm.com]
• 15. researchgate.net [researchgate.net]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Structural Determinants of Alkyne Reactivity in Copper-Catalyzed Azide-Alkyne Cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vitro Metabolic Stability of 8-azaspiro[4.5]decane Derivatives

In the landscape of modern drug discovery, the journey of a promising molecule from initial hit to a viable clinical candidate is fraught with challenges. Among the most critical hurdles is ensuring a compound possesses a suitable pharmacokinetic profile, a key determinant of which is its metabolic stability.[1][2] This guide provides an in-depth technical comparison of the in vitro metabolic stability of 8-azaspiro[4.5]decane derivatives, a scaffold of increasing interest in medicinal chemistry due to its structural rigidity and three-dimensional character.[3] We will delve into the experimental framework for assessing metabolic stability, present and interpret comparative data, and discuss the implications for drug development professionals.

The Imperative of Metabolic Stability in Drug Design

Metabolic stability refers to a drug's resistance to biotransformation by the body's metabolic machinery, primarily located in the liver.[2][4] The enzymes of the Cytochrome P450 (CYP) superfamily are the principal mediators of this process, responsible for the metabolism of a vast majority of clinically used drugs.[5][6][7][8] A compound with poor metabolic stability is rapidly cleared from the body, often leading to a short duration of action and the need for frequent, high doses to achieve a therapeutic effect.[2] Conversely, excessively high stability can lead to drug accumulation and potential toxicity. Therefore, optimizing metabolic stability is a critical balancing act in medicinal chemistry to ensure a drug candidate can reach its target in sufficient concentration and for an adequate duration.[2]

The 8-azaspiro[4.5]decane scaffold has emerged as a valuable building block in the design of novel therapeutics, finding application in the development of agents targeting a range of biological targets. The inherent conformational rigidity of this spirocyclic system can offer advantages in target binding and selectivity. However, this complex structure also presents unique metabolic challenges. Understanding the metabolic fate of derivatives built upon this scaffold is paramount for their successful development.

Assessing Metabolic Stability: The In Vitro Human Liver Microsome Assay

To evaluate and compare the metabolic stability of 8-azaspiro[4.5]decane derivatives, the in vitro human liver microsome (HLM) assay is the gold standard in early drug discovery. HLMs are subcellular fractions of liver cells that are rich in Phase I drug-metabolizing enzymes, particularly the CYPs. This assay allows for a reproducible and high-throughput assessment of a compound's intrinsic clearance (CLint), the inherent ability of the liver enzymes to metabolize a drug.[1]

Experimental Workflow

The following diagram outlines the typical workflow for an in vitro metabolic stability assay using human liver microsomes.

Caption: Experimental workflow for the in vitro metabolic stability assay.

Detailed Experimental Protocol

• Reagent Preparation:

  • Test Compounds: Prepare 1 mM stock solutions of the 8-azaspiro[4.5]decane derivatives and a comparator compound (e.g., Verapamil) in DMSO.

  • Human Liver Microsomes: Thaw pooled human liver microsomes (e.g., from a commercial supplier) on ice and dilute to a working concentration of 0.5 mg/mL in 0.1 M phosphate buffer (pH 7.4).

  • NADPH Regenerating System: Prepare a solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer. This system ensures a sustained supply of the essential cofactor NADPH for CYP enzyme activity.

• Incubation:

  • In a 96-well plate, add the test compound to the diluted microsome suspension to achieve a final concentration of 1 µM.

  • Pre-incubate the plate at 37°C for 5 minutes with shaking.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a collection plate containing ice-cold acetonitrile with an internal standard. The acetonitrile precipitates the microsomal proteins, halting enzymatic activity.

• Sample Analysis:

  • Centrifuge the collection plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the remaining parent compound at each time point.[1] LC-MS/MS provides the necessary sensitivity and selectivity for this application.[1]

Data Analysis and Interpretation

The primary outputs of this assay are the half-life (t½) and the intrinsic clearance (CLint).

• Half-life (t½): This is the time required for 50% of the parent compound to be metabolized. It is determined by plotting the natural logarithm of the percentage of the parent compound remaining against time. The slope of this line (k) is used to calculate the half-life (t½ = 0.693 / k).[2]

• Intrinsic Clearance (CLint): This value represents the volume of microsomal incubation cleared of the drug per unit time, normalized to the amount of microsomal protein. It is calculated using the following equation:

  CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / protein concentration)[2]

Comparative Data of 8-azaspiro[4.5]decane Derivatives

To illustrate the application of this assay, the following table presents hypothetical metabolic stability data for three 8-azaspiro[4.5]decane derivatives with varying substituents, compared to Verapamil, a well-characterized drug known to be a substrate of CYP3A4.

Compound	Structure	t½ (min)	CLint (µL/min/mg protein)	Metabolic Stability Classification
Derivative A	8-azaspiro[4.5]decane-R1	45.2	30.7	Moderate
Derivative B	8-azaspiro[4.5]decane-R2	> 60	< 23.0	High
Derivative C	8-azaspiro[4.5]decane-R3	15.8	87.7	Low
Verapamil	(Comparator)	21.5	64.5	Moderate-Low

Disclaimer: The data presented in this table is for illustrative purposes only and does not represent actual experimental results.

• Derivative B exhibits the highest metabolic stability, with a half-life exceeding the duration of the assay. This suggests it is a poor substrate for the major metabolizing enzymes in human liver microsomes.

• Derivative C shows the lowest metabolic stability, with a rapid turnover and high intrinsic clearance. This indicates it is readily metabolized.

• Derivative A displays moderate stability, with a clearance rate that is more favorable than Derivative C but less stable than Derivative B.

• Compared to Verapamil , Derivative A is more stable, while Derivative C is less stable.

These findings would be critical for a medicinal chemistry team. For instance, the metabolic lability of Derivative C might necessitate structural modifications to block the site of metabolism. Conversely, the high stability of Derivative B might be desirable, but further studies would be needed to ensure it does not lead to issues with drug accumulation.

Understanding Metabolic Pathways

Identifying the "metabolic soft spots" on a molecule is crucial for optimizing its stability. This is often achieved through metabolite identification studies, which are run in parallel with metabolic stability assays. A hypothetical metabolic pathway for an 8-azaspiro[4.5]decane derivative is depicted below.

Caption: Hypothetical metabolic pathway of an 8-azaspiro[4.5]decane derivative.

This diagram illustrates that the parent compound can undergo Phase I metabolism via hydroxylation or N-dealkylation, mediated by different CYP isoforms. The resulting hydroxylated metabolite can then be further processed in Phase II via glucuronidation to form a more water-soluble conjugate that is readily excreted.

Conclusion and Future Directions

The in vitro metabolic stability assay is an indispensable tool in the early stages of drug discovery for the evaluation and optimization of new chemical entities. For novel scaffolds like the 8-azaspiro[4.5]decane system, a systematic assessment of metabolic stability is crucial for identifying derivatives with promising pharmacokinetic properties. By comparing the half-life and intrinsic clearance of a series of analogs, medicinal chemists can establish structure-stability relationships to guide the design of more durable and effective drug candidates. The integration of these in vitro assays into the drug discovery workflow allows for the early de-risking of compounds, ultimately increasing the probability of success in later, more resource-intensive stages of development.

References

• How to Conduct an In Vitro Metabolic Stability Study. (n.d.). Retrieved January 17, 2026, from [Link]

• High Content Automated Metabolic Stability and CYP Inhibition Cocktail Screening Assays for Early Drug Development. (n.d.). Retrieved January 17, 2026, from [Link]

• Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. (n.d.). Springer Nature Experiments. Retrieved January 17, 2026, from [Link]

• In vitro identification of metabolites of verapamil in rat liver microsomes. (n.d.). Retrieved January 17, 2026, from [Link]

• Effect of verapamil on the pharmacokinetics of hydroxycamptothecin and its potential mechanism. (n.d.). PMC - NIH. Retrieved January 17, 2026, from [Link]

• Influence of verapamil on the pharmacokinetics of rotundic acid in rats and its potential mechanism. (n.d.). PMC - NIH. Retrieved January 17, 2026, from [Link]

• The in vitro metabolism and in vivo pharmacokinetics of the bacterial β-glucuronidase inhibitor UNC10201652. (n.d.). Taylor & Francis Online. Retrieved January 17, 2026, from [Link]

• The disconnect in intrinsic clearance determined in human hepatocytes and liver microsomes results from divergent cytochrome P450 activities. (2023). PubMed. Retrieved January 17, 2026, from [Link]

• The in vitro metabolic stability study of the selected compounds. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Evaluation of the Disconnect between Hepatocyte and Microsome Intrinsic Clearance and In Vitro In Vivo Extrapolation Performance. (2020). PubMed. Retrieved January 17, 2026, from [Link]

• Interpretation of in Vitro Metabolic Stability Studies for Racemic Mixtures. (n.d.). PMC - NIH. Retrieved January 17, 2026, from [Link]

• Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

• (18)F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. (2015). PubMed. Retrieved January 17, 2026, from [Link]

• Comparison of intrinsic clearances in human liver microsomes and suspended hepatocytes from the same donor livers: Clearance-dependent relationship and implications for prediction of in vivo clearance. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. (2020). PubMed. Retrieved January 17, 2026, from [Link]

• 8-Azaspiro(4.5)decane. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

• Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

• 18F‑Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. (n.d.). Journal of Medicinal Chemistry - Figshare. Retrieved January 17, 2026, from [Link]

• One-Pot Synthesis of 1-Thia-4-azaspiro[4.4/5]alkan-3-ones via Schiff Base: Design, Synthesis, and Apoptotic Antiproliferative Properties of Dual EGFR/BRAFV600E Inhibitors. (2023). MDPI. Retrieved January 17, 2026, from [Link]

• 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. (2020). PubMed. Retrieved January 17, 2026, from [Link]

• (18)F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. (2015). PubMed. Retrieved January 17, 2026, from [Link]

• Pharmacokinetics Metabolism: Cytochrome P450 Enzymes: General Pharmacology Lectures. (2024). YouTube. Retrieved January 17, 2026, from [Link]

• Cytochrome P450 Enzymes and Drug Metabolism in Humans. (2021). PubMed. Retrieved January 17, 2026, from [Link]

• Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• Drug Metabolism by CYP450 Enzymes. (2016). Proteopedia, life in 3D. Retrieved January 17, 2026, from [Link]

• Human Cytochromes P450 Associated with the Phase 1 Metabolism of Drugs and other Xenobiotics: A Compilation of Substrates and Inhibitors of the CYP1, CYP2 and CYP3 Families. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

Sources

• 1. How to Conduct an In Vitro Metabolic Stability Study [synapse.patsnap.com]
• 2. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - CN [thermofisher.cn]
• 3. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 4. Comparison of intrinsic clearances in human liver microsomes and suspended hepatocytes from the same donor livers: clearance-dependent relationship and implications for prediction of in vivo clearance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 6. Interpretation of in Vitro Metabolic Stability Studies for Racemic Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 7. merckmillipore.com [merckmillipore.com]
• 8. (18)F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating Target Engagement of Novel Chemical Probes

Introduction: Beyond Phenotype—The Imperative of Proving "How"

In the journey of drug discovery and chemical biology, the identification of a compound that elicits a desired cellular phenotype is a moment of profound potential. However, this observation is merely the prologue. The critical question that separates a promising lead from a potential dead-end is: how does the compound work? Ascribing a biological effect to a specific protein target without direct evidence is a frequent source of irreproducible results and failed translational efforts.[1] Rigorous validation that a chemical probe physically interacts with its intended target within the complex milieu of a living cell—a concept known as target engagement—is the bedrock of a successful research program.[2]

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple listing of techniques to provide a comparative analysis of three distinct, field-proven methodologies for validating target engagement: the Cellular Thermal Shift Assay (CETSA), Photoaffinity Labeling (PAL), and the NanoBRET™ Target Engagement Assay. We will delve into the mechanistic rationale behind each approach, provide actionable protocols grounded in best practices, and compare their relative strengths and weaknesses to guide your experimental design. Our focus is not just on the steps to be performed, but on the causality behind them, ensuring a robust and self-validating experimental framework.

Methodology 1: Cellular Thermal Shift Assay (CETSA)

Principle and Rationale: Thermal Stability as a Proxy for Binding

CETSA is a powerful biophysical method that operates on a fundamental thermodynamic principle: the binding of a ligand (your chemical probe) to a protein target increases the target's thermal stability.[3][4] When heated, proteins unfold and aggregate, losing their solubility. A protein bound to a stabilizing ligand will require a higher temperature to denature compared to its unbound state.[5][6] By heating cell lysates or intact cells to a range of temperatures and then quantifying the amount of soluble target protein remaining, we can generate a "melting curve." A shift in this curve to a higher temperature in the presence of your compound is direct evidence of target engagement in a physiological context.[7] A key advantage of CETSA is that it is label-free, meaning it does not require any modification of the probe compound, thus preserving its native pharmacology.[6]

CETSA Experimental Workflow

Caption: CETSA workflow from cell treatment to data analysis.

Detailed Protocol: CETSA with Western Blot Detection

• Cell Culture and Treatment:

  • Culture your cells of interest to ~80% confluency.

  • Harvest cells, wash with PBS, and resuspend in PBS supplemented with a protease inhibitor cocktail to a final concentration of 10-20x106 cells/mL.

  • In separate microcentrifuge tubes, aliquot 90 µL of the cell suspension.

  • Add 10 µL of your probe compound (diluted in PBS from a 10x stock) to the treatment tubes and 10 µL of vehicle (e.g., 1% DMSO in PBS) to the control tubes. Incubate at 37°C for 1 hour. Causality: This incubation allows the compound to permeate the cells and bind to its target.

• Thermal Challenge:

  • Place the tubes in a thermal cycler with a heated lid.

  • Run a temperature gradient program: 3 minutes at each temperature point, from 40°C to 64°C in 2°C increments. It is critical to have one set of tubes remain at room temperature as a non-heated control.[5] Causality: This step denatures and precipitates unbound proteins to varying degrees based on temperature.

  • Immediately after heating, cool the samples on ice.

• Lysis and Fractionation:

  • Lyse the cells by performing three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath. Causality: This method of lysis is gentle and avoids detergents that could interfere with protein stability.

  • To separate the soluble fraction from the aggregated protein and cell debris, centrifuge the lysates at 20,000 x g for 20 minutes at 4°C.[4]

  • Carefully collect the supernatant, which contains the soluble proteins, and transfer to a new tube.

• Detection and Analysis:

  • Determine the protein concentration of the soluble fractions using a standard assay (e.g., BCA).

  • Normalize the samples by loading an equal amount of total protein (e.g., 20 µg) for each temperature point onto an SDS-PAGE gel.

  • Perform a Western blot using a validated antibody specific to your target protein.

  • Quantify the band intensities for each lane using densitometry.

  • For both the vehicle and probe-treated series, normalize the intensity of each heated sample to the non-heated (room temperature) sample.

  • Plot the normalized intensity (% soluble protein) versus temperature to generate melting curves. A rightward shift in the curve for the probe-treated sample indicates thermal stabilization and confirms target engagement.[6]

Methodology 2: Photoaffinity Labeling (PAL)

Principle and Rationale: A Covalent Snapshot of Interaction

Photoaffinity Labeling (PAL) is a powerful chemical biology technique used to identify direct binding partners of a small molecule.[8] The strategy requires synthesizing a probe derived from your parent compound that incorporates two key functionalities: a photoreactive group (e.g., a diazirine or benzophenone) and an affinity tag or handle (e.g., biotin or a clickable alkyne).[9] The probe is incubated with cells or lysates, allowing it to bind non-covalently to its target(s). Upon exposure to a specific wavelength of UV light, the photoreactive group is activated, forming a highly reactive intermediate (a carbene or nitrene) that rapidly and indiscriminately forms a covalent bond with the nearest molecule—ideally, the bound target protein.[10] The tagged proteins can then be enriched and identified, providing a permanent record of the binding event.[11]

PAL Experimental Workflow

Caption: PAL workflow using a clickable probe and biotin enrichment.

Detailed Protocol: PAL with Click Chemistry and Western Blot Detection

• Probe Synthesis and Validation:

  • Synthesize a probe by modifying the parent compound with a diazirine moiety and a terminal alkyne handle. Causality: The diazirine is stable in the dark but forms a reactive carbene upon UV exposure. The alkyne serves as a handle for downstream ligation via click chemistry, which is more efficient and bio-orthogonal than using a bulky biotinylated probe directly.[8]

  • Validate that the probe retains biological activity comparable to the parent compound in a functional assay.

• Cell Lysis and Incubation:

  • Lyse cells in a detergent-based buffer (e.g., RIPA buffer) and clarify by centrifugation.

  • Prepare three sets of lysate aliquots (e.g., 1 mg total protein per sample): (A) Probe only, (B) Competition, (C) No UV control.

  • For the competition sample (B), pre-incubate the lysate with a 50-fold molar excess of the unmodified parent compound for 1 hour at 4°C. Causality: This is the most critical control. If the probe binds specifically, the parent compound will occupy the binding site, preventing covalent labeling of the target. A diminished signal in this lane is strong evidence of specificity.[8][12]

  • Add the photoaffinity probe (e.g., 1 µM final concentration) to samples A and B. Incubate all samples for 1 hour at 4°C in the dark.

• Photocrosslinking:

  • Place samples A and B on ice in an open 96-well plate.

  • Irradiate with 365 nm UV light for 15-30 minutes. Keep sample C (No UV control) in the dark. Causality: The UV light activates the diazirine, inducing covalent bond formation with interacting proteins.

• Click Reaction and Enrichment:

  • To each sample, add the click-chemistry reaction cocktail containing Biotin-Azide, copper(II) sulfate, and a reducing agent (e.g., sodium ascorbate). Incubate for 1 hour at room temperature.

  • Add streptavidin-coated magnetic beads to each sample and incubate for 2 hours at 4°C to capture the biotinylated proteins.

  • Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

• Elution and Detection:

  • Elute the bound proteins by boiling the beads in SDS-PAGE loading buffer.

  • Analyze the eluates by Western blot for your target of interest.

  • Expected Result: A strong band for the target protein should appear in the "Probe only" lane (A), which is significantly reduced or absent in the "Competition" lane (B) and completely absent in the "No UV" control lane (C).

Methodology 3: NanoBRET™ Target Engagement Assay

Principle and Rationale: Measuring Affinity in Live Cells via Energy Transfer

The NanoBRET™ Target Engagement Assay is a proximity-based method that allows for the quantitative measurement of compound affinity and occupancy in living cells.[13] The assay relies on Bioluminescence Resonance Energy Transfer (BRET), a physical phenomenon where energy is transferred from a bioluminescent donor to a fluorescent acceptor when they are in very close proximity (<10 nm).[14] In this system, the target protein is expressed in cells as a fusion with the bright, small NanoLuc® luciferase (the donor). A cell-permeable fluorescent tracer, designed to bind to the target's active site, serves as the energy acceptor.[15] When the tracer binds to the NanoLuc®-target fusion, a high BRET signal is generated. A test compound that engages the target will compete with and displace the tracer, leading to a dose-dependent decrease in the BRET signal.[16] This allows for the calculation of an apparent cellular affinity (IC50), providing highly quantitative data on target engagement in an intact cellular environment.[17]

NanoBRET™ Experimental Workflow

Caption: NanoBRET™ workflow for quantifying compound affinity in live cells.

Detailed Protocol: NanoBRET™ Target Engagement Assay

• Cell Preparation:

  • In a 10 cm dish, transfect HEK293T cells with a plasmid encoding your target protein fused to NanoLuc® luciferase. Causality: HEK293T cells are commonly used due to their high transfection efficiency and robust growth, but other cell lines can be adapted.

  • Culture for 24 hours to ensure sufficient expression of the fusion protein.

  • Harvest the cells, centrifuge, and resuspend in Opti-MEM® I Reduced Serum Medium to the appropriate density (typically 2x105 cells/mL).[17]

• Assay Plating:

  • Prepare an 11-point serial dilution of your probe compound in DMSO, then dilute further in Opti-MEM.

  • In a white, 384-well assay plate, dispense the compound dilutions. Include "no compound" (tracer only) and "no tracer" (background) controls.

  • Add the cell suspension to each well.

  • Add the specific NanoBRET™ fluorescent tracer at its predetermined optimal concentration. The final assay volume is typically 20 µL.

• Incubation and Lysis:

  • Incubate the plate for 2 hours at 37°C in a 5% CO2 incubator. Causality: This equilibration period allows the compound and tracer to reach binding equilibrium with the target protein inside the intact cells.

• Signal Detection and Analysis:

  • Prepare the Nano-Glo® substrate solution, which includes the furimazine substrate and an extracellular NanoLuc® inhibitor. Causality: The inhibitor is critical to quench any signal from luciferase released from non-viable cells, ensuring the measured BRET is from intracellular interactions.

  • Add the substrate solution to all wells.

  • Read the plate within 10 minutes on a luminometer equipped with two filters to simultaneously measure the donor emission (e.g., 460 nm) and acceptor emission (e.g., 610 nm).[17]

  • Calculate the BRET ratio for each well by dividing the acceptor signal by the donor signal.

  • Plot the BRET ratio against the logarithm of the compound concentration and fit the data to a four-parameter dose-response curve to determine the IC50 value, which reflects the compound's apparent affinity for the target in live cells.

Comparative Analysis and Strategic Selection

No single method is universally superior; the optimal choice depends on the specific research question, the nature of the compound, and available resources.

Feature	Cellular Thermal Shift Assay (CETSA)	Photoaffinity Labeling (PAL)	NanoBRET™ Target Engagement
Principle	Ligand-induced thermal stabilization[3]	UV-induced covalent crosslinking[8]	Bioluminescence Resonance Energy Transfer (BRET)[13]
Probe Modification	Not required (Label-free)	Required (Photoreactive group + Tag)	Not required (uses a generic tracer)
Cellular State	Live or lysed cells, tissues[4]	Live or lysed cells	Live cells only
Primary Output	Thermal shift (ΔTm), indicates binding	Identification of direct binders, binding site mapping	Cellular IC50, indicates apparent affinity[17]
Quantitation	Semi-quantitative (occupancy)	Qualitative to semi-quantitative	Highly quantitative (affinity)
Throughput	Low to medium (Western), High (HTRF/Alpha)	Low	High (384/1536-well compatible)
Key Advantage	No compound modification needed	Covalently captures interaction, ideal for target ID	Real-time, quantitative affinity in live cells
Key Limitation	Not all proteins show a thermal shift	Probe synthesis can be complex; probe may lose activity	Requires genetic modification (fusion protein)

How to Choose the Right Assay: A Decision Framework

Caption: A decision tree to guide the selection of a target engagement assay.

Conclusion

Validating that a chemical probe engages its intended target is a non-negotiable step in chemical biology and drug discovery. Relying solely on downstream functional effects can lead to misinterpretation of a compound's true mechanism of action.[18] The three methods detailed in this guide—CETSA, Photoaffinity Labeling, and NanoBRET™—provide a powerful and complementary toolkit for confirming this critical interaction. CETSA offers a label-free approach to confirm binding, PAL provides an irreversible snapshot of the interaction ideal for target identification, and NanoBRET™ delivers quantitative affinity data in the dynamic environment of a living cell. Employing these techniques, ideally using at least two orthogonal methods, provides the rigorous, multi-faceted evidence required to build unwavering confidence in your chemical probe and its biological mechanism.

References

• Bunnage, M. E., Gilbert, A. M., Jones, L. H., & Schreiber, S. L. (2015). Know your target, know your molecule. Nature Chemical Biology, 11(6), 368–372. [Link]

• Cravatt, B. F., & Patricelli, M. P. (2016). Determining target engagement in living systems. Nature Chemical Biology, 12(3), 135–139. [Link]

• Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. Reaction Biology Website. [Link]

• Giniatullin, R., & Giniatullin, A. (2018). Biophysical Techniques for Target Validation and Drug Discovery in Transcription-Targeted Therapy. Molecules, 23(10), 2574. [Link]

• Corless, V. B., & Shokat, K. M. (2019). Photoaffinity labeling in target- and binding-site identification. Future Medicinal Chemistry, 11(16), 2159-2176. [Link]

• Eurofins DiscoverX. (n.d.). Target Engagement Assays. Eurofins DiscoverX Website. [Link]

• Barsyte-Lovejoy, D., Arrowsmith, C. H., & Szewczyk, M. M. (2022). Validating Small Molecule Chemical Probes for Biological Discovery. Annual Review of Biochemistry, 91, 61-87. [Link]

• Cravatt, B. F. (2023). Activity-based protein profiling – finding general solutions to specific problems. Journal of Biological Chemistry, 299(3), 102947. [Link]

• CETSA. (n.d.). CETSA. CETSA Website. [Link]

• Almqvist, H., Axelsson, H., & Jafari, R. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology, 1439, 237-251. [Link]

• Vu, V., Szewczyk, M. M., Nie, D. Y., Arrowsmith, C. H., & Barsyte-Lovejoy, D. (2022). Validating Small Molecule Chemical Probes for Biological Discovery. Annual Review of Biochemistry, 91, 61-87. [Link]

• Wikipedia. (n.d.). Activity-based proteomics. Wikipedia. [Link]

• Iacobucci, C., Götze, M., & Sinz, A. (2021). Target Identification with Live-Cell Photoaffinity Labeling and Mechanism of Action Elucidation of ARN23765, a Highly Potent CFTR Corrector. Journal of Medicinal Chemistry, 64(15), 11095–11108. [Link]

• EUbOPEN. (2020). NanoBRET assays to assess cellular target engagement of compounds. EUbOPEN Website. [Link]

• Yang, T., & Huwiler, K. (2021). Cellular Selectivity Profiling: Unveiling Novel Interactions and More Accurate Compound Specificity. Promega Connections. [Link]

• Ryding, S. (2020). Cellular Thermal Shift Assay (CETSA). News-Medical.Net. [Link]

• Lork, T., et al. (2020). A Probe-Based Target Engagement Assay for Kinases in Live Cells. Journal of Proteome Research, 19(6), 2345–2356. [Link]

• ResearchGate. (n.d.). A typical photoaffinity labeling experimental protocol. ResearchGate. [Link]

• Drug Target Review. (2021). The use of biophysical methods in the hit-to-lead process. Drug Target Review Website. [Link]

• Scott, J. S., et al. (2019). Which Small Molecule? Selecting Chemical Probes for Use in Cancer Research and Target Validation. Cancer Research, 79(8), 1731–1740. [Link]

• Macmillan Group, Princeton University. (2022). Small molecule photocatalysis enables drug target identification via energy transfer. Macmillan Group Website. [Link]

• ResearchGate. (2024). Comparative Analysis of the Techniques for the Determination of Binding Affinity between a Small Molecule Inhibitor and a Protein Target. ResearchGate. [Link]

• Krysiak, J., & Breinbauer, R. (2012). Activity-Based Protein Profiling for Natural Product Target Discovery. Topics in Current Chemistry, 324, 97-138. [Link]

• Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols, 9(9), 2100–2122. [Link]

• Collaborative Drug Discovery. (2022). Activity Based Protein Profiling for Drug Discovery. YouTube. [Link]

• Seo, Y. H., & Corson, T. W. (2017). Small molecule target identification using photo-affinity chromatography. Methods in Enzymology, 589, 43–64. [Link]

• ResearchGate. (n.d.). Principle of the cellular thermal shift assay (CETSA). ResearchGate. [Link]

• BMG LABTECH. (2020). Kinase assays. BMG LABTECH Website. [Link]

• Navratilova, I., & Hopkins, A. L. (2010). Biophysical methods in early drug discovery. Future Medicinal Chemistry, 2(2), 255–270. [Link]

• Promega Connections. (2023). From Hit to Live-Cell Target Engagement Assay: DNA-Encoded Library Screens and NanoBRET Dye. Promega Connections. [Link]

• BMG LABTECH. (2019). Enhanced Protein-Protein Interactions in Living Cells Using the NanoBRET Ass. YouTube. [Link]

Sources

• 1. Validating Small Molecule Chemical Probes for Biological Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determining target engagement in living systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CETSA [cetsa.org]
• 4. scispace.com [scispace.com]
• 5. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. news-medical.net [news-medical.net]
• 8. Photoaffinity labeling in target- and binding-site identification - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. macmillan.princeton.edu [macmillan.princeton.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. キナーゼ ターゲットエンゲ―ジメント [promega.jp]
• 14. m.youtube.com [m.youtube.com]
• 15. promegaconnections.com [promegaconnections.com]
• 16. NanoBRET™ Target Engagement Intracellular BET BRD Assay Protocol [worldwide.promega.com]
• 17. eubopen.org [eubopen.org]
• 18. pubs.acs.org [pubs.acs.org]

Spectroscopic comparison of 8-azaspiro[4.5]decane-7,9-dione and its propargylated form

For researchers, medicinal chemists, and professionals in drug development, the precise characterization of molecular structures is paramount. The introduction of functional groups, such as the propargyl moiety, can significantly alter a molecule's biological activity and potential for further chemical modification, for instance, via "click" chemistry. This guide provides a detailed spectroscopic comparison of 8-azaspiro[4.5]decane-7,9-dione and its N-propargylated derivative, offering insights into the expected spectral changes upon this key chemical transformation.

Introduction

8-Azaspiro[4.5]decane-7,9-dione is a spirocyclic compound incorporating a glutarimide ring system.[1] This structural motif is of interest in medicinal chemistry, appearing as a fragment in various biologically active compounds. The secondary amine within the imide ring presents a reactive site for functionalization. N-propargylation, the attachment of a propargyl group (-CH₂C≡CH), introduces a terminal alkyne. This functional group is a versatile handle for a wide range of chemical transformations, most notably the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry.

This guide will first outline a standard experimental protocol for the N-propargylation of 8-azaspiro[4.5]decane-7,9-dione. Subsequently, a comprehensive comparative analysis of the spectroscopic data for the parent compound and its propargylated form will be presented. This analysis will cover Nuclear Magnetic Resonance (¹H and ¹³C NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS), providing a clear rationale for the observed spectral shifts and the appearance of new characteristic signals.

Experimental Section

Synthesis of N-Propargyl-8-azaspiro[4.5]decane-7,9-dione

The N-propargylation of 8-azaspiro[4.5]decane-7,9-dione can be achieved through a standard nucleophilic substitution reaction. The imide nitrogen is first deprotonated with a suitable base to form the corresponding anion, which then acts as a nucleophile, attacking the electrophilic carbon of propargyl bromide.

Protocol:

• Deprotonation: To a stirred solution of 8-azaspiro[4.5]decane-7,9-dione (1.0 eq.) in a dry aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a slight excess of a non-nucleophilic base like sodium hydride (NaH, 1.1 eq.) or potassium carbonate (K₂CO₃, 1.5 eq.) at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Mixture: Allow the mixture to stir at room temperature for 30-60 minutes to ensure complete deprotonation.

• Addition of Alkylating Agent: Slowly add propargyl bromide (1.1 eq.) to the reaction mixture.

• Reaction Progression: Let the reaction proceed at room temperature for 12-24 hours, monitoring its progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by the slow addition of water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-propargyl-8-azaspiro[4.5]decane-7,9-dione.

Spectroscopic Comparison

The following sections detail the expected spectroscopic data for 8-azaspiro[4.5]decane-7,9-dione and its N-propargylated derivative. While experimental data for the parent compound is available, the data for the propargylated form is predicted based on established principles of organic spectroscopy and data from analogous N-propargylated cyclic imides.

Molecular Structures

Caption: Molecular structures and properties of the compared compounds.

¹H NMR Spectroscopy

The most significant changes in the ¹H NMR spectrum upon propargylation are the disappearance of the N-H proton signal and the appearance of new signals corresponding to the propargyl group.

Proton Assignment	8-Azaspiro[4.5]decane-7,9-dione	N-Propargyl-8-azaspiro[4.5]decane-7,9-dione (Predicted)	Rationale for Change
N-H	~8.0-9.0 ppm (br s, 1H)	Absent	Replacement of the acidic proton with the propargyl group.
-CH₂- (imide ring)	~2.7 ppm (s, 4H)	~2.8 ppm (s, 4H)	Minor downfield shift due to the electron-withdrawing effect of the N-substituent.
-CH₂- (spiro ring)	~1.5-1.7 ppm (m, 10H)	~1.5-1.7 ppm (m, 10H)	Little to no change expected as these protons are distant from the reaction center.
N-CH₂-C≡	-	~4.2 ppm (d, 2H)	New signal for the methylene protons of the propargyl group, split by the terminal alkyne proton.
≡C-H	-	~2.2 ppm (t, 1H)	New signal for the terminal alkyne proton, coupled to the adjacent methylene protons.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum of the propargylated compound will show three new signals corresponding to the propargyl group's carbon atoms.

Carbon Assignment	8-Azaspiro[4.5]decane-7,9-dione	N-Propargyl-8-azaspiro[4.5]decane-7,9-dione (Predicted)	Rationale for Change
C=O	~173 ppm	~172 ppm	Minor shift due to the change in the electronic environment around the nitrogen atom.
Spiro C	~40 ppm	~40 ppm	Negligible change expected.
-CH₂- (imide ring)	~35 ppm	~35 ppm	Negligible change expected.
-CH₂- (spiro ring)	~25, ~37 ppm	~25, ~37 ppm	Negligible change expected.
N-CH₂-C≡	-	~29 ppm	New signal for the methylene carbon of the propargyl group.
-C≡C-H	-	~78 ppm	New signal for the internal alkyne carbon.
≡C-H	-	~72 ppm	New signal for the terminal alkyne carbon.

FT-IR Spectroscopy

The FT-IR spectrum provides clear evidence of N-propargylation through the appearance of characteristic alkyne stretching vibrations and the disappearance of the N-H stretch.

Vibrational Mode	8-Azaspiro[4.5]decane-7,9-dione	N-Propargyl-8-azaspiro[4.5]decane-7,9-dione (Predicted)	Rationale for Change
N-H Stretch	~3200 cm⁻¹ (broad)	Absent	Loss of the N-H bond.
C-H Stretch (sp³)	~2850-2950 cm⁻¹	~2850-2950 cm⁻¹	Remains present due to the aliphatic protons.
≡C-H Stretch	-	~3300 cm⁻¹ (sharp, medium)	Characteristic stretch for a terminal alkyne C-H bond.
C≡C Stretch	-	~2120 cm⁻¹ (weak, sharp)	Characteristic stretch for a terminal alkyne C≡C bond.
C=O Stretch	~1680, ~1730 cm⁻¹ (strong, sharp)	~1680, ~1730 cm⁻¹ (strong, sharp)	The imide carbonyl stretches remain prominent.

Mass Spectrometry

Mass spectrometry confirms the successful propargylation by a shift in the molecular ion peak corresponding to the mass of the added propargyl group (C₃H₃, 39.02 Da).

Parameter	8-Azaspiro[4.5]decane-7,9-dione	N-Propargyl-8-azaspiro[4.5]decane-7,9-dione	Rationale for Change
Molecular Formula	C₉H₁₃NO₂	C₁₂H₁₅NO₂	Addition of a C₃H₂ unit.
Molecular Weight	167.21 g/mol	205.25 g/mol	Increase in mass by 38.04 g/mol .
Molecular Ion Peak (M⁺)	m/z 167	m/z 205	Reflects the mass of the respective molecule.
Key Fragmentation	Loss of parts of the spiro ring system.	Loss of the propargyl group (m/z 166), and fragmentation of the spiro ring.	The N-CH₂ bond is a potential cleavage site.

Conclusion

The N-propargylation of 8-azaspiro[4.5]decane-7,9-dione results in distinct and predictable changes across various spectroscopic techniques. The key indicators of a successful reaction are:

• ¹H NMR: Disappearance of the N-H proton signal and the appearance of characteristic signals for the N-CH₂ and ≡C-H protons of the propargyl group.

• ¹³C NMR: Appearance of three new signals corresponding to the carbons of the propargyl group.

• FT-IR: Disappearance of the N-H stretching band and the emergence of sharp peaks for the ≡C-H and C≡C stretching vibrations.

• Mass Spectrometry: An increase in the molecular ion peak by 38 m/z units.

This guide provides a foundational spectroscopic framework for researchers working with 8-azaspiro[4.5]decane-7,9-dione and its derivatives. The presented data and interpretations should facilitate the unambiguous characterization of these compounds, thereby supporting their application in drug discovery and development.

Visualization of the Experimental Workflow

Caption: Workflow for the synthesis and spectroscopic analysis.

References

• PubChem. 8-Azaspiro(4.5)decane-7,9-dione. National Center for Biotechnology Information. [Link][1]

Sources

• 1. 8-Azaspiro(4.5)decane-7,9-dione | C9H13NO2 | CID 136843 - PubChem [pubchem.ncbi.nlm.nih.gov]

Assessing the Impact of the Spirocyclic Scaffold on ADME Properties: A Comparative Guide

<

Introduction: Embracing the Third Dimension in Drug Design

For decades, medicinal chemistry has often operated in a "flatland" dominated by aromatic, sp2-hybridized ring systems. While successful, this approach has frequently led to compounds with challenging ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, such as poor solubility and high metabolic turnover. The strategic incorporation of spirocyclic scaffolds—structures where two rings share a single carbon atom—represents a significant shift towards three-dimensional (3D) molecular architectures. This guide provides an in-depth comparison of how these rigid, 3D scaffolds can profoundly and often favorably modulate the ADME properties of drug candidates compared to their non-spirocyclic or acyclic counterparts, supported by experimental frameworks and real-world examples.

The increasing interest in spirocycles is driven by their ability to increase the fraction of sp3-hybridized carbons (Fsp3) within a molecule. A higher Fsp3 count generally correlates with improved physicochemical properties and better pharmacokinetic profiles, making compounds more "drug-like" and increasing their probability of clinical success. This guide will dissect the causal relationships between the unique topology of spirocycles and their impact on key ADME parameters.

The Structural Advantage: Why Spirocycles Make a Difference

Unlike flat aromatic rings or conformationally flexible aliphatic chains, spirocycles introduce a fixed, three-dimensional orientation of substituents. This rigidity can lock a molecule into a bioactive conformation, enhancing potency and selectivity. More pertinent to this guide, this defined 3D shape directly influences properties crucial for a drug's journey through the body.

A Head-to-Head Comparison: Spirocyclic vs. Non-Spirocyclic Scaffolds

The decision to introduce a spirocyclic moiety is a calculated one, aimed at resolving specific ADME liabilities. Below, we compare the typical performance of spirocyclic compounds against their flatter or more flexible analogs across critical ADME parameters.

Metabolic Stability

A primary driver for incorporating spirocycles is to enhance metabolic stability. Phase I metabolism, often mediated by Cytochrome P450 (CYP) enzymes, typically occurs at sterically accessible, electron-rich sites.

• The Spirocyclic Shield: The spiro-carbon and adjacent atoms are conformationally rigid and sterically hindered. This "structural shield" can protect metabolically labile positions on a molecule from enzymatic attack. By replacing a flexible linker or a simple ring (e.g., piperidine) with a spirocycle, chemists can block common sites of oxidation.

• Non-Spirocyclic Liability: Acyclic chains can adopt multiple conformations, some of which will readily fit into a CYP active site. Similarly, simple rings like piperidines or morpholines have predictable metabolic hotspots that are easily targeted by enzymes.

Illustrative Case Study: In the development of Melanin Concentrating Hormone Receptor 1 (MCHR1) antagonists, exchanging a morpholine ring for various azaspirocycles led to significantly improved metabolic stability alongside other benefits like reduced hERG affinity.

Comparative Data Example:

Compound Class	Scaffold	In Vitro Half-Life (t½) in HLM*	Intrinsic Clearance (CLint)
Analog A	Flexible Piperidine Linker	15 min	High
Analog B	Spiro[3.3]heptane Linker	>120 min	Low

*HLM: Human Liver Microsomes

Aqueous Solubility

Poor solubility is a frequent cause of compound attrition. While increasing lipophilicity can enhance potency, it often comes at the cost of solubility. Spirocycles offer a unique solution to this challenge.

• The Spirocyclic Advantage: The rigid, 3D structure of spirocycles can disrupt the efficient crystal lattice packing that often plagues flat, aromatic compounds. This disruption lowers the energy barrier required to dissolve the solid, thereby improving aqueous solubility. The higher Fsp3 character of spirocycles is a key predictor of this improved solubility.

• Non-Spirocyclic Challenge: Planar, aromatic molecules tend to stack efficiently, leading to high crystal lattice energy and, consequently, low solubility.

Illustrative Case Study: An inhibitor of Polo-like kinase 4 (PLK4) with poor pharmacokinetic properties due to issues including low solubility was modified by replacing an alkene moiety with a spirocyclic cyclopropyl linker. The resulting compound demonstrated markedly improved solubility and metabolic stability.

Permeability

For oral drugs, the ability to cross the intestinal membrane is paramount. This requires a delicate balance between solubility and lipophilicity.

• The Spirocyclic Balance: The conformational rigidity of a spirocycle can be advantageous for permeability. By pre-organizing the molecule, it may reduce the entropic penalty of transitioning from an aqueous to a lipid environment. While increasing Fsp3 character can sometimes reduce permeability if polarity is increased too much, the rigid scaffold allows for precise positioning of lipophilic and polar groups to optimize passive diffusion. A molecule can adopt a conformation that shields its polar groups and presents a lipophilic face to the membrane, a "chameleonic" behavior that is facilitated by a rigid core.

• Non-Spirocyclic Flexibility: Highly flexible molecules must pay a larger entropic cost to adopt the correct conformation for membrane transit. Unstructured polar groups can significantly hinder permeability.

Off-Target Effects: The hERG Channel Case

Inhibition of the hERG potassium channel is a major cause of cardiac toxicity and a significant safety hurdle. hERG binding is often associated with compounds that are basic and lipophilic.

• The Spirocyclic Solution: The introduction of a spirocycle can be a powerful strategy to mitigate hERG binding. By replacing a simple basic amine, like a piperidine, with a spirocyclic scaffold, it's possible to reduce both lipophilicity and basicity (pKa). The rigid structure also changes the shape of the molecule, potentially preventing it from fitting effectively into the hERG channel's promiscuous binding site.

• Non-Spirocyclic Risk: Lipophilic amines are a well-known structural alert for hERG inhibition. Scaffolds like piperidine are common offenders, and strategies are often needed to mask or replace them.

Illustrative Case Study: To reduce hERG activity in a series of polyketide synthase 13 inhibitors, a piperidine fragment was replaced with a 2-oxa-6-azaspiro[3.4]octane moiety. This change successfully reduced hERG activity while lowering lipophilicity and basicity.

Experimental Workflows for ADME Assessment

To generate the comparative data discussed above, a suite of standardized in vitro ADME assays is essential. These assays should be run in parallel for both the spirocyclic compound and its non-spirocyclic analog to ensure a valid comparison.

General ADME Assessment Workflow

The following diagram outlines a typical workflow for assessing the core ADME properties of a new chemical entity (NCE).

Caption: High-level workflow for parallel ADME property assessment.

Protocol 1: In Vitro Metabolic Stability Assay

This assay measures the rate at which a compound is metabolized by liver enzymes, primarily CYPs.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a compound in human liver microsomes (HLM).

Methodology:

• Preparation: Thaw pooled HLM on ice. Prepare a stock solution of the test compound (and its analog) in DMSO (e.g., 10 mM).

• Reaction Mixture: In a 96-well plate, prepare a reaction mixture containing phosphate buffer (pH 7.4), HLM (final concentration ~0.5 mg/mL), and the test compound (final concentration ~1 µM).

• Initiation: Pre-warm the plate to 37°C. Initiate the metabolic reaction by adding a pre-warmed NADPH regenerating system. For negative controls, add buffer instead of the NADPH system.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 45, 60 minutes), stop the reaction by adding a cold "stop solution" (e.g., acetonitrile) containing an internal standard.

• Analysis: Centrifuge the plate to precipitate proteins. Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Analysis: Plot the natural log of the percentage of compound remaining versus time. The slope of the line is used to calculate the half-life (t½ = -0.693 / slope).

Protocol 2: Kinetic Solubility Assay (Nephelometry)

This high-throughput assay determines the solubility of a compound when added from a DMSO stock into an aqueous buffer, mimicking conditions in many biological assays.

Objective: To measure the kinetic solubility of a compound in phosphate-buffered saline (PBS).

Methodology:

• Stock Solution: Prepare a high-concentration stock solution of the test compound in 100% DMSO (e.g., 20 mM).

• Plate Setup: In a clear 96-well plate, dispense a small volume (e.g., 2 µL) of the DMSO stock solution.

• Buffer Addition: Add aqueous buffer (e.g., PBS, pH 7.4) to each well to achieve the desired final compound concentrations and a final DMSO concentration of 1-2%.

• Incubation: Mix the plate thoroughly and incubate at room temperature for a set period (e.g., 2 hours).

• Measurement: Measure the light scattering of the solutions in each well using a nephelometer. The point at which light scattering increases significantly above background indicates the precipitation of the compound and thus its kinetic solubility limit.

Protocol 3: Parallel Artificial Membrane Permeability Assay (PAMPA)

PAMPA is a non-cell-based assay used to predict passive membrane permeability.

Objective: To determine the effective permeability coefficient (Pe) of a compound across an artificial lipid membrane.

Methodology:

• Membrane Coating: Coat the filter of a 96-well donor plate with a lipid solution (e.g., 2% lecithin in dodecane) to form the artificial membrane.

• Prepare Plates: Add buffer to the wells of a 96-well acceptor plate.

• Add Compound: Add a solution of the test compound (prepared in buffer from a DMSO stock) to the donor plate wells.

• Incubation: Carefully place the donor plate on top of the acceptor plate, creating a "sandwich." Incubate this assembly for a defined period (e.g., 4-18 hours) at room temperature.

• Analysis: After incubation, separate the plates. Measure the concentration of the compound in both the donor and acceptor wells using LC-MS/MS or UV-Vis spectroscopy.

• Data Analysis: Calculate the permeability coefficient (Pe) using the concentrations in the donor and acceptor wells and the incubation parameters.

Caption: Step-by-step workflow for the PAMPA protocol.

Conclusion and Future Perspectives

The strategic incorporation of spirocyclic scaffolds is a proven and powerful tactic in modern medicinal chemistry for overcoming ADME liabilities. By increasing three-dimensionality and conformational rigidity, these scaffolds can simultaneously improve metabolic stability, aqueous solubility, and off-target safety profiles when compared to their non-spirocyclic counterparts. While not a universal solution, the data compellingly supports their use as a primary tool for multiparameter optimization in drug discovery. The continued development of novel synthetic methods will make a wider array of spirocyclic building blocks accessible, further fueling their application and impact on the next generation of therapeutics.

References

• Creative Bioarray. Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. [Link]

• ResearchGate. Protocol for the Human Liver Microsome Stability Assay. [Link]

• AxisPharm. Microsomal Stability Assay Protocol. [Link]

• Creative Biolabs. Parallel Artificial Membrane Permeability Assay (PAMPA). [Link]

• protocols.io. Microsomal stability assay for human and mouse liver microsomes. [Link]

• AxisPharm. Kinetic Solubility Assays Protocol. [Link]

• Taylor & Francis Online. Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? [Link]

• Creative Biolabs. In Vitro ADME Assays: Principles, Applications & Protocols. [Link]

• PubMed. Spirocyclic Scaffolds in Medicinal Chemistry. [Link]

• Domainex. Microsomal Clearance/Stability Assay. [Link]

• protocols.io. Shake-Flask Aqueous Solubility assay (Kinetic solubility). [Link]

• PubMed. In vitro solubility assays in drug discovery. [Link]

• BioAssay Systems. Parallel Artificial Membrane Permeability Assay Kit (PAMPA-096). [Link]

• Wikidot. Parallel Artificial Membrane Permeability Assay (PAMPA) - Lokey Lab Protocols. [Link]

• Technology Networks. pampa-permeability-assay.pdf. [Link]

• ResearchGate. Improvement of hERG-ROMK index of spirocyclic ROMK inhibitors through scaffold optimization and incorporation of novel pharmacophores. [Link]

• BioDuro. ADME Solubility Assay. [Link]

• Taylor & Francis Online. The utilization of spirocyclic scaffolds in novel drug discovery. [Link]

• ACS Publications. Spirocyclic Scaffolds in Medicinal Chemistry. [Link]

• ResearchGate. Selected Applications of Spirocycles in Medicinal Chemistry. [Link]

• PubMed. Fsp3: A new parameter for drug-likeness. [Link]

• ResearchGate. Fsp3: A new parameter for drug-likeness. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Growing Importance of Spirocycles in Modern Drug Discovery. [Link]

• Taylor & Francis Online. Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? [Link]

• Preprints.org. Application of fSP3 towards Non- Systemic Drug Discovery. [Link]

• NCBI. In Vitro and In Vivo Assessment of ADME and PK Properties During Lead Selection and Lead Optimization. [Link]

• Charles River Laboratories. In Vitro ADME Assays and Services. [Link]

• PubMed Central. Prediction of hERG inhibition of drug discovery compounds using biomimetic HPLC measurements. [Link]

• ACS Publications. Property-Based Drug Design Merits a Nobel Prize. [Link]

• VectorB2B. In vitro ADME-Tox characterisation in drug discovery and development. [Link]

• Scribd. Fsp3 and Drug Discovery Success. [Link]

• Monash University. Structural and conformational determinants of macrocycle cell permeability. [Link]

• ResearchGate. Transformations that add oxygen and reduce hERG inhibition. [Link]

• Monash University. structural and conformational determinants of macrocycle cell permeability. [Link]

• PubMed. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. [Link]

• Drug Hunter. Med Chem Strategies to Master hERG and Mitigate Cardiotoxicity Risks. [Link]

• PubMed. Conformational Effects on the Passive Membrane Permeability of Synthetic Macrocycles. [Link]

• Drug Hunter. The Spirocycle Surge in Drug Discovery. [Link]

• MDPI. Inhibition of the hERG Potassium Channel by a Methanesulphonate-Free E-4031 Analogue. [Link]

• ResearchGate. Structural and conformational determinants of macrocycle cell permeability. [Link]

• PubMed. Conformational Flexibility Is a Determinant of Permeability for Cyclosporin. [Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione

Executive Summary: This guide provides a comprehensive, technically grounded protocol for the safe disposal of 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione. As a key intermediate in the development of central nervous system (CNS) agents, its unique spirocyclic and alkynyl functionalities demand a rigorous and informed approach to waste management.[1] The procedures outlined below are designed for researchers, scientists, and drug development professionals, emphasizing not just the "how" but the critical "why" behind each step. Our objective is to ensure personnel safety, regulatory compliance, and environmental stewardship, reinforcing the trust you place in our products and expertise.

Hazard Identification and Risk Assessment: A Mechanistic Perspective

Understanding the intrinsic properties of 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione is paramount to its safe handling and disposal. The risk profile is derived from its parent structure, 8-azaspiro[4.5]decane-7,9-dione, with additional considerations for the reactive propargyl (prop-2-ynyl) group.

The parent compound is classified as acutely toxic if swallowed and toxic to aquatic life with long-lasting effects.[2][3][4] The terminal alkyne group introduces a potential reactivity hazard; terminal alkynes can form explosive acetylides with certain metals (e.g., copper, silver, mercury, heavy metals). While stable under normal storage, this reactivity is a critical consideration for waste segregation.

Hazard Category	Description	Primary Concern & Rationale	Authoritative Source(s)
Acute Oral Toxicity	Toxic if swallowed. The United Nations number for the parent compound is UN2811, designated for toxic solids.[5]	Ingestion can lead to immediate and severe health consequences. All handling and disposal steps must be designed to prevent any possibility of ingestion.	PubChem, Echemi[2][3]
Environmental Hazard	Toxic to aquatic life with long-lasting effects.[3][4]	Improper disposal via sanitary sewer systems can lead to significant, persistent harm to aquatic ecosystems. This necessitates containment and disposal as regulated hazardous waste.	Echemi[3]
Chemical Reactivity	The terminal alkyne functional group can react with certain metals to form explosive acetylides.	Co-mingling this waste with solutions containing salts of copper, silver, mercury, or other heavy metals could create a shock-sensitive, explosive hazard within the waste container. Segregation is critical.	Prudent Practices in the Laboratory[6]

Mandatory Personal Protective Equipment (PPE)

A robust PPE protocol is your primary defense against exposure. Before handling the compound or its waste, ensure the following are in place:

• Eye Protection: Chemical safety goggles are mandatory. If a splash risk exists, a face shield should be worn in addition to goggles.[7]

• Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any signs of degradation or perforation before each use.[8] Wash gloves before removal and dispose of them as contaminated waste after handling.

• Body Protection: A laboratory coat must be worn and kept fully fastened.[9]

• Respiratory Protection: Handling of the solid compound should be performed in a certified chemical fume hood to prevent inhalation of dust.[7]

Core Disposal Workflow: A Step-by-Step Protocol

Disposal of this compound is not merely about discarding it; it is a systematic process of containment, labeling, and transfer. Under no circumstances should this chemical or its contaminated materials be disposed of via standard trash or sanitary sewer. [10][11]

Step 1: Waste Segregation

The principle of waste segregation is to prevent dangerous chemical reactions within a waste container.[10][12]

• Primary Waste Stream: Designate a specific hazardous waste container for 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione and materials contaminated with it.

• Incompatibility Alert: DO NOT mix this waste with solutions containing heavy metal salts (e.g., copper, silver, mercury) due to the risk of forming explosive acetylides.[6] Avoid mixing with strong oxidizing or reducing agents.[12]

Step 2: Disposal of Unused or Expired Bulk Compound

Unwanted or expired pure compound is considered a hazardous waste and must be disposed of without any attempt at in-lab neutralization.[13]

• Container: Place the original manufacturer's container, with its seal and cap intact, into a larger, sealable, chemically compatible secondary container.

• Labeling: Affix a completed Hazardous Waste Label from your institution's Environmental Health & Safety (EHS) department to the outer container.[10] The label must include:

  • The full chemical name: "8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione" (no abbreviations).

  • CAS Number: 25032-23-9.

  • The words "Hazardous Waste."

  • An accumulation start date.

• Storage: Store the container in a designated Satellite Accumulation Area (SAA), away from incompatible materials.[12][14]

• Pickup: Request a waste pickup from your institution's EHS department.[14]

Step 3: Disposal of Contaminated Materials (Non-Sharps)

This category includes items like gloves, weigh boats, and pipette tips.

• Collection: Place all contaminated items into a designated, durable, leak-proof container lined with a chemically resistant bag.

• Labeling: Clearly label the container as "Hazardous Waste" with the full chemical name of the contaminant.

• Closure: Keep the container sealed when not actively adding waste.[11]

Step 4: Decontamination and Disposal of "Empty" Containers

An "empty" container that held this compound is not truly empty and must be managed as hazardous waste.

• Initial Rinse: Rinse the container three times with a suitable solvent (e.g., acetone or ethanol).[11] The first rinseate is considered acutely hazardous waste.

• Rinseate Collection: Collect all three rinses in a designated halogen-free solvent waste container. This rinseate must be disposed of as hazardous waste.[10]

• Container Disposal: Once triple-rinsed and air-dried, the original chemical label must be completely removed or defaced.[10][11] The container can then be disposed of as regular solid waste (e.g., in a designated glass disposal box).

Disposal Decision Workflow

The following diagram outlines the logical flow for making disposal decisions for 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione and its associated waste streams.

Caption: Disposal decision workflow for 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione.

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental release.

• Evacuate & Alert: Alert all personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• Secure the Area: Restrict access to the spill area.

• PPE: Don the appropriate PPE as described in Section 2 before attempting cleanup.

• Containment: For a solid spill, gently cover with an absorbent pad to prevent dust from becoming airborne. For a solution, contain the spill with absorbent material (e.g., diatomite, universal binders), working from the outside in.[15]

• Cleanup: Carefully collect all contaminated absorbent material and any contaminated items using spark-proof tools. Place everything into a sealable, properly labeled hazardous waste container.[15]

• Decontaminate: Clean the spill area with a suitable solvent, and collect this cleaning material as hazardous waste.

• Report: Report the incident to your institution's EHS department in accordance with local policy.

References

• Hazardous Waste Disposal Guide. Dartmouth College Environmental Health and Safety. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania EHRS. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• 8-Azaspiro(4.5)decane-7,9-dione. PubChem, National Institutes of Health. [Link]

• Working with Hazardous Chemicals. Organic Syntheses. [Link]

• Rules for the Safe Handling of Chemicals in the Laboratory. University of California, Santa Cruz. [Link]

• Best practices for handling chemical reagents to prevent cross-contamination. Quimivita. [Link]

• Safety. Chemistry LibreTexts. [Link]

• 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione Product Page. MySkinRecipes. [Link]

• Disposal of Highly Reactive Reagents. University of Pennsylvania EHRS. [Link]

Sources

• 1. 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione [myskinrecipes.com]
• 2. 8-Azaspiro(4.5)decane-7,9-dione | C9H13NO2 | CID 136843 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. chemical-label.com [chemical-label.com]
• 5. store.usp.org [store.usp.org]
• 6. orgsyn.org [orgsyn.org]
• 7. artsci.usu.edu [artsci.usu.edu]
• 8. Best practices for handling chemical reagents to prevent cross-contamination | Quimivita [quimivita.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 11. vumc.org [vumc.org]
• 12. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 13. Disposal of Highly Reactive Reagents | PennEHRS [ehrs.upenn.edu]
• 14. ehrs.upenn.edu [ehrs.upenn.edu]
• 15. file.medchemexpress.com [file.medchemexpress.com]

Personal protective equipment for handling 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione

Definitive Guide to Safe Handling: 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione

As a key intermediate in the development of Central Nervous System (CNS) agents and a versatile tool in drug discovery via click chemistry, 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione is increasingly prevalent in research laboratories.[1] Its spirocyclic core is a foundational structure in several azapirone drugs.[2] While this compound's utility is significant, ensuring the safety of laboratory personnel during its handling is paramount. This guide provides a comprehensive, experience-driven framework for the safe use, management, and disposal of this reagent, moving beyond a simple checklist to instill a deep understanding of the "why" behind each safety protocol.

Hazard Assessment and Triage

The parent compound is classified under GHS regulations as Acute Toxicity, Oral (Category 3) and Hazardous to the aquatic environment, long-term hazard (Category 2) .[4] This indicates a high degree of oral toxicity and a significant environmental risk.[4][5] The presence of the terminal alkyne group in our target molecule introduces further considerations. While essential for its synthetic utility, alkynyl groups can present unique reactivity hazards and should be handled with care to avoid unintended reactions.[3]

Property	Value / Information	Source
Chemical Name	8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione	[1]
CAS Number	25032-23-9	[1]
Molecular Formula	C₁₂H₁₅NO₂	[1]
Molecular Weight	205.25 g/mol	[1]
Appearance	Assumed to be a solid at room temperature.	[1]
Known Hazards (Surrogate)	H301: Toxic if swallowed. H411: Toxic to aquatic life with long lasting effects.	[4][5][6]
UN Number (Surrogate)	2811 (Toxic solid, organic, n.o.s.)	[6][7]
Storage	Room temperature, sealed in a dry environment.	[1][6]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is not merely a procedural step but the final and most critical barrier between the researcher and potential exposure.[8] Given the compound's presumed high oral toxicity and the potential for fine powder inhalation, a multi-layered PPE strategy is essential.

Task	Engineering Control	Hand Protection	Body Protection	Eye/Face Protection	Respiratory Protection
Weighing/Handling Solid	Certified Chemical Fume Hood	Double Nitrile Gloves	Disposable, Low-Permeability Gown (solid front, knit cuffs)	Chemical Splash Goggles & Full Face Shield	Required: Fit-tested NIOSH-approved N95 or higher-rated respirator.[9]
Handling Solutions	Certified Chemical Fume Hood	Double Nitrile Gloves	Disposable, Low-Permeability Gown (solid front, knit cuffs)	Chemical Splash Goggles	Recommended: N95 respirator available for immediate use in case of aerosolization.

Causality Behind PPE Choices:

• Engineering Controls: A chemical fume hood is the primary defense, minimizing the concentration of airborne particulates and vapors in the operator's breathing zone.[10] All manipulations should be performed at least 6 inches inside the sash.

• Hand Protection: Double-gloving is critical when handling highly toxic compounds.[8][11] This practice allows for the removal of the contaminated outer glove without compromising the inner barrier, preventing the spread of contamination to equipment, lab notebooks, and personal items.[8] Powder-free nitrile gloves are specified to avoid aerosolizing powder that may have absorbed the hazardous chemical.[8][12]

• Body Protection: A disposable, low-permeability gown with a solid front and tight-fitting cuffs prevents skin contact from spills and ensures no gap between the glove and the sleeve.[11]

• Eye and Face Protection: Standard safety glasses are insufficient.[9] Chemical splash goggles provide a seal around the eyes to protect against splashes from all directions. A full-face shield is worn over the goggles to protect the entire face, which is crucial when there is a risk of splashes, such as during dissolution or transfer of solutions.[9]

• Respiratory Protection: The primary risk from a powdered solid is inhalation. An N95 respirator is the minimum requirement to protect against airborne particulates.[9] A surgical mask provides no protection from chemical dust.[12]

Operational Handling: Preparing a Stock Solution

This protocol illustrates the integration of safety measures into a standard laboratory workflow.

Step 1: Preparation and PPE Donning

• Ensure a certified chemical fume hood is operational.

• Assemble all necessary equipment (spatula, weigh boat, vial, solvent, vortexer, waste container) and place it inside the fume hood to minimize traffic in and out of the controlled area.

• Wash hands thoroughly.

• Don inner nitrile gloves.

• Don a disposable gown, ensuring full coverage.[11]

• Don outer nitrile gloves, pulling the cuffs over the cuffs of the gown.[11]

• Don chemical splash goggles.

• Don a full-face shield.

• Perform a fit check on an N95 respirator and don it before handling the solid.

Step 2: Aliquoting the Solid Compound

• Inside the fume hood, carefully open the reagent container.

• Using a dedicated spatula, weigh the desired amount of 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione onto a weigh boat. Avoid any actions that could generate dust.

• Carefully transfer the solid into the designated vial.

• Securely close the primary reagent container.

Step 3: Dissolution and Storage

• Add the desired solvent to the vial containing the compound.

• Cap the vial securely and mix gently (e.g., using a vortexer) until the solid is fully dissolved.

• Clearly label the vial with the compound name, concentration, solvent, date, and your initials.

• Store the solution under the conditions specified by your research protocol.

Step 4: Decontamination and Doffing PPE

• Wipe down the spatula and work surface inside the fume hood with an appropriate solvent (e.g., ethanol) and dispose of the wipes in the designated hazardous waste container.

• With hands still inside the fume hood, remove the outer, contaminated gloves and dispose of them in the hazardous waste container.[8]

• Step away from the fume hood. Remove the face shield and goggles.

• Remove the gown by rolling it away from the body to contain any potential surface contamination. Dispose of it in the appropriate waste stream.

• Remove the respirator.

• Remove the inner gloves, and dispose of them.

• Wash hands thoroughly with soap and water.[10][11]

Workflow Visualization

Caption: Logical workflow for handling the target compound, emphasizing safety checkpoints.

Spill Management and Disposal

Accidents can happen, and a prepared response is critical to mitigate risk.

Spill Protocol (Small Scale)

• Alert & Isolate: Immediately alert personnel in the vicinity and restrict access to the affected area.

• Assess: If the spill is outside the fume hood, ensure you are wearing your N95 respirator before approaching.

• Contain: Cover the spill with an inert absorbent material (e.g., vermiculite or sand). Do not use combustible materials like paper towels for the initial absorption.

• Clean: Carefully sweep the absorbed material into a designated hazardous waste container.

• Decontaminate: Wipe the spill area with a suitable solvent, followed by soap and water. All cleaning materials must be disposed of as hazardous waste.[13]

• Report: Report the incident to your institution's Environmental Health & Safety (EH&S) department.

Waste Disposal

All materials that have come into contact with 8-(Prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione are considered hazardous waste. This includes:

• Empty reagent vials

• Contaminated gloves, gowns, and shoe covers

• Weigh boats and disposable pipettes

• Spill cleanup materials

• Excess or expired chemical solutions

All waste must be collected in clearly labeled, sealed containers and disposed of according to institutional and local environmental regulations.[3][14] Never dispose of this chemical or its containers in standard trash or down the drain.[14]

References

• 8-Azaspiro(4.5)decane-7,9-dione - PubChem. National Center for Biotechnology Information. [Link]

• 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione Product Page. MySkinRecipes. [Link]

• Safe handling of hazardous drugs. PubMed Central. [Link]

• Working with Hazardous Chemicals. Organic Syntheses. [Link]

• Personal Protective Equipment for Use in Handling Hazardous Drugs. Centers for Disease Control and Prevention (CDC). [Link]

• Chemical Label for 8-azaspiro[4.5]decane-7,9-dione. PubChem. [Link]

• Rules for the Safe Handling of Chemicals in the Laboratory. Princeton University. [Link]

• Azaspirodecanedione - Wikipedia. Wikipedia. [Link]

• Hospitals - Pharmacy - Personal Protective Equipment (PPE). Occupational Safety and Health Administration (OSHA). [Link]

• 8 Types of PPE to Wear When Compounding Hazardous Drugs. Provista. [Link]

• Best practices for handling chemical reagents to prevent cross-contamination. Quimivita. [Link]

• Safety - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

• 8-Azaspiro[4.5]decane-7,9-dione. Advent Chembio. [Link]

• 8,8-(BUTANE-1,4-DIYL)BIS(8-AZASPIRO(4.5)DECANE-7,9-DIONE). precisionFDA. [Link]

• Safe Handling of Cannulas and Needles in Chemistry Laboratories. ACS Publications. [Link]

• 8-(4-(4-(2-Pyrimidinyl)-1-piperazinyl)butyl-1,1,2,2,3,3,4,4-d8)-8-azaspiro(4.5)decane-7,9-dione. PubChem. [Link]

Sources

• 1. 8-(prop-2-ynyl)-8-azaspiro[4.5]decane-7,9-dione [myskinrecipes.com]
• 2. Azaspirodecanedione - Wikipedia [en.wikipedia.org]
• 3. orgsyn.org [orgsyn.org]
• 4. 8-Azaspiro(4.5)decane-7,9-dione | C9H13NO2 | CID 136843 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemical-label.com [chemical-label.com]
• 6. 1075-89-4|8-Azaspiro[4.5]decane-7,9-dione|BLD Pharm [bldpharm.com]
• 7. store.usp.org [store.usp.org]
• 8. pppmag.com [pppmag.com]
• 9. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. artsci.usu.edu [artsci.usu.edu]
• 11. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 12. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 13. file.medchemexpress.com [file.medchemexpress.com]
• 14. aksci.com [aksci.com]